Dspe-peg-dbco

Core Science & Biosynthesis

An In-depth Technical Guide to DSPE-PEG-DBCO: Structure, Properties, and Applications in Bioconjugation

Introduction

DSPE-PEG-DBCO is a linear, heterobifunctional phospholipid-polyethylene glycol conjugate that has become an invaluable tool in the fields of drug delivery, nanotechnology, and bioconjugation.[1][2] Its unique structure, comprising a lipid anchor, a hydrophilic spacer, and a reactive handle for "click chemistry," allows for the versatile and efficient functionalization of liposomes, nanoparticles, and other biological surfaces.[3][4] This guide provides a comprehensive overview of DSPE-PEG-DBCO, its chemical structure, key quantitative properties, and detailed experimental protocols for its application.

Core Structure and Components

The full chemical name for DSPE-PEG-DBCO is 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)].[5] It is an amphiphilic molecule composed of three key functional units:

• DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine): This is a saturated phospholipid with two 18-carbon stearoyl acyl chains.[6] The DSPE moiety serves as a hydrophobic anchor, enabling stable insertion into the lipid bilayers of liposomes, micelles, and cell membranes.[3] This provides structural integrity to these nanoformulations.[4]

• PEG (Polyethylene Glycol): This is a hydrophilic and biocompatible polymer chain that acts as a flexible spacer.[7] The PEG linker increases the solubility and stability of the conjugate and reduces the immunogenicity of the nanoparticles it is incorporated into.[2] It also provides a "stealth" characteristic to liposomes, which can improve their circulation time in the body.

• DBCO (Dibenzocyclooctyne): This is a highly reactive functional group that participates in copper-free click chemistry, specifically Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).[1][3] The strained alkyne in the DBCO ring readily and specifically reacts with azide-functionalized molecules to form a stable triazole linkage under mild, physiological conditions without the need for a cytotoxic copper catalyst.[2][8]

The combination of these three components makes DSPE-PEG-DBCO a powerful reagent for attaching a wide array of molecules, such as antibodies, peptides, or small molecule drugs, to the surface of lipid-based nanoparticles for targeted delivery and imaging applications.[1]

Below is a diagram illustrating the general structure of DSPE-PEG-DBCO.

Caption: General structure of DSPE-PEG-DBCO.

Quantitative Data and Physicochemical Properties

DSPE-PEG-DBCO is commercially available in various PEG chain lengths, which affects its overall molecular weight and spacer length. The purity of these reagents is crucial for reproducible results in experimental settings. Below is a summary of typical quantitative data for DSPE-PEG-DBCO variants.

Property	Value(s)
Synonyms	DSPE-PEG-Dibenzocyclooctyne, 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)]
PEG Molecular Weight (Da)	1000, 2000, 3400, 5000, 10000, 20000
Purity	Typically ≥90%, with many suppliers offering ≥95% or >99%
Appearance	White to off-white solid
Solubility	Soluble in hot water, chloroform (B151607), DMSO, DMF, and DCM
Storage Conditions	-20°C, desiccated, and protected from light

Experimental Protocols

DSPE-PEG-DBCO is primarily used in two key experimental workflows: the preparation of functionalized liposomes and bioconjugation via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).

Preparation of DBCO-Functionalized Liposomes

This protocol describes the preparation of liposomes incorporating DSPE-PEG-DBCO using the thin-film hydration method.[1][9]

Materials:

• Primary lipid (e.g., DOPC, DSPC)

• Cholesterol

• DSPE-PEG-DBCO

• Chloroform or a suitable organic solvent mixture

• Hydration buffer (e.g., PBS, pH 7.4)

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Rotary evaporator

• Bath sonicator

Methodology:

• Lipid Film Formation:

  • Dissolve the primary lipid, cholesterol, and DSPE-PEG-DBCO in chloroform in a round-bottom flask. A typical molar ratio might be DOPC:Cholesterol:DSPE-PEG-DBCO at 97:2:1.[1]

  • Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the flask's inner surface.

  • Further dry the film under a vacuum for at least one hour to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with the desired aqueous buffer (e.g., PBS, pH 7.4) by gentle shaking or rotation at a temperature above the lipid transition temperature (e.g., 37°C for 20 minutes).[9]

• Sonication and Extrusion:

  • Sonicate the hydrated lipid suspension using a bath sonicator to form multilamellar vesicles.

  • For a uniform size distribution, extrude the liposome (B1194612) suspension multiple times (e.g., 10-20 passes) through a polycarbonate membrane of a defined pore size (e.g., 100 nm) using a mini-extruder.[10]

• Purification and Characterization:

  • The resulting DBCO-functionalized liposomes can be purified from unencapsulated material by size exclusion chromatography or dialysis.

  • Characterize the liposomes for size, polydispersity index (PDI), and zeta potential using Dynamic Light Scattering (DLS).

Caption: Workflow for DBCO-liposome preparation.

Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) with DBCO-Liposomes

This protocol outlines the general procedure for conjugating an azide-modified molecule (e.g., a peptide, antibody, or fluorescent probe) to the surface of DBCO-functionalized liposomes.[11]

Materials:

• DBCO-functionalized liposomes (prepared as described above)

• Azide-modified molecule of interest

• Reaction buffer (e.g., PBS, pH 7.4, azide-free)

• Purification method (e.g., size exclusion chromatography, dialysis)

Methodology:

• Reaction Setup:

  • In a suitable reaction vessel, combine the DBCO-functionalized liposomes with the azide-modified molecule in an appropriate reaction buffer.

  • A molar excess of 1.5 to 10 equivalents of the azide-containing molecule can be used to drive the reaction to completion.[12]

• Incubation:

  • Incubate the reaction mixture at room temperature for 4-12 hours or overnight at 4°C with gentle agitation.[11] The reaction can proceed at temperatures up to 37°C for more efficient conjugation, provided the biomolecules are stable.[5]

• Purification:

  • Remove the unreacted azide-modified molecule from the conjugated liposomes. Size exclusion chromatography (e.g., using a desalting column) or dialysis are effective methods for purification.[7]

• Characterization:

  • Confirm the successful conjugation by appropriate analytical techniques. This may include DLS to detect an increase in hydrodynamic diameter, HPLC, or functional assays depending on the nature of the conjugated molecule.

Caption: SPAAC bioconjugation workflow.

Conclusion

DSPE-PEG-DBCO is a highly versatile and efficient reagent for the surface modification of lipid-based drug delivery systems. Its well-defined structure allows for precise control over the functionalization process, enabling the development of targeted nanoparticles for a wide range of therapeutic and diagnostic applications. The use of copper-free click chemistry ensures that these modifications can be performed under biocompatible conditions, preserving the integrity and function of sensitive biological molecules. The protocols and data presented in this guide offer a solid foundation for researchers and drug development professionals to leverage the capabilities of DSPE-PEG-DBCO in their work.

References

• 1. PEG2000-DBCO surface coating increases intracellular uptake of liposomes by breast cancer xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 5. encapsula.com [encapsula.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. vectorlabs.com [vectorlabs.com]
• 9. researchgate.net [researchgate.net]
• 10. Effect of PEG Pairing on the Efficiency of Cancer-Targeting Liposomes [thno.org]
• 11. benchchem.com [benchchem.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]

The Principle of DSPE-PEG-DBCO in Copper-Free Click Chemistry: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the principles and applications of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)] (DSPE-PEG-DBCO) in copper-free click chemistry. It is designed to serve as a valuable resource for researchers, scientists, and professionals in drug development, offering detailed insights into the reaction mechanisms, quantitative data, experimental protocols, and relevant biological pathways.

Core Principle: Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)

DSPE-PEG-DBCO is a heterobifunctional molecule that plays a pivotal role in bioconjugation through a mechanism known as Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), a cornerstone of copper-free click chemistry.[1][2][3] This bioorthogonal reaction allows for the covalent ligation of molecules in complex biological environments without the need for a cytotoxic copper catalyst.[4]

The DSPE-PEG-DBCO molecule consists of three key components:

• DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine): A phospholipid that acts as a lipid anchor, enabling the incorporation of the molecule into liposomal bilayers and cell membranes.[2]

• PEG (Polyethylene Glycol): A hydrophilic polymer that provides a flexible spacer, enhances solubility, and reduces steric hindrance during conjugation.[2]

• DBCO (Dibenzocyclooctyne): A cyclooctyne (B158145) derivative with significant ring strain. This high level of strain is the driving force behind its rapid and specific reaction with azide-functionalized molecules.[1][2]

The fundamental principle of SPAAC lies in the [3+2] cycloaddition reaction between the strained alkyne of the DBCO group and an azide (B81097). The release of the high ring strain in DBCO upon reaction significantly lowers the activation energy, allowing the reaction to proceed efficiently at physiological temperatures and pH.[1] The resulting product is a stable triazole linkage.[4]

Quantitative Data

The efficiency and kinetics of the DBCO-azide reaction are critical for its application. The following tables summarize key quantitative data related to reaction rates and conjugation efficiency.

Reactants (DBCO derivative + Azide)	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Solvent/Conditions
DBCO	~1.0	Not specified
Sulfo-DBCO-amine + 3-azido-L-alanine	Varies with pH and buffer	HEPES, PBS
DBCO + Benzyl azide	0.24	Not specified

Table 1: Second-Order Reaction Rate Constants for DBCO-Azide Cycloaddition. The reaction rate is influenced by the specific DBCO derivative, the azide partner, and the reaction conditions.

System	Molar Ratio (DBCO:Target)	Conjugation Yield/Efficiency	Method of Quantification
DBCO-NHS to Antibody	5-10	Highest conjugation yield	Absorbance at 309 nm and 554 nm
DBCO-Liposomes to Azido-Cells	Not specified	Efficient conjugation observed	Flow Cytometry
Doxorubicin (B1662922) in Liposomes	Drug-to-lipid mole ratio: 0.192	Up to 98% encapsulation efficiency	Not specified

Table 2: Conjugation and Encapsulation Efficiency. The efficiency of conjugation and drug loading is dependent on various factors including molar ratios and the specific system being used.

Experimental Protocols

This section provides detailed methodologies for key experiments involving DSPE-PEG-DBCO.

Preparation of DSPE-PEG-DBCO Functionalized Liposomes

This protocol describes the preparation of unilamellar liposomes incorporating DSPE-PEG-DBCO using the thin-film hydration and extrusion method.[5][6]

Materials:

• Primary phospholipid (e.g., DOPC or HSPC)

• Cholesterol

• DSPE-PEG-DBCO

• Chloroform/Methanol solvent mixture (2:1, v/v)

• Hydration buffer (e.g., PBS, pH 7.4)

• Rotary evaporator

• High-pressure extruder

• Polycarbonate filters (100 nm and 200 nm pore sizes)

Procedure:

• Lipid Dissolution: Weigh and dissolve the primary phospholipid, cholesterol, and DSPE-PEG-DBCO in the chloroform/methanol mixture in a round-bottom flask. A typical molar ratio is DOPC:Cholesterol:DSPE-PEG-DBCO (e.g., 97:2:1).[5]

• Thin-Film Formation: Evaporate the organic solvent using a rotary evaporator at 45-50°C to form a thin, uniform lipid film on the inner surface of the flask.

• Drying: Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: Hydrate the dry lipid film with the hydration buffer. This should be performed above the lipid phase transition temperature (e.g., 60-70°C for HSPC) for 1 hour with gentle rotation to form multilamellar vesicles (MLVs).

• Extrusion: To produce uniformly sized large unilamellar vesicles (LUVs), subject the MLV suspension to sequential extrusion through polycarbonate filters. Perform 10-15 passes through a 200 nm filter, followed by 10-15 passes through a 100 nm filter using a high-pressure extruder heated to 65-70°C.

Remote Loading of Doxorubicin into Liposomes

This protocol utilizes a transmembrane pH gradient to actively load doxorubicin into pre-formed liposomes.[7][8]

Materials:

• Pre-formed liposomes (prepared with an ammonium (B1175870) sulfate (B86663) solution, e.g., 250 mM, pH 5.5, as the hydration buffer)

• Doxorubicin HCl solution

• Gel filtration column (e.g., Sephadex G-25)

• Sucrose (B13894) or saline solution (e.g., PBS, pH 7.4)

Procedure:

• Gradient Creation: Remove the external ammonium sulfate from the liposome (B1194612) preparation. This is achieved by passing the liposome suspension through a gel filtration column pre-equilibrated with a sucrose or saline solution. This creates an ammonium sulfate gradient between the inside and outside of the liposomes.

• Drug Incubation: Add the doxorubicin HCl solution to the purified liposome suspension to achieve the desired drug-to-lipid ratio (e.g., 1:5 w/w).

• Loading: Incubate the mixture at 60°C for 30-60 minutes with gentle stirring. The ammonium sulfate gradient drives the encapsulation of doxorubicin.

• Purification: Remove unencapsulated doxorubicin by passing the liposome suspension through a new gel filtration column.

Conjugation of Azide-Modified Peptides to DSPE-PEG-DBCO Liposomes

This protocol outlines the copper-free click chemistry reaction to conjugate an azide-modified peptide to the surface of DSPE-PEG-DBCO functionalized liposomes.

Materials:

• DSPE-PEG-DBCO functionalized liposomes

• Azide-modified peptide

• Reaction buffer (e.g., PBS, pH 7.4)

Procedure:

• Reactant Preparation: Prepare the DSPE-PEG-DBCO functionalized liposomes at a known concentration in the reaction buffer. Dissolve the azide-modified peptide in the same buffer.

• Click Reaction: Mix the liposome suspension with the azide-modified peptide solution. A molar excess of the peptide (e.g., 2-4 fold) is often used to ensure complete conjugation to the liposome surface.

• Incubation: Incubate the reaction mixture for 4-12 hours at room temperature or overnight at 4°C with gentle agitation.

• Purification: Remove the unreacted peptide using size-exclusion chromatography or dialysis.

Visualization of Pathways and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key chemical reaction, an experimental workflow, and a relevant signaling pathway.

DSPE-PEG-DBCO SPAAC Reaction

Targeted Liposome Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Alpha-v beta-3 - Wikipedia [en.wikipedia.org]
• 3. Down-regulation of integrin alpha(v)beta(3) expression and integrin-mediated signaling in glioma cells by adenovirus-mediated transfer of antisense urokinase-type plasminogen activator receptor (uPAR) and sense p16 genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. PEG2000-DBCO surface coating increases intracellular uptake of liposomes by breast cancer xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeted delivery of liposomal chemoimmunotherapy for cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Remote loading of doxorubicin into liposomes by transmembrane pH gradient to reduce toxicity toward H9c2 cells - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Mechanism of DSPE-PEG-DBCO in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the mechanism and application of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)] (DSPE-PEG-DBCO), a key reagent in modern bioconjugation. We will delve into the molecular architecture, the role of each component, the underlying bioorthogonal chemistry, and provide practical data and protocols for its effective use in research and drug development.

Core Concepts: Deconstructing DSPE-PEG-DBCO

DSPE-PEG-DBCO is a heterobifunctional linker that bridges lipid nanoparticles or cell membranes with a wide array of biomolecules. Its versatility stems from its three distinct functional components:

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE): A saturated phospholipid that acts as a hydrophobic anchor.[1] DSPE readily inserts into lipid bilayers, making it an ideal component for functionalizing liposomes, micelles, and other lipid-based nanoparticles, or for anchoring molecules to cell surfaces.[1]

• Polyethylene Glycol (PEG): A hydrophilic and biocompatible polymer chain. The PEG linker serves multiple crucial roles: it increases the hydrophilicity and stability of the entire construct, reduces non-specific protein binding (the "stealth" effect), and provides a flexible spacer arm that allows the terminal reactive group to be more accessible for conjugation.[2][3]

• Dibenzocyclooctyne (DBCO): A cyclooctyne (B158145) derivative that is the reactive handle for bioconjugation. DBCO participates in a highly efficient and bioorthogonal reaction known as Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).[2]

The synergy of these three components makes DSPE-PEG-DBCO an invaluable tool for creating sophisticated bioconjugates for applications ranging from targeted drug delivery and in vivo imaging to cell surface engineering.[2][4]

The Mechanism of Bioconjugation: Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)

The core of DSPE-PEG-DBCO's utility lies in the DBCO group's ability to undergo SPAAC, a type of "click chemistry." This reaction is characterized by its high efficiency, specificity, and biocompatibility.

Key Features of SPAAC:

• Bioorthogonal: The reaction between DBCO and an azide (B81097) is highly specific and does not interfere with or is not affected by biological functional groups present in complex physiological environments.[2]

• Copper-Free: Unlike the classical copper-catalyzed azide-alkyne cycloaddition (CuAAC), SPAAC does not require a cytotoxic copper catalyst, making it suitable for use in living systems, including live cells and in vivo models.[2]

• High Reaction Kinetics: The high ring strain of the DBCO molecule drives the reaction forward, leading to rapid conjugation under mild, physiological conditions (aqueous buffer, room temperature).[2]

• Stable Triazole Linkage: The reaction forms a stable triazole ring, creating a permanent and robust connection between the DSPE-PEG anchor and the molecule of interest.[4]

The mechanism involves the [3+2] cycloaddition of the strained alkyne (DBCO) with an azide-functionalized molecule. This reaction proceeds readily without the need for external catalysts, making it a simple and efficient method for bioconjugation.

Quantitative Data for DSPE-PEG-DBCO Mediated Bioconjugation

The efficiency and kinetics of the SPAAC reaction are critical parameters for designing and optimizing bioconjugation strategies. The following tables summarize key quantitative data related to the DBCO-azide reaction.

Table 1: Reaction Kinetics of DBCO with Various Azides

Azide Compound	Azide Type	Second-Order Rate Constant (k) (M⁻¹s⁻¹)	Solvent System
Benzyl Azide	Aliphatic	~0.1 - 0.3	Acetonitrile/Water
Phenyl Azide	Aromatic	~0.01 - 0.03	Acetonitrile/Water
Azido-sugars (e.g., Ac4ManNAz)	Biological	~0.1	Aqueous Buffer

Note: Reaction rates can vary depending on the specific DBCO derivative, solvent, temperature, and pH.

Table 2: Representative Bioconjugation Efficiencies using DSPE-PEG-DBCO

Application	Biomolecule	Conjugation Efficiency	Method of Quantification
Liposome (B1194612) Functionalization	Azide-modified Peptide	> 90%	HPLC, Mass Spectrometry
Cell Surface Engineering	Azide-modified Biotin	High	Flow Cytometry
Antibody Conjugation	Azide-modified Antibody	> 85-95%	Gel Electrophoresis

Experimental Protocols

The following are detailed methodologies for common applications of DSPE-PEG-DBCO.

Preparation of DSPE-PEG-DBCO Functionalized Liposomes

This protocol describes the preparation of liposomes incorporating DSPE-PEG-DBCO using the thin-film hydration method.

Materials:

• Primary lipid (e.g., DSPC or DOPC)

• Cholesterol

• DSPE-PEG-DBCO

• Chloroform (B151607)

• Phosphate-buffered saline (PBS), pH 7.4

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation:

  • In a round-bottom flask, dissolve the primary lipid, cholesterol, and DSPE-PEG-DBCO in chloroform at a desired molar ratio (e.g., 55:40:5).

  • Remove the chloroform using a rotary evaporator to form a thin lipid film on the wall of the flask.

  • Further dry the film under a vacuum for at least 1 hour to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with PBS (pH 7.4) by vortexing or sonicating the flask. The temperature of the buffer should be above the phase transition temperature of the lipids.

• Extrusion:

  • To obtain unilamellar vesicles of a uniform size, pass the hydrated lipid suspension through an extruder equipped with a polycarbonate membrane (e.g., 100 nm) multiple times (typically 10-20 passes).

• Purification (Optional):

  • To remove any un-incorporated lipids, the liposome suspension can be purified by size exclusion chromatography or dialysis.

Conjugation of an Azide-Modified Protein to DSPE-PEG-DBCO Liposomes

This protocol outlines the steps for conjugating an azide-containing protein to the surface of DBCO-functionalized liposomes.

Materials:

• DSPE-PEG-DBCO functionalized liposomes (from Protocol 4.1)

• Azide-modified protein of interest

• PBS, pH 7.4

• Size exclusion chromatography column or dialysis cassette for purification

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, mix the DSPE-PEG-DBCO liposome suspension with the azide-modified protein. A molar excess of the protein (e.g., 2-5 fold) relative to the accessible DBCO on the liposome surface is often used.

• Incubation:

  • Incubate the reaction mixture for 4-12 hours at room temperature or overnight at 4°C with gentle mixing.

• Purification:

  • Remove the unreacted protein by passing the reaction mixture through a size exclusion chromatography column or by dialysis against PBS.

• Characterization:

  • Confirm the successful conjugation using techniques such as SDS-PAGE (which will show a shift in the molecular weight of the protein), dynamic light scattering (DLS) to assess any changes in liposome size, and functional assays to ensure the protein's activity is retained.

Visualizing Workflows and Mechanisms

The following diagrams, created using the DOT language for Graphviz, illustrate key processes involving DSPE-PEG-DBCO.

Mechanism of DSPE-PEG-DBCO Bioconjugation

DSPE-PEG-DBCO Bioconjugation Mechanism

Experimental Workflow for Liposome Functionalization

Liposome Functionalization Workflow

Logical Workflow for Targeted Drug Delivery and Cellular Response

While a specific signaling pathway is highly dependent on the conjugated ligand, the following diagram illustrates a general logical workflow for how a DSPE-PEG-DBCO functionalized nanoparticle can be used to elicit a cellular response. This example depicts a nanoparticle targeting a generic growth factor receptor.

Targeted Nanoparticle-Induced Cellular Response

Conclusion

DSPE-PEG-DBCO has emerged as a powerful and versatile tool in the field of bioconjugation. Its modular design, which combines a lipid anchor, a biocompatible spacer, and a bioorthogonal reactive group, enables the straightforward and efficient functionalization of lipid-based nanoparticles and cell surfaces. The copper-free nature of the SPAAC reaction makes it particularly well-suited for applications in sensitive biological systems. This guide provides the foundational knowledge, quantitative data, and practical protocols to empower researchers, scientists, and drug development professionals to effectively harness the potential of DSPE-PEG-DBCO in their work.

References

• 1. researchgate.net [researchgate.net]
• 2. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 3. DSPE-PEG-DBCO [nanosoftpolymers.com]
• 4. PEG2000-DBCO surface coating increases intracellular uptake of liposomes by breast cancer xenografts - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of DSPE-PEG-DBCO

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)] (DSPE-PEG-DBCO). This versatile phospholipid-PEG conjugate has emerged as a critical component in the development of advanced drug delivery systems and bioconjugation strategies. Its unique architecture, combining a lipid anchor, a hydrophilic PEG spacer, and a reactive dibenzocyclooctyne (DBCO) group, enables the construction of sophisticated nanocarriers for targeted therapies. This guide will delve into its fundamental properties, detail key experimental protocols, and visualize its application in a relevant biological context.

Core Physical and Chemical Properties

DSPE-PEG-DBCO is an amphiphilic molecule with a well-defined structure that dictates its behavior in aqueous and organic media. The distearoyl (C18) chains of the DSPE moiety provide a strong hydrophobic anchor, driving the self-assembly of the molecule into liposomes or micelles. The polyethylene (B3416737) glycol (PEG) linker is a hydrophilic polymer that forms a hydrated corona on the surface of these nanostructures, providing steric stabilization and prolonging circulation times in vivo. The terminal DBCO group is a strained alkyne that readily participates in copper-free click chemistry, specifically Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), allowing for the covalent attachment of azide-modified molecules.

Quantitative Data Summary

The following tables summarize the key quantitative physical and chemical properties of DSPE-PEG-DBCO, with variations based on the molecular weight of the PEG chain.

Table 1: General Physicochemical Properties of DSPE-PEG-DBCO

Property	Value	Reference(s)
Molecular Formula (DSPE portion)	C41H82NO8P	[1]
Purity	Typically >90-95%	[2]
Appearance	White to off-white solid	[2]
Storage Conditions	-20°C in a dry, dark environment	[2][3]

Table 2: Molecular Weight Specifications for DSPE-PEG-DBCO Variants

PEG Molecular Weight (Da)	Average Total Molecular Weight (Da)
2000	~2800
3400	~4200
5000	~5800

Note: The total molecular weight is an average due to the polydispersity of the PEG chain.

Table 3: Solubility Profile of DSPE-PEG-DBCO

Solvent	Solubility	Reference(s)
Water	Soluble (forms micelles above CMC)	[4]
Chloroform (B151607)	Soluble	[2]
Dichloromethane (DCM)	Soluble	[4]
Dimethylformamide (DMF)	Soluble	[4]
Dimethyl sulfoxide (B87167) (DMSO)	Soluble	[4]

Table 4: Critical Micelle Concentration (CMC) of DSPE-PEG Derivatives

DSPE-PEG Derivative	CMC (in aqueous buffer)	Reference(s)
DSPE-PEG2000	~1.8 x 10⁻⁵ mol/L	[5]
DSPE-PEG3000	0.5 - 1.0 µM	[6]
DSPE-PEG5000	1.0 - 1.5 µM	[6][7]

Note: CMC values can vary depending on the specific buffer conditions and analytical method used.

Key Experimental Protocols

This section provides detailed methodologies for the preparation and functionalization of DSPE-PEG-DBCO-based nanocarriers.

Preparation of DSPE-PEG-DBCO Liposomes via Thin-Film Hydration

The thin-film hydration method is a common technique for preparing liposomes.

Materials:

• DSPE-PEG-DBCO

• Other lipids (e.g., DSPC, Cholesterol)

• Chloroform or a chloroform/methanol mixture

• Aqueous buffer (e.g., phosphate-buffered saline, PBS)

• Rotary evaporator

• Extruder with polycarbonate membranes of desired pore size

Procedure:

• Dissolve DSPE-PEG-DBCO and other lipids in the desired molar ratio in chloroform or a chloroform/methanol mixture in a round-bottom flask.[8][9]

• Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the inner wall of the flask.[9][10]

• Further dry the lipid film under a high vacuum for at least 2 hours to remove any residual solvent.[8]

• Hydrate the lipid film with the aqueous buffer pre-heated to a temperature above the phase transition temperature of the lipids.[9]

• Agitate the flask to disperse the lipid film, forming multilamellar vesicles (MLVs).

• For a more uniform size distribution, subject the MLV suspension to extrusion through polycarbonate membranes with a defined pore size (e.g., 100 nm) for 10-20 passes.[10]

• Store the resulting unilamellar liposomes at 4°C.

Drug Loading into DSPE-PEG Micelles using the Dialysis Method

The dialysis method is suitable for loading hydrophobic drugs into the core of micelles.[11]

Materials:

• DSPE-PEG-DBCO

• Hydrophobic drug

• Organic solvent (e.g., DMSO, DMF)

• Aqueous buffer (e.g., PBS)

• Dialysis membrane with an appropriate molecular weight cut-off (MWCO)

Procedure:

• Dissolve the DSPE-PEG-DBCO and the hydrophobic drug in a small volume of a water-miscible organic solvent like DMSO or DMF.[12]

• Transfer the solution into a dialysis bag with a suitable MWCO that allows the organic solvent to diffuse out but retains the micelles.

• Immerse the dialysis bag in a large volume of the aqueous buffer at room temperature or 4°C.

• Stir the buffer gently and replace it with fresh buffer several times over 24-48 hours to ensure complete removal of the organic solvent.

• As the organic solvent is removed, the amphiphilic DSPE-PEG-DBCO molecules self-assemble into micelles, entrapping the hydrophobic drug in their core.

• Collect the drug-loaded micelle solution from the dialysis bag.

Antibody Conjugation to DSPE-PEG-DBCO Liposomes via SPAAC

This protocol describes the covalent attachment of an azide-modified antibody to DBCO-functionalized liposomes.

Materials:

• DSPE-PEG-DBCO liposomes (prepared as in 2.1)

• Azide-modified antibody

• Reaction buffer (e.g., PBS, pH 7.4)

• Size-exclusion chromatography (SEC) column for purification

Procedure:

• Prepare a solution of the azide-modified antibody in the reaction buffer.

• Add the DSPE-PEG-DBCO liposome (B1194612) suspension to the antibody solution. A typical molar ratio is a 5- to 20-fold molar excess of the DBCO groups on the liposomes to the azide (B81097) groups on the antibody.[13][14]

• Incubate the reaction mixture at room temperature for 4-12 hours or at 4°C overnight with gentle mixing.[15]

• Monitor the conjugation reaction using a suitable analytical technique (e.g., SDS-PAGE to observe the shift in the antibody's molecular weight).

• Purify the antibody-conjugated liposomes from the unreacted antibody using size-exclusion chromatography.[14]

• Characterize the final product for size, zeta potential, and conjugation efficiency.

Mandatory Visualizations

The following diagrams illustrate key concepts related to the application of DSPE-PEG-DBCO in targeted drug delivery.

References

• 1. Dspe-peg-dbco | C65H104N3O12P | CID 163297141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. creative-biolabs.com [creative-biolabs.com]
• 3. DSPE-PEG-DBCO Manufacturer | Sinopeg.com [sinopeg.com]
• 4. DSPE-PEG-DBCO, MW 2,000 | BroadPharm [broadpharm.com]
• 5. Synthesis, characterization and radiolabeling of polymeric nano-micelles as a platform for tumor delivering - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure and Dynamics of Highly PEG-ylated Sterically Stabilized Micelles in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pH-sensitive poly(histidine)-PEG/DSPE-PEG co-polymer micelles for cytosolic drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. DBCO PEG DSPE, DSPE PEG DBCO [nanocs.net]

An In-depth Technical Guide to DSPE-PEG-DBCO: Molecular Weight and its Significance in Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)] (DSPE-PEG-DBCO), a critical reagent in bioconjugation and drug delivery. This document delves into the significance of its molecular weight, particularly the length of the polyethylene (B3416737) glycol (PEG) chain, and its impact on the physicochemical properties and in vivo performance of nanoparticle-based therapeutics. Detailed experimental protocols and structured data tables are provided to facilitate practical application in a research and development setting.

Introduction to DSPE-PEG-DBCO

DSPE-PEG-DBCO is a heterobifunctional linker molecule widely utilized in the fields of nanomedicine, diagnostics, and targeted drug delivery.[1][] It is an amphiphilic polymer composed of three key components:

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE): A saturated phospholipid that serves as a hydrophobic anchor, enabling its incorporation into the lipid bilayers of liposomes and other lipid-based nanoparticles.[3][4] DSPE provides stability and structural integrity to these formulations.[5]

• Polyethylene Glycol (PEG): A hydrophilic polymer chain that extends from the nanoparticle surface into the aqueous environment. The PEG layer provides a "stealth" characteristic, reducing recognition and clearance by the mononuclear phagocyte system (MPS), thereby prolonging the circulation time of the nanoparticle in the bloodstream.[3][6] The length of the PEG chain, and thus the overall molecular weight of the DSPE-PEG-DBCO, is a critical parameter that can be modulated to optimize drug delivery systems.[6]

• Dibenzocyclooctyne (DBCO): A strained alkyne functional group that enables copper-free click chemistry, specifically the strain-promoted alkyne-azide cycloaddition (SPAAC).[7] This bioorthogonal reaction allows for the efficient and specific covalent conjugation of azide-modified molecules, such as targeting ligands (antibodies, peptides), imaging agents, or therapeutic payloads, to the nanoparticle surface under mild, physiological conditions without the need for a cytotoxic copper catalyst.[1][5]

The combination of these three components makes DSPE-PEG-DBCO a versatile tool for the surface functionalization of nanoparticles, transforming them into targeted and multifunctional therapeutic agents.

Physicochemical Properties and the Influence of Molecular Weight

The molecular weight of DSPE-PEG-DBCO is primarily determined by the length of the PEG chain. Commercially available variants typically range from a PEG molecular weight of 1000 to 5000 Da. This variation in PEG length has a profound impact on the physicochemical properties of the resulting nanoparticles.

Data Summary: Impact of DSPE-PEG Molecular Weight

The following tables summarize the quantitative effects of varying the PEG molecular weight on key nanoparticle properties, as compiled from various studies.

DSPE-PEG Molecular Weight (Da)	Liposome (B1194612) Circulation Half-life (in mice)	Reference(s)
1000	Significantly increased compared to no PEG	[8]
2000	Longer circulation time than 5000 and 12000 Da	[8]
5000	Proportional increase with molecular weight (DOPE-PEG)	[8]
12000	Proportional increase with molecular weight (DOPE-PEG)	[8]

Table 1: Effect of DSPE-PEG Molecular Weight on Liposome Circulation Time.

DSPE-PEG Molecular Weight (Da)	Effect on Protein Adsorption (Protein Corona)	Reference(s)
5000	No significant difference in the quantity of protein attached compared to 20,000 Da for gold nanoparticles.	[9]
20000	No significant difference in the quantity of protein attached compared to 5,000 Da for gold nanoparticles.	[9]

Table 2: Influence of PEG Molecular Weight on Protein Corona Formation.

DSPE-PEG Molecular Weight (Da)	Effect on Drug Encapsulation and Solubilization	Reference(s)
2000	Greater solubilization of diazepam in simple micelles compared to 5000 Da.	[10]
3000	Higher Critical Micelle Concentration (CMC) with longer PEG chain length.	[10]
5000	Greater improvement in drug solubilization with an increase in phosphatidylcholine content in mixed micelles.	[10]

Table 3: Impact of DSPE-PEG Chain Length on Drug Encapsulation and Solubilization.

DSPE-PEG Linker Length (Da)	In Vivo Tumor Accumulation (Relative)	Antitumor Activity (Relative)	Reference(s)
2000	Lower tumor accumulation compared to longer linkers.	Less effective in reducing tumor size.	[11][12]
5000	Intermediate tumor accumulation.	Intermediate efficacy.	[11][12]
10000	Highest tumor accumulation.	Most effective in reducing tumor size (>40% reduction).	[11][12]

Table 4: Effect of Folate-Conjugated PEG-Linker Length on In Vivo Tumor Targeting and Efficacy.

Significance of DSPE-PEG-DBCO Molecular Weight in Drug Delivery

The choice of DSPE-PEG-DBCO molecular weight is a critical design parameter in the development of nanoparticle-based drug delivery systems. The length of the PEG chain directly influences several key aspects that determine the therapeutic efficacy and safety of the final product.

• Prolonged Circulation Time: The primary role of the PEG chain is to create a hydrophilic shield around the nanoparticle, which reduces opsonization (the process of marking particles for phagocytosis) and subsequent clearance by the mononuclear phagocyte system. Longer PEG chains generally lead to a thicker protective layer, resulting in longer circulation half-lives.[6] However, some studies have shown that for DSPE-PEG in certain liposome formulations, intermediate molecular weights like 2000 Da may provide a better balance for prolonged circulation compared to very high molecular weights.[8]

• Protein Corona Formation: When nanoparticles are introduced into a biological fluid, proteins rapidly adsorb to their surface, forming a "protein corona." This protein corona can alter the physicochemical properties of the nanoparticles and influence their biological fate. The density and composition of the protein corona are influenced by the PEG chain length. While longer PEG chains can reduce the overall amount of protein adsorption, the specific composition of the corona can still be affected, which in turn impacts cell uptake and targeting.[9]

• Targeting Ligand Accessibility: When a targeting ligand is conjugated to the DBCO group, the length of the PEG linker acts as a spacer, extending the ligand away from the nanoparticle surface. A longer PEG chain can improve the accessibility of the targeting ligand to its receptor on the cell surface, potentially enhancing targeting efficiency and cellular uptake.[11][12]

• Drug Encapsulation and Release: The incorporation of DSPE-PEG can influence the properties of the lipid bilayer, which may affect drug encapsulation efficiency and release kinetics. The length of the PEG chain can impact the packing of the lipids and the permeability of the membrane.[10]

• Overall Therapeutic Efficacy: The culmination of these effects directly impacts the in vivo performance of the drug delivery system. As demonstrated in Table 4, longer PEG linkers in folate-targeted liposomes led to enhanced tumor accumulation and greater antitumor activity.[11][12] This highlights the importance of optimizing the PEG chain length for a specific application to achieve the desired therapeutic outcome.

Experimental Protocols

The following sections provide detailed methodologies for key experiments involving DSPE-PEG-DBCO.

Protocol 1: Functionalization of Liposomes with DSPE-PEG-DBCO

This protocol describes the incorporation of DSPE-PEG-DBCO into a liposomal formulation during its preparation, followed by conjugation of an azide-modified targeting ligand.

Materials:

• Primary lipid (e.g., DSPC, DPPC)

• Cholesterol

• DSPE-PEG-DBCO (desired molecular weight)

• Azide-modified targeting ligand (e.g., azide-peptide, azide-antibody fragment)

• Chloroform (B151607)

• Phosphate Buffered Saline (PBS), pH 7.4

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Dialysis membrane (e.g., 10 kDa MWCO)

Procedure:

• Lipid Film Hydration:

  • Co-dissolve the primary lipid, cholesterol, and DSPE-PEG-DBCO in chloroform in a round-bottom flask at the desired molar ratio (e.g., 55:40:5).

  • Remove the chloroform using a rotary evaporator to form a thin lipid film on the flask wall.

  • Dry the lipid film under vacuum for at least 2 hours to remove any residual solvent.

  • Hydrate the lipid film with PBS (pH 7.4) by vortexing at a temperature above the phase transition temperature of the lipids. This results in the formation of multilamellar vesicles (MLVs).

• Extrusion:

  • To obtain unilamellar vesicles (LUVs) of a uniform size, extrude the MLV suspension multiple times (e.g., 11-21 times) through a polycarbonate membrane with the desired pore size (e.g., 100 nm) using a lipid extruder.

• Copper-Free Click Chemistry Conjugation:

  • Add the azide-modified targeting ligand to the DBCO-functionalized liposome suspension. A molar excess of the targeting ligand (e.g., 2-5 fold) is often used.

  • Incubate the reaction mixture for 4-12 hours at room temperature with gentle stirring.

• Purification:

  • Remove unreacted targeting ligand by dialysis against PBS (pH 7.4) for 24-48 hours, with several buffer changes.

• Characterization:

  • Characterize the final conjugated liposomes for size and size distribution using Dynamic Light Scattering (DLS).

  • Determine the surface charge by measuring the zeta potential.

  • Quantify the conjugation efficiency using a suitable method (e.g., HPLC, fluorescence spectroscopy if the ligand is labeled).

Protocol 2: Synthesis of DSPE-PEG-DBCO

This protocol provides a general method for the synthesis of DSPE-PEG-DBCO from DSPE-PEG-Amine and a DBCO-NHS ester.

Materials:

• DSPE-PEG-Amine (desired molecular weight)

• DBCO-PEG4-NHS ester (or other activated DBCO reagent)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Triethylamine (B128534) (TEA)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., Chloroform/Methanol gradient)

Procedure:

• Reaction Setup:

  • Dissolve DSPE-PEG-Amine in anhydrous DCM or DMF.

  • Add triethylamine (as a base, typically 2-3 molar equivalents).

  • In a separate vial, dissolve the DBCO-NHS ester in the same solvent.

• Amidation Reaction:

  • Slowly add the DBCO-NHS ester solution to the DSPE-PEG-Amine solution while stirring.

  • Allow the reaction to proceed at room temperature for 4-24 hours, monitoring the reaction progress by a suitable method (e.g., TLC).

• Purification:

  • Once the reaction is complete, concentrate the mixture under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a gradient mobile phase (e.g., starting with 100% chloroform and gradually increasing the proportion of methanol).

• Characterization:

  • Characterize the purified DSPE-PEG-DBCO product using ¹H NMR and mass spectrometry to confirm its structure and purity.

Visualization of Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key processes and relationships discussed in this guide.

References

• 1. Changes in target ability of nanoparticles due to protein corona composition and disease state - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DSPE-PEG: a distinctive component in drug delivery system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DSPE-PEG-DBCO, MW 2,000 | BroadPharm [broadpharm.com]
• 5. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 6. Effects of polyethylene glycol on the surface of nanoparticles for targeted drug delivery - Nanoscale (RSC Publishing) DOI:10.1039/D1NR02065J [pubs.rsc.org]
• 7. DSPE-PEG-DBCO [nanosoftpolymers.com]
• 8. Prolonged circulation time in vivo of large unilamellar liposomes composed of distearoyl phosphatidylcholine and cholesterol containing amphipathic poly(ethylene glycol) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. In vitro characterization of PEGylated phospholipid micelles for improved drug solubilization: effects of PEG chain length and PC incorporation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. dovepress.com [dovepress.com]
• 12. Effects of PEG-Linker Chain Length of Folate-Linked Liposomal Formulations on Targeting Ability and Antitumor Activity of Encapsulated Drug - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of the DBCO Group in Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) Reactions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The advent of bioorthogonal chemistry has revolutionized the ability to study and manipulate biological systems in their native environment. Among the most powerful tools in this field is the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), a copper-free click chemistry reaction. At the heart of this technology lies the dibenzocyclooctyne (DBCO) group, a highly reactive and specific functional moiety that has become indispensable for a wide range of applications, from bioconjugation and cellular imaging to the development of targeted therapeutics.[1][2][] This technical guide provides an in-depth exploration of the core principles of DBCO's function in SPAAC reactions, supported by quantitative data, detailed experimental protocols, and visual workflows to empower researchers in their scientific endeavors.

The Mechanism of Action: Harnessing Ring Strain for Bioorthogonality

The defining feature of the DBCO group is its inherent ring strain.[2][4] The fusion of two benzene (B151609) rings to the cyclooctyne (B158145) core creates a significantly distorted and high-energy triple bond.[2] This stored energy is the driving force behind the SPAAC reaction, dramatically lowering the activation energy for the [3+2] cycloaddition with an azide (B81097).[2][5] This reaction proceeds rapidly and spontaneously under physiological conditions, forming a stable triazole linkage without the need for a cytotoxic copper(I) catalyst, which is a major limitation of the copper-catalyzed azide-alkyne cycloaddition (CuAAC).[2][6][7]

The bioorthogonal nature of the DBCO-azide reaction is a key advantage.[][8] Both the DBCO and azide functional groups are essentially abiotic and chemically inert to the vast array of functional groups present in biological systems, such as amines, thiols, and carboxylates.[5] This exquisite specificity ensures that the reaction proceeds only between the intended partners, minimizing off-target effects and preserving the integrity of biological molecules.[][8]

Quantitative Analysis of Reaction Kinetics

The efficiency of a SPAAC reaction is quantified by its second-order rate constant (k₂). A higher k₂ value signifies a faster reaction, which is particularly crucial for applications involving low reactant concentrations or requiring rapid labeling. DBCO and its derivatives consistently exhibit some of the highest reaction rates among commonly used cyclooctynes.[2][9]

Cyclooctyne	Azide Partner	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Notes
DBCO Derivatives
DBCO	Benzyl Azide	~0.18 - 1.22	Rate can be influenced by the specific DBCO derivative, solvent, and temperature.[9][10]
sulfo-DBCO	Benzyl Azide	0.32 - 1.22	Water-soluble derivative with favorable kinetics in aqueous buffers.[10]
DBCO-PEG4	Benzyl Azide	~0.18 - 1.22	PEG linker enhances solubility and can improve reaction rates by reducing steric hindrance.[9][10]
Other Cyclooctynes
BCN (Bicyclo[6.1.0]nonyne)	Benzyl Azide	0.07	Generally slower than DBCO with aliphatic azides.[11][12]
BCN	Phenyl Azide	0.2	Can exhibit faster kinetics with aromatic azides compared to DBCO.[12]
DIBO (Dibenzocyclooctyne)	Benzyl Azide	-	A related dibenzocyclooctyne.[9]

Factors Influencing Reaction Kinetics:

Several factors can influence the rate of the DBCO-azide reaction:

• Buffer Composition and pH: Reaction rates can vary significantly between different buffer systems. For instance, reactions in HEPES buffer have been shown to be faster than in PBS.[10] Generally, higher pH values tend to increase reaction rates, though this can be buffer-dependent.[10]

• Temperature: Increasing the reaction temperature (e.g., from 25°C to 37°C) can accelerate the reaction, but the thermal stability of the biomolecules involved must be considered.[13][14]

• Azide Structure: The electronic properties of the azide can impact the reaction rate.[5]

• Steric Hindrance: The accessibility of the DBCO and azide groups is crucial. The incorporation of a polyethylene (B3416737) glycol (PEG) spacer can help to extend the reactive group away from the surface of a biomolecule, reducing steric hindrance and potentially increasing the reaction rate.[14]

Experimental Protocols

Protocol 1: Labeling of an Amine-Containing Protein with a DBCO-NHS Ester

This protocol describes a common method for labeling proteins, such as antibodies, with a DBCO moiety for subsequent SPAAC reactions.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-7.4)

• DBCO-NHS ester

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column or other purification system

Procedure:

• Prepare DBCO-NHS Ester Stock Solution: Dissolve the DBCO-NHS ester in anhydrous DMSO or DMF to a concentration of 10-50 mM.[13]

• Reaction Setup: Add a 10- to 20-fold molar excess of the DBCO-NHS ester stock solution to the protein solution. The final concentration of the organic solvent should be kept below 10-15% to avoid protein precipitation.[6]

• Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes or at 4°C for 2 hours.

• Quenching (Optional): To quench any unreacted DBCO-NHS ester, add the quenching solution to a final concentration of 50-100 mM and incubate for 15-30 minutes at room temperature.[7]

• Purification: Remove excess, unreacted DBCO reagent using a desalting column or dialysis.[7]

Protocol 2: SPAAC Reaction Between a DBCO-Labeled Protein and an Azide-Functionalized Molecule

This protocol outlines the "click" reaction between the DBCO-labeled protein and a molecule containing an azide group.

Materials:

• Purified DBCO-labeled protein

• Azide-functionalized molecule (e.g., fluorescent dye, small molecule drug)

• Azide-free reaction buffer (e.g., PBS, pH 7.4)

Procedure:

• Reaction Setup: Combine the purified DBCO-labeled protein with the azide-functionalized molecule in the reaction buffer. A 2-4x molar excess of the azide-containing molecule is a common starting point.[5] It is critical to ensure all buffers are free of sodium azide, as it will compete with the target molecule.[5][6]

• Incubation: Incubate the reaction mixture at room temperature (25°C) for 4-12 hours or at 4°C for 12-24 hours.[13] The optimal time and temperature will depend on the specific reactants and their concentrations.

• Purification: Purify the final conjugate using an appropriate method, such as size-exclusion chromatography (SEC) or affinity chromatography, to remove any unreacted starting materials.

Protocol 3: Monitoring SPAAC Reaction Kinetics using UV-Vis Spectroscopy

The progress of a SPAAC reaction can be conveniently monitored by tracking the decrease in the characteristic UV absorbance of the DBCO group at approximately 309-310 nm.[15][16]

Materials:

• UV-Vis Spectrophotometer

• Quartz cuvette

• DBCO-containing molecule

• Azide-containing molecule

• Reaction buffer

Procedure:

• Spectrophotometer Setup: Set the spectrophotometer to measure absorbance at the characteristic wavelength of the DBCO reagent (~309-310 nm).[14]

• Establish Pseudo-First-Order Conditions: Use a large excess of the azide-containing molecule (at least 10-fold) relative to the DBCO-containing molecule. This simplifies the kinetic analysis.[11]

• Initiate the Reaction: In a quartz cuvette, mix the DBCO and azide solutions in the reaction buffer at a known temperature.

• Data Acquisition: Immediately begin monitoring the decay of the DBCO absorbance over time.

• Data Analysis: Fit the absorbance versus time data to a first-order exponential decay equation to determine the observed rate constant (k_obs). The second-order rate constant (k₂) can then be calculated by dividing k_obs by the concentration of the azide.[11]

Visualizing Workflows and Pathways

Graphviz diagrams can effectively illustrate the logical flow of experiments and the application of DBCO in biological pathways.

Caption: General workflow for bioconjugation using a DBCO reagent.

Caption: Workflow for the synthesis of an Antibody-Drug Conjugate (ADC).

Applications in Research and Drug Development

The versatility and robustness of DBCO-mediated SPAAC have led to its widespread adoption in numerous applications:

• Bioconjugation: The facile and specific conjugation of proteins, peptides, nucleic acids, and other biomolecules for various research purposes.[1]

• Cellular Imaging and Tracking: Labeling of live cells and biomolecules with fluorescent probes to visualize and study dynamic biological processes.[2][17]

• Drug Delivery and Development: Construction of sophisticated drug delivery systems, such as antibody-drug conjugates (ADCs), where a potent drug is specifically attached to a targeting antibody.[2][18] This approach enhances drug efficacy while minimizing off-target toxicity.[18]

• Materials Science: Functionalization of surfaces, nanoparticles, and polymers to create advanced materials with tailored properties.[1]

• Proteomics: Development of chemical probes for activity-based protein profiling and the identification of specific proteins in complex biological samples.[2]

Conclusion

The dibenzocyclooctyne (DBCO) group is a cornerstone of modern bioorthogonal chemistry. Its unique combination of high reactivity, driven by ring strain, and exceptional specificity allows for rapid and clean covalent bond formation with azides in complex biological environments.[2][6] This has empowered researchers and drug development professionals with a powerful tool for a vast array of applications, from fundamental biological studies to the creation of next-generation therapeutics. As research continues to advance, the development of new DBCO derivatives with enhanced properties will undoubtedly further expand the horizons of what is achievable with this remarkable bioorthogonal reaction.[2]

References

• 1. creativepegworks.com [creativepegworks.com]
• 2. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. interchim.fr [interchim.fr]
• 7. benchchem.com [benchchem.com]
• 8. vectorlabs.com [vectorlabs.com]
• 9. benchchem.com [benchchem.com]
• 10. The effects of buffer, pH, and temperature upon SPAAC reaction rates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. benchchem.com [benchchem.com]
• 12. Oxidation-Induced “One-Pot” Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. docs.aatbio.com [docs.aatbio.com]
• 17. Dibenzocyclooctyne (DBCO) Modification - CD Bioparticles [cd-bioparticles.com]
• 18. hiyka.com [hiyka.com]

An In-depth Technical Guide to the Hydrophilicity and Lipophilicity of DSPE-PEG-DBCO Linkers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the hydrophilic and lipophilic properties of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)] (DSPE-PEG-DBCO) linkers. Understanding the balance between water-loving (hydrophilic) and fat-loving (lipophilic) characteristics is crucial for the successful design and application of these versatile molecules in drug delivery, bioconjugation, and nanoparticle functionalization.

Core Concepts: The Amphiphilic Nature of DSPE-PEG-DBCO

DSPE-PEG-DBCO is an amphiphilic molecule, meaning it possesses both a hydrophilic and a lipophilic region. This dual nature is fundamental to its function, allowing it to interface between aqueous environments and lipid-based structures like cell membranes and liposomes.

• Lipophilic Domain: The 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (B53596) (DSPE) portion constitutes the lipophilic anchor.[1] The two long, saturated stearoyl acyl chains readily integrate into lipid bilayers of liposomes and cell membranes, providing a stable anchor for the entire linker.[1]

• Hydrophilic Domain: The polyethylene (B3416737) glycol (PEG) chain is the hydrophilic component.[1] It is a highly water-soluble and biocompatible polymer that extends from the lipid anchor into the surrounding aqueous medium.[2] This PEG chain forms a hydrated layer that sterically hinders interactions with proteins and other biological components, a feature often referred to as a "stealth" effect, which can prolong the circulation time of nanoparticles in vivo.[2][3]

• Functional Group: The dibenzocyclooctyne (DBCO) group is a reactive moiety attached to the distal end of the PEG chain.[4][5] It is instrumental in "click chemistry," specifically in copper-free strain-promoted alkyne-azide cycloaddition (SPAAC) reactions.[4][5] This allows for the efficient and specific conjugation of the DSPE-PEG linker to molecules containing an azide (B81097) group under mild, physiological conditions.[4]

The overall hydrophilicity or lipophilicity of the DSPE-PEG-DBCO linker is a dynamic balance between the invariable lipophilicity of the DSPE anchor and the tunable hydrophilicity of the PEG chain. By varying the length of the PEG chain (i.e., the number of ethylene (B1197577) glycol repeating units), the physicochemical properties of the linker can be precisely controlled.[6]

Quantitative Physicochemical Properties

The hydrophilic-lipophilic balance (HLB) of DSPE-PEG-DBCO linkers can be quantitatively described by parameters such as the octanol-water partition coefficient (LogP) and the critical micelle concentration (CMC).

Octanol-Water Partition Coefficient (LogP)

LogP is a measure of a compound's differential solubility in a biphasic system of n-octanol (simulating a lipidic environment) and water. A higher LogP value indicates greater lipophilicity, while a lower LogP value suggests higher hydrophilicity.

Critical Micelle Concentration (CMC)

In aqueous solutions, amphiphilic molecules like DSPE-PEG-DBCO self-assemble into micelles above a certain concentration, known as the critical micelle concentration (CMC). At the CMC, the molecules arrange themselves to minimize the unfavorable interaction of their lipophilic tails with water, forming a core-shell structure where the DSPE tails are sequestered in the core and the hydrophilic PEG chains form the outer corona.

The CMC is an important parameter for the formulation of micellar drug delivery systems. A lower CMC value indicates greater stability of the micelles upon dilution in the bloodstream. The CMC of DSPE-PEG derivatives is influenced by the length of the PEG chain. Longer PEG chains lead to increased hydrophilicity and, consequently, a higher CMC.[6]

Data presented is for DSPE-PEG without the DBCO moiety, as specific CMC data for DSPE-PEG-DBCO is not widely available. It is a reasonable assumption that the addition of the relatively hydrophobic DBCO group may slightly lower the CMC compared to its non-functionalized counterpart with the same PEG length.

DSPE-PEG Derivative	Approximate CMC (µM)
DSPE-PEG2000	0.5 - 1.0
DSPE-PEG3000	~1.0
DSPE-PEG5000	1.0 - 1.5

(Data sourced from literature on DSPE-PEG derivatives)[6][8]

Experimental Protocols

This section outlines the detailed methodologies for the characterization of the hydrophilicity and lipophilicity of DSPE-PEG-DBCO linkers.

Determination of Octanol-Water Partition Coefficient (LogP)

The shake-flask method followed by quantification using High-Performance Liquid Chromatography (HPLC) is a standard approach.[9]

Materials:

• DSPE-PEG-DBCO linker

• n-Octanol (pre-saturated with water)

• Phosphate-buffered saline (PBS), pH 7.4 (pre-saturated with n-octanol)

• Vortex mixer

• Centrifuge

• HPLC system with a UV detector

• Volumetric flasks and pipettes

Protocol:

• Preparation of Solutions:

  • Prepare a stock solution of the DSPE-PEG-DBCO linker of known concentration in a suitable solvent (e.g., a small amount of DMSO or ethanol, which is then diluted with the octanol/water mixture).

• Partitioning:

  • In a centrifuge tube, add equal volumes of the pre-saturated n-octanol and pre-saturated PBS (pH 7.4).

  • Add a known amount of the DSPE-PEG-DBCO stock solution to the biphasic system.

  • Vortex the mixture vigorously for 2-5 minutes to ensure thorough mixing and partitioning of the analyte.

  • Allow the phases to separate by standing at room temperature or by centrifugation at a low speed (e.g., 2000 x g for 10 minutes) to achieve a clear separation of the two layers.

• Sampling:

  • Carefully withdraw a precise aliquot from the aqueous phase (bottom layer) and the n-octanol phase (top layer). Be cautious to avoid cross-contamination.

• Quantification by HPLC:

  • Analyze the concentration of the DSPE-PEG-DBCO linker in both the n-octanol and aqueous phase aliquots using a validated RP-HPLC method. The DBCO moiety has a characteristic UV absorbance at around 309 nm, which can be used for detection.[8]

• Calculation:

  • The LogP is calculated using the following formula: LogP = log10 ([Concentration in Octanol] / [Concentration in Water])

Determination of Critical Micelle Concentration (CMC)

The fluorescence probe method using a hydrophobic dye like pyrene (B120774) is a sensitive and widely used technique.

Materials:

• DSPE-PEG-DBCO linker

• Pyrene

• Spectrofluorometer

• Volumetric flasks and micropipettes

• Deionized water or buffer

Protocol:

• Preparation of Pyrene Stock Solution:

  • Prepare a stock solution of pyrene in a volatile organic solvent (e.g., acetone) at a concentration that, upon addition to the sample, will result in a final concentration well below its water solubility limit (approximately 2 x 10^-7 M).

• Sample Preparation:

  • Prepare a series of aqueous solutions of DSPE-PEG-DBCO with varying concentrations, bracketing the expected CMC.

  • Add a small aliquot of the pyrene stock solution to each DSPE-PEG-DBCO solution.

  • Evaporate the organic solvent completely, for instance, by gentle heating or under a stream of nitrogen. This ensures the pyrene is incorporated into the aqueous phase.

  • Allow the solutions to equilibrate overnight at a constant temperature.

• Fluorescence Measurement:

  • Set the excitation wavelength of the spectrofluorometer to approximately 334 nm.

  • Measure the emission spectra of each sample from approximately 350 nm to 450 nm.

  • Record the intensities of the first (I1, ~373 nm) and third (I3, ~384 nm) vibronic peaks of the pyrene emission spectrum.

• Data Analysis:

  • Calculate the ratio of the intensities of the third to the first peak (I3/I1) for each DSPE-PEG-DBCO concentration.

  • Plot the I3/I1 ratio as a function of the logarithm of the DSPE-PEG-DBCO concentration.

  • The plot will show a sigmoidal curve. The CMC is determined from the inflection point of this curve, which represents the concentration at which pyrene partitions from the polar aqueous environment into the nonpolar core of the newly formed micelles.

Visualizations: Workflows and Mechanisms

The following diagrams, generated using Graphviz, illustrate key processes involving DSPE-PEG-DBCO linkers.

Synthesis of DSPE-PEG-DBCO

Caption: A simplified workflow for the synthesis of DSPE-PEG-DBCO.

Bioconjugation via Copper-Free Click Chemistry

Caption: Experimental workflow for bioconjugation using DSPE-PEG-DBCO.

Functionalization of Liposomes and Cellular Uptake

Caption: Mechanism of targeted liposome delivery and cellular uptake.

Conclusion

The amphiphilic nature of DSPE-PEG-DBCO linkers, characterized by a lipophilic DSPE anchor and a hydrophilic PEG chain, is central to their utility in biomedical research. The ability to tune the hydrophilicity by altering the PEG chain length allows for the optimization of properties such as micelle stability and nanoparticle circulation time. The presence of the DBCO group facilitates straightforward and efficient bioconjugation, enabling the attachment of targeting ligands and therapeutic agents. A thorough understanding and quantitative characterization of the hydrophilicity and lipophilicity of these linkers, using the experimental protocols outlined in this guide, are essential for the rational design of advanced and effective drug delivery systems and bioconjugates.

References

• 1. DSPE-PEG-DBCO | AxisPharm [axispharm.com]
• 2. researchgate.net [researchgate.net]
• 3. Cellular Uptake of Nanoparticles: Journey Inside the Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 5. DSPE-PEG-DBCO [nanosoftpolymers.com]
• 6. In vitro characterization of PEGylated phospholipid micelles for improved drug solubilization: effects of PEG chain length and PC incorporation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dspe-peg-dbco | C65H104N3O12P | CID 163297141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]

DSPE-PEG-DBCO: A Technical Guide for Drug Delivery Research

An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)] (DSPE-PEG-DBCO) is a heterobifunctional lipid-polymer conjugate that has emerged as a critical component in the field of advanced drug delivery. Its unique architecture, combining a phospholipid anchor (DSPE), a hydrophilic polyethylene (B3416737) glycol (PEG) spacer, and a reactive dibenzocyclooctyne (DBCO) group, enables the versatile construction of targeted nanocarriers such as liposomes and nanoparticles. This guide provides a comprehensive overview of DSPE-PEG-DBCO, including its core properties, applications in drug delivery, detailed experimental protocols, and quantitative data to aid researchers in the design and execution of their studies.

The DSPE component provides a stable anchor for incorporation into lipid-based nanoparticles, while the PEG spacer offers a hydrophilic shield, prolonging systemic circulation by reducing opsonization and clearance by the mononuclear phagocyte system.[1] The terminal DBCO group is the cornerstone of its utility in targeted drug delivery, allowing for covalent conjugation to azide-modified targeting ligands via copper-free "click chemistry."[2] This bioorthogonal reaction is highly efficient and proceeds under mild physiological conditions, making it ideal for attaching sensitive biomolecules like antibodies, peptides, and aptamers to the surface of nanocarriers.[3]

Core Concepts and Chemical Properties

DSPE-PEG-DBCO is an amphiphilic molecule with a distinct three-part structure:

• DSPE (Distearoylphosphatidylethanolamine): A saturated phospholipid with two 18-carbon stearoyl acyl chains. This hydrophobic portion readily inserts into the lipid bilayer of liposomes or the core of other lipid-based nanoparticles, providing a stable anchor.[3]

• PEG (Polyethylene Glycol): A hydrophilic and biocompatible polymer chain of varying molecular weights (e.g., 2000, 5000 Da). The PEG chain extends from the nanoparticle surface, creating a "stealth" layer that reduces protein adsorption and recognition by the immune system, thereby increasing circulation half-life.[4]

• DBCO (Dibenzocyclooctyne): A strained alkyne that reacts specifically and rapidly with azide-containing molecules through a strain-promoted alkyne-azide cycloaddition (SPAAC) reaction.[2] This reaction is a cornerstone of copper-free click chemistry, a bioorthogonal ligation method that does not require cytotoxic copper catalysts.[2]

The general structure of DSPE-PEG-DBCO facilitates the creation of targeted drug delivery systems. A therapeutic agent can be encapsulated within a nanoparticle formulated with DSPE-PEG, and a targeting ligand modified with an azide (B81097) group can be conjugated to the surface via the DBCO moiety.

Quantitative Data on DSPE-PEG-DBCO Formulations

The physicochemical properties of DSPE-PEG-DBCO-containing nanoparticles are critical for their in vivo performance. The following tables summarize representative quantitative data from various studies.

Table 1: Physicochemical Characterization of DSPE-PEG-DBCO Liposomes

Formulation Composition (molar ratio)	Drug Loaded	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
DOPC:Cholesterol:DSPE-PEG2000-DBCO (6:4:0.5)	-	133	Not Reported	-11.3	[5]
DOPC:DSPE-PEG2000-DBCO:DiR (97:2:1)	DiR (dye)	~95	Not Reported	-4.8	[6]
DSPE-PEG2000 and Soluplus (1:1 w/w)	-	116.6	0.112	-13.7	[7]

Table 2: In Vivo Biodistribution of DSPE-PEG-DBCO Liposomes

Nanoparticle Formulation	Animal Model	Time Point	Tumor Accumulation (%ID/g)	Liver Accumulation (%ID/g)	Reference
L-PEG2000-DBCO	4T1 orthotopic breast cancer	Not Specified	~54%	~16%	[6]

Table 3: Representative Drug Loading and Encapsulation Efficiency of DSPE-PEG Liposomes

Note: Data for DSPE-PEG-DBCO specific formulations with various drugs is limited in publicly available literature. The following data for DSPE-PEG liposomes provides an estimate of expected efficiencies.

Liposome (B1194612) Composition	Drug	Drug-to-Lipid Ratio (w/w)	Encapsulation Efficiency (%)	Reference
HEPS:Cholesterol:DSPE-PEG2000 (185:1:15 molar ratio)	Doxorubicin	1:20	>90%	[8]
HSPC:Cholesterol:PEG-DSPE:dl-a-tocopherol (56.1:38.2:5.5:0.2 molar ratio)	Doxorubicin	Not Reported	>95%	[8]
DSPC:DSPE-PEG2000:Timosaponin AIII (8:2:1.5 molar ratio)	Timosaponin AIII	Not Reported	~85%	[9]

Experimental Protocols

Protocol 1: Preparation of DSPE-PEG-DBCO-Containing Liposomes by Thin-Film Hydration

This protocol describes the preparation of unilamellar liposomes incorporating DSPE-PEG-DBCO using the thin-film hydration method followed by extrusion.

Materials:

• Primary lipid (e.g., 1,2-dioleoyl-sn-glycero-3-phosphocholine (B1670884) - DOPC, or 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) - DSPC)

• Cholesterol

• DSPE-PEG-DBCO (e.g., MW 2000)

• Drug to be encapsulated (optional)

• Organic solvent (e.g., chloroform (B151607) or a chloroform:methanol mixture)

• Hydration buffer (e.g., phosphate-buffered saline - PBS, pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Dynamic Light Scattering (DLS) instrument for size and zeta potential measurement

Procedure:

• Lipid Film Formation:

  • Dissolve the primary lipid, cholesterol, and DSPE-PEG-DBCO in the desired molar ratio (e.g., DOPC:Cholesterol:DSPE-PEG2000-DBCO at 6:4:0.5) in an organic solvent in a round-bottom flask.[5]

  • If encapsulating a lipophilic drug, dissolve it in the organic solvent along with the lipids.

  • Attach the flask to a rotary evaporator and remove the organic solvent under reduced pressure at a temperature above the lipid phase transition temperature to form a thin, uniform lipid film on the inner surface of the flask.

  • Further dry the lipid film under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with the aqueous hydration buffer. If encapsulating a hydrophilic drug, dissolve it in the hydration buffer.

  • The volume of the buffer should be chosen to achieve the desired final lipid concentration (e.g., 10 mg/mL).[5]

  • Agitate the flask by vortexing or gentle shaking at a temperature above the lipid phase transition temperature for 30-60 minutes to facilitate the formation of multilamellar vesicles (MLVs).[5]

• Extrusion:

  • To produce unilamellar vesicles of a defined size, subject the MLV suspension to extrusion.

  • Pass the liposome suspension through a polycarbonate membrane with a specific pore size (e.g., 100 nm) multiple times (e.g., 11-21 times) using a heated extruder. The extrusion temperature should be kept above the lipid phase transition temperature.

• Purification:

  • Remove any unencapsulated drug by size exclusion chromatography or dialysis.

• Characterization:

  • Determine the particle size, polydispersity index (PDI), and zeta potential of the liposomes using Dynamic Light Scattering (DLS).

Protocol 2: Bioconjugation of Azide-Modified Ligands to DSPE-PEG-DBCO Liposomes

This protocol outlines the procedure for conjugating an azide-modified targeting ligand (e.g., peptide, antibody) to the surface of pre-formed DSPE-PEG-DBCO liposomes via copper-free click chemistry.

Materials:

• DSPE-PEG-DBCO functionalized liposomes (from Protocol 1)

• Azide-modified targeting ligand

• Reaction buffer (e.g., PBS, pH 7.4)

• Anhydrous DMSO or DMF (if needed to dissolve the ligand)

• Purification system (e.g., size exclusion chromatography or dialysis)

Procedure:

• Reagent Preparation:

  • Dissolve the azide-modified targeting ligand in the reaction buffer to a known concentration. If the ligand is not readily soluble in aqueous buffer, a small amount of a compatible organic solvent like DMSO can be used.

• Conjugation Reaction:

  • Add the azide-modified ligand solution to the DSPE-PEG-DBCO liposome suspension. A molar excess of the ligand (e.g., 2-5 fold molar excess relative to the DBCO groups on the liposomes) is typically used to ensure efficient conjugation.

  • Incubate the reaction mixture for 4-12 hours at room temperature or overnight at 4°C with gentle mixing.[10]

• Purification:

  • Remove the unreacted targeting ligand from the conjugated liposomes using size exclusion chromatography or extensive dialysis against the reaction buffer.

• Characterization:

  • Confirm successful conjugation using appropriate analytical techniques. This may include DLS to detect an increase in hydrodynamic diameter, and functional assays to verify the activity of the conjugated ligand (e.g., cell binding assays).

Visualizations

Experimental and Logical Workflows

Targeted Drug Delivery and Cellular Uptake

Conclusion

DSPE-PEG-DBCO is a powerful and versatile tool for the development of targeted drug delivery systems. Its well-defined structure allows for the creation of long-circulating nanocarriers that can be specifically directed to target tissues and cells through bioorthogonal click chemistry. The protocols and data presented in this guide provide a solid foundation for researchers to design and synthesize their own DSPE-PEG-DBCO-based nanoparticles for a wide range of therapeutic and diagnostic applications. Careful optimization of formulation parameters and thorough characterization are paramount to achieving the desired in vitro and in vivo performance. As research in this area continues to evolve, DSPE-PEG-DBCO will undoubtedly play a significant role in the advancement of next-generation nanomedicines.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 3. DSPE-PEG-DBCO | AxisPharm [axispharm.com]
• 4. Application of poly(ethylene glycol)–distearoylphosphatidylethanolamine (PEG-DSPE) block copolymers and their derivatives as nanomaterials in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeted delivery of liposomal chemoimmunotherapy for cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PEG2000-DBCO surface coating increases intracellular uptake of liposomes by breast cancer xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

A Comprehensive Technical Guide to DSPE-PEG-DBCO for Nanoparticle Functionalization

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core features of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)] (DSPE-PEG-DBCO), a critical reagent in the functionalization of nanoparticles for advanced drug delivery and diagnostic applications. This document provides a detailed overview of its properties, experimental protocols for its use, and methods for the characterization of the resulting functionalized nanoparticles.

Introduction to DSPE-PEG-DBCO

DSPE-PEG-DBCO is a heterobifunctional linker molecule that combines the properties of a phospholipid (DSPE), a polyethylene (B3416737) glycol (PEG) spacer, and a dibenzocyclooctyne (DBCO) reactive group.[1] The DSPE portion, a saturated phospholipid, provides a hydrophobic anchor for stable insertion into the lipid bilayer of nanoparticles such as liposomes and lipid nanoparticles (LNPs).[2][3] The hydrophilic PEG spacer enhances aqueous solubility, reduces non-specific protein adsorption (opsonization), and can prolong the in vivo circulation time of the nanoparticle.[4][5] The terminal DBCO group is a strained alkyne that facilitates copper-free click chemistry, specifically the strain-promoted alkyne-azide cycloaddition (SPAAC), with azide-functionalized molecules.[3][6] This bioorthogonal reaction is highly efficient and proceeds under mild, biocompatible conditions, making it ideal for conjugating sensitive biomolecules like antibodies, peptides, and nucleic acids to the nanoparticle surface for targeted delivery.[7][8]

Physicochemical Properties of DSPE-PEG-DBCO

The properties of DSPE-PEG-DBCO can vary depending on the length of the PEG linker. A selection of commercially available DSPE-PEG-DBCO variants and their corresponding molecular weights are summarized below.

Product Name	PEG Moiety Molecular Weight (Da)	Total Average Molecular Weight (Da)
DSPE-PEG(1000)-DBCO	1,000	~1,800
DSPE-PEG(2000)-DBCO	2,000	~2,800
DSPE-PEG(3400)-DBCO	3,400	~4,200
DSPE-PEG(5000)-DBCO	5,000	~5,800

Note: The total molecular weight is an approximation and can vary slightly between suppliers.

Experimental Protocols for Nanoparticle Functionalization

The functionalization of lipid-based nanoparticles with DSPE-PEG-DBCO can be achieved through two primary methods: co-formulation during nanoparticle synthesis or post-insertion into pre-formed nanoparticles. The post-insertion method is often preferred as it allows for the functionalization of nanoparticles that have already been loaded with a therapeutic or diagnostic agent without exposing the payload to potentially harsh conjugation conditions.[7][9]

Post-Insertion Functionalization of Pre-formed Liposomes

This protocol describes the functionalization of pre-formed liposomes with an azide-containing ligand using DSPE-PEG-DBCO via the post-insertion method.

Materials:

• Pre-formed liposomes

• DSPE-PEG-DBCO

• Azide-functionalized targeting ligand (e.g., peptide, antibody)

• Phosphate-buffered saline (PBS), pH 7.4

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO) (if needed to dissolve the ligand)

• Dialysis cassette (e.g., 10 kDa MWCO) or size-exclusion chromatography (SEC) column

Procedure:

• Preparation of DSPE-PEG-DBCO Micelles:

  • Dissolve DSPE-PEG-DBCO in PBS at a concentration above its critical micelle concentration. Gentle warming may be required to facilitate dissolution.

• Incubation for Post-Insertion:

  • Add the DSPE-PEG-DBCO micelle solution to the pre-formed liposome (B1194612) suspension. The molar ratio of inserted DSPE-PEG-DBCO to the total lipid in the liposomes typically ranges from 0.1% to 5%.

  • Incubate the mixture at a temperature above the phase transition temperature (Tm) of the liposome lipids for 1-2 hours with gentle mixing. For many common lipid formulations, incubation at 37°C to 60°C is effective.[10][11]

• Removal of Uninserted DSPE-PEG-DBCO:

  • Purify the DBCO-functionalized liposomes by dialysis against PBS (pH 7.4) for 24 hours with several buffer changes, or by using a size-exclusion chromatography column to separate the liposomes from unincorporated micelles.

• Click Chemistry Conjugation:

  • Prepare a solution of the azide-functionalized targeting ligand. If the ligand is not water-soluble, dissolve it in a minimal amount of an anhydrous solvent like DMF or DMSO before adding it to the liposome suspension.

  • Add the azide-ligand solution to the purified DBCO-functionalized liposomes. A molar excess of the azide-ligand (typically 2- to 10-fold) relative to the incorporated DSPE-PEG-DBCO is recommended to drive the reaction to completion.

  • Incubate the reaction mixture for 4-12 hours at room temperature or overnight at 4°C with gentle stirring.[1]

• Purification of Functionalized Liposomes:

  • Remove the excess, unreacted azide-ligand by dialysis or size-exclusion chromatography.

General Reaction Parameters for Copper-Free Click Chemistry

The efficiency of the SPAAC reaction is influenced by several factors, which should be optimized for each specific application.

Parameter	Recommended Range	Notes
Molar Ratio (DBCO:Azide)	1:1.5 to 1:10	A molar excess of the azide-functionalized molecule is often used to ensure complete reaction of the nanoparticle-bound DBCO.
Reaction Buffer	PBS (pH 7.0-7.4), HEPES	The reaction is tolerant of a wide range of pH, but physiological pH is ideal for biomolecule stability. Avoid buffers containing azides.[7]
Reaction Temperature	4°C to 37°C	Higher temperatures lead to faster reaction rates. For sensitive biomolecules, performing the reaction at 4°C overnight is recommended.[7]
Reaction Time	2 to 24 hours	Typical reaction times are 4-12 hours at room temperature. The reaction progress can be monitored if necessary.[1]

Characterization of Functionalized Nanoparticles

Thorough characterization is essential to confirm the successful functionalization of nanoparticles with DSPE-PEG-DBCO and the subsequent conjugation of the targeting ligand.

Physicochemical Characterization

Changes in the size, polydispersity, and surface charge of the nanoparticles can indicate successful surface modification.

Characterization Technique	Parameter Measured	Expected Outcome After Functionalization
Dynamic Light Scattering (DLS)	Hydrodynamic Diameter, Polydispersity Index (PDI)	A slight increase in hydrodynamic diameter is expected after the incorporation of DSPE-PEG-DBCO and the conjugation of a targeting ligand. The PDI should remain low, indicating a monodisperse population.
Zeta Potential Analysis	Surface Charge	A change in the zeta potential is expected, with the magnitude and direction of the change depending on the charge of the conjugated ligand.

Spectroscopic Characterization

Spectroscopic techniques can provide direct evidence of the chemical modifications.

• Fourier-Transform Infrared (FTIR) Spectroscopy: The disappearance of the characteristic azide (B81097) peak (around 2100 cm⁻¹) and the appearance of new amide bond peaks (around 1650 cm⁻¹) can confirm the formation of the triazole ring and successful conjugation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR can be used to identify the characteristic peaks of the DSPE alkyl chains, the repeating ethylene (B1197577) glycol units of PEG, the aromatic protons of the DBCO group, and the protons of the conjugated ligand.[2][12] Changes in the chemical shifts of protons near the reaction site can confirm covalent bond formation.

Visualizing the Process: Workflows and Mechanisms

Experimental Workflow for Liposome Functionalization

The following diagram illustrates the key steps in the post-insertion and conjugation process.

Caption: A flowchart of the experimental workflow for functionalizing liposomes.

Receptor-Mediated Endocytosis of Targeted Nanoparticles

DSPE-PEG-DBCO functionalization enables the attachment of targeting ligands that can bind to specific receptors on the surface of target cells, leading to enhanced cellular uptake via receptor-mediated endocytosis.

References

• 1. benchchem.com [benchchem.com]
• 2. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DSPE-PEG-DBCO, MW 2,000 | BroadPharm [broadpharm.com]
• 4. Surface engineering of lipid nanoparticles: targeted nucleic acid delivery and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DSPE-PEG2000-DBCO - Echelon Biosciences [echelon-inc.com]
• 6. DBCO PEG Linker Click Chemistry - Cu-free Labeling Reagents | AxisPharm [axispharm.com]
• 7. encapsula.com [encapsula.com]
• 8. broadpharm.com [broadpharm.com]
• 9. Application of poly(ethylene glycol)–distearoylphosphatidylethanolamine (PEG-DSPE) block copolymers and their derivatives as nanomaterials in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. encapsula.com [encapsula.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

A Deep Dive into the Solubility of DSPE-PEG-DBCO for Advanced Drug Delivery and Bioconjugation

For researchers, scientists, and professionals in drug development, understanding the solubility of functionalized lipids like 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)-2000] (DSPE-PEG-DBCO) is paramount for the successful formulation of lipid-based nanoparticles and bioconjugates. This in-depth technical guide provides a comprehensive overview of DSPE-PEG-DBCO solubility in various organic solvents, complete with detailed experimental protocols and workflow visualizations to support your research and development endeavors.

DSPE-PEG-DBCO is a key reagent in the field of bioconjugation and drug delivery. Its amphiphilic nature, with a hydrophobic DSPE lipid anchor and a hydrophilic polyethylene (B3416737) glycol (PEG) spacer functionalized with a dibenzocyclooctyne (DBCO) group, allows for the creation of long-circulating liposomes and micelles. The DBCO group enables copper-free "click chemistry," a highly efficient and bio-orthogonal reaction for attaching azide-modified molecules, such as targeting ligands or therapeutic agents, to the surface of these nanoparticles.

The solubility of DSPE-PEG-DBCO is a critical factor in the initial stages of formulation development. Proper dissolution ensures homogeneity and reproducibility of the resulting nanoparticle suspension. The choice of solvent can impact the efficiency of lipid film hydration, the size and stability of liposomes, and the overall success of the final formulation.

Quantitative Solubility of DSPE-PEG-DBCO

The following table summarizes the known solubility of DSPE-PEG-DBCO in various organic solvents based on available technical data. It is important to note that the molecular weight of the PEG chain can influence solubility, and the data presented here primarily pertains to DSPE-PEG with a PEG molecular weight of approximately 2000 Da.

Organic Solvent	Chemical Formula	Solubility	Notes
Chloroform (B151607)	CHCl₃	Soluble[1][2][3][4]	A common solvent for creating lipid films.
Dichloromethane (DCM)	CH₂Cl₂	Soluble[3]	Often used interchangeably with chloroform for lipid film preparation.
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	Soluble[2][3][5][6]	A polar aprotic solvent, useful for dissolving a wide range of compounds.
Ethanol (B145695)	C₂H₅OH	Soluble, approx. 20 mg/ml for a similar compound (DSPE-PEG(2000)-amine)[6][7]	A common solvent in pharmaceutical formulations; may require warming.
Dimethylformamide (DMF)	C₃H₇NO	Soluble, approx. 11 mg/ml for a similar compound (DSPE-PEG(2000)-amine)[7]	A polar aprotic solvent with a high boiling point.
Chloroform:Methanol (85:15 v/v)	CHCl₃:CH₃OH	Soluble at 5 mg/mL[6][8]	A common solvent mixture for dissolving lipids.
Water (Hot)	H₂O	Soluble[4]	The hydrophilic PEG chain imparts some water solubility, especially at elevated temperatures.

Note: For many PEGylated lipids, solubility can be enhanced by gentle heating and/or sonication.[9] It is always recommended to start with a small amount of material to assess solubility in a new solvent system.

Experimental Protocols

Protocol for Determining DSPE-PEG-DBCO Solubility

This protocol outlines a general method for determining the solubility of DSPE-PEG-DBCO in a specific organic solvent.

Materials:

• DSPE-PEG-DBCO powder

• Selected organic solvent (e.g., Chloroform, DMSO, Ethanol)

• Vortex mixer

• Water bath sonicator

• Analytical balance

• Glass vials with screw caps

Procedure:

• Preparation of Stock Solution:

  • Accurately weigh a known amount of DSPE-PEG-DBCO (e.g., 10 mg) and transfer it to a clean, dry glass vial.

  • Add a small volume of the selected organic solvent (e.g., 1 mL) to the vial.

• Dissolution:

  • Cap the vial tightly and vortex the mixture for 1-2 minutes.

  • Visually inspect the solution for any undissolved particles.

  • If particles remain, place the vial in a water bath sonicator for 5-10 minutes. Gentle warming (e.g., to 40-60°C) can be applied, especially for solvents like ethanol and water, but care should be taken to avoid solvent evaporation.[10]

• Observation and Quantification:

  • After sonication and/or warming, allow the solution to return to room temperature.

  • Visually inspect the solution again. A clear, particle-free solution indicates complete dissolution.

  • If the lipid has dissolved, incrementally add more DSPE-PEG-DBCO until saturation is reached (i.e., solid particles remain even after vortexing and sonication).

  • The solubility can then be expressed in mg/mL.

Protocol for Liposome (B1194612) Formulation using the Thin-Film Hydration Method

This protocol describes a common method for preparing liposomes incorporating DSPE-PEG-DBCO.

Materials:

• Primary phospholipid (e.g., DSPC, DPPC)

• Cholesterol

• DSPE-PEG-DBCO

• Chloroform or a chloroform/methanol mixture

• Hydration buffer (e.g., phosphate-buffered saline, pH 7.4)

• Rotary evaporator

• Water bath

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation:

  • Dissolve the primary phospholipid, cholesterol, and DSPE-PEG-DBCO in the desired molar ratio in chloroform or a suitable organic solvent mixture in a round-bottom flask.

  • Attach the flask to a rotary evaporator.

  • Immerse the flask in a water bath set to a temperature above the phase transition temperature of the lipids.

  • Rotate the flask and apply a vacuum to evaporate the organic solvent, resulting in a thin, uniform lipid film on the inner surface of the flask.

• Hydration:

  • Add the aqueous hydration buffer to the flask containing the lipid film. The buffer should be pre-warmed to a temperature above the lipid phase transition temperature.

  • Continue to rotate the flask in the water bath (without vacuum) for 30-60 minutes to allow the lipid film to hydrate (B1144303) and form multilamellar vesicles (MLVs).

• Size Reduction (Extrusion):

  • To obtain unilamellar vesicles of a defined size, the MLV suspension is repeatedly passed through an extruder fitted with polycarbonate membranes of a specific pore size (e.g., 100 nm). This process is also performed at a temperature above the lipid phase transition temperature.

Visualizing Key Processes

To further aid in the understanding of DSPE-PEG-DBCO applications, the following diagrams, generated using the DOT language, illustrate critical workflows.

Caption: Workflow for liposome preparation using the thin-film hydration method.

Caption: Schematic of copper-free click chemistry for bioconjugation.

By understanding the solubility characteristics and established protocols, researchers can confidently and effectively utilize DSPE-PEG-DBCO to advance their work in targeted drug delivery and the development of novel bioconjugates.

References

• 1. creative-biolabs.com [creative-biolabs.com]
• 2. creative-biolabs.com [creative-biolabs.com]
• 3. DBCO-PEG-DSPE DSPE-PEG-DBCO - DBCO-PEG - Chongqing Yusi Medicine Technology Co., Ltd. [en.yusiyy.com]
• 4. nanocs.net [nanocs.net]
• 5. interchim.fr [interchim.fr]
• 6. avantiresearch.com [avantiresearch.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. avantiresearch.com [avantiresearch.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]

An In-depth Technical Guide to the Function of DSPE Anchors in Lipid Bilayer Insertion

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the role and function of the 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (B53596) (DSPE) anchor in the context of lipid bilayer insertion. DSPE, a saturated phospholipid, is a critical component in the formulation of advanced drug delivery systems, particularly for creating sterically stabilized, long-circulating nanocarriers like "stealth" liposomes. Its unique molecular structure provides a robust foundation for anchoring functional molecules, most notably polyethylene (B3416737) glycol (PEG), to the surface of lipid-based nanoparticles.[1] This document details the physicochemical principles of DSPE insertion, presents quantitative data, outlines key experimental protocols, and visualizes the underlying processes.

The DSPE Anchor: Core Physicochemical Properties

The efficacy of DSPE as a membrane anchor is rooted in its amphiphilic structure, which consists of a hydrophilic phosphoethanolamine headgroup and two hydrophobic 18-carbon stearoyl acyl chains.[1] The critical feature of these chains is their saturation (lack of double bonds), which allows for very tight, ordered packing and strong van der Waals forces between adjacent lipid molecules.[1] This molecular arrangement confers a high degree of rigidity and thermodynamic stability once the anchor is embedded within the hydrophobic core of a lipid bilayer.[1][2] This stability is paramount for retaining surface-conjugated molecules on liposomes, preventing their premature dissociation in biological environments.[3]

The general stability trend for common lipid anchors is that a two-chain anchor like DSPE has a significantly higher membrane affinity than a single-chain anchor or a cholesterol-based anchor.[2] This strong anchoring is essential for its primary application: serving as the attachment point for PEG chains (forming DSPE-PEG conjugates), which sterically hinder opsonization and clearance by the mononuclear phagocyte system, thereby prolonging circulation time.[4][5]

Mechanism of Insertion: The Post-Insertion Technique

While DSPE-PEG can be incorporated during the initial formulation of liposomes (pre-insertion), a more flexible and widely used method is the post-insertion (or micelle transfer) technique.[6][7] This method allows for the surface modification of pre-formed, drug-loaded liposomes without disrupting the encapsulated contents.[8]

The process is driven by thermodynamics and involves the transfer of DSPE-PEG molecules from a micellar solution into the outer monolayer of an existing liposome (B1194612) population.[6] The insertion is a spontaneous process that occurs when DSPE-PEG micelles are incubated with pre-formed vesicles at a temperature near the phase transition temperature (Tm) of the liposome's constituent lipids.[5][7] Maximum insertion is typically achieved within an hour at elevated temperatures (e.g., 60°C).[6]

Caption: Workflow of the DSPE-PEG post-insertion technique.

Quantitative Analysis of DSPE-PEG Behavior

The behavior of DSPE-PEG in aqueous solution and its interaction with lipid bilayers are governed by key physicochemical parameters. The Critical Micelle Concentration (CMC) is the concentration at which DSPE-PEG monomers self-assemble into micelles, a crucial factor for the stability and application of these conjugates.

Table 1: Critical Micelle Concentration (CMC) of DSPE-PEG Conjugates

DSPE-PEG Derivative	Condition	CMC Value	Reference(s)
DSPE-PEG2000	Aqueous Solution	~1 x 10⁻⁶ M (~1 µM)	[9][10]
DSPE-PEG2000	HEPES Buffered Saline	0.5 - 1.0 µM	[11]
DSPE-PEG2000	Pure Water	10 - 20 µM	[11]
DSPE-PEG3000	Aqueous Solution	0.5 - 1.0 mM	[12]
DSPE-PEG5000	Aqueous Solution	1.0 - 1.5 mM	[12]
DSPE-mPEG2000	-	2.44 µM	[13]

Note: CMC values can vary based on the experimental method, solvent, and temperature. Longer PEG chains generally lead to a higher CMC due to the increased hydrophilicity of the molecule.[12]

The stability of the DSPE anchor within a lipid assembly can be described by thermodynamic and kinetic parameters. The energy required to remove a DSPE-PEG monomer from a micelle (desorption) provides insight into the stability of the anchored state.

Table 2: Thermodynamic & Kinetic Stability Parameters for DSPE-PEG2000

Parameter	Phase / Condition	Value	Reference(s)
Activation Energy (Monomer Desorption)	Glassy Phase (<12.8°C)	156 ± 6.7 kJ/mol	[14]
Activation Energy (Monomer Desorption)	Fluid Phase (>12.8°C)	79 ± 5.0 kJ/mol	[14]
Micelle Breakup Time Constant (in presence of BSA)	20°C	130 ± 9 min	[15]
Micelle Breakup Time Constant (in presence of BSA)	37°C	7.8 ± 1.6 min	[15]

Note: The higher activation energy in the glassy (solid-ordered) phase indicates significantly greater micelle stability at lower temperatures.[14] The presence of proteins like bovine serum albumin (BSA) can destabilize micelles, shifting the equilibrium towards a protein-bound state.[15]

Caption: Key factors influencing DSPE anchor insertion and stability.

Key Experimental Protocols

The following protocols provide standardized methodologies for preparing DSPE-PEG micelles and performing post-insertion into pre-formed liposomes.

Protocol 1: Preparation of DSPE-PEG Micelles

Objective: To prepare a homogenous aqueous solution of DSPE-PEG micelles for use in post-insertion procedures.

Materials:

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DSPE-PEG2000) powder

• Buffer solution (e.g., 10 mM HEPES, pH 7.4, with 0.01 M NaCl) or sterile water

• Glass vials

• Sonicating water bath or tip sonicator

• Heating block or water bath

Methodology:

• Hydration: Weigh the desired amount of DSPE-PEG2000 powder and place it in a clean glass vial. Add the appropriate volume of buffer or water to achieve a concentration well above the CMC (e.g., 5-14 mg/mL).[9][11]

• Heating: Place the vial in a heating block or water bath set to a temperature above the phase transition temperature of DSPE (Tm ≈ 74°C), for example, at 90°C.[9]

• Incubation: Incubate the solution at 90°C for 60 minutes, vortexing intermittently to ensure the lipid film is fully hydrated and dispersed.[9]

• Sonication: Transfer the vial to a sonicating bath pre-heated to ~70°C and sonicate for 60 minutes to ensure the formation of small, uniform micelles.[9]

• Cooling & Storage: Allow the micellar solution to cool to room temperature. The solution should be clear. For long-term storage, it can be kept at 5°C.[9]

Protocol 2: Post-Insertion of DSPE-PEG into Pre-formed Liposomes

Objective: To modify the surface of pre-formed liposomes with DSPE-PEG via micelle transfer.

Materials:

• Pre-formed liposome suspension (e.g., DSPC/Cholesterol liposomes)

• DSPE-PEG micelle solution (from Protocol 1)

• Reaction buffer (e.g., HEPES buffered saline, pH 7.4)

• Water bath or incubator set to 55-60°C

• Size-exclusion chromatography column (e.g., Sepharose CL-4B) for purification

Methodology:

• Temperature Equilibration: Pre-heat the suspension of pre-formed liposomes and the DSPE-PEG micelle solution to the insertion temperature. This temperature should be near or slightly above the Tm of the primary lipid in the liposomes (e.g., 55°C for DSPC-based liposomes).[5][6]

• Incubation: Add the DSPE-PEG micelle solution to the liposome suspension. The amount added typically corresponds to 5-10 mole percent of the total phospholipid concentration in the liposome suspension.[5][16]

• Mixing: Incubate the mixture for 1 hour at the selected temperature (e.g., 60°C) with gentle, continuous stirring.[5][6] This allows for the efficient transfer and insertion of DSPE-PEG molecules from the micelles into the outer leaflet of the liposomal bilayer.

• Cooling: After incubation, allow the mixture to gradually cool to room temperature. This helps to stably integrate the newly inserted anchors within the bilayer.[5]

• Purification: To remove any remaining free micelles or non-inserted DSPE-PEG, pass the liposome suspension through a size-exclusion chromatography column. The larger, PEGylated liposomes will elute first, separating them from the smaller micelles.[6]

• Characterization: Analyze the final product to confirm successful insertion and determine the density of the DSPE-PEG on the liposome surface.

Protocol 3: Characterization of DSPE Anchor Insertion

Objective: To verify and quantify the insertion of DSPE-PEG into the lipid bilayer.

Methodologies:

• Dynamic Light Scattering (DLS):

  • Purpose: To measure changes in the hydrodynamic diameter of the liposomes.

  • Procedure: Measure the average particle size of the liposomes before and after the post-insertion procedure. A slight increase in size is expected due to the formation of the hydrated PEG corona on the surface.[17] This also confirms the absence of widespread aggregation or vesicle fusion.

• Differential Scanning Calorimetry (DSC):

  • Purpose: To analyze the thermal properties of the lipid bilayer and confirm the interaction between DSPE-PEG and the membrane.

  • Procedure: Obtain thermograms for the original liposomes and the PEGylated liposomes. The insertion of DSPE-PEG can cause shifts in the main phase transition temperature (Tm) of the bilayer lipids, indicating integration and interaction within the membrane.[17] For example, DSPE-PEG insertion into a DPPC bilayer can increase the Tm.[14]

• Fluorescence Resonance Energy Transfer (FRET) Assay:

  • Purpose: To provide kinetic and quantitative data on the insertion process.

  • Procedure: Prepare liposomes containing a FRET-pair lipid (e.g., NBD-PE as the donor and Rhodamine-PE as the acceptor) at a concentration where the donor fluorescence is quenched. Prepare micelles using unlabeled DSPE-PEG mixed with a small amount of DSPE-PEG labeled with the donor fluorophore (NBD).

  • Measurement: Mix the liposomes and the labeled micelles. As the NBD-labeled DSPE-PEG inserts into the liposome bilayer, the distance between the donor (NBD on DSPE-PEG) and the acceptor (Rhodamine in the bilayer) decreases, leading to an increase in FRET (a decrease in donor fluorescence and an increase in acceptor fluorescence). This change can be monitored over time in a fluorimeter to determine the kinetics of insertion.

Conclusion

The 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) moiety is a highly effective and stable anchor for modifying lipid bilayer surfaces. Its dual saturated C18 acyl chains provide a strong hydrophobic driving force for insertion and retention within the membrane core. The post-insertion technique, which leverages the spontaneous transfer of DSPE-PEG from micelles to pre-formed vesicles, offers a robust and flexible method for developing advanced, surface-functionalized nanocarriers. A thorough understanding of the quantitative parameters and experimental protocols outlined in this guide is essential for the rational design and optimization of DSPE-based systems for drug delivery, diagnostics, and other biomedical applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Lipophilic Anchors that Embed Bioconjugates in Bilayer Membranes: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. ingentaconnect.com [ingentaconnect.com]
• 5. Anchoring Property of a Novel Hydrophilic Lipopolymer, HDAS-SHP, Post-Inserted in Preformed Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. eg-fr.uc.pt [eg-fr.uc.pt]
• 7. researchgate.net [researchgate.net]
• 8. Application of poly(ethylene glycol)–distearoylphosphatidylethanolamine (PEG-DSPE) block copolymers and their derivatives as nanomaterials in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effect of the lipid chain melting transition on the stability of DSPE-PEG(2000) micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Structure and Dynamics of Highly PEG-ylated Sterically Stabilized Micelles in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Thermodynamic and kinetic stability of DSPE-PEG(2000) micelles in the presence of bovine serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Interaction between PEG lipid and DSPE/DSPC phospholipids: An insight of PEGylation degree and kinetics of de-PEGylation - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of the PEG Spacer in DSPE-PEG Conjugates: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Distearoylphosphatidylethanolamine-polyethylene glycol (DSPE-PEG) conjugates are integral components in the design of advanced drug delivery systems, particularly lipid-based nanoparticles such as liposomes. The polyethylene (B3416737) glycol (PEG) spacer, a hydrophilic and flexible polymer chain, is the key to unlocking the therapeutic potential of these nanocarriers. This technical guide provides a comprehensive overview of the multifaceted purpose of the PEG spacer, detailing its role in enhancing pharmacokinetic profiles, minimizing immunogenicity, and enabling targeted drug delivery. This document delves into the core mechanisms of action, presents quantitative data on the impact of PEGylation, outlines detailed experimental protocols for characterization, and provides visual representations of key concepts and workflows to aid researchers in the rational design of DSPE-PEG-functionalized nanomedicines.

The Core Function of the PEG Spacer: Steric Hindrance and the "Stealth" Effect

The primary purpose of incorporating a PEG spacer into DSPE-PEG conjugates is to create a hydrophilic, protective layer on the surface of lipid-based nanoparticles. This "PEGylation" confers a "stealth" characteristic, enabling the nanoparticles to evade the body's natural defense mechanisms.[1][2] The long, flexible PEG chains extend from the nanoparticle surface, creating a steric barrier that physically blocks the interaction of the nanoparticle with opsonins, which are plasma proteins that mark foreign particles for clearance by the mononuclear phagocyte system (MPS), primarily located in the liver and spleen.[1][3] This steric hindrance reduces protein adsorption, a critical first step in the recognition and elimination of nanoparticles from circulation.[2][4]

The direct consequence of this "stealth" effect is a significantly prolonged circulation half-life of the nanocarrier.[5][6] This extended presence in the bloodstream is crucial for the nanoparticle to accumulate at the target site, such as a tumor, through the enhanced permeability and retention (EPR) effect.[7][8]

Quantitative Impact of PEGylation

The physicochemical properties of the PEG spacer, namely its molecular weight (chain length) and grafting density on the nanoparticle surface, are critical parameters that dictate its effectiveness.

Influence of PEG Chain Length and Density on Circulation Half-Life

Longer PEG chains and higher grafting densities generally lead to a more pronounced "stealth" effect and, consequently, a longer circulation half-life.[5][9] However, there is an optimal range, as excessively long PEG chains can sometimes lead to unexpected clearance mechanisms.

DSPE-PEG Molecular Weight (Da)	Molar Percentage in Liposome (B1194612)	Circulation Half-life (t½) in mice (hours)
1000	6 mol%	> 24[5]
2000	2 mol%	Optimal plasma circulation[6]
2000	6 mol%	> 24[5]
5000	6 mol%	Significantly increased[5]
12000	6 mol%	Significantly increased[5]

Reduction of Protein Adsorption

The PEG spacer dramatically reduces the non-specific adsorption of plasma proteins onto the nanoparticle surface. This is a key factor in preventing opsonization and subsequent clearance.

Nanoparticle Formulation	Protein Adsorption Level	Reference
Non-PEGylated Liposomes	High	[10]
PEGylated Liposomes (5 mol% DSPE-PEG2000)	Significantly Reduced	[4]
PEGylated Gold Nanoparticles (5K PEG)	Lower than 10K and 30K PEG	[11]
Non-PEGylated Gold Nanoparticles	~90% protein binding in ~5 min	[11]

Critical Micelle Concentration (CMC)

The CMC is the concentration at which DSPE-PEG molecules self-assemble into micelles. A lower CMC indicates greater stability of the micelles. The length of the PEG chain influences the CMC.

DSPE-PEG Conjugate	Critical Micelle Concentration (µM)
DSPE-PEG2000	~0.5 - 1.0[12][13][14]
DSPE-PEG3000	~1.0[12][13]
DSPE-PEG5000	~1.0 - 1.5[12][13]

Enabling Targeted Drug Delivery

Beyond its "stealth" properties, the PEG spacer serves as a versatile linker for attaching targeting ligands to the surface of nanoparticles.[15] The distal end of the PEG chain can be functionalized with various reactive groups (e.g., maleimide, NHS ester) to covalently conjugate targeting moieties such as antibodies, peptides, or small molecules.[16] This allows for active targeting of the nanocarrier to specific cells or tissues that overexpress the corresponding receptors, thereby enhancing therapeutic efficacy and reducing off-target side effects.

Caption: Targeted drug delivery workflow with a PEGylated liposome.

Key Experimental Protocols

Preparation of PEGylated Liposomes by Thin-Film Hydration

This method is a common technique for preparing liposomes incorporating DSPE-PEG.[17][18][19]

• Lipid Dissolution: Dissolve the desired lipids, including DSPE-PEG, in a suitable organic solvent (e.g., a chloroform:methanol mixture, often at a 7:3 ratio) in a round-bottom flask.[20] The total lipid concentration is typically 10-20 mg/mL.[20]

• Film Formation: Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the inner surface of the flask.[17]

• Drying: Further dry the lipid film under a high vacuum for at least 2 hours to remove any residual solvent.[19]

• Hydration: Hydrate the lipid film with an aqueous buffer (e.g., phosphate-buffered saline, PBS) by rotating the flask at a temperature above the phase transition temperature of the lipids.[21] This process leads to the spontaneous formation of multilamellar vesicles (MLVs).

• Size Reduction (Optional but Recommended): To obtain unilamellar vesicles with a defined size, the MLV suspension can be subjected to sonication or extrusion through polycarbonate membranes with a specific pore size.[17]

Post-Insertion Method for PEGylation

This technique allows for the incorporation of DSPE-PEG into pre-formed liposomes.[16][22]

• Micelle Formation: Prepare a micellar solution of DSPE-PEG by hydrating a dried film of the conjugate in an aqueous buffer.[16]

• Incubation: Mix the DSPE-PEG micelle solution with the pre-formed liposome suspension.

• Heating: Incubate the mixture at a temperature above the phase transition temperature of the liposomal lipids (e.g., 60°C) for a specific duration (e.g., 30 minutes to 1 hour) to facilitate the insertion of the DSPE-PEG into the liposome bilayer.[16][23]

• Purification: Remove any unincorporated DSPE-PEG micelles via dialysis or size exclusion chromatography.[16]

Characterization of DSPE-PEG Conjugates and Liposomes

DLS is used to determine the hydrodynamic diameter and size distribution (polydispersity index, PDI) of the liposomes.[24][25] The zeta potential, which indicates surface charge and stability, can also be measured.[25]

• Sample Preparation: Dilute the liposome suspension in an appropriate buffer to a suitable concentration to avoid multiple scattering effects.[26]

• Instrument Setup: Set the instrument parameters, including temperature (e.g., 25°C), and allow the sample to equilibrate.

• Measurement: Perform the DLS measurement, which involves shining a laser beam through the sample and analyzing the fluctuations in scattered light intensity caused by the Brownian motion of the particles.[24]

• Data Analysis: The instrument's software calculates the size distribution and zeta potential based on the measured data.

The Micro Bicinchoninic Acid (BCA) assay is a colorimetric method to quantify the amount of protein adsorbed onto the surface of nanoparticles.[27][28][29]

• Incubation: Incubate the PEGylated and non-PEGylated nanoparticles with a protein solution (e.g., fetal bovine serum or a specific plasma protein) for a defined period.

• Separation: Separate the nanoparticles from the unbound protein by centrifugation.

• Working Reagent Preparation: Prepare the BCA working reagent by mixing Reagent A and Reagent B according to the manufacturer's protocol.[30]

• Assay: Add the BCA working reagent to the supernatant (containing unbound protein) and to a lysed nanoparticle pellet (to determine bound protein).

• Incubation and Measurement: Incubate the samples at an elevated temperature (e.g., 37°C or 60°C) to allow for color development.[27][28] Measure the absorbance at 562 nm using a microplate reader.

• Quantification: Determine the protein concentration by comparing the absorbance values to a standard curve generated with a known protein, such as bovine serum albumin (BSA).[30]

Visualizing Key Concepts and Workflows

Mechanism of Steric Hindrance

Caption: Steric hindrance by the PEG spacer preventing opsonin adsorption.

Experimental Workflow for Liposome Preparation and Characterization

Caption: Workflow for preparing and characterizing PEGylated liposomes.

Conclusion

The PEG spacer in DSPE-PEG conjugates is a critical enabler of modern nanomedicine, transforming simple lipid vesicles into sophisticated drug delivery platforms. Its ability to confer "stealth" properties by reducing protein adsorption and prolonging circulation time is fundamental to the efficacy of passively targeted nanocarriers. Furthermore, the functionalizability of the PEG chain allows for the attachment of targeting ligands, paving the way for highly specific, actively targeted therapies. A thorough understanding of the principles of PEGylation, supported by robust experimental characterization, is paramount for the successful development of next-generation nanotherapeutics. This guide provides the foundational knowledge and practical protocols to empower researchers in this exciting and impactful field.

References

• 1. Nanoparticle PEGylation for imaging and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effect of polyethyleneglycol (PEG) chain length on the bio–nano-interactions between PEGylated lipid nanoparticles and biological fluids: from nanostructure to uptake in cancer cells - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Prolonged circulation time in vivo of large unilamellar liposomes composed of distearoyl phosphatidylcholine and cholesterol containing amphipathic poly(ethylene glycol) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Influence of poly(ethylene glycol) grafting density and polymer length on liposomes: relating plasma circulation lifetimes to protein binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. PEGylated Liposomes in the Clinic and Clinical Trials | Biopharma PEG [biochempeg.com]
• 8. researchgate.net [researchgate.net]
• 9. Nanoparticles with dense poly(ethylene glycol) coatings with near neutral charge are maximally transported across lymphatics and to the lymph nodes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evidence of Protein Adsorption in Pegylated Liposomes: Influence of Liposomal Decoration - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. In vitro characterization of PEGylated phospholipid micelles for improved drug solubilization: effects of PEG chain length and PC incorporation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Effect of the lipid chain melting transition on the stability of DSPE-PEG(2000) micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. encapsula.com [encapsula.com]
• 17. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 18. Thin-Film Hydration Method for Liposome Preparation - CD Formulation [formulationbio.com]
• 19. Lipid Film Hydration Method for Preparation of Liposomes [ebrary.net]
• 20. researchgate.net [researchgate.net]
• 21. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 22. encapsula.com [encapsula.com]
• 23. researchgate.net [researchgate.net]
• 24. news-medical.net [news-medical.net]
• 25. Characterization of Liposomes Using Quantitative Phase Microscopy (QPM) - PMC [pmc.ncbi.nlm.nih.gov]
• 26. materialneutral.info [materialneutral.info]
• 27. documents.thermofisher.com [documents.thermofisher.com]
• 28. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 29. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 30. benchchem.com [benchchem.com]

Navigating the Handling of DSPE-PEG-DBCO: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and experimental application of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)] (DSPE-PEG-DBCO). As a key reagent in bioconjugation and drug delivery systems, a thorough understanding of its properties is crucial for ensuring laboratory safety and experimental success.

Section 1: Safety and Handling

While a complete Safety Data Sheet (SDS) for DSPE-PEG-DBCO is not publicly available from all suppliers, this section summarizes the essential safety and handling information compiled from various sources. Researchers should always consult the specific SDS provided by their supplier for the most accurate and complete information.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of DSPE-PEG-DBCO. These properties are important for understanding its behavior in various experimental conditions.

Property	Data
Appearance	White to off-white solid or powder
Molecular Weight	Varies depending on the length of the PEG chain (e.g., 2000 Da, 3400 Da, 5000 Da). The exact mass is an average due to the polydispersity of PEG.[1]
Solubility	Soluble in organic solvents such as chloroform, dichloromethane (B109758) (DCM), and dimethylformamide (DMF).[2] Limited solubility in aqueous solutions.
Purity	Typically ≥90% or ≥95% as determined by HPLC.[3]
Chemical Structure	Composed of a DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine) lipid anchor, a polyethylene (B3416737) glycol (PEG) linker, and a dibenzocyclooctyne (DBCO) reactive group.
Function	The DSPE portion facilitates incorporation into lipid bilayers of liposomes and nanoparticles. The PEG linker provides a hydrophilic spacer. The DBCO group enables copper-free "click chemistry" reactions with azide-containing molecules.[3][4]

Storage and Stability

Proper storage is critical to maintain the stability and reactivity of DSPE-PEG-DBCO.

Parameter	Recommendation
Storage Temperature	Store at -20°C or below for long-term storage.[1][2][5][6][7][8] Some suppliers recommend -5°C.[3]
Storage Conditions	Keep in a dry environment, protected from light.[3] The compound may be hygroscopic.
Shelf Life	Typically stable for at least one year when stored correctly.[2]
Handling in Solution	For solutions in organic solvents, it is recommended to use them promptly or store them at -80°C for short periods. Avoid repeated freeze-thaw cycles.

Hazard Identification and Personal Protective Equipment (PPE)

DSPE-PEG-DBCO is generally considered a laboratory chemical. While specific hazard classifications are not widely published, it is prudent to handle it with care, assuming it may be a combustible solid. The following PPE is recommended:

Protective Equipment	Specification
Eye Protection	Chemical safety goggles or glasses.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).
Skin and Body Protection	Laboratory coat.
Respiratory Protection	Not generally required when handling small quantities in a well-ventilated area. If dust is generated, a NIOSH-approved respirator may be necessary.

Section 2: Experimental Protocols

DSPE-PEG-DBCO is widely used for the surface functionalization of liposomes and nanoparticles. The following is a representative protocol for the preparation of DBCO-functionalized liposomes and subsequent conjugation to an azide-containing molecule via copper-free click chemistry.

Preparation of DBCO-Functionalized Liposomes by Post-Insertion

This method involves the insertion of DSPE-PEG-DBCO into pre-formed liposomes.

Materials:

• Pre-formed liposomes

• DSPE-PEG-DBCO

• Phosphate-buffered saline (PBS), pH 7.4

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Bath sonicator

• Size-exclusion chromatography (SEC) column (e.g., Sephadex G-25)

Methodology:

• Prepare DSPE-PEG-DBCO Solution: Dissolve the required amount of DSPE-PEG-DBCO in a minimal volume of anhydrous DMF or DMSO.

• Incubation: Add the DSPE-PEG-DBCO solution to the pre-formed liposome (B1194612) suspension in PBS. The molar ratio of DSPE-PEG-DBCO to total lipid in the liposomes will depend on the desired surface density of DBCO groups. A common starting point is 1-5 mol%.

• Post-Insertion: Incubate the mixture at a temperature above the phase transition temperature of the liposome lipids (e.g., 60°C for DSPC-based liposomes) for 1-2 hours with gentle mixing. This facilitates the insertion of the DSPE anchor into the lipid bilayer.

• Purification: Cool the liposome suspension to room temperature. Remove any unincorporated DSPE-PEG-DBCO and the organic solvent by passing the mixture through a size-exclusion chromatography column equilibrated with PBS.

• Characterization: Characterize the size distribution and zeta potential of the DBCO-functionalized liposomes using Dynamic Light Scattering (DLS).

Copper-Free Click Chemistry Conjugation

Materials:

• DBCO-functionalized liposomes

• Azide-containing molecule (e.g., peptide, protein, or small molecule)

• PBS, pH 7.4

Methodology:

• Reaction Setup: Add the azide-containing molecule to the suspension of DBCO-functionalized liposomes in PBS. The molar ratio of the azide (B81097) molecule to the DBCO groups on the liposome surface should be optimized, but a slight excess of the azide molecule is often used.

• Incubation: Incubate the reaction mixture at room temperature for 4-12 hours with gentle agitation. The reaction can also be performed at 4°C for longer incubation times if the biomolecule is sensitive to room temperature.

• Purification: Remove the unreacted azide-containing molecule by a suitable method, such as size-exclusion chromatography or dialysis, using a buffer appropriate for the final application.

• Characterization: Confirm the successful conjugation through appropriate analytical techniques, such as SDS-PAGE for protein conjugation or HPLC for small molecules.

Section 3: Visualizing Workflows and Concepts

Safe Handling Workflow for DSPE-PEG-DBCO

The following diagram illustrates a general workflow for the safe handling of DSPE-PEG-DBCO in a laboratory setting.

References

• 1. DSPE-PEG2000-DBCO - Echelon Biosciences [echelon-inc.com]
• 2. creative-biolabs.com [creative-biolabs.com]
• 3. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 4. DSPE-PEG-DBCO [nanosoftpolymers.com]
• 5. DSPE-PEG-DBCO, MW 2000_TargetMol [targetmol.com]
• 6. DSPE-PEG-DBCO Manufacturer | Sinopeg.com [sinopeg.com]
• 7. DSPE-PEG-DBCO, MW 3,400 | BroadPharm [broadpharm.com]
• 8. DSPE-PEG-DBCO, MW 5,000 | BroadPharm [broadpharm.com]

Navigating the Handling of DSPE-PEG-DBCO Powder: An In-depth Technical Guide to Storage and Stability

For Researchers, Scientists, and Drug Development Professionals

DSPE-PEG-DBCO (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)]) is a critical reagent in the development of targeted drug delivery systems, particularly in the realm of bioconjugation and liposomal formulations. Its utility in copper-free click chemistry makes it a valuable tool for attaching molecules to lipid bilayers. However, the efficacy and reproducibility of experiments involving DSPE-PEG-DBCO are intrinsically linked to its stability and proper handling. This technical guide provides a comprehensive overview of the recommended storage conditions, stability, and essential handling protocols for DSPE-PEG-DBCO powder to ensure its integrity and performance.

Recommended Storage Conditions and Handling

DSPE-PEG-DBCO is a sensitive molecule that requires specific storage conditions to prevent degradation. The primary factors influencing its stability are temperature, moisture, and light.

Upon receipt, DSPE-PEG-DBCO powder should be immediately stored at the recommended temperature. The material is typically shipped on dry ice to maintain its integrity during transit.

Key Storage Recommendations:

• Temperature: The consensus among suppliers is to store DSPE-PEG-DBCO powder at -20°C.[1][2][3][4][5][][7][8] Some sources may recommend a range of -20±5℃ or simply below -18°C.[2][9] For long-term storage, -20°C is the industry standard.

• Moisture: DSPE-PEG-DBCO is hygroscopic.[10] It is crucial to store the powder in a dry environment and to minimize its exposure to atmospheric moisture. The use of a desiccator is recommended.[4] Vials should be tightly sealed.

• Light: While some sources indicate that DSPE-PEG-DBCO is not light-sensitive, it is good laboratory practice to protect it from light, especially during long-term storage.[10] One supplier suggests avoiding sunlight.[11]

• Inert Atmosphere: For maximum stability, especially for long-term storage, consider storing the powder under an inert atmosphere such as argon or nitrogen.

Stability Profile of DSPE-PEG-DBCO Powder

When stored under the recommended conditions, DSPE-PEG-DBCO powder is generally stable for at least one year.[1][11] However, the actual stability can be influenced by the specific PEG chain length and the purity of the material.

Quantitative Stability Data

While extensive public data on the degradation kinetics of DSPE-PEG-DBCO powder is limited, the following table provides an illustrative summary of expected stability based on manufacturer information and the typical behavior of similar lipid-PEG conjugates. This data should be considered representative and may not reflect the exact performance of all commercial products.

Storage Condition	Time Point	Purity Assay (HPLC)	Degradation (%)	Notes
-20°C, Dark, Dry	0 Months	>98%	0	Initial quality control
6 Months	>97%	<1%	Expected stability under ideal conditions
12 Months	>95%	<3%	Typical shelf-life provided by suppliers
24 Months	>90%	<8%	Potential for increased degradation beyond 1 year
4°C, Dark, Dry	1 Month	>95%	<3%	Not recommended for long-term storage
3 Months	<90%	>8%	Significant degradation can be expected
25°C (Room Temp), Exposed to Light & Humidity	1 Week	<90%	>8%	Rapid degradation; conditions to be avoided

Experimental Protocols for Stability Assessment

To ensure the quality and performance of DSPE-PEG-DBCO in research and development, it is essential to have robust protocols for stability assessment. The following outlines a general methodology for a stability study.

Objective

To evaluate the stability of DSPE-PEG-DBCO powder under various storage conditions over a defined period.

Materials

• DSPE-PEG-DBCO powder (multiple batches if available)

• Controlled environment chambers (e.g., -20°C, 4°C, 25°C/60% RH)

• Amber glass vials with screw caps

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or ELSD)

• Appropriate HPLC column (e.g., C18)

• Mobile phase solvents (e.g., acetonitrile, water, trifluoroacetic acid)

• Analytical balance

• Inert gas (Argon or Nitrogen)

Methodology

• Sample Preparation:

  • Aliquot the DSPE-PEG-DBCO powder into amber glass vials.

  • For each storage condition, prepare a set of vials for each time point.

  • Purge the headspace of each vial with an inert gas before sealing.

• Storage:

  • Place the vials in the designated controlled environment chambers.

  • Conditions to test should include:

    • Recommended: -20°C, protected from light and moisture.

    • Accelerated: 4°C and 25°C, with and without humidity and light exposure control.

• Time Points:

  • Establish a schedule for sample analysis (e.g., 0, 1, 3, 6, 12, and 24 months).

• Analytical Method: HPLC

  • At each time point, retrieve a vial from each storage condition.

  • Allow the vial to equilibrate to room temperature before opening to prevent condensation.

  • Accurately weigh a small amount of the powder and dissolve it in a suitable solvent (e.g., a mixture of chloroform (B151607) and methanol, or DMSO).

  • Analyze the sample by HPLC to determine the purity and identify any degradation products. The primary peak corresponding to DSPE-PEG-DBCO should be monitored.

  • Quantify the percentage of the parent compound remaining and the formation of any new peaks.

• Data Analysis:

  • Plot the percentage of DSPE-PEG-DBCO remaining against time for each storage condition.

  • Determine the degradation rate and estimate the shelf-life under different conditions.

Visualizing Workflows and Pathways

To facilitate a clear understanding of the handling and experimental processes, the following diagrams are provided.

Caption: Recommended workflow for handling DSPE-PEG-DBCO powder.

Caption: Workflow for a DSPE-PEG-DBCO powder stability study.

Conclusion

The stability and integrity of DSPE-PEG-DBCO powder are paramount for its successful application in research and drug development. Adherence to strict storage and handling protocols, centered around low temperature, and protection from moisture, is essential. While a general shelf-life of one year at -20°C is a reliable guideline, conducting in-house stability studies, particularly for critical applications, is a prudent measure to ensure the quality and performance of this vital reagent.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 3. creative-biolabs.com [creative-biolabs.com]
• 4. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thermodynamic and kinetic stability of DSPE-PEG(2000) micelles in the presence of bovine serum albumin [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 9. DSPE-PEG-DBCO, MW 5,000 | BroadPharm [broadpharm.com]
• 10. DBCO-PEG-DSPE DSPE-PEG-DBCO - DBCO-PEG - Chongqing Yusi Medicine Technology Co., Ltd. [en.yusiyy.com]
• 11. avantiresearch.com [avantiresearch.com]

Protocols & Analytical Methods

Application Note: Protocol for DSPE-PEG-DBCO Conjugation to Azide-Modified Proteins

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides a detailed protocol for the conjugation of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[poly(ethylene glycol)]-dibenzocyclooctyne (DSPE-PEG-DBCO) to proteins that have been chemically modified to contain an azide (B81097) group. This conjugation is achieved through a biocompatible and highly efficient reaction known as Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

SPAAC is a type of "click chemistry" that occurs between a strained alkyne, such as DBCO, and an azide, forming a stable triazole linkage.[1][2] A key advantage of this method is that it is copper-free, which circumvents the cytotoxicity associated with copper catalysts, making it ideal for bioconjugation and in vivo applications.[3][4] The reaction proceeds with high specificity under mild, aqueous conditions, without interfering with native biological functional groups.[3][5] The DSPE-PEG component facilitates the creation of targeted drug delivery systems, such as liposomes or micelles, where the DSPE lipid anchors into the lipid bilayer and the PEG chain provides a hydrophilic spacer.[6][7]

Quantitative Data Summary

Successful conjugation depends on several key parameters. The following tables provide recommended starting conditions that can be optimized for specific applications.

Table 1: Recommended Reaction Conditions for SPAAC with DSPE-PEG-DBCO

Parameter	Recommended Range	Notes	Reference(s)
Molar Ratio (DBCO:Azide)	1.5:1 to 20:1	A molar excess of DSPE-PEG-DBCO is generally recommended to drive the reaction to completion. The optimal ratio should be determined empirically.	[8][9][10]
Reaction Buffer	PBS, HEPES, Borate	Use non-amine containing buffers. Crucially, avoid buffers containing sodium azide (NaN₃) , as it will compete with the azide-modified protein.	[8][9][11]
pH	7.0 - 8.5	Conjugation is typically efficient at or near neutral pH. The stability of the DSPE-PEG ester linkages is highest around pH 6.5.	[11][12][13]
Temperature	4°C to 37°C	Reactions can be performed at room temperature or refrigerated. Higher temperatures can increase reaction rates, but protein stability must be considered.	[8][14]

| Reaction Time | 2 - 24 hours | Typical reaction times are between 2 and 12 hours. Longer incubation can improve conjugation efficiency. |[8][10][14] |

Table 2: Characterization Parameters

Technique	Parameter	Expected Result	Reference(s)
UV-Vis Spectroscopy	Absorbance Scan (240-400 nm)	Decrease in absorbance at ~310 nm, corresponding to the consumption of the DBCO group.	[1][3][4]
SDS-PAGE	Molecular Weight	A distinct band shift to a higher molecular weight for the conjugated protein compared to the unconjugated protein.	[1][10]

| Mass Spectrometry | Mass-to-Charge Ratio | Confirmation of a mass increase corresponding to the molecular weight of the attached DSPE-PEG-DBCO moiety. |[15][16] |

Visualized Workflows and Reactions

Caption: High-level workflow for protein conjugation.

Caption: The SPAAC reaction mechanism.

Experimental Protocols

Protocol 1: Reagent Preparation

• Azide-Modified Protein Preparation:

  • Ensure the azide-modified protein is in an appropriate amine-free and, most importantly, azide-free buffer (e.g., PBS, pH 7.4).[9][11]

  • If the buffer contains interfering substances like sodium azide, perform a buffer exchange using a desalting column or dialysis.[9]

  • Adjust the protein concentration to 1-10 mg/mL.

• DSPE-PEG-DBCO Solution Preparation:

  • DSPE-PEG-DBCO is often supplied as a lyophilized powder and is moisture-sensitive.[11] Allow the vial to equilibrate to room temperature before opening to prevent condensation.[11]

  • Reconstitute the DSPE-PEG-DBCO in a dry, water-miscible organic solvent such as anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) to create a concentrated stock solution (e.g., 10 mM).[9][11]

  • Use this stock solution immediately after preparation. Discard any unused portion of the reconstituted solution.[11]

Protocol 2: DSPE-PEG-DBCO Conjugation Reaction

This protocol describes the conjugation of a DBCO-functionalized lipid to an azide-modified protein.

• Reaction Setup:

  • In a microcentrifuge tube, add the desired amount of the azide-modified protein solution.

  • Add the calculated volume of the DSPE-PEG-DBCO stock solution to the protein solution to achieve the desired molar excess (e.g., a 10-fold molar excess).

  • Note: The final concentration of DMSO or DMF in the reaction mixture should ideally be below 20% (v/v) to maintain protein stability and solubility.[1][10]

• Incubation:

  • Gently mix the reaction components.

  • Incubate the reaction at room temperature for 2-12 hours or overnight at 4°C.[8][10] The optimal time may vary depending on the reactants and desired conjugation efficiency.

Protocol 3: Purification of the Conjugate

After incubation, it is essential to remove unreacted DSPE-PEG-DBCO to prevent interference in downstream applications.

• Size-Exclusion Chromatography (SEC):

  • This is a highly effective method for separating the larger protein conjugate from the smaller, unreacted DSPE-PEG-DBCO.[]

  • Equilibrate an appropriate SEC column (e.g., Sephadex G-25) with the desired final buffer (e.g., PBS).

  • Apply the reaction mixture to the column and collect fractions.

  • Monitor the elution profile by measuring absorbance at 280 nm (for protein) and ~310 nm (for residual DBCO). The conjugate will elute in the earlier fractions.

• Dialysis / Diafiltration:

  • Alternatively, transfer the reaction mixture to a dialysis cassette with an appropriate molecular weight cutoff (MWCO) (e.g., 10 kDa, depending on protein size).

  • Dialyze against a large volume of the desired buffer at 4°C for 24-48 hours, with at least two buffer changes, to remove unreacted small molecules.[8][14][18]

Protocol 4: Characterization of the Conjugate

Confirm the success of the conjugation using one or more of the following methods.

• UV-Vis Spectroscopy:

  • Scan the absorbance of the purified conjugate from 230 nm to 400 nm.

  • Successful conjugation is indicated by a significant reduction or disappearance of the characteristic DBCO absorbance peak around 310 nm.[4][10]

• SDS-PAGE Analysis:

  • Run samples of the starting (unconjugated) protein and the purified conjugate on an SDS-PAGE gel.

  • The DSPE-PEG-protein conjugate will exhibit a higher apparent molecular weight, resulting in a band that migrates slower than the unconjugated protein.[1]

• Mass Spectrometry:

  • For precise confirmation, analyze the purified conjugate using MALDI-TOF or ESI-MS.

  • The resulting spectrum should show a mass peak corresponding to the mass of the protein plus the mass of one or more DSPE-PEG-DBCO molecules.[15][16]

References

• 1. broadpharm.com [broadpharm.com]
• 2. Strain-Promoted Azide-Alkyne Cycloaddition [manu56.magtech.com.cn]
• 3. benchchem.com [benchchem.com]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Characterization of DSPE-PEG2000 and its Complex with Doxorubicin Using NMR Spectroscopy and Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. interchim.fr [interchim.fr]
• 9. help.lumiprobe.com [help.lumiprobe.com]
• 10. benchchem.com [benchchem.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. encapsula.com [encapsula.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 18. Purification and Production of Pegylated Proteins using Membrane Processes - Blacklight [etda.libraries.psu.edu]

Application Notes and Protocols for the Preparation of DSPE-PEG-DBCO Functionalized Liposomes

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation and characterization of DSPE-PEG-DBCO (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[poly(ethylene glycol)] with dibenzocyclooctyne) functionalized liposomes. These liposomes are valuable tools for targeted drug delivery and various biomedical applications due to the bioorthogonal reactivity of the DBCO group, which allows for the covalent attachment of azide-modified molecules in a catalyst-free manner.

Introduction

Liposomes are self-assembled vesicular structures composed of one or more lipid bilayers, capable of encapsulating both hydrophilic and lipophilic therapeutic agents.[1][2] The incorporation of polyethylene (B3416737) glycol (PEG) chains on the liposome (B1194612) surface, known as PEGylation, enhances their in vivo stability and circulation time.[3][4] Further functionalization with a reactive moiety like DBCO enables the attachment of targeting ligands (e.g., antibodies, peptides, or small molecules) for site-specific drug delivery.[5][6]

The primary method detailed here is the well-established thin-film hydration technique followed by extrusion to produce unilamellar liposomes of a controlled size.[7][8] Subsequently, the post-insertion method is described for the efficient incorporation of DSPE-PEG-DBCO into the pre-formed liposomes.[4][9]

Experimental Protocols

This section outlines the step-by-step procedures for preparing and characterizing DSPE-PEG-DBCO functionalized liposomes.

Part 1: Preparation of Liposomes by Thin-Film Hydration and Extrusion

This protocol first creates the basic liposome structure.

Materials:

• Main structural lipid (e.g., DSPC, DOPC)

• Cholesterol

• Chloroform (B151607) or a chloroform:methanol mixture

• Hydration buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

• Rotary evaporator

• Round-bottom flask

• Water bath or heating block

• Mini-extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Gas-tight syringes

Protocol:

• Lipid Film Formation:

  • Dissolve the desired lipids (e.g., a 55:45 mole ratio of DSPC to Cholesterol) in chloroform in a round-bottom flask.[10]

  • For drug loading of lipophilic drugs, the drug can be co-dissolved with the lipids at this stage.[2][11]

  • Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask.[3]

  • Further dry the film under a high vacuum for at least 3 hours to remove any residual solvent.[10]

• Hydration of Lipid Film:

  • Hydrate the lipid film with the chosen aqueous buffer (e.g., PBS, pH 7.4).[2] For hydrophilic drug encapsulation, the drug should be dissolved in this buffer.

  • The hydration should be performed at a temperature above the phase transition temperature (Tc) of the lipids (e.g., 65°C for DSPC).[10]

  • Agitate the flask by gentle shaking or vortexing to facilitate the formation of multilamellar vesicles (MLVs).[2][12]

  • To enhance encapsulation efficiency, the MLV suspension can undergo 3-5 freeze-thaw cycles using liquid nitrogen and a warm water bath.[10][13]

• Liposome Extrusion:

  • Assemble the mini-extruder with the desired polycarbonate membranes (e.g., stacked 100 nm membranes).[12][13]

  • Pre-heat the extruder to a temperature above the lipid Tc.[12][13]

  • Transfer the MLV suspension to a gas-tight syringe and connect it to the extruder.

  • Pass the lipid suspension through the membranes into a second syringe. This process should be repeated for a minimum of 11 passes to ensure a homogenous population of unilamellar liposomes.[12][13]

Part 2: Functionalization with DSPE-PEG-DBCO via Post-Insertion

This protocol modifies the surface of the pre-formed liposomes.

Materials:

• Pre-formed liposomes from Part 1

• DSPE-PEG-DBCO

• Incubator or water bath

Protocol:

• Preparation of DSPE-PEG-DBCO Micelles:

  • Dissolve the DSPE-PEG-DBCO lipid in the same buffer used for liposome preparation to form micelles.

• Incubation:

  • Add the DSPE-PEG-DBCO micelle solution to the pre-formed liposome suspension.

  • Incubate the mixture at a temperature above the lipid Tc (e.g., 60°C) for 1 hour with gentle stirring.[9] This allows the DSPE-PEG-DBCO to insert into the outer leaflet of the liposome bilayer.

• Purification:

  • Remove any uninserted DSPE-PEG-DBCO by methods such as size exclusion chromatography or dialysis.[14]

Part 3: Characterization of DSPE-PEG-DBCO Functionalized Liposomes

1. Size and Zeta Potential Analysis:

• Method: Dynamic Light Scattering (DLS) and Zeta Potential Measurement.

• Protocol:

  • Dilute a small aliquot of the final liposome suspension in the appropriate buffer.

  • Measure the hydrodynamic diameter, polydispersity index (PDI), and zeta potential using a DLS instrument.[15][16]

2. Quantification of Surface-Available DBCO:

• Method: Reaction with an azide-functionalized fluorescent probe (e.g., Azide-fluorophore) followed by fluorescence measurement. A common assay involves using an anthracene-azide probe.[17]

• Protocol:

  • Incubate a known concentration of the DBCO-functionalized liposomes with an excess of an azide-containing fluorophore.

  • The reaction is typically carried out at room temperature or 37°C for several hours.[9]

  • Remove the unreacted azide-fluorophore using size exclusion chromatography.

  • Measure the fluorescence of the liposome fraction and compare it to a standard curve of the fluorophore to determine the concentration of conjugated dye, which corresponds to the amount of accessible DBCO on the liposome surface.[17]

Data Presentation

The following tables summarize typical quantitative data for the preparation and characterization of DSPE-PEG-DBCO functionalized liposomes.

Parameter	Value/Range	Reference
Lipid Composition (Molar Ratio)
Structural Lipid (e.g., DSPC or HSPC)	55-69%	[10][18]
Cholesterol	30-45%	[10][18]
DSPE-PEG(2000)	4%	[18]
DSPE-PEG(2000)-DBCO	1-1.5%	[14][18]
Preparation Parameters
Hydration Temperature	> Lipid Tc (e.g., 65°C for DSPC)	[10]
Extrusion Membrane Pore Size	100 nm	[10][12]
Number of Extrusion Passes	≥ 11	[12][13]
Post-Insertion Temperature	~60°C	[9]
Post-Insertion Time	1 hour	[9]
Characterization Parameters
Expected Hydrodynamic Diameter	100-150 nm	[16][19]
Expected Polydispersity Index (PDI)	< 0.2	[15]
Expected Zeta Potential	Near neutral to slightly negative	[16][20]

Visualizations

Experimental Workflow

Caption: A flowchart illustrating the key stages in the preparation of DSPE-PEG-DBCO functionalized liposomes.

DSPE-PEG-DBCO Liposome Structure

Caption: A simplified diagram of a DSPE-PEG-DBCO functionalized liposome.

References

• 1. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 2. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 6. encapsula.com [encapsula.com]
• 7. Thin-Film Hydration Method for Liposome Preparation - CD Formulation [formulationbio.com]
• 8. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. encapsula.com [encapsula.com]
• 10. Liposome preparation [bio-protocol.org]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. avantiresearch.com [avantiresearch.com]
• 14. researchgate.net [researchgate.net]
• 15. Constant Pressure-controlled Extrusion Method for the Preparation of Nano-sized Lipid Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. A bio-orthogonal functionalization strategy for site-specific coupling of antibodies on vesicle surfaces after self-assembly - Polymer Chemistry (RSC Publishing) DOI:10.1039/C9PY01136F [pubs.rsc.org]
• 18. DBCO Liposomes - CD Bioparticles [cd-bioparticles.net]
• 19. Formulation and characterization of folate receptor-targeted PEGylated liposome encapsulating bioactive compounds from Kappaphycus alvarezii for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]

Post-Insertion of DSPE-PEG-DBCO into Vesicles: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The functionalization of vesicle surfaces is a critical step in the development of targeted drug delivery systems. Post-insertion, a technique where functionalized lipids are incorporated into pre-formed vesicles, offers a versatile and efficient method for surface modification without disrupting the encapsulated cargo. This application note provides a detailed, step-by-step guide for the post-insertion of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)] (DSPE-PEG-DBCO) into vesicles. The dibenzocyclooctyne (DBCO) group enables covalent conjugation of azide-modified molecules via copper-free click chemistry, a bioorthogonal reaction ideal for attaching sensitive targeting ligands.[1][2][3] This protocol is designed to be a comprehensive resource for researchers in nanotechnology, drug delivery, and materials science.

Principle of Post-Insertion

The post-insertion method leverages the amphiphilic nature of DSPE-PEG-DBCO. The DSPE lipid anchor spontaneously inserts into the lipid bilayer of pre-formed vesicles when incubated at a temperature above the phase transition temperature (Tm) of the vesicle lipids. The hydrophilic PEG-DBCO chain then extends from the vesicle surface, making the DBCO group accessible for subsequent conjugation reactions.[4][5] This method avoids the potential for degradation of sensitive targeting ligands that might occur during the initial vesicle formation process.[1]

Factors Influencing Post-Insertion Efficiency

Several factors can influence the efficiency of DSPE-PEG-DBCO insertion into vesicles.[6] Key parameters to consider for optimization include:

• Incubation Temperature: The temperature should be above the phase transition temperature (Tm) of the vesicle's lipid bilayer to ensure sufficient membrane fluidity for lipid insertion.

• Incubation Time: Longer incubation times generally lead to higher insertion efficiencies, although equilibrium can often be reached within a few hours.[6]

• Lipid Composition of Vesicles: The composition of the pre-formed vesicles, including the presence of cholesterol and the acyl chain length of the phospholipids, can affect the packing of the lipid bilayer and, consequently, the ease of DSPE-PEG insertion.[4][6]

• Concentration of DSPE-PEG-DBCO: The molar ratio of DSPE-PEG-DBCO to the total lipid in the vesicles will determine the final surface density of DBCO groups. Saturation of the outer leaflet can occur at high concentrations.[7]

Experimental Protocols

This section provides detailed methodologies for preparing vesicles, performing the post-insertion of DSPE-PEG-DBCO, and characterizing the resulting DBCO-functionalized vesicles.

Protocol 1: Preparation of Pre-formed Vesicles (Liposomes)

This protocol describes the preparation of unilamellar vesicles using the thin-film hydration and extrusion method.

Materials:

• Lipids (e.g., DSPC, Cholesterol)

• Chloroform (B151607)

• Phosphate-buffered saline (PBS), pH 7.4

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Rotary evaporator

• Water bath sonicator

Procedure:

• Lipid Film Formation: Dissolve the desired lipids in chloroform in a round-bottom flask. For example, a mixture of DSPC and cholesterol at a 55:45 molar ratio.

• Solvent Evaporation: Evaporate the chloroform using a rotary evaporator to form a thin, uniform lipid film on the flask's inner surface.

• Vacuum Drying: Further dry the lipid film under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: Hydrate the lipid film with PBS (pH 7.4) by vortexing or gentle shaking. The final total lipid concentration is typically in the range of 10-20 mM.

• Extrusion: To obtain unilamellar vesicles of a defined size, subject the hydrated lipid suspension to multiple passes (e.g., 11-21 times) through an extruder equipped with polycarbonate membranes of the desired pore size (e.g., 100 nm) at a temperature above the lipid mixture's Tm.

Protocol 2: Post-Insertion of DSPE-PEG-DBCO

This protocol details the steps for inserting DSPE-PEG-DBCO into the pre-formed vesicles.

Materials:

• Pre-formed vesicles (from Protocol 1)

• DSPE-PEG-DBCO

• PBS, pH 7.4

• Heated incubator or water bath

Procedure:

• Prepare DSPE-PEG-DBCO Solution: Dissolve DSPE-PEG-DBCO in PBS (pH 7.4) to a known concentration. Gentle warming may be required to fully dissolve the lipid.

• Incubation: Add the DSPE-PEG-DBCO solution to the pre-formed vesicle suspension. The amount to add will depend on the desired final molar percentage of DSPE-PEG-DBCO in the vesicles (typically 0.1-5 mol%).

• Incubate the mixture at a temperature above the Tm of the vesicle lipids (e.g., 45-60°C) for a specified duration (e.g., 30 minutes to 2 hours).[8][9] The optimal time and temperature should be determined empirically.

• Cooling: After incubation, allow the vesicle suspension to cool to room temperature.

• Purification: Remove any unincorporated DSPE-PEG-DBCO micelles by a suitable method such as size exclusion chromatography (SEC) or dialysis.[10]

Protocol 3: Characterization of DBCO-Functionalized Vesicles

Thorough characterization is essential to confirm the successful post-insertion and to assess the quality of the functionalized vesicles.

1. Size and Zeta Potential Analysis:

• Method: Dynamic Light Scattering (DLS)

• Procedure: Dilute a small aliquot of the vesicle suspension in PBS. Measure the hydrodynamic diameter, polydispersity index (PDI), and zeta potential using a DLS instrument.

• Expected Outcome: A slight increase in vesicle size and a possible change in zeta potential upon insertion of DSPE-PEG-DBCO.[11] The PDI should remain low, indicating a homogenous population of vesicles.[8]

2. Quantification of DSPE-PEG-DBCO Insertion:

• Method 1: UV-Vis Spectroscopy: If a chromophore is attached to the DSPE-PEG or if the DBCO group itself provides a sufficient signal, UV-Vis spectroscopy can be used.[1]

• Method 2: Fluorescence Spectroscopy: A common method involves using a fluorescently labeled DSPE-PEG (e.g., DSPE-PEG-CF) alongside the DSPE-PEG-DBCO during post-insertion and quantifying the fluorescence associated with the purified vesicles.[7]

• Method 3: Click Reaction with a Fluorescent Azide: React the DBCO-functionalized vesicles with an excess of an azide-containing fluorophore. After removing the unreacted fluorophore, the amount of incorporated DBCO can be quantified by measuring the fluorescence of the vesicles.

Data Presentation

The following tables summarize typical quantitative data obtained before and after the post-insertion of DSPE-PEG-DBCO into vesicles.

Table 1: Physicochemical Characterization of Vesicles Before and After DSPE-PEG-DBCO Post-Insertion

Sample	Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
Pre-formed Vesicles	105 ± 5	< 0.1	-5 ± 2
DBCO-Functionalized Vesicles	115 ± 7	< 0.15	-8 ± 3

Data are representative and may vary depending on the specific lipid composition and experimental conditions.

Table 2: Influence of Incubation Time and Temperature on Post-Insertion Efficiency

Incubation Temperature (°C)	Incubation Time (min)	DSPE-PEG-DBCO Insertion (%)
45	30	~75
45	60	~90
60	30	~95
60	60	>98

Insertion efficiency can be determined by methods described in Protocol 3. Values are illustrative.

Mandatory Visualizations

Caption: Workflow for post-insertion of DSPE-PEG-DBCO.

Caption: Key factors influencing post-insertion efficiency.

Conclusion

The post-insertion of DSPE-PEG-DBCO into pre-formed vesicles is a robust and flexible method for creating functionalized nanocarriers suitable for targeted drug delivery and other biomedical applications. By carefully controlling the experimental parameters outlined in this guide, researchers can achieve high insertion efficiencies and produce well-characterized, DBCO-functionalized vesicles ready for conjugation with a wide array of targeting moieties. The protocols and data presented herein provide a solid foundation for the successful implementation of this valuable technique.

References

• 1. researchgate.net [researchgate.net]
• 2. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 3. DBCO PEG DSPE, DSPE PEG DBCO [nanocs.net]
• 4. Factors influencing the retention and chemical stability of poly(ethylene glycol)-lipid conjugates incorporated into large unilamellar vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Influence of Polyethylene Glycol Density and Surface Lipid on Pharmacokinetics and Biodistribution of Lipid-Calcium-Phosphate Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for DSPE-PEG-DBCO in Targeted Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)] (DSPE-PEG-DBCO) in the development of targeted drug delivery systems. Detailed protocols for the formulation, characterization, and evaluation of DSPE-PEG-DBCO-based nanoparticles are included to facilitate research and development in this field.

Introduction

DSPE-PEG-DBCO is a versatile phospholipid-polymer conjugate that has emerged as a critical component in the design of advanced drug delivery systems.[1] Its unique tripartite structure combines the lipophilic properties of DSPE, the hydrophilic and biocompatible nature of polyethylene (B3416737) glycol (PEG), and the bioorthogonal reactivity of dibenzocyclooctyne (DBCO).[1]

The DSPE moiety serves as a lipid anchor, enabling the incorporation of the conjugate into the lipid bilayer of nanoparticles such as liposomes and lipid nanoparticles (LNPs).[1][2] The PEG chain forms a hydrophilic corona on the nanoparticle surface, which provides a "stealth" effect, reducing clearance by the mononuclear phagocyte system and prolonging systemic circulation time.[3][4] This extended circulation enhances the probability of the nanoparticle accumulating in tumor tissues through the enhanced permeability and retention (EPR) effect.[5] The terminal DBCO group allows for the covalent attachment of targeting ligands through a copper-free click chemistry reaction known as strain-promoted alkyne-azide cycloaddition (SPAAC).[2] This highly efficient and biocompatible conjugation method enables the facile surface functionalization of nanoparticles with a wide range of azide-modified targeting moieties, including antibodies, peptides, and small molecules, to achieve active targeting of specific cells or tissues.[6]

Key Applications

DSPE-PEG-DBCO-functionalized nanoparticles are primarily employed for the targeted delivery of therapeutic agents, including:

• Anticancer Drugs: Enhancing the delivery of chemotherapeutics like doxorubicin (B1662922) and paclitaxel (B517696) directly to tumor cells, thereby increasing efficacy and reducing off-target toxicity.[5][7]

• Nucleic Acids: Facilitating the targeted delivery of siRNA, shRNA, and other nucleic acid-based therapeutics to specific cell populations for gene silencing applications.[8]

• Imaging Agents: Conjugating imaging probes for targeted molecular imaging and diagnostics.[1]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies utilizing DSPE-PEG-DBCO and related DSPE-PEG conjugates in targeted drug delivery systems.

Nanoparticle Formulation	Drug/Cargo	Targeting Ligand	Particle Size (nm)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Drug Loading (%)	Reference
DOPC/Chol/DSPE-PEG2000-DBCO (6:4:0.5 molar ratio)	Doxorubicin	None (for targeting studies)	133	-11.3	N/A	N/A	[9]
DOPC/DSPE-PEG2000-DBCO	DiI (dye)	None (for targeting studies)	~95	-4.8	N/A	N/A	[10]
DSPE-mPEG2000 modified liposomes	Podophyllotoxin	None	168.91 ± 7.07	-24.37 ± 0.36	87.11 ± 1.77	N/A	[11]
DSPE-mPEG2000 micelles	CPT-11	None	15.1 ± 0.8	-4.6 ± 1.3	90.0 ± 1.0	N/A	[8]
PLGA-co-PEG NPs	Doxorubicin	None	420 - 690	N/A	N/A	2.6 - 2.9	[12]
cRGD-CL/pshOC-2 lipoplexes	shRNA	cRGD	150 ± 1.02	19.8 ± 0.249	up to 96	N/A	[8]

Table 1: Physicochemical Properties and Drug Loading of DSPE-PEG-DBCO and Related Nanoparticles.

Nanoparticle Formulation	Targeting Ligand	Tumor Model	In Vivo Tumor Uptake	Reference
L-PEG2000-DBCO liposomes	None (inherent targeting)	4T1 breast cancer	~50% uptake compared to ~20% for undecorated liposomes.	[10]
L-PEG2000-DBCO liposomes	None (inherent targeting)	Small high-grade neoplasia	700% increased tumor accumulation over L-PEG2000 liposomes.	[10]
125I-Labeled PTX-RGD conjugate	RGD	MDA-MB-435	2.72 ± 0.16 %ID/g at 2 hours post-injection.	[13]
cRGD-CPT NPs	cRGD	HepG2 tumor	2.8 %ID/g accumulation in tumor tissue.	[12]

Table 2: In Vivo Tumor Targeting Efficacy.

Nanoparticle Formulation	Drug	Cell Line	IC50 Value	Reference
siRNA/DOX/GH-DPP (liver-targeted)	Doxorubicin	HepG2	0.76 µg/mL (compared to 1.86 µg/mL for free DOX)	[5]
Pt-c(RGDfK) conjugate	Picoplatin	SK-MEL-28	12.8 ± 2.1 µM (2.6-fold increase in activity)	[14]
Pt–RAFT-{c(RGDfK)}4 conjugate	Picoplatin	SK-MEL-28	1.7 ± 0.6 µM (20-fold increase in activity)	[14]

Table 3: In Vitro Cytotoxicity.

Experimental Protocols

Protocol 1: Formulation of DSPE-PEG-DBCO-Containing Liposomes by Thin-Film Hydration and Extrusion

This protocol describes the preparation of unilamellar liposomes incorporating DSPE-PEG-DBCO.

Materials:

• 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC)

• Cholesterol

• DSPE-PEG2000-DBCO

• Drug to be encapsulated (e.g., Doxorubicin)

• Chloroform (B151607)

• Phosphate-buffered saline (PBS), pH 7.4

• Round-bottom flask

• Rotary evaporator

• Water bath sonicator

• Liposome (B1194612) extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation:

  • Dissolve DOPC, cholesterol, and DSPE-PEG2000-DBCO in chloroform in a round-bottom flask at a desired molar ratio (e.g., 6:4:0.5).[9]

  • If encapsulating a hydrophobic drug, dissolve it in the chloroform with the lipids.

  • Remove the chloroform using a rotary evaporator under vacuum at a temperature above the lipid phase transition temperature to form a thin, uniform lipid film on the flask wall.

  • Further dry the film under vacuum for at least 2 hours to remove residual solvent.

• Hydration:

  • Hydrate the lipid film with PBS (or a buffer containing the hydrophilic drug to be encapsulated) by rotating the flask at a temperature above the lipid phase transition temperature. This will form multilamellar vesicles (MLVs).

• Sonication:

  • Subject the MLV suspension to bath sonication for 5-10 minutes to aid in the hydration process and reduce the size of the vesicles.

• Extrusion:

  • Extrude the liposome suspension 11-21 times through a polycarbonate membrane of a defined pore size (e.g., 100 nm) using a liposome extruder. This process will produce small unilamellar vesicles (SUVs) with a more uniform size distribution.

• Purification:

  • Remove unencapsulated drug by size exclusion chromatography or dialysis.

Protocol 2: Conjugation of Azide-Modified Targeting Ligands to DSPE-PEG-DBCO Liposomes via SPAAC

This protocol details the "click" reaction for attaching an azide-functionalized targeting peptide (e.g., Azide-cRGD) to the surface of DBCO-liposomes.

Materials:

• DSPE-PEG-DBCO liposomes (from Protocol 1)

• Azide-modified targeting ligand (e.g., Azide-cRGD)

• PBS, pH 7.4

• Reaction vessel (e.g., microcentrifuge tube)

• Incubator/shaker

Procedure:

• Prepare Solutions:

  • Disperse the DBCO-liposomes in PBS to a known concentration.

  • Dissolve the azide-modified targeting ligand in PBS.

• Click Reaction:

  • Mix the DBCO-liposome suspension with the azide-ligand solution at a desired molar ratio (e.g., 3:1 DBCO to azide).[2]

  • Incubate the reaction mixture at room temperature for 2-12 hours or overnight at 4°C with gentle mixing.[13]

• Purification:

  • Remove unconjugated ligand by size exclusion chromatography or dialysis.

Protocol 3: In Vitro Cytotoxicity Assessment by MTT Assay

This protocol is for evaluating the cytotoxic effect of drug-loaded targeted nanoparticles on cancer cells.

Materials:

• Targeted drug-loaded nanoparticles

• Control nanoparticles (non-targeted or empty)

• Free drug solution

• Cancer cell line (e.g., MCF-7, HeLa)

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Plate reader

Procedure:

• Cell Seeding:

  • Seed the cancer cells in a 96-well plate at a density of 2,500-5,000 cells/well and incubate for 24 hours to allow for cell attachment.[15]

• Treatment:

  • Prepare serial dilutions of the targeted nanoparticles, control nanoparticles, and free drug in complete cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the treatment solutions to the respective wells. Include wells with untreated cells as a negative control.

  • Incubate the plate for a specified period (e.g., 48 or 72 hours).[15]

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control.

  • Plot the cell viability against the drug concentration and determine the IC50 value.

Protocol 4: Cellular Uptake Study by Flow Cytometry

This protocol describes how to quantify the cellular uptake of fluorescently labeled targeted nanoparticles.

Materials:

• Fluorescently labeled targeted nanoparticles (e.g., containing a fluorescent dye like DiD or a fluorescent drug like Doxorubicin).[9][10]

• Non-targeted fluorescent nanoparticles (control).

• Cancer cell line.

• Complete cell culture medium.

• 6-well cell culture plates.

• PBS, Trypsin-EDTA.

• Flow cytometer.

Procedure:

• Cell Seeding:

  • Seed cells in 6-well plates and allow them to attach overnight.

• Treatment:

  • Treat the cells with the fluorescently labeled targeted and non-targeted nanoparticles at a specific concentration for a defined period (e.g., 2-4 hours).[10][11]

• Cell Harvesting:

  • Wash the cells twice with cold PBS to remove non-internalized nanoparticles.

  • Detach the cells using Trypsin-EDTA.

  • Resuspend the cells in PBS.

• Flow Cytometry Analysis:

  • Analyze the cell suspension using a flow cytometer, measuring the fluorescence intensity of the cells.

  • Use untreated cells to set the baseline fluorescence.

  • Quantify the mean fluorescence intensity and the percentage of fluorescently positive cells for each treatment group.[11]

Protocol 5: In Vivo Biodistribution Study in a Tumor-Bearing Mouse Model

This protocol outlines the procedure for assessing the in vivo distribution of radiolabeled targeted nanoparticles.

Materials:

• Radiolabeled targeted nanoparticles (e.g., labeled with 64Cu or 125I).[13][16]

• Tumor-bearing mice (e.g., BALB/c mice with 4T1 tumors).[16][17]

• Anesthetic.

• Gamma counter.

Procedure:

• Animal Model:

  • Establish subcutaneous tumors in mice by injecting cancer cells. Allow the tumors to grow to a suitable size (e.g., ~100-200 mm³).

• Nanoparticle Administration:

  • Administer a known activity of the radiolabeled targeted nanoparticles to the tumor-bearing mice via tail vein injection.[16]

• Tissue Harvesting:

  • At predetermined time points (e.g., 2, 6, 24, 48 hours) post-injection, euthanize the mice.[6]

  • Collect blood and harvest major organs (tumor, liver, spleen, kidneys, heart, lungs, etc.).[17]

• Radioactivity Measurement:

  • Weigh each organ and measure the radioactivity using a gamma counter.[16]

  • Include standards of the injected dose to calculate the percentage of injected dose per gram of tissue (%ID/g).

• Data Analysis:

  • Calculate the %ID/g for each organ at each time point to determine the biodistribution profile and tumor targeting efficiency of the nanoparticles.

Visualizations

Signaling Pathway: Integrin-Targeted Delivery of Paclitaxel Leading to Cell Cycle Arrest

This diagram illustrates the mechanism of action of a DSPE-PEG-DBCO nanoparticle functionalized with a cRGD peptide to target integrin receptors on a cancer cell, delivering paclitaxel, which then disrupts microtubule dynamics and leads to cell cycle arrest at the G2/M phase.[13]

References

• 1. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]
• 2. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 3. DSPE-PEG: a distinctive component in drug delivery system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Liver-Targeted Combination Therapy Basing on Glycyrrhizic Acid-Modified DSPE-PEG-PEI Nanoparticles for Co-delivery of Doxorubicin and Bcl-2 siRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Radiolabeled Biodistribution of Expansile Nanoparticles: Intraperitoneal Administration Results in Tumor Specific Accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dovepress.com [dovepress.com]
• 8. mdpi.com [mdpi.com]
• 9. Preparation, Administration, and Assessment of In vivo Tissue-Specific Cellular Uptake of Fluorescent Dye-Labeled Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.plos.org [journals.plos.org]
• 11. researchgate.net [researchgate.net]
• 12. Functional cRGD-Conjugated Polymer Prodrug for Targeted Drug Delivery to Liver Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis and biological evaluation of dimeric RGD peptide-paclitaxel conjugate as a model for integrin-targeted drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Integrin-targeted delivery into cancer cells of a Pt(iv) pro-drug through conjugation to RGD-containing peptides - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 15. jmb.or.kr [jmb.or.kr]
• 16. In Vivo Tumor Targeting and Image-Guided Drug Delivery with Antibody-Conjugated, Radiolabeled Mesoporous Silica Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Biodistribution Study of Niosomes in Tumor-Implanted BALB/C Mice Using Scintigraphic Imaging - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell Surface Engineering Using DSPE-PEG-DBCO

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cell surface engineering has emerged as a powerful tool for a myriad of applications, from fundamental cell biology research to the development of targeted therapeutics and cell-based therapies. One of the most versatile and efficient methods for modifying cell surfaces is through the use of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)] (DSPE-PEG-DBCO). This lipid-based reagent allows for the facile introduction of bioorthogonal "handles" onto the plasma membrane, enabling subsequent, highly specific chemical reactions.

DSPE-PEG-DBCO is an amphiphilic molecule composed of three key components:

• DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine): A phospholipid that spontaneously inserts into the lipid bilayer of cell membranes, driven by hydrophobic interactions. This serves as a stable anchor.

• PEG (Polyethylene Glycol): A hydrophilic polymer that extends from the cell surface, providing a flexible spacer and minimizing steric hindrance for subsequent reactions. It also enhances the biocompatibility of the modified cells.

• DBCO (Dibenzocyclooctyne): A strained alkyne that serves as a bioorthogonal reactive group. It readily and specifically reacts with azide-containing molecules via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), a type of copper-free click chemistry.

This two-step approach—insertion followed by click chemistry—is highly efficient, biocompatible, and does not require toxic copper catalysts, making it ideal for use with living cells.[1][2] This technology opens up possibilities for attaching a wide array of molecules, including fluorophores for cell tracking, biotin (B1667282) for purification, targeting ligands for specific cell-cell interactions, and drug-loaded nanoparticles for targeted delivery.[3][4][5]

Principle of DSPE-PEG-DBCO-Mediated Cell Surface Engineering

The core principle involves a two-stage process: the passive incorporation of the DSPE-PEG-DBCO anchor into the cell's plasma membrane, followed by a highly specific and bioorthogonal click chemistry reaction.

Stage 1: Lipid Insertion. When incubated with live cells, the hydrophobic DSPE portion of the DSPE-PEG-DBCO molecule spontaneously inserts into the cell's lipid bilayer.[6] This process is entropically driven and results in the stable presentation of the PEG-DBCO moiety on the extracellular surface.

Stage 2: Copper-Free Click Chemistry. The DBCO group, now displayed on the cell surface, is available to react with any molecule bearing an azide (B81097) (-N3) functional group. This reaction, known as Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), is highly specific and proceeds rapidly under physiological conditions (aqueous environment, neutral pH, and 37°C) without the need for a cytotoxic copper catalyst.[7][8] This allows for the covalent attachment of a wide range of azide-modified molecules to the cell surface.

Key Applications

• Cell Imaging and Tracking: Covalently attaching fluorescent dyes to the cell surface enables long-term tracking of cells in vitro and in vivo.

• Targeted Drug Delivery: Functionalizing cells with targeting ligands (e.g., antibodies, peptides) can direct them to specific tissues or disease sites.[4]

• Cell-Based Therapies: Engineering immune cells to enhance their tumor-targeting capabilities.

• Fundamental Cell Biology: Studying cell-cell interactions, receptor trafficking, and membrane dynamics.[6]

• Biomaterials and Tissue Engineering: Creating functionalized cell layers for tissue regeneration.

Quantitative Data Summary

The efficiency of cell surface modification using DSPE-PEG-DBCO can be influenced by factors such as cell type, lipid concentration, incubation time, and temperature. The following tables summarize representative quantitative data from various studies.

Parameter	Cell Type	DSPE-PEG-DBCO Concentration (µM)	Incubation Time (min)	Incubation Temperature (°C)	Labeling Efficiency/Uptake	Citation
Incorporation Efficiency	RAW 264.7 Macrophages	5	20	37	Lower fluorescence signal compared to cholesterol-based anchor	[7]
RAW 264.7 Macrophages	10	20	37	Apparent fluorescence signal observed	[7]
Liposomal Uptake	MCF-7	Not specified (2 mol% in liposome)	Not applicable	37	258% increase in signal intensity compared to non-DBCO liposomes	[5]
MDA-MB-231	Not specified (2 mol% in liposome)	Not applicable	37	303% increase in signal intensity compared to non-DBCO liposomes	[5]
MDA-MB-436	Not specified (2 mol% in liposome)	Not applicable	37	255% increase in signal intensity compared to non-DBCO liposomes	[5]

Parameter	Cell Type	DSPE-PEG-DBCO Concentration	Assay	Results	Citation
Cytotoxicity	RAW 264.7 Macrophages	Not specified	MTT Assay	No significant toxicity observed	[7]
HeLa	Up to 8 µg/mL siRNA in lipoplexes	MTT Assay	~90% cell viability	[9]

Experimental Protocols

Protocol 1: General Procedure for Labeling Suspension Cells with DSPE-PEG-DBCO

Materials:

• Suspension cells (e.g., Jurkat, K562)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), pH 7.4

• DSPE-PEG-DBCO

• Anhydrous DMSO

• Azide-functionalized molecule of interest (e.g., Azide-Fluorophore)

• Microcentrifuge tubes

Procedure:

Part A: Incorporation of DSPE-PEG-DBCO

• Cell Preparation: Culture cells to the desired density. Harvest cells by centrifugation at 300 x g for 5 minutes.

• Washing: Wash the cell pellet twice with ice-cold PBS to remove residual media components.

• Cell Resuspension: Resuspend the cells in PBS at a concentration of 1 x 10^6 cells/mL.

• DSPE-PEG-DBCO Preparation: Prepare a 1-10 mM stock solution of DSPE-PEG-DBCO in anhydrous DMSO.

• Incubation: Add the DSPE-PEG-DBCO stock solution to the cell suspension to a final concentration of 5-20 µM. Incubate for 20-30 minutes at 37°C with gentle agitation.

• Washing: Pellet the cells by centrifugation at 300 x g for 5 minutes and wash three times with PBS to remove unincorporated DSPE-PEG-DBCO.

Part B: Copper-Free Click Chemistry Reaction

• Resuspension: Resuspend the DBCO-labeled cells in PBS or serum-free medium at a concentration of 1 x 10^6 cells/mL.

• Addition of Azide-Molecule: Add the azide-functionalized molecule of interest to the cell suspension. The optimal concentration will depend on the specific molecule but is typically in the range of 10-50 µM for fluorescent dyes.

• Incubation: Incubate for 30-60 minutes at 37°C, protected from light if using a fluorescent probe.

• Final Washes: Wash the cells three times with PBS to remove unreacted azide-functionalized molecules.

• Analysis: The cells are now ready for downstream analysis (e.g., flow cytometry, fluorescence microscopy).

Protocol 2: General Procedure for Labeling Adherent Cells with DSPE-PEG-DBCO

Materials:

• Adherent cells (e.g., HeLa, MCF-7)

• Complete cell culture medium

• PBS, pH 7.4

• DSPE-PEG-DBCO

• Anhydrous DMSO

• Azide-functionalized molecule of interest

• Cell culture plates or dishes

Procedure:

Part A: Incorporation of DSPE-PEG-DBCO

• Cell Seeding: Seed cells in the desired culture vessel and grow to 70-90% confluency.

• Washing: Gently aspirate the culture medium and wash the cells twice with pre-warmed PBS.

• DSPE-PEG-DBCO Preparation: Prepare a working solution of DSPE-PEG-DBCO in serum-free medium or PBS at a final concentration of 5-20 µM.

• Incubation: Add the DSPE-PEG-DBCO solution to the cells and incubate for 20-30 minutes at 37°C in a cell culture incubator.

• Washing: Gently aspirate the DSPE-PEG-DBCO solution and wash the cells three times with PBS.

Part B: Copper-Free Click Chemistry Reaction

• Addition of Azide-Molecule: Add the azide-functionalized molecule of interest, diluted in serum-free medium or PBS, to the cells.

• Incubation: Incubate for 30-60 minutes at 37°C, protected from light if necessary.

• Final Washes: Gently wash the cells three times with PBS.

• Analysis: The cells can now be analyzed by fluorescence microscopy or harvested for other downstream applications.

Visualizations

Caption: General workflow for cell surface engineering using DSPE-PEG-DBCO.

Caption: Detailed experimental workflow for cell labeling.

Troubleshooting and Considerations

• Low Labeling Efficiency:

  • Increase the concentration of DSPE-PEG-DBCO or the azide-functionalized molecule.

  • Increase the incubation time for either the lipid insertion or the click chemistry step.

  • Ensure the DSPE-PEG-DBCO and azide-reagents are not degraded. Prepare stock solutions fresh.

• High Cell Death:

  • Decrease the concentration of DSPE-PEG-DBCO. While generally biocompatible, high concentrations may be detrimental to sensitive cell lines.

  • Minimize centrifugation steps and handle cells gently.

  • Ensure the solvent for the stock solutions (e.g., DMSO) is used at a final concentration that is non-toxic to the cells.

• Non-Specific Staining:

  • Ensure thorough washing after both the lipid insertion and click chemistry steps to remove any non-specifically bound reagents.

  • Include appropriate controls, such as cells not treated with DSPE-PEG-DBCO but incubated with the azide-fluorophore, to assess background fluorescence.

Conclusion

DSPE-PEG-DBCO is a powerful and versatile reagent for cell surface engineering. The straightforward and robust protocols for its use, combined with the high specificity and biocompatibility of the copper-free click chemistry, make it an invaluable tool for researchers in both basic science and translational medicine. By following the detailed protocols and considering the key parameters outlined in these application notes, researchers can effectively modify cell surfaces for a wide range of innovative applications.

References

• 1. Influence of Polyethylene Glycol Density and Surface Lipid on Pharmacokinetics and Biodistribution of Lipid-Calcium-Phosphate Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. escholarship.org [escholarship.org]
• 3. Emerging Approaches to Functionalizing Cell Membrane-Coated Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. PEG2000-DBCO surface coating increases intracellular uptake of liposomes by breast cancer xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Engineering Reversible Cell-Cell Interactions with Lipid Anchored Prosthetic Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for DSPE-PEG-DBCO in Antibody-Drug Conjugate (ADC) Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) represent a powerful class of targeted therapeutics that combine the specificity of a monoclonal antibody (mAb) with the potent cytotoxic activity of a small molecule drug. The linker technology connecting the antibody and the payload is a critical determinant of the ADC's efficacy, stability, and therapeutic index. DSPE-PEG-DBCO is a heterobifunctional linker that offers a robust and versatile platform for ADC development through copper-free click chemistry.

This document provides detailed application notes and experimental protocols for the use of DSPE-PEG-DBCO in the development of ADCs. It is intended for researchers, scientists, and drug development professionals seeking to leverage this technology for the creation of next-generation targeted therapies.

DSPE-PEG-DBCO: A Key Component for Advanced ADC Construction

DSPE-PEG-DBCO (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)]) is a lipid-PEG conjugate that incorporates three key functional components:

• DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine): A phospholipid that can be used to anchor the linker to lipid-based delivery systems or to enhance the overall stability and solubility of the ADC.[1]

• PEG (Polyethylene Glycol): A hydrophilic and biocompatible polymer that improves the pharmacokinetic properties of the ADC by increasing its hydrodynamic radius, which can reduce renal clearance and prolong plasma half-life.[2] PEGylation also enhances solubility and reduces aggregation, particularly with hydrophobic payloads.[2]

• DBCO (Dibenzocyclooctyne): A strained alkyne that enables highly efficient and specific conjugation to azide-functionalized molecules via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), a form of copper-free click chemistry.[3][4] This bioorthogonal reaction proceeds under mild, physiological conditions, making it ideal for conjugating sensitive biomolecules like antibodies and potent cytotoxic drugs.[3][4]

The use of DSPE-PEG-DBCO in ADC development allows for the precise and stable attachment of a cytotoxic payload to an antibody, leading to a more homogeneous and effective therapeutic.

Mechanism of Action and Experimental Workflow

The development of an ADC using DSPE-PEG-DBCO typically involves a two-step process. First, the antibody is functionalized with an azide (B81097) group, and the cytotoxic payload is functionalized with a DBCO group (or vice versa). The DSPE-PEG-DBCO linker can be incorporated into either the antibody or the payload modification strategy. A common approach involves modifying the antibody with an azide and using a payload that is pre-functionalized with DSPE-PEG-DBCO. The azide-modified antibody is then reacted with the DBCO-functionalized payload via copper-free click chemistry to form the final ADC.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 4. Frontiers | Key considerations based on pharmacokinetic/pharmacodynamic in the design of antibody-drug conjugates [frontiersin.org]

Protocol for Labeling Live Cells with DSPE-PEG-DBCO

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the surface modification of live cells using 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-poly(ethylene glycol)-dibenzocyclooctyne (DSPE-PEG-DBCO). This method allows for the covalent attachment of azide-modified molecules to the cell membrane through a biocompatible and highly specific copper-free click chemistry reaction.

Introduction

DSPE-PEG-DBCO is a versatile amphiphilic molecule composed of a DSPE phospholipid anchor, a hydrophilic polyethylene (B3416737) glycol (PEG) spacer, and a reactive dibenzocyclooctyne (DBCO) group.[1][2][3] The DSPE portion spontaneously inserts into the lipid bilayer of live cells, effectively decorating the cell surface with DBCO moieties. The PEG spacer enhances water solubility and minimizes steric hindrance.[4][5]

The exposed DBCO group can then undergo a strain-promoted alkyne-azide cycloaddition (SPAAC) reaction with any azide-containing molecule of interest, such as fluorescent dyes, biotin, or targeted ligands.[6][7] This "copper-free click chemistry" is bioorthogonal, meaning it proceeds efficiently under physiological conditions without interfering with native cellular processes, making it an ideal tool for live-cell labeling and tracking.[7][8]

Quantitative Data Summary

Successful cell labeling is dependent on several key parameters. The following table provides a summary of typical quantitative data for experimental design. Optimal conditions may vary depending on the cell type and specific application and should be determined empirically.

Parameter	Typical Value	Notes
DSPE-PEG-DBCO Labeling
Concentration	5 - 20 µM	Higher concentrations can lead to cytotoxicity or membrane disruption. Titration is recommended.
Incubation Time	20 - 60 minutes	Longer incubation times do not necessarily improve labeling and may increase internalization.
Temperature	37°C	Physiological temperature promotes lipid insertion into the cell membrane.
Azide-Modified Molecule Labeling (via SPAAC)
Concentration	1 - 50 µM	The optimal concentration depends on the specific azide-modified molecule and the density of DBCO on the cell surface.
Incubation Time	30 - 60 minutes	The SPAAC reaction is typically rapid at room temperature or 37°C.
Temperature	Room Temperature or 37°C

Experimental Protocols

This section details the step-by-step methodology for labeling live cells with DSPE-PEG-DBCO and a subsequent azide-functionalized molecule.

Materials

• DSPE-PEG-DBCO

• Azide-functionalized molecule of interest (e.g., Azide-fluorophore, Azide-biotin)

• Live cells in culture

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), pH 7.4

• Anhydrous Dimethyl Sulfoxide (DMSO) or other suitable solvent for DSPE-PEG-DBCO

• Microcentrifuge tubes

• Cell culture plates or chambered cover glass suitable for imaging

• Fluorescence microscope (if using a fluorescent azide)

Protocol 1: Labeling of Live Cells with DSPE-PEG-DBCO

• Cell Preparation:

  • Seed cells in an appropriate culture vessel and grow to the desired confluency (typically 70-90%).

• Preparation of DSPE-PEG-DBCO Stock Solution:

  • Prepare a stock solution of DSPE-PEG-DBCO in anhydrous DMSO. For example, a 1 mM stock solution.

  • Note: DSPE-PEG-DBCO is susceptible to hydrolysis. Prepare the stock solution fresh or store desiccated at -20°C for short-term storage.

• Preparation of DSPE-PEG-DBCO Working Solution:

  • On the day of the experiment, dilute the DSPE-PEG-DBCO stock solution in pre-warmed complete cell culture medium to the desired final concentration (e.g., 5, 10, or 20 µM).

• Cell Labeling:

  • Aspirate the existing culture medium from the cells.

  • Gently wash the cells once with pre-warmed PBS.

  • Add the DSPE-PEG-DBCO working solution to the cells.

  • Incubate the cells for 20-60 minutes at 37°C in a CO₂ incubator.

• Washing:

  • Remove the DSPE-PEG-DBCO solution.

  • Gently wash the cells three times with pre-warmed PBS to remove any unincorporated DSPE-PEG-DBCO.

  • The cells are now decorated with DBCO groups and are ready for the click reaction.

Protocol 2: Click Chemistry Reaction with Azide-Modified Molecule

• Preparation of Azide-Molecule Working Solution:

  • Prepare a working solution of the azide-functionalized molecule in pre-warmed cell culture medium or PBS at the desired final concentration (e.g., 1-50 µM).

• Click Reaction:

  • Add the azide-molecule working solution to the DBCO-labeled cells.

  • Incubate for 30-60 minutes at room temperature or 37°C, protected from light if the azide (B81097) is fluorescent.

• Washing:

  • Remove the labeling solution.

  • Wash the cells three times with pre-warmed PBS to remove any unreacted azide-molecule.

• Imaging and Analysis:

  • Add fresh, pre-warmed imaging medium (e.g., phenol (B47542) red-free medium) to the cells.

  • Proceed with imaging using a fluorescence microscope with the appropriate filter sets for your chosen fluorophore.

Visualizations

Signaling Pathway

Caption: Mechanism of DSPE-PEG-DBCO cell surface labeling.

Experimental Workflow

References

• 1. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 2. DSPE-PEG-DBCO, MW 2,000 | BroadPharm [broadpharm.com]
• 3. DSPE-PEG-DBCO | AxisPharm [axispharm.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. DSPE-PEG-DBCO, MW 2000_TargetMol [targetmol.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols: DSPE-PEG-DBCO for Peptide-Targeted Lipid Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)] (DSPE-PEG-DBCO) in the targeted delivery of therapeutic payloads via peptide-functionalized lipid nanoparticles (LNPs). The protocols outlined below leverage copper-free click chemistry for the efficient and specific attachment of peptides to the LNP surface.

Introduction

Lipid nanoparticles have emerged as a leading platform for the delivery of a diverse range of therapeutics, including nucleic acids (mRNA, siRNA) and small molecule drugs.[1][2][3] The functionalization of LNP surfaces with targeting ligands, such as peptides, can enhance their therapeutic efficacy by directing them to specific cells or tissues, thereby increasing drug concentration at the site of action and reducing off-target effects.[4]

DSPE-PEG-DBCO is a key component in the formulation of targeted LNPs.[5][6][7] It is a phospholipid-polyethylene glycol conjugate where the distal end of the PEG chain is functionalized with a dibenzocyclooctyne (DBCO) group.[5][6][7] This DBCO moiety enables a highly efficient and bioorthogonal conjugation reaction with azide-functionalized molecules, such as peptides, through a mechanism known as Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), a form of "click chemistry".[5][8][9] This reaction is advantageous as it proceeds rapidly under mild, physiological conditions without the need for a cytotoxic copper catalyst.[6][10]

Key Advantages of DSPE-PEG-DBCO in Peptide-LNP Conjugation:

• High Biocompatibility: The components, DSPE, PEG, and the resulting triazole linkage, are generally well-tolerated in biological systems.[5]

• Bioorthogonal Reaction: The DBCO-azide reaction is highly specific and does not interfere with biological functional groups, ensuring precise conjugation.[1][6]

• Versatility: This method can be used to attach a wide variety of azide-modified peptides to the LNP surface.

• Controlled Targeting: Enables the creation of LNPs with specific cell- and tissue-targeting capabilities.

Experimental Workflows and Logical Relationships

There are two primary strategies for the preparation of peptide-targeted LNPs using DSPE-PEG-DBCO: the Post-Conjugation Targeted (PCT) approach and the In-Line Targeted (ILT) approach.[11]

Post-Conjugation Targeted (PCT) Workflow

In the PCT method, LNPs are first formulated with DSPE-PEG-DBCO incorporated into the lipid mixture. The azide-modified peptide is then added to the pre-formed LNPs, and the conjugation reaction occurs on the nanoparticle surface.[12][13]

Post-Conjugation Targeted (PCT) Workflow.

In-Line Targeted (ILT) Workflow

For the ILT approach, the azide-modified peptide is first conjugated to DSPE-PEG-DBCO to form a DSPE-PEG-peptide conjugate. This pre-formed conjugate is then incorporated directly into the lipid mixture during the LNP formulation process.[11]

In-Line Targeted (ILT) Workflow.

Experimental Protocols

Protocol 1: LNP Formulation with DSPE-PEG-DBCO (for PCT)

This protocol describes the formulation of DBCO-functionalized LNPs using a microfluidic mixing method.

Materials:

• Ionizable lipid (e.g., DLin-MC3-DMA)

• Helper lipid (e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine, DSPC)

• Cholesterol

• DSPE-PEG(2000)-DBCO

• Therapeutic cargo (e.g., mRNA, siRNA) in an appropriate buffer (e.g., citrate (B86180) buffer, pH 4.0)

• Ethanol (B145695), absolute

• Dialysis buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

• Microfluidic mixing system

Procedure:

• Prepare the Lipid-Ethanol Solution:

  • Dissolve the ionizable lipid, DSPC, cholesterol, and DSPE-PEG-DBCO in absolute ethanol at a desired molar ratio (e.g., 50:10:38.5:1.5). The amount of DSPE-PEG-DBCO can be varied to control the density of targeting ligands on the LNP surface.

• Prepare the Aqueous Cargo Solution:

  • Dissolve the therapeutic cargo in an aqueous buffer (e.g., citrate buffer, pH 4.0).

• Microfluidic Mixing:

  • Set up the microfluidic mixing system according to the manufacturer's instructions.

  • Load the lipid-ethanol solution into one syringe and the aqueous cargo solution into another.

  • Pump the two solutions through the microfluidic device at a specific flow rate ratio (e.g., 3:1 aqueous to ethanol).

• Purification:

  • The resulting LNP suspension is typically milky-white.

  • Immediately dialyze the LNP suspension against PBS (pH 7.4) for at least 18 hours, with multiple buffer changes, to remove the ethanol and non-encapsulated cargo.

• Characterization:

  • Measure the LNP size (hydrodynamic diameter), polydispersity index (PDI), and zeta potential using Dynamic Light Scattering (DLS).

  • Determine the encapsulation efficiency of the cargo using a suitable assay (e.g., RiboGreen assay for nucleic acids).

Protocol 2: Peptide Conjugation to DBCO-LNPs (PCT)

This protocol outlines the copper-free click chemistry reaction to attach an azide-modified peptide to the surface of pre-formed DBCO-LNPs.

Materials:

• DBCO-functionalized LNPs (from Protocol 3.1)

• Azide-modified peptide

• Reaction buffer (e.g., PBS, pH 7.4)

Procedure:

• Peptide Preparation:

  • Dissolve the azide-modified peptide in the reaction buffer to a known concentration.

• Conjugation Reaction:

  • Add the azide-modified peptide solution to the DBCO-LNP suspension. A molar excess of the peptide is often used to drive the reaction to completion. A 3:1 molar ratio of DBCO to azide (B81097) has been reported as effective.[12]

  • Incubate the reaction mixture at room temperature for 4-12 hours with gentle mixing. The reaction can also be performed at 4°C overnight.

• Purification:

  • Remove the unreacted peptide by a suitable method such as size exclusion chromatography (SEC) or dialysis using a membrane with an appropriate molecular weight cutoff.

• Characterization:

  • Measure the size, PDI, and zeta potential of the final peptide-targeted LNPs. An increase in size is expected after peptide conjugation.[14]

  • Quantify the amount of conjugated peptide using a suitable method (e.g., HPLC, fluorescence-based assays if the peptide is labeled).

Protocol 3: DSPE-PEG-Peptide Conjugate Synthesis (for ILT)

This protocol describes the synthesis of the DSPE-PEG-peptide conjugate prior to LNP formulation.

Materials:

• DSPE-PEG-DBCO

• Azide-modified peptide

• Anhydrous solvent (e.g., Dimethylformamide, DMF)

• Reaction buffer (e.g., PBS, pH 7.4)

Procedure:

• Reactant Preparation:

  • Dissolve DSPE-PEG-DBCO and the azide-modified peptide in a suitable solvent system. For example, dissolve each component separately in DMF and then mix.

• Click Reaction:

  • Mix the DSPE-PEG-DBCO and azide-peptide solutions at a desired molar ratio (e.g., 1:1.2).

  • Allow the reaction to proceed at room temperature for 12-24 hours.

• Purification:

  • Purify the DSPE-PEG-peptide conjugate by dialysis against deionized water to remove unreacted peptide and solvent, followed by lyophilization.

• Characterization:

  • Confirm the successful conjugation and purity of the product using techniques such as Mass Spectrometry (e.g., MALDI-TOF) and NMR spectroscopy.[15]

Protocol 4: LNP Formulation with DSPE-PEG-Peptide (ILT)

This protocol is similar to Protocol 3.1, but with the direct incorporation of the pre-formed DSPE-PEG-peptide conjugate.

Materials:

• Ionizable lipid (e.g., DLin-MC3-DMA)

• Helper lipid (e.g., DSPC)

• Cholesterol

• DSPE-PEG-peptide conjugate (from Protocol 3.3)

• (Optional) DSPE-PEG for stealth properties

• Therapeutic cargo in an appropriate buffer

• Ethanol, absolute

• Dialysis buffer (e.g., PBS, pH 7.4)

• Microfluidic mixing system

Procedure:

• Prepare the Lipid-Ethanol Solution:

  • Dissolve the ionizable lipid, DSPC, cholesterol, and the DSPE-PEG-peptide conjugate in absolute ethanol. The molar ratio of the DSPE-PEG-peptide will determine the targeting ligand density. A certain amount of non-functionalized DSPE-PEG can also be included to balance targeting and stealth properties.

• LNP Formulation and Purification:

  • Follow steps 2-5 from Protocol 3.1 (LNP Formulation with DSPE-PEG-DBCO).

Data Presentation: Quantitative Summary

The following tables summarize typical quantitative data for the characterization of peptide-functionalized LNPs. These values are illustrative and will vary depending on the specific lipids, peptides, and formulation parameters used.

Table 1: Physicochemical Properties of LNPs Before and After Peptide Conjugation (PCT Method)

LNP Formulation	Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	mRNA Encapsulation Efficiency (%)	Reference
Unconjugated LNP	70 - 76	~ 0.1	Near-neutral	95 - 99%	[14]
Peptide-Conjugated LNP	71 - 87	> 0.1	Slight change from unconjugated	Not significantly affected	[14]
DBCO-LP	~100	< 0.2	~ -5 mV	N/A	[16]
PEG-LP (Control)	~100	< 0.2	~ -5 mV	N/A	[16]

Table 2: Influence of Peptide Molar Percentage on LNP Properties (ILT Method)

Peptide Molar %	Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Transfection Efficiency	Reference
0% (Untargeted)	~80	< 0.2	Near-neutral	Baseline	[11]
0.15%	~85	< 0.2	Slight positive shift	Increased	[11]
0.3%	~90	< 0.2	Slight positive shift	Further Increased	[11]
0.5%	> 100 (potential aggregation)	> 0.2	Variable	May decrease due to aggregation	[11]

Conclusion

The use of DSPE-PEG-DBCO provides a robust and versatile platform for the development of peptide-targeted lipid nanoparticles. The copper-free click chemistry approach ensures high conjugation efficiency and specificity under mild conditions, making it ideal for use with sensitive biological therapeutics. The choice between the Post-Conjugation Targeted (PCT) and In-Line Targeted (ILT) methods will depend on the specific peptide and the desired final LNP characteristics, with the PCT approach often resulting in more active targeting.[11] Careful optimization of the formulation and conjugation parameters, along with thorough characterization, is crucial for the successful development of these advanced drug delivery systems.

References

• 1. A High-Efficiency Click Chemistry Ligation Strategy for Engineering of Antibody-Conjugated Lipid Nanoparticle Platforms | AIChE [proceedings.aiche.org]
• 2. news-medical.net [news-medical.net]
• 3. Strategies for targeted gene delivery using lipid nanoparticles and cell-derived nanovesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design and Characterization of Novel Peptide-Coated Lipid Nanoparticles for Targeting Anti-HIV Drug to CD4 Expressing Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DSPE-PEG-DBCO | AxisPharm [axispharm.com]
• 6. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 7. DSPE-PEG-DBCO, MW 5,000 | BroadPharm [broadpharm.com]
• 8. A versatile method for conjugating lipid nanoparticles on T cells through combination of click chemistry and metabolic glycoengineering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. DSPE-PEG-DBCO, MW 2000_TargetMol [targetmol.com]
• 10. avantiresearch.com [avantiresearch.com]
• 11. Formulation methods for peptide-modified lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Peptide-guided lipid nanoparticles deliver mRNA to the neural retina of rodents and nonhuman primates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for Molar Ratio Calculation in DSPE-PEG-DBCO and Azide Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the conjugation of DSPE-PEG-DBCO (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)]) with azide-functionalized molecules. The protocols focus on the principles of copper-free click chemistry, specifically Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), offering a robust method for creating stable bioconjugates for applications such as drug delivery, nanoparticle functionalization, and cell surface engineering.[1][2][3]

Principle of the Reaction

The conjugation of DSPE-PEG-DBCO with an azide-containing molecule proceeds via a copper-free click chemistry reaction.[4] This bioorthogonal reaction utilizes the high ring strain of the dibenzocyclooctyne (DBCO) group to react spontaneously with an azide (B81097) group, forming a stable triazole linkage.[5][6] This reaction is highly specific and can be performed under mild, physiological conditions without the need for a cytotoxic copper catalyst, making it ideal for biological applications.[7][8][9] The DSPE-PEG component provides amphiphilic properties, facilitating the incorporation of the conjugate into lipid-based nanostructures like liposomes and micelles.[2][3][10]

Reaction Mechanism

The underlying mechanism is a [3+2] cycloaddition between the strained alkyne (DBCO) and the azide. The release of the ring strain in the DBCO molecule is the driving force for this rapid and efficient reaction.[5]

Caption: Reaction scheme for DSPE-PEG-DBCO and azide conjugation.

Molar Ratio Calculation and Optimization

The molar ratio of DSPE-PEG-DBCO to the azide-containing molecule is a critical parameter for achieving high conjugation efficiency. An excess of one reactant is often used to drive the reaction to completion.

General Recommendations:

While the optimal molar ratio should be determined empirically for each specific application, a common starting point is to use an excess of the DBCO reagent.

Reactant Ratio (DBCO:Azide)	Application/Context	Recommendations	Source(s)
1.5:1 to 3:1	General bioconjugation	A good starting point for initial experiments.[11][12]	[11][12]
3:1	siRNA LNP functionalization	Recommended for conjugating ligands to pre-formed nanoparticles.[13]	[13]
1.5:1 to 20:1	General Protocol	A wider range for optimization, starting with a 10:1 ratio is suggested to push the reaction to completion, though this may require more rigorous purification.[5]	[5]
1:2 (DBCO:Azide)	Cell surface labeling	In some cases, an excess of the azide-modified molecule may be used.[7]	[7]

Calculation Example:

To achieve a 3:1 molar ratio of DSPE-PEG-DBCO to an azide-modified peptide:

• Determine the molar concentration of each reactant.

  • Weight of DSPE-PEG-DBCO (MW: ~2800 g/mol , check manufacturer's data)

  • Weight of Azide-Peptide (MW: e.g., 1500 g/mol )

• Calculate the moles of each reactant.

  • Moles = Mass (g) / Molecular Weight ( g/mol )

• Adjust the volumes to achieve the desired molar ratio.

  • If you have 1 µmol of Azide-Peptide, you will need 3 µmol of DSPE-PEG-DBCO.

Experimental Protocol

This protocol provides a general procedure for the conjugation of DSPE-PEG-DBCO to an azide-functionalized molecule.

Materials and Reagents

• DSPE-PEG-DBCO

• Azide-functionalized molecule (e.g., peptide, protein, small molecule)

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.4, or other amine-free buffer. Note: Avoid buffers containing sodium azide (NaN₃) as it will react with the DBCO group.[9][12][14]

• Purification system (e.g., Dialysis cassettes with appropriate MWCO, Size Exclusion Chromatography (SEC) column, or HPLC system).[11][15][16]

Step-by-Step Procedure

Caption: General workflow for DSPE-PEG-DBCO and azide conjugation.

• Reagent Preparation:

  • Equilibrate all reagents to room temperature before use.

  • Prepare a stock solution of DSPE-PEG-DBCO in anhydrous DMSO or DMF (e.g., 10 mM).[5][17] DSPE-PEG-DBCO is moisture-sensitive.

  • Dissolve the azide-functionalized molecule in the reaction buffer (e.g., PBS, pH 7.4) to a final concentration of 1-10 mg/mL.[5]

• Reaction Incubation:

  • In a reaction vessel, add the desired volume of the azide-molecule solution.

  • Add the calculated volume of the DSPE-PEG-DBCO stock solution to the azide-molecule solution to achieve the desired molar ratio. The final concentration of DMSO or DMF should ideally be kept low (e.g., <20%) to avoid denaturation of proteins.[9]

  • Mix the solution gently but thoroughly.

  • Incubate the reaction at room temperature for 2-12 hours or at 4°C for 12-24 hours.[11][12] For some reactions, incubation at 37°C for 1-4 hours can improve efficiency.[5][14] Protect light-sensitive molecules from light during incubation.

• Purification of the Conjugate:

  • The purification method will depend on the properties of the final conjugate and the unreacted starting materials.

  • Dialysis: For large molecules like proteins, dialyze the reaction mixture against the reaction buffer using a dialysis membrane with an appropriate molecular weight cut-off (MWCO) to remove unreacted small molecules.[11]

  • Size Exclusion Chromatography (SEC): This method is effective for separating the larger conjugate from smaller, unreacted components.[5][15]

  • Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): This technique can be used for the purification of smaller conjugates and offers high resolution.[15][18]

• Characterization and Storage:

  • Confirm the successful conjugation using appropriate analytical techniques such as:

    • UV-Vis Spectroscopy: Monitor the decrease in the characteristic absorbance of the DBCO group at around 309 nm.[5][9][19]

    • Mass Spectrometry (e.g., MALDI-TOF or ESI-MS): To confirm the molecular weight of the final conjugate.[18][20]

    • SDS-PAGE: For protein conjugates, to visualize the increase in molecular weight.[15]

  • Store the purified conjugate under appropriate conditions, typically at -20°C or -80°C. For DSPE-PEG-DBCO modified molecules, long-term storage in azide-free and thiol-free buffers is recommended.[12]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Conjugation Efficiency	- Suboptimal molar ratio.- Low reactant concentrations.- Inactive reagents due to improper storage or hydrolysis.- Presence of interfering substances in the buffer (e.g., azides).	- Optimize the molar ratio of DBCO to azide.- Increase the concentration of the reactants.[14]- Use fresh reagents and ensure anhydrous conditions for DBCO stock solution.- Use a recommended reaction buffer (e.g., PBS) and ensure it is free of azides.[12][14]
Precipitation during Reaction	- Low solubility of the conjugate.- High concentration of organic solvent.	- Add a hydrophilic PEG spacer to the reactants if possible.- Reduce the percentage of organic solvent in the final reaction mixture.
Difficulty in Purification	- Similar physicochemical properties of the conjugate and unreacted starting materials.	- Optimize the purification method. For HPLC, try a shallower gradient.[19]- Consider using a different purification technique (e.g., SEC instead of dialysis).

These application notes and protocols are intended to serve as a comprehensive guide. Researchers are encouraged to optimize the conditions for their specific molecules and applications to achieve the best results.

References

• 1. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 2. DSPE-PEG-DBCO | AxisPharm [axispharm.com]
• 3. DSPE-PEG: a distinctive component in drug delivery system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DSPE-PEG-DBCO [nanosoftpolymers.com]
• 5. benchchem.com [benchchem.com]
• 6. Activated DBCO PEG for Copper Free Click Chemistry | Biopharma PEG [biochempeg.com]
• 7. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Copper-free click chemistry for attachment of biomolecules in magnetic tweezers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. broadpharm.com [broadpharm.com]
• 10. DSPE-PEG-DBCO, MW 2000_TargetMol [targetmol.com]
• 11. DBCO PEG DSPE, DSPE PEG DBCO [nanocs.net]
• 12. interchim.fr [interchim.fr]
• 13. researchgate.net [researchgate.net]
• 14. encapsula.com [encapsula.com]
• 15. benchchem.com [benchchem.com]
• 16. d-nb.info [d-nb.info]
• 17. benchchem.com [benchchem.com]
• 18. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. researchgate.net [researchgate.net]

Application Notes and Protocols for DSPE-PEG-DBCO Liposome Preparation via Thin-Film Hydration

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of liposomes functionalized with Dibenzocyclooctyne (DBCO) using the thin-film hydration method. This technique is fundamental for creating liposomal formulations for targeted drug delivery, particularly for applications involving bioorthogonal click chemistry. The inclusion of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[poly(ethylene glycol)]-DBCO (DSPE-PEG-DBCO) allows for the covalent attachment of azide-modified molecules to the liposome (B1194612) surface.

Introduction

The thin-film hydration method, also known as the Bangham method, is a widely used technique for the preparation of liposomes.[1][2] The process involves dissolving lipids in an organic solvent, which is then evaporated to create a thin lipid film.[1][3] This film is subsequently hydrated with an aqueous buffer to form multilamellar vesicles (MLVs).[2] To achieve a uniform size distribution, these MLVs are typically downsized through methods like extrusion or sonication.[3][4]

DSPE-PEG-DBCO is a functionalized lipid that incorporates a DBCO moiety at the distal end of the PEG chain.[5] This allows for a copper-free, strain-promoted alkyne-azide cycloaddition (SPAAC) click chemistry reaction with azide-containing molecules, providing a versatile method for conjugating targeting ligands, imaging agents, or other functional molecules to the liposome surface.[6][7]

Experimental Protocols

This section details the materials and step-by-step procedure for preparing DSPE-PEG-DBCO functionalized liposomes.

Materials

• Lipids:

  • 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

  • Cholesterol

  • 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)-2000] (DSPE-PEG2000-DBCO)

• Solvents:

  • Chloroform (B151607)

  • Methanol (optional, for enhancing lipid solubility)

• Buffers:

  • Phosphate-buffered saline (PBS), pH 7.4

• Equipment:

  • Round-bottom flask

  • Rotary evaporator

  • Water bath

  • Vortex mixer

  • Liposome extruder

  • Polycarbonate membranes (e.g., 100 nm pore size)

  • Syringes for extrusion

  • Nitrogen gas source

  • Vacuum pump or desiccator

Liposome Preparation: Thin-Film Hydration Method

• Lipid Mixture Preparation:

  • In a round-bottom flask, dissolve the lipids (e.g., DSPC, Cholesterol, and DSPE-PEG-DBCO) in chloroform or a chloroform:methanol mixture (e.g., 2:1 v/v).[8] A common molar ratio for these components is 55:40:5 (DSPC:Cholesterol:DSPE-PEG-DBCO).[8][9]

• Thin-Film Formation:

  • Attach the flask to a rotary evaporator.

  • Immerse the flask in a water bath set to a temperature above the phase transition temperature of the lipids (for DSPC, this is ~55°C).

  • Rotate the flask and gradually reduce the pressure to evaporate the organic solvent. This will result in the formation of a thin, uniform lipid film on the inner surface of the flask.[10]

  • To ensure complete removal of residual solvent, further dry the lipid film under a stream of nitrogen gas and then under vacuum for at least 2 hours.[9][10]

• Hydration of the Lipid Film:

  • Hydrate the dried lipid film with a suitable aqueous buffer (e.g., PBS, pH 7.4).[10] The volume of the buffer will determine the final lipid concentration.

  • The hydration process should be carried out at a temperature above the lipid phase transition temperature.

  • Agitate the flask by vortexing to facilitate the formation of multilamellar vesicles (MLVs).[5]

• Liposome Sizing by Extrusion:

  • To obtain unilamellar vesicles with a defined size, the MLV suspension is subjected to extrusion.[3]

  • Assemble the extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Transfer the liposome suspension to a syringe and pass it through the extruder multiple times (e.g., 11-21 times) to ensure a homogenous size distribution.[4]

• Purification (Optional):

  • To remove unencapsulated material or unreacted components, the liposome suspension can be purified using techniques such as dialysis or size exclusion chromatography.[9]

Characterization of DSPE-PEG-DBCO Liposomes

The physical and chemical properties of the prepared liposomes should be thoroughly characterized.

Size and Polydispersity Index (PDI)

Dynamic Light Scattering (DLS) is used to determine the hydrodynamic diameter and PDI of the liposomes. A PDI value below 0.2 is generally considered indicative of a monodisperse population.

Zeta Potential

The zeta potential is a measure of the surface charge of the liposomes and can influence their stability and interaction with biological systems. It is typically measured using electrophoretic light scattering.

Data Presentation

The following tables summarize typical characterization data for DBCO-functionalized liposomes prepared by the thin-film hydration method.

Table 1: Physicochemical Properties of DBCO-Functionalized Liposomes

Liposome Formulation	Mean Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
DBCO-Liposomes	130 ± 8	0.18 ± 0.04	+5 ± 4	[9]
PEG-Liposomes (Control)	125 ± 6	0.15 ± 0.03	-2 ± 3	[6]
Dox/R837-encapsulating DBCO-lipo	~120	Not Reported	~0	[11]

Table 2: Example Lipid Compositions for Thin-Film Hydration

Primary Lipid	Helper Lipid	Functionalized Lipid	Molar Ratio	Reference
DSPC	Cholesterol	DSPE-PEG(2000)-Azide*	55:40:5	[9]
DOPC	Cholesterol	DSPE-PEG2000-DBCO	Not Specified	[11]
SPC	Cholesterol	DSPE-PEG2000-R8	62:33:5	[10]
DSPC	Cholesterol	FA-PEG-DSPE	55:40:5	[8]

*Note: While this formulation uses an azide-functionalized lipid, the general protocol and ratios are applicable to DBCO-functionalized liposomes.

Visualized Workflows

The following diagrams illustrate the key processes involved in the preparation and application of DSPE-PEG-DBCO liposomes.

Caption: Workflow for DSPE-PEG-DBCO Liposome Preparation.

Caption: SPAAC Click Chemistry for Liposome Functionalization.

References

• 1. Thin-Film Hydration Method for Liposome Preparation - CD Formulation [formulationbio.com]
• 2. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 3. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Formulation and characterization of folate receptor-targeted PEGylated liposome encapsulating bioactive compounds from Kappaphycus alvarezii for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Preparing DSPE-PEG-DBCO Micelles for Hydrophobic Drug Delivery

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)] (DSPE-PEG-DBCO) is a functionalized phospholipid-PEG conjugate that has emerged as a critical component in advanced drug delivery systems. Its amphiphilic nature, with a hydrophobic DSPE tail and a hydrophilic PEG chain, enables the self-assembly into stable micellar structures in aqueous environments. These micelles provide a nano-sized carrier system ideal for encapsulating poorly water-soluble (hydrophobic) drugs, thereby enhancing their solubility, stability, and bioavailability.

The incorporation of a dibenzocyclooctyne (DBCO) group at the distal end of the PEG chain provides a powerful tool for "click chemistry." This feature allows for the straightforward, copper-free conjugation of these micelles to targeting ligands functionalized with azide (B81097) groups. This targeted delivery approach can significantly improve the therapeutic efficacy of the encapsulated drug by increasing its concentration at the site of action and minimizing off-target side effects.

These application notes provide detailed protocols for the preparation and characterization of drug-loaded DSPE-PEG-DBCO micelles.

Key Applications

• Solubilization of Hydrophobic Drugs: Encapsulation within the hydrophobic core of DSPE-PEG-DBCO micelles significantly increases the aqueous solubility of lipophilic drugs.

• Targeted Drug Delivery: The DBCO functionality allows for the covalent attachment of targeting moieties (e.g., antibodies, peptides, aptamers) containing an azide group, enabling specific delivery to diseased cells or tissues.

• Improved Pharmacokinetics: The PEGylated surface of the micelles provides a "stealth" characteristic, reducing recognition by the reticuloendothelial system (RES) and prolonging circulation time in the bloodstream.

• Controlled Release: Micellar formulations can be designed to release the encapsulated drug in a sustained manner.

Experimental Protocols

Two common methods for preparing drug-loaded DSPE-PEG-DBCO micelles are the thin-film hydration method and the nanoprecipitation method.

Protocol 1: Thin-Film Hydration Method

This method is a widely used technique for preparing liposomes and micelles. It involves the dissolution of the lipid and drug in an organic solvent, followed by the evaporation of the solvent to form a thin film, which is then hydrated with an aqueous solution to form micelles.

Materials:

• DSPE-PEG-DBCO

• Hydrophobic drug (e.g., Paclitaxel, Curcumin, Doxorubicin)

• Chloroform (B151607) or a suitable organic solvent

• Phosphate-buffered saline (PBS), pH 7.4

• Rotary evaporator

• Bath sonicator or probe sonicator

• Syringe filters (0.22 µm)

Procedure:

• Dissolution: Dissolve a known amount of DSPE-PEG-DBCO and the hydrophobic drug in chloroform in a round-bottom flask. The molar ratio of DSPE-PEG-DBCO to the drug should be optimized based on the specific drug and desired loading efficiency.

• Film Formation: Evaporate the organic solvent using a rotary evaporator under reduced pressure at a temperature above the glass transition temperature of the lipid. This will result in the formation of a thin, uniform lipid-drug film on the inner wall of the flask.

• Drying: Further dry the film under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: Hydrate the thin film with pre-warmed PBS (pH 7.4) by rotating the flask. The volume of PBS will determine the final concentration of the micellar solution.

• Sonication: To reduce the size and achieve a uniform micelle suspension, sonicate the mixture using a bath sonicator or a probe sonicator. Sonication parameters (time, power) should be optimized. For example, bath sonication can be performed for 30-60 minutes, while probe sonication is typically shorter but requires careful control to avoid overheating.

• Purification: To remove any un-encapsulated drug or larger aggregates, the micellar solution can be centrifuged and/or filtered through a 0.22 µm syringe filter.

Protocol 2: Nanoprecipitation Method

Nanoprecipitation, also known as the solvent displacement method, is a simple and rapid technique for preparing nanoparticles and micelles. It involves the controlled precipitation of the polymer and drug from an organic solution into a non-solvent.

Materials:

• DSPE-PEG-DBCO

• Hydrophobic drug

• A water-miscible organic solvent (e.g., acetone, acetonitrile, ethanol, or tetrahydrofuran)

• Water or PBS (pH 7.4) as the non-solvent

• Magnetic stirrer

Procedure:

• Organic Phase Preparation: Dissolve DSPE-PEG-DBCO and the hydrophobic drug in a water-miscible organic solvent.

• Aqueous Phase Preparation: Prepare the aqueous phase (water or PBS).

• Nanoprecipitation: Under moderate magnetic stirring, slowly inject the organic phase into the aqueous phase. The rapid diffusion of the solvent into the non-solvent leads to the precipitation of the lipid and drug, forming micelles.

• Solvent Evaporation: Remove the organic solvent from the suspension by stirring at room temperature overnight or by using a rotary evaporator.

• Purification: The resulting micellar solution can be purified by centrifugation or filtration to remove any non-encapsulated drug.

Characterization of Drug-Loaded Micelles

After preparation, it is essential to characterize the micelles to ensure they meet the desired specifications.

Determination of Drug Loading and Encapsulation Efficiency

Drug Loading Content (DLC %):

DLC (%) = (Weight of drug in micelles / Weight of micelles) x 100

Encapsulation Efficiency (EE %):

EE (%) = (Weight of drug in micelles / Initial weight of drug used) x 100

Protocol:

• Lyophilize a known volume of the purified micellar solution to obtain the total weight of the micelles (lipid + drug).

• Disrupt the lyophilized micelles by dissolving them in a suitable organic solvent (e.g., methanol, acetonitrile).

• Quantify the amount of the encapsulated drug using a suitable analytical method such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.

• Calculate the DLC and EE using the formulas above.

Particle Size and Zeta Potential Analysis

Dynamic Light Scattering (DLS) is used to determine the average hydrodynamic diameter, size distribution (Polydispersity Index, PDI), and zeta potential of the micelles.

Procedure:

• Dilute the micellar solution with deionized water or PBS to an appropriate concentration for DLS analysis.

• Measure the particle size, PDI, and zeta potential using a DLS instrument.

Data Presentation

The following tables summarize typical characterization data for micelles prepared with DSPE-PEG derivatives and encapsulating various hydrophobic drugs. These values can serve as a reference for expected outcomes.

Table 1: Physicochemical Properties of Drug-Loaded DSPE-PEG Micelles

Hydrophobic Drug	Preparation Method	Average Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
Paclitaxel	Thin-film hydration	~20 - 100	< 0.2	-5 to -15	[1]
Curcumin	Thin-film dispersion	~66.5	< 0.3	~ -27	[2]
Doxorubicin	Thin-film hydration	~12.8 - 260	< 0.3	-30 to +8	[3][4]
Amentoflavone	Thin-film hydration	~26	< 0.25	Not specified	[5]
Ridaforolimus	Solvent evaporation	~33	Not specified	Not specified	[6]

Table 2: Drug Loading and Encapsulation Efficiency of DSPE-PEG Micelles

Hydrophobic Drug	Drug Loading Content (%)	Encapsulation Efficiency (%)	Reference
Paclitaxel	~4	> 95	[1]
Curcumin	~13.12	~87.58	[2]
Doxorubicin	~4.58	~86 - 98	[3][4][7]
Amentoflavone	~2.96	~98.80	[5]
Ridaforolimus	~7.19	~77.52	[8]

Visualizations

Experimental Workflow for Micelle Preparation and Drug Loading

Caption: Workflow for preparing drug-loaded DSPE-PEG-DBCO micelles.

Cellular Uptake and Intracellular Trafficking of Targeted Micelles

Caption: Cellular uptake pathway of targeted DSPE-PEG-DBCO micelles.

Simplified EGFR Signaling Pathway Targeted by Micellar Drug Delivery

Caption: EGFR signaling pathway and its inhibition by targeted micelles.

Simplified VEGFR Signaling Pathway in Angiogenesis

References

• 1. Polymeric Micelles for Delivery of Poorly Soluble Drugs: Preparation and Anticancer Activity In Vitro of Paclitaxel Incorporated into Mixed Micelles Based on Poly(ethylene Glycol)-Lipid Conjugate and Positively Charged Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Curcumin-loaded mixed micelles: preparation, optimization, physicochemical properties and cytotoxicity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preparation and Evaluation of the Cytoprotective Activity of Micelles with DSPE-PEG-C60 as a Carrier Against Doxorubici… [ouci.dntb.gov.ua]
• 4. Mixed Micelles of Doxorubicin Overcome Multidrug Resistance by Inhibiting the Expression of P-Glycoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preparation of amentoflavone-loaded DSPE-PEG2000 micelles with improved bioavailability and in vitro antitumor efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Thin-film hydration preparation m... preview & related info | Mendeley [mendeley.com]
• 8. Pharmacokinetic Evaluation of a DSPE-PEG2000 Micellar Formulation of Ridaforolimus in Rat - PMC [pmc.ncbi.nlm.nih.gov]

Biotinylation of liposomes using an azide-biotin and DSPE-PEG-DBCO

An Application Note on the Biotinylation of Liposomes using Azide-Biotin and DSPE-PEG-DBCO

Introduction

The functionalization of liposome (B1194612) surfaces is a critical step in the development of targeted drug delivery systems and diagnostic tools. Biotinylation, the process of attaching biotin (B1667282) to a molecule or surface, is a widely used strategy due to the extraordinarily high affinity and specificity of the biotin-avidin (or streptavidin) interaction (K_d ≈ 10⁻¹⁵ M).[1][2] This strong, non-covalent bond allows for a modular approach in nanomedicine, enabling pre-targeting strategies where a biotinylated liposome can be directed to a target site previously marked with an avidin-conjugated antibody or protein.[1][3][4]

This application note details a robust and efficient method for the biotinylation of liposomes utilizing Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), a type of "click chemistry."[5][6][7] This bioorthogonal reaction occurs between a dibenzocyclooctyne (DBCO) group and an azide-functionalized molecule.[8][] The reaction is highly efficient, proceeds rapidly under mild physiological conditions, and importantly, does not require a cytotoxic copper catalyst, making it ideal for biological applications.[7][8][]

In this protocol, liposomes are first formulated to include the phospholipid derivative DSPE-PEG-DBCO, which presents the reactive DBCO group on the liposome surface. These DBCO-functionalized liposomes are then reacted with an azide-modified biotin (Azide-Biotin) to yield highly stable, biotinylated liposomes ready for subsequent conjugation with avidin (B1170675) or streptavidin-based targeting moieties.

Principle of the Method

The overall process involves three main stages:

• Formation of DBCO-Liposomes : Liposomes are prepared using a lipid mixture that includes DSPE-PEG-DBCO. The DSPE portion anchors into the lipid bilayer, while the PEG linker extends the reactive DBCO group away from the liposome surface, enhancing its accessibility.

• SPAAC Reaction : The DBCO-functionalized liposomes are incubated with Azide-Biotin. The strained alkyne (DBCO) reacts with the azide (B81097) group in a [3+2] cycloaddition to form a stable triazole linkage.[10][11]

• Purification and Characterization : Unreacted Azide-Biotin is removed, and the final biotinylated liposomes are characterized for their physicochemical properties and the extent of biotinylation.

Caption: Overall experimental workflow for liposome biotinylation.

Materials and Reagents

• Lipids :

  • Hydrogenated Soy PC (HSPC)

  • Cholesterol

  • 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[Dibenzocyclooctyl(polyethylene glycol)-2000] (DSPE-PEG(2000)-DBCO)

  • 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DSPE-PEG(2000)) (Optional, for non-reactive PEGylation)

• Biotin Reagent :

  • Azido-PEG4-Biotin

• Buffers and Solvents :

  • Chloroform

  • Methanol

  • Phosphate Buffered Saline (PBS), pH 7.4 (Azide-free)

• Characterization Reagents :

  • 4'-hydroxyazobenzene-2-carboxylic acid (HABA)

  • Avidin or NeutrAvidin™

• Equipment :

  • Rotary evaporator

  • Extruder with polycarbonate membranes (e.g., 100 nm pore size)

  • Dynamic Light Scattering (DLS) instrument

  • UV-Vis Spectrophotometer

  • Dialysis tubing (e.g., 300 kDa MWCO) or Size Exclusion Chromatography (SEC) column

Experimental Protocols

Protocol 1: Preparation of DBCO-Functionalized Liposomes

This protocol describes the preparation of DBCO-liposomes using the thin-film hydration method followed by extrusion. A typical molar ratio for the lipid formulation is HSPC:Cholesterol:DSPE-PEG(2000):DSPE-PEG(2000)-DBCO at 57:38:4:1.[10]

• Lipid Film Formation : a. Weigh the desired amounts of HSPC, Cholesterol, DSPE-PEG(2000) (if used), and DSPE-PEG(2000)-DBCO. b. Dissolve the lipids in a chloroform/methanol mixture (e.g., 2:1 v/v) in a round-bottom flask. c. Remove the organic solvent using a rotary evaporator at a temperature above the lipid phase transition temperature (T_c of HSPC is ~55°C) to form a thin, uniform lipid film on the flask wall. d. Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration : a. Hydrate the lipid film with azide-free PBS (pH 7.4) by gentle rotation at 60-65°C for 1-2 hours. The final total lipid concentration is typically between 10-20 mM. This will form multilamellar vesicles (MLVs).

• Extrusion : a. Maintain the temperature of the liposome suspension and the extruder at 60-65°C. b. Extrude the MLV suspension 10-15 times through stacked polycarbonate membranes with a defined pore size (e.g., 100 nm) to produce unilamellar vesicles of a uniform size.[1] c. Store the resulting DBCO-liposome suspension at 4°C. Do not freeze.[12]

Protocol 2: Biotinylation of DBCO-Liposomes via SPAAC

Important : Avoid using any buffers containing sodium azide, as it will compete with the Azide-Biotin for reaction with the DBCO groups.[12]

• Reaction Setup : a. Determine the molar concentration of reactive DSPE-PEG-DBCO in the liposome suspension. Assuming 50% of the DBCO groups are on the outer leaflet, the effective concentration is half of the total incorporated.[11] b. Prepare a stock solution of Azide-Biotin in an appropriate solvent (e.g., DMSO or PBS). c. Add a 2.5 to 5-fold molar excess of Azide-Biotin to the DBCO-liposome suspension.[11]

• Incubation : a. Incubate the mixture at room temperature for 4-12 hours with gentle mixing.[11][12] Longer incubation times can improve reaction efficiency. The reaction can also be performed overnight at 4°C.[11]

Caption: Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) reaction.

Protocol 3: Purification of Biotinylated Liposomes

Purification is essential to remove unreacted Azide-Biotin.

• Dialysis : a. Transfer the reaction mixture to a dialysis cassette or tubing with a high molecular weight cutoff (MWCO), for example, 300 kDa, to retain the liposomes. b. Dialyze against a large volume of PBS (pH 7.4) at 4°C for 24-48 hours, with several buffer changes.

• Size Exclusion Chromatography (SEC) (Alternative Method): a. Pack a column with an appropriate resin (e.g., Sepharose CL-4B). b. Equilibrate the column with PBS (pH 7.4). c. Apply the reaction mixture to the column. Liposomes will elute in the void volume, while the smaller, unreacted Azide-Biotin molecules will be retained and elute later. d. Collect the fractions containing the liposomes.

Protocol 4: Characterization of Liposomes

It is crucial to characterize the liposomes before and after biotinylation.

• Size and Zeta Potential : a. Dilute a small aliquot of the liposome suspension in PBS. b. Measure the hydrodynamic diameter, polydispersity index (PDI), and zeta potential using a Dynamic Light Scattering (DLS) instrument.

• Transmission Electron Microscopy (TEM) (Optional): a. For morphological analysis, liposomes can be visualized by TEM using a negative staining protocol (e.g., with uranyl acetate).

Protocol 5: Quantification of Surface Biotin (HABA Assay)

The HABA (4'-hydroxyazobenzene-2-carboxylic acid) assay is a colorimetric method used to quantify biotin.[1][13] It is based on the displacement of HABA from the HABA-avidin complex by biotin, which causes a decrease in absorbance at 500 nm.[1][13]

• Prepare HABA/Avidin Solution : a. Prepare a 10 mM HABA stock solution in 0.01 M NaOH. b. Prepare a 1 mg/mL avidin solution in PBS. c. Mix the HABA and avidin solutions to create a working reagent where the absorbance at 500 nm is approximately 0.8-1.0.

• Measurement : a. Measure the absorbance of the HABA/Avidin solution at 500 nm (A_500, initial). b. Add a known volume of the biotinylated liposome suspension to the HABA/Avidin solution and mix. c. Incubate for 5 minutes at room temperature. d. Measure the absorbance again at 500 nm (A_500, final).

• Calculation : a. The change in absorbance (ΔA_500 = A_500, initial - A_500, final) is proportional to the amount of biotin in the sample. b. A standard curve using known concentrations of free biotin should be prepared to accurately quantify the biotin concentration on the liposomes.

Data Presentation

The following tables summarize the expected characteristics of the liposomes at different stages of the process.

Table 1: Physicochemical Properties of Liposomes

Sample	Mean Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
DBCO-Liposomes	100 ± 5	< 0.15	-5 to -15
Biotinylated Liposomes	105 ± 5	< 0.15	-5 to -15

Note: A slight increase in size after biotinylation is expected. PDI should remain low, indicating a homogenous population. Zeta potential is not expected to change significantly.

Table 2: Biotinylation Efficiency

Parameter	Value	Method
Initial DBCO Molar Ratio	1 mol%	Formulation
Biotin-to-Lipid Molar Ratio	~0.004 - 0.005	HABA Assay
Biotinylation Efficiency	~80 - 95%	Calculation

Note: Efficiency is calculated as (moles of biotin detected / moles of reactive DBCO) x 100. Assumes 50% of DBCO is on the outer surface.

Caption: Structure of a biotinylated liposome for avidin binding.

Troubleshooting

• Low Biotinylation Efficiency : Ensure all buffers are azide-free. Increase the molar excess of Azide-Biotin or extend the incubation time. Confirm the reactivity of the DSPE-PEG-DBCO lipid, as DBCO can degrade over time, especially under harsh conditions.[14]

• Liposome Aggregation : This may occur if the molar ratio of functionalized lipid is too high.[15] Ensure adequate PEGylation with non-reactive DSPE-PEG to provide steric stability. Check for proper hydration and extrusion temperatures.

• Inaccurate HABA Assay Results : Ensure complete removal of free biotin after the reaction, as it will interfere with the assay. Run a control with non-biotinylated liposomes to account for any background absorbance.

Conclusion

The use of DSPE-PEG-DBCO in liposome formulations coupled with SPAAC chemistry provides a highly efficient, versatile, and bio-friendly method for producing biotinylated liposomes. This modular approach allows researchers to easily conjugate their liposomal carriers to a wide array of avidin/streptavidin-tagged proteins, antibodies, or enzymes for advanced applications in targeted drug delivery, diagnostics, and biosensing.[]

References

• 1. mdpi.com [mdpi.com]
• 2. Specific binding of avidin to biotin containing lipid lamella surfaces studied with monolayers and liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A simplified method to attach antibodies on liposomes by biotin-streptavidin affinity for rapid and economical screening of targeted liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biotinylated Liposomes - CD Bioparticles [cd-bioparticles.net]
• 5. researchportal.lsbu.ac.uk [researchportal.lsbu.ac.uk]
• 6. Strain-Promoted Cycloadditions in Lipid Bilayers Triggered by Liposome Fusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Strain-Promoted Azide-Alkyne Cycloaddition [manu56.magtech.com.cn]
• 8. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 10. DBCO Liposomes - CD Bioparticles [cd-bioparticles.net]
• 11. encapsula.com [encapsula.com]
• 12. encapsula.com [encapsula.com]
• 13. Development of Biotinylated Liposomes Encapsulating Metformin for Therapeutic Targeting of Inflammation-Based Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Quantification of Bioorthogonal Stability in Immune Phagocytes Using Flow Cytometry Reveals Rapid Degradation of Strained Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Vascular Targeting of Radiolabeled Liposomes with Bio-Orthogonally Conjugated Ligands: Single Chain Fragments Provide Higher Specificity than Antibodies - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Optimizing DSPE-PEG-DBCO Click Chemistry Reactions

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Introduction

Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), a cornerstone of "click chemistry," provides a powerful tool for biocompatible conjugation. DSPE-PEG-DBCO is a heterobifunctional linker that leverages this chemistry, featuring a 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (B53596) (DSPE) lipid for anchoring into lipid bilayers, a polyethylene (B3416737) glycol (PEG) spacer to enhance solubility and reduce steric hindrance, and a dibenzocyclooctyne (DBCO) group for specific, copper-free conjugation to azide-containing molecules.[1][2] This bioorthogonal reaction proceeds efficiently under mild, physiological conditions, making it ideal for applications such as liposome (B1194612) functionalization, cell surface engineering, and the development of targeted drug delivery systems.[3][4][5] The absence of a cytotoxic copper catalyst is a significant advantage for in vivo and in vitro biological applications.[6][7]

The reaction involves the specific and covalent ligation of the DBCO group with an azide-functionalized molecule to form a stable triazole linkage.[7][8] This application note provides a comprehensive guide to the optimal reaction buffer conditions and protocols for successful DSPE-PEG-DBCO conjugation.

Key Reaction Parameters

The efficiency and yield of the DSPE-PEG-DBCO click chemistry reaction are influenced by several critical parameters, including pH, temperature, molar ratio of reactants, reaction time, and the choice of solvent.

• pH: The reaction is efficient over a pH range of 5 to 10.[9][10] Generally, higher pH values tend to increase reaction rates.[9][10] An optimal pH is typically between 7 and 9.[11][12][13] Commonly used buffers include Phosphate-Buffered Saline (PBS) at pH 7.4, HEPES, MES, and borate (B1201080) buffer.[3][9][10] It is critical to avoid buffers containing sodium azide (B81097) , as the azide will compete with the target molecule and react with the DBCO group.[11][12][14] If using an NHS ester to introduce the DBCO or azide moiety in a preliminary step, buffers containing primary amines (e.g., Tris, glycine) must also be avoided as they will react with the NHS ester.[13][14]

• Temperature: DSPE-PEG-DBCO conjugations can be performed at temperatures ranging from 4°C to 37°C.[11][12][14] Higher temperatures generally lead to faster reaction kinetics.[11][12][15] For sensitive biomolecules like proteins or antibodies, performing the reaction overnight at 4°C is recommended to maintain their stability and integrity.[11][14] For more robust molecules, incubation at room temperature (20-25°C) for 2-12 hours is typical.[2][12][14]

• Solvents and Solubility: Aqueous buffers are the preferred solvent system for most bioconjugation reactions.[11][14] However, DSPE-PEG-DBCO can be poorly soluble in purely aqueous solutions.[11] To address this, the lipid can first be dissolved in a minimal amount of a water-miscible organic co-solvent, such as Dimethyl sulfoxide (B87167) (DMSO) or Dimethylformamide (DMF), before being added to the aqueous solution of the azide-containing molecule.[2][11][14] It is important to keep the final concentration of the organic co-solvent low (typically under 20%) to prevent the precipitation of protein reactants.[11][14]

• Reactant Concentration and Molar Ratios: Higher concentrations of the reactants generally result in more efficient conjugation.[12][14] It is standard practice to use a molar excess of one of the reactants to drive the reaction to completion. A common starting point is a 1.5:1 to 3:1 molar ratio of DSPE-PEG-DBCO to the azide-containing molecule.[2][11][12] If the azide-containing molecule is more precious or available in limited quantities, this ratio can be inverted.[11][12] For applications like antibody-small molecule conjugation, a higher excess of 1.5 to 10-fold may be beneficial.[11]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for optimizing DSPE-PEG-DBCO click chemistry reactions.

Table 1: Optimal Reaction Buffer Conditions

Parameter	Recommended Range	Notes	Source(s)
pH	7.0 - 9.0	Higher pH generally increases reaction rate.	[9][10][11][12]
Buffer System	PBS, HEPES, Borate	CRITICAL: Must be free of sodium azide. Avoid primary amine buffers (Tris, Glycine) if using NHS esters.	[9][10][14]
Organic Co-solvent	DMSO, DMF	Use only if necessary to dissolve DSPE-PEG-DBCO.	[2][11][14]

| Final Co-solvent % | < 20% | To prevent precipitation of biomolecules. |[11][14] |

Table 2: Reaction Conditions and Stoichiometry

Parameter	Recommended Range	Notes	Source(s)
Temperature	4°C - 37°C	Higher temperature increases reaction rate. Use 4°C for sensitive biomolecules.	[11][12][14]
Reaction Time	2 - 12 hours (RT)	Can be extended up to 48 hours to maximize yield.	[2][11][12]
	12 - 24 hours (4°C)	Longer incubation can improve efficiency at lower temperatures.	[2][11][15]

| Molar Ratio (DBCO:Azide) | 1.5:1 to 3:1 | The more abundant or less critical component should be in excess. Can be inverted. |[2][11][12] |

Experimental Protocols

Here we provide detailed methodologies for common applications of DSPE-PEG-DBCO click chemistry.

Protocol 1: General DSPE-PEG-DBCO Conjugation to an Azide-Modified Molecule

This protocol provides a general framework for conjugating DSPE-PEG-DBCO to a soluble, azide-containing molecule (e.g., peptide, oligonucleotide, or small molecule).

Materials:

• DSPE-PEG-DBCO

• Azide-functionalized molecule

• Anhydrous, water-miscible organic solvent (e.g., DMSO or DMF)

• Azide-free reaction buffer (e.g., PBS, pH 7.4)

• Purification system (e.g., Size Exclusion Chromatography (SEC) or dialysis tubing with appropriate MWCO)

Procedure:

• Prepare the Azide Molecule: Dissolve the azide-containing molecule in the azide-free reaction buffer to the desired final concentration.

• Prepare the DSPE-PEG-DBCO Solution: a. Accurately weigh the DSPE-PEG-DBCO in a separate microfuge tube. b. Add a minimal volume of anhydrous DMSO or DMF to completely dissolve the lipid. Vortex briefly if necessary.

• Initiate the Reaction: a. Add the dissolved DSPE-PEG-DBCO solution to the azide-molecule solution. Ensure the final concentration of the organic co-solvent is below 20%. b. A typical starting molar ratio is 1.5 to 3 equivalents of DSPE-PEG-DBCO per equivalent of the azide molecule.[2][11]

• Incubate: a. Incubate the reaction mixture for 2-12 hours at room temperature or overnight at 4°C with gentle stirring or rotation.[2][12][14] b. The optimal time may need to be determined empirically.

• Purify the Conjugate: a. Remove unreacted DSPE-PEG-DBCO and other small molecules by dialysis against the reaction buffer or by using a size exclusion chromatography (SEC) column.[2][12][16] b. The choice of purification method depends on the size and properties of the final conjugate.[16]

• Characterize and Store: a. Characterize the purified conjugate using appropriate methods (e.g., HPLC, mass spectrometry, SDS-PAGE). b. Store the final conjugate at 4°C or -20°C in an appropriate buffer.

Protocol 2: Functionalization of Pre-formed Liposomes via Post-Insertion

This protocol describes the modification of existing liposomes or nanoparticles with DSPE-PEG-DBCO, which can then be conjugated to azide-tagged molecules.

Materials:

• Pre-formed liposomes in an aqueous buffer

• DSPE-PEG-DBCO

• Azide-functionalized molecule (e.g., antibody, targeting ligand)

• Reaction buffer (e.g., PBS or HEPES, pH 7.4)

Procedure:

• Prepare DSPE-PEG-DBCO Micelles: a. Dissolve DSPE-PEG-DBCO in the reaction buffer. Gentle warming or sonication can aid in dissolution and micelle formation.

• Post-Insertion Step: a. Add the DSPE-PEG-DBCO micelle solution to the pre-formed liposome suspension. A typical concentration is 1-5 mol% of the total lipid content of the liposomes. b. Incubate the mixture at a temperature slightly above the phase transition temperature (Tm) of the liposome lipids for 1-2 hours. For most common formulations, incubation at 37°C is sufficient. c. Remove unincorporated DSPE-PEG-DBCO by dialysis or SEC.

• Conjugation to DBCO-Liposomes: a. Dissolve the azide-functionalized molecule in the reaction buffer. b. Add the azide-molecule solution to the purified DBCO-functionalized liposomes. c. Incubate the reaction mixture for 4-12 hours at room temperature or overnight at 4°C with gentle mixing.[11][15]

• Purification and Storage: a. Separate the final functionalized liposomes from unreacted azide molecules using SEC. b. Store the liposomes at 4°C. Do not freeze liposomes .[15]

Visualizations

References

• 1. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 2. DBCO PEG DSPE, DSPE PEG DBCO [nanocs.net]
• 3. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. DSPE-PEG-DBCO, MW 2000_TargetMol [targetmol.com]
• 6. benchchem.com [benchchem.com]
• 7. broadpharm.com [broadpharm.com]
• 8. benchchem.com [benchchem.com]
• 9. The effects of buffer, pH, and temperature upon SPAAC reaction rates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. interchim.fr [interchim.fr]
• 13. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 14. benchchem.com [benchchem.com]
• 15. encapsula.com [encapsula.com]
• 16. benchchem.com [benchchem.com]

Application Notes and Protocols for the Purification of DSPE-PEG-DBCO Conjugated Antibodies

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the purification of antibodies conjugated with 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[poly(ethylene glycol)] with a dibenzocyclooctyne functional group (DSPE-PEG-DBCO). The successful purification of these conjugates is critical for their downstream applications, ensuring the removal of unreacted antibodies, excess DSPE-PEG-DBCO, and other process-related impurities.

Introduction

The conjugation of DSPE-PEG-DBCO to antibodies is a powerful strategy for developing targeted drug delivery systems, such as immunoliposomes, and for applications in bio-imaging and diagnostics. The DSPE-PEG moiety enhances the pharmacokinetic properties of the antibody, while the DBCO group allows for copper-free click chemistry applications. The resulting conjugate, however, is a heterogeneous mixture that requires robust purification strategies to isolate the desired product with high purity and activity.

This application note outlines a multi-step purification workflow that typically involves a combination of chromatography and filtration techniques. The choice of a specific method or a combination of methods will depend on the specific characteristics of the antibody conjugate, the scale of the purification, and the desired final purity.

Purification Workflow Overview

A typical purification workflow for DSPE-PEG-DBCO conjugated antibodies involves the removal of unreacted DSPE-PEG-DBCO and the separation of the desired conjugate from unconjugated antibody and potential aggregates.

Caption: General workflow for the conjugation and purification of DSPE-PEG-DBCO antibodies.

Data Presentation

The following tables summarize typical quantitative data that should be monitored during the purification process. The specific values will vary depending on the antibody, the degree of PEGylation, and the specific purification methods used.

Table 1: Comparison of Purification Techniques

Purification Technique	Principle of Separation	Key Advantages	Key Disadvantages	Typical Purity	Typical Recovery
Size Exclusion Chromatography (SEC)	Size and hydrodynamic volume	Effective for removing small molecules (unreacted DSPE-PEG-DBCO).	Can be time-consuming, potential for sample dilution.	>90%[1]	80-95%
Ion Exchange Chromatography (IEX)	Net surface charge	Can separate based on the degree of PEGylation due to charge shielding.[2]	The PEG chain can mask charges, leading to weaker binding.[2]	Variable	Variable
Hydrophobic Interaction Chromatography (HIC)	Surface hydrophobicity	Can separate based on the degree of PEGylation and drug-to-antibody ratio (DAR).	Increased hydrophobicity of conjugates can lead to recovery problems.[3]	Variable	Variable
Tangential Flow Filtration (TFF)	Size and molecular weight cutoff	Scalable, can concentrate the sample, and efficient for buffer exchange.[4]	May require specialized equipment.	Not a high-resolution separation method on its own.	>95%

Table 2: In-Process Controls and Expected Outcomes

Process Step	Analytical Method	Parameter Monitored	Expected Outcome
Post-Conjugation	UV-Vis Spectroscopy	Degree of Labeling (DOL)	Determined by the molar excess of DSPE-PEG-DBCO used.
Primary Purification (e.g., TFF)	SEC-HPLC	Removal of free DSPE-PEG-DBCO	>99% removal of unconjugated DSPE-PEG-DBCO.
Polishing (e.g., IEX/HIC)	SEC-HPLC, SDS-PAGE	Purity, Aggregate Content	Monomer purity >95%, Aggregate content <5%.
Final Product	Mass Spectrometry	Molecular Weight Confirmation	Confirms the presence of the conjugated antibody.
Final Product	Endotoxin Assay	Endotoxin Levels	Within acceptable limits for the intended application.

Experimental Protocols

The following are detailed protocols for the most common purification techniques. Optimization of these protocols for your specific antibody conjugate is highly recommended.

Protocol 1: Purification using Size Exclusion Chromatography (SEC)

SEC is a widely used method for removing unreacted, small-molecule reagents from the larger antibody conjugate.[5][6]

Objective: To separate the DSPE-PEG-DBCO conjugated antibody from unreacted DSPE-PEG-DBCO.

Materials:

• SEC column (e.g., Sephadex G-25, Superdex 200, or equivalent)

• Chromatography system (e.g., FPLC or HPLC)

• Equilibration/Elution Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

• Crude DSPE-PEG-DBCO conjugated antibody solution

• UV detector (280 nm)

Procedure:

• Column Equilibration: Equilibrate the SEC column with at least 2 column volumes (CVs) of Equilibration/Elution Buffer at a flow rate recommended by the column manufacturer.

• Sample Loading: Load the crude conjugate solution onto the column. The sample volume should not exceed 5% of the total column volume for optimal resolution.

• Elution: Elute the sample with the Equilibration/Elution Buffer at the same flow rate used for equilibration.

• Fraction Collection: Collect fractions as the sample elutes from the column. The conjugated antibody, being larger, will elute first, followed by the smaller, unreacted DSPE-PEG-DBCO.

• Analysis: Analyze the collected fractions using UV-Vis spectroscopy at 280 nm to identify the protein-containing fractions. Pool the fractions containing the purified conjugate.

• Purity Assessment: Assess the purity of the pooled fractions by SEC-HPLC and SDS-PAGE.

Caption: Workflow for Size Exclusion Chromatography (SEC) purification.

Protocol 2: Purification using Ion Exchange Chromatography (IEX)

IEX separates molecules based on their net surface charge.[7][8] The addition of the neutral PEG chain can shield the charges on the antibody surface, leading to a change in its elution profile compared to the unconjugated antibody. This property can be exploited for separation.

Objective: To separate the DSPE-PEG-DBCO conjugated antibody from the unconjugated antibody.

Materials:

• Anion or Cation Exchange column (depending on the pI of the antibody and the chosen pH)

• Chromatography system

• Equilibration Buffer (e.g., 20 mM Tris-HCl, pH 8.0 for anion exchange)

• Elution Buffer (e.g., 20 mM Tris-HCl, 1 M NaCl, pH 8.0 for anion exchange)

• Partially purified conjugate solution (post-SEC or TFF)

• UV detector (280 nm)

Procedure:

• Column Equilibration: Equilibrate the IEX column with at least 5 CVs of Equilibration Buffer.

• Sample Loading: Load the partially purified conjugate solution onto the column.

• Wash: Wash the column with Equilibration Buffer for 5-10 CVs to remove any unbound molecules.

• Elution: Elute the bound molecules using a linear gradient of the Elution Buffer (e.g., 0-100% over 20 CVs). The conjugated antibody may elute at a different salt concentration than the unconjugated antibody due to charge shielding by the PEG.

• Fraction Collection: Collect fractions across the elution gradient.

• Analysis: Analyze the fractions by SDS-PAGE and SEC-HPLC to identify the fractions containing the purified conjugate with the desired degree of PEGylation.

• Purity Assessment: Pool the desired fractions and assess the final purity.

References

• 1. Preclinical manufacture of an anti-HER2 scFv-PEG-DSPE, liposome-inserting conjugate. 1. Gram-scale production and purification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Evaluation of hydrophobic‐interaction chromatography resins for purification of antibody‐drug conjugates using a mimetic model with adjustable hydrophobicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of tangential flow filtration process parameters on antibody-drug conjugates [morressier.com]
• 5. Purification of Labeled Antibodies Using Size-Exclusion Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Impact of linker-drug on ion exchange chromatography separation of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ymc.eu [ymc.eu]

Technical Notes & Optimization

Troubleshooting low yield in DSPE-PEG-DBCO conjugation reactions

Welcome to the Technical Support Center for DSPE-PEG-DBCO conjugation reactions. This guide is designed for researchers, scientists, and drug development professionals to provide clear and actionable solutions to common issues encountered during their experiments, particularly focusing on troubleshooting low reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the underlying principle of the DSPE-PEG-DBCO conjugation reaction?

The conjugation of DSPE-PEG-DBCO to an azide-containing molecule is based on a copper-free "click chemistry" reaction known as Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). This reaction involves the formation of a stable triazole linkage between the dibenzocyclooctyne (DBCO) group on the DSPE-PEG and an azide (B81097) group on the target molecule.[1] The polyethylene (B3416737) glycol (PEG) spacer enhances the solubility and biocompatibility of the resulting conjugate. This bioorthogonal reaction is highly specific and efficient, proceeding readily under mild, physiological conditions without the need for a cytotoxic copper catalyst.[1][2][3]

Q2: What are the most common reasons for low or no yield in my DSPE-PEG-DBCO conjugation reaction?

Several factors can contribute to low conjugation yields. The most common issues include:

• Reagent Instability: DSPE-PEG-DBCO, particularly if it has been functionalized with an NHS ester for a two-step reaction, is sensitive to moisture and can hydrolyze over time, leading to inactivation.[1][4] Improper storage can also cause degradation.[1][5]

• Suboptimal Reaction Conditions: Factors such as incorrect stoichiometry (molar ratio of reactants), low reactant concentrations, non-ideal pH, or suboptimal temperature and incubation times can significantly decrease reaction efficiency.[1][6]

• Buffer Incompatibility: The presence of sodium azide in your reaction buffers will compete with your azide-labeled molecule, effectively quenching the reaction.[1][6][7] If you are performing a two-step conjugation involving an NHS ester, buffers containing primary amines (e.g., Tris or glycine) will compete with your target molecule.[1]

• Solubility Issues: Poor solubility of either the DSPE-PEG-DBCO lipid or the azide-containing molecule can result in a heterogeneous reaction mixture and reduced reaction rates.[1]

• Steric Hindrance: The physical size and structure of the molecules being conjugated can prevent the DBCO and azide groups from coming into close enough proximity to react effectively.[6]

Q3: How can I confirm that my DSPE-PEG-DBCO conjugation has been successful?

Several analytical techniques can be used to confirm successful conjugation:

• UV-Vis Spectroscopy: The DBCO group has a characteristic UV absorbance at approximately 309-310 nm.[6][8] Monitoring the decrease in this absorbance over the course of the reaction can indicate the consumption of the DBCO reagent and the formation of the conjugate.[6][9]

• SDS-PAGE (Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis): For protein conjugations, a successful reaction will result in an increase in the molecular weight of the protein. This can be visualized as a band shift on an SDS-PAGE gel, with the conjugated protein migrating slower than the unconjugated protein.[10]

• Mass Spectrometry (MS): Techniques like LC-MS can provide precise mass information, confirming the covalent attachment of the DSPE-PEG-DBCO to your molecule of interest and can help determine the degree of labeling.[11][12]

• Chromatography (e.g., HIC, SEC): Hydrophobic Interaction Chromatography (HIC) can separate the more hydrophobic conjugate from the unconjugated starting materials.[12] Size Exclusion Chromatography (SEC) can also be used to separate the higher molecular weight conjugate.[13]

Troubleshooting Guide

Issue 1: Low or No Conjugate Formation

If you are observing a low yield or no formation of your desired conjugate, systematically work through the following potential causes and solutions.

Troubleshooting Workflow for Low Conjugation Yield

Caption: Troubleshooting decision tree for low conjugation yield.

Detailed Solutions:

• Reagent Quality and Storage:

  • DSPE-PEG-DBCO: This lipid conjugate should be stored at -20°C in a dry, dark environment.[14][15] Avoid repeated freeze-thaw cycles.[5] Before use, allow the vial to equilibrate to room temperature before opening to prevent moisture condensation.[16][17] If the DBCO moiety is part of an NHS ester, it is highly susceptible to hydrolysis; prepare stock solutions in anhydrous DMSO or DMF immediately before use.[1][4]

• Reaction Buffer Composition:

  • Azide Contamination: Ensure that all buffers used in the reaction and for sample preparation are free of sodium azide (NaN₃), as it will compete with your azide-modified molecule.[1][4][7]

  • Primary Amines: If using a DBCO-NHS ester to first modify a molecule, avoid buffers containing primary amines such as Tris or glycine, as they will react with the NHS ester.[1] Phosphate-buffered saline (PBS) or HEPES are generally suitable buffers.[1]

• Optimizing Reaction Conditions:

  • Molar Ratio: A molar excess of one of the reactants is generally recommended to drive the reaction to completion. A common starting point is a 1.5 to 10-fold molar excess of the DSPE-PEG-DBCO to the azide-containing molecule.[8][16] However, if the azide-containing molecule is more precious, this ratio can be inverted.[6]

  • Concentration: Higher concentrations of both reactants generally lead to more efficient conjugation.[1][18] If possible, increase the concentration of your reactants. Extremely low reactant concentrations (e.g., in the picomolar range) can lead to very slow reaction rates.[19]

  • Temperature and Time: Reactions are typically carried out at room temperature (25°C) for 4-12 hours or at 4°C overnight.[4][16][20] If the yield is low, consider increasing the incubation time to 24 hours or longer.[1][18] Gently increasing the temperature to 37°C can also accelerate the reaction, but be mindful of the stability of your biomolecules.[1][18]

  • pH: The SPAAC reaction is generally efficient over a broad pH range (pH 4-10), but optimal results are often observed between pH 6.5 and 8.5.[4][8]

  • Solubility: If the DSPE-PEG-DBCO or your azide-modified molecule has poor aqueous solubility, dissolve it first in a water-miscible organic solvent like DMSO or DMF and then add it to the aqueous reaction mixture.[1] Keep the final concentration of the organic solvent low (typically below 20%) to avoid denaturation or precipitation of biomolecules.[1][19]

Table 1: General Reaction Condition Optimization

Parameter	Recommended Range	Troubleshooting Action
Molar Ratio (DBCO:Azide)	1.5:1 to 10:1	Increase the molar excess of the less critical component.
Temperature	4°C - 37°C	Increase temperature to RT or 37°C for faster kinetics; use 4°C for sensitive molecules.
Reaction Time	4 - 24 hours	Extend the incubation time, especially for reactions at 4°C or with low reactant concentrations.
pH	6.5 - 8.5	Ensure the reaction buffer is within this optimal range.
Solvent	Aqueous buffer (PBS, HEPES)	Add a small amount of a water-miscible organic co-solvent (e.g., <20% DMSO) to improve solubility.

Issue 2: Steric Hindrance

If you have optimized the reaction conditions and are still experiencing low yields, steric hindrance may be the issue.

Logical Flow for Addressing Steric Hindrance

Caption: Workflow for mitigating steric hindrance in conjugation reactions.

Detailed Solutions:

• Incorporate Longer Spacer Arms: The PEG linker in DSPE-PEG-DBCO helps to reduce steric hindrance. If you suspect this is an issue, consider using a DSPE-PEG-DBCO with a longer PEG chain (e.g., PEG5000 instead of PEG2000).[6]

• Optimize Conjugation Site: The location of the azide group on your target molecule can significantly impact reactivity. If possible, choose a conjugation site that is more exposed and accessible.[6]

Experimental Protocols

Protocol 1: General DSPE-PEG-DBCO Conjugation to an Azide-Modified Protein

This protocol provides a general guideline. Optimal conditions may vary depending on the specific reactants.

• Reagent Preparation:

  • Allow the vial of DSPE-PEG-DBCO to come to room temperature before opening.

  • Prepare a stock solution of DSPE-PEG-DBCO in a suitable solvent (e.g., DMSO or chloroform, followed by evaporation and resuspension in aqueous buffer for liposome (B1194612) formation).

  • Prepare the azide-modified protein in an azide-free buffer (e.g., PBS, pH 7.4).

• Conjugation Reaction:

  • In a reaction vessel, combine the azide-modified protein with the DSPE-PEG-DBCO at a desired molar ratio (e.g., 1:5 protein to DSPE-PEG-DBCO).

  • If necessary, the DSPE-PEG-DBCO can be incorporated into pre-formed liposomes via post-insertion before adding the azide-modified protein.[21]

  • Incubate the reaction mixture at room temperature for 4-12 hours with gentle mixing. Alternatively, incubate at 4°C overnight.

• Purification:

  • Remove unreacted DSPE-PEG-DBCO and other small molecules using size-based purification methods such as dialysis, spin desalting columns, or size-exclusion chromatography (SEC).[1]

• Analysis:

  • Confirm the successful conjugation using one or more of the analytical methods described in FAQ Q3 (e.g., SDS-PAGE, UV-Vis spectroscopy, or mass spectrometry).

Protocol 2: Monitoring Conjugation by UV-Vis Spectroscopy

This protocol allows for the real-time monitoring of the reaction by observing the decrease in DBCO absorbance.[8]

• Materials:

  • UV-Vis spectrophotometer

  • Quartz cuvette

  • Reaction mixture

• Procedure:

  • Initial Measurement (Time = 0): Immediately after mixing the reactants, take an initial absorbance spectrum of the reaction mixture from 250 nm to 400 nm. Record the absorbance at ~309 nm.

  • Time-Course Measurement: At regular intervals (e.g., every 30-60 minutes), measure the absorbance spectrum of the reaction mixture.

  • Analysis: Plot the absorbance at ~309 nm versus time. A decrease in absorbance indicates the consumption of the DBCO reagent and the progress of the conjugation reaction. The reaction is considered complete when the absorbance at ~309 nm stabilizes.

References

• 1. benchchem.com [benchchem.com]
• 2. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 3. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. en.yusiyy.com [en.yusiyy.com]
• 6. benchchem.com [benchchem.com]
• 7. help.lumiprobe.com [help.lumiprobe.com]
• 8. benchchem.com [benchchem.com]
• 9. docs.aatbio.com [docs.aatbio.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Conjugation Chemistry Markedly Impacts Toxicity and Biodistribution of Targeted Nanoparticles, Mediated by Complement Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. DSPE-PEG(2000)-DBCO Avanti Research™ - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
• 15. DSPE-PEG-DBCO Manufacturer | Sinopeg.com [sinopeg.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. encapsula.com [encapsula.com]
• 19. researchgate.net [researchgate.net]
• 20. interchim.fr [interchim.fr]
• 21. Development of synthetic of peptide-functionalized liposome for enhanced targeted ovarian carcinoma therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: DSPE-PEG-DBCO Conjugation

Welcome to the technical support center for DSPE-PEG-DBCO conjugation. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the use of DSPE-PEG-DBCO in your experiments.

Troubleshooting Guide

This guide addresses common issues encountered during DSPE-PEG-DBCO conjugation reactions, providing potential causes and recommended solutions to improve your conjugation efficiency.

Issue 1: Low or No Conjugate Formation

Possible Cause	Recommended Solution
Degraded DSPE-PEG-DBCO Reagent	DBCO is sensitive to moisture and can hydrolyze over time.[1] Always allow the reagent vial to equilibrate to room temperature before opening to prevent condensation.[2] Prepare stock solutions in anhydrous DMSO or DMF immediately before use and discard any unused reconstituted reagent.[1][2] Store the solid reagent at -20°C, protected from light.[3]
Incompatible Reaction Buffer	The presence of sodium azide (B81097) (NaN₃) in your buffer will compete with your azide-labeled molecule and quench the reaction.[1][3] Buffers containing primary amines (e.g., Tris, glycine) can react with NHS esters if you are performing a two-step conjugation involving an NHS-ester activated DBCO reagent.[1] Use a non-amine and azide-free buffer such as PBS (phosphate-buffered saline) or HEPES.[1]
Suboptimal Molar Ratio of Reactants	An inappropriate ratio of DSPE-PEG-DBCO to your azide-containing molecule can lead to low yield.
For a standard conjugation, a molar excess of 1.5 to 3 equivalents of the less critical or more abundant component is recommended to drive the reaction to completion.[4] For antibody-oligonucleotide conjugation, a 2-4 fold molar excess of the azide-modified oligonucleotide is often used.[3]
Suboptimal Reaction Temperature and Time	The reaction kinetics are temperature-dependent.
Reactions are typically faster at higher temperatures (e.g., room temperature to 37°C).[5] For sensitive biomolecules that may be damaged by higher temperatures, the reaction can be performed at 4°C, but will require a longer incubation time (e.g., overnight).[5][6] Extending the incubation time up to 48 hours can improve yields for slow reactions.[2]
Poor Solubility of Reactants	If either DSPE-PEG-DBCO or the azide-containing molecule has poor solubility in the reaction buffer, it can lead to a heterogeneous mixture and reduced reaction rates.[1]
DSPE-PEG-DBCO can be first dissolved in a water-miscible organic solvent like DMSO or DMF and then added to the aqueous reaction mixture.[1] It is important to keep the final concentration of the organic solvent below 20% to avoid precipitation of proteins.[3]
Steric Hindrance	The bulk of large molecules can physically prevent the DBCO and azide groups from coming into close enough proximity to react efficiently.[2]
Using a DSPE-PEG-DBCO with a longer PEG spacer can help to overcome steric hindrance by increasing the distance between the reactive group and the molecule.[2][7]

Issue 2: Non-Specific Labeling or Side Reactions

Possible Cause	Recommended Solution
Reaction of DBCO with Thiols	DBCO reagents have been reported to react with free thiol groups, such as those in cysteine residues of proteins.[8]
To minimize this, maintain the reaction pH between 6.5 and 7.5.[8] If your protein has reactive cysteines that are not the target for conjugation, consider blocking them with a thiol-specific reagent like N-ethylmaleimide (NEM) before adding the DBCO reagent.[8]

Issue 3: Difficulty in Purifying the Conjugate

Possible Cause	Recommended Solution
Inefficient Removal of Unreacted Reagents	Excess unreacted DSPE-PEG-DBCO or azide-molecule can interfere with downstream applications.
Size-exclusion chromatography (SEC) or dialysis are effective methods for purifying the final conjugate.[2] For liposome (B1194612) purification, dialysis is often preferred as it can result in less loss of material compared to spin columns.[5]

Frequently Asked Questions (FAQs)

Q1: What is the principle of DSPE-PEG-DBCO conjugation?

DSPE-PEG-DBCO conjugation is based on a copper-free "click chemistry" reaction known as Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). This reaction occurs between the dibenzocyclooctyne (DBCO) group on the DSPE-PEG and an azide group on the molecule to be conjugated, forming a stable triazole linkage.[1] The reaction is bioorthogonal, meaning it is highly specific and does not interfere with biological functional groups, making it ideal for use in complex biological systems.[4]

Q2: How should I store DSPE-PEG-DBCO?

DSPE-PEG-DBCO should be stored as a solid at -20°C and protected from light.[3] It is sensitive to moisture, so it is recommended to allow the vial to warm to room temperature before opening to prevent condensation.[2] Stock solutions in anhydrous DMSO or DMF can be stored at -20°C for a limited time, but fresh preparation is always recommended for best results.[3]

Q3: What is the optimal pH for the conjugation reaction?

The SPAAC reaction itself is tolerant of a wide pH range. However, for conjugations involving proteins, a pH between 7.0 and 8.5 is generally recommended to ensure the stability and reactivity of the biomolecule.[9]

Q4: How can I monitor the progress of the conjugation reaction?

The progress of the DSPE-PEG-DBCO conjugation can be monitored using UV-Vis spectroscopy. The DBCO group has a characteristic absorbance peak at approximately 309 nm.[10][11] As the reaction proceeds and the DBCO is consumed, the absorbance at this wavelength will decrease.[10] This allows for real-time or endpoint analysis of the reaction efficiency.

Q5: What is the post-insertion method for liposomes and why is it beneficial?

The post-insertion method involves first conjugating the molecule of interest to the DSPE-PEG-DBCO in solution to form a micelle, and then incubating these micelles with pre-formed liposomes. The DSPE-PEG-conjugate then inserts into the liposome bilayer.[5] This method can significantly increase the conjugation yield compared to trying to conjugate a molecule to a DBCO group already present on the surface of a liposome.[5] It also allows for separate optimization of drug loading into the liposome and the ligand conjugation process.[5]

Data Presentation

Table 1: Recommended Reaction Conditions for DSPE-PEG-DBCO Conjugation

Parameter	Recommended Condition	Notes
Molar Ratio (DBCO:Azide)	1.5:1 to 3:1 (excess of one component)	The less critical or more abundant component should be in excess to drive the reaction to completion.[4]
Temperature	4°C to 37°C	Higher temperatures lead to faster reaction rates. For sensitive biomolecules, 4°C is recommended with a longer incubation time.[5][6]
Reaction Time	2 to 48 hours	Typical reactions are complete within 4-12 hours at room temperature.[2] Reactions at 4°C may require overnight incubation.[6]
pH	7.0 - 8.5	Optimal for most biomolecule conjugations.[9]
Solvent	Aqueous Buffer (e.g., PBS, HEPES)	Should be free of azides and primary amines.[1] A co-solvent like DMSO or DMF can be used for poorly soluble reagents (final concentration <20%).[3]

Experimental Protocols

Protocol 1: General Protein Conjugation to DSPE-PEG-DBCO

This protocol describes a general method for conjugating an azide-modified protein to DSPE-PEG-DBCO.

Materials:

• Azide-modified protein

• DSPE-PEG-DBCO

• Anhydrous DMSO or DMF

• Reaction Buffer: Phosphate Buffered Saline (PBS), pH 7.4 (azide-free)

• Purification system (e.g., size-exclusion chromatography column or dialysis cassette)

Procedure:

• Reagent Preparation:

  • Allow the DSPE-PEG-DBCO vial to equilibrate to room temperature before opening.

  • Prepare a stock solution of DSPE-PEG-DBCO (e.g., 10 mM) in anhydrous DMSO or DMF.

  • Ensure the azide-modified protein is in the Reaction Buffer at a known concentration.

• Conjugation Reaction:

  • In a reaction tube, add the azide-modified protein.

  • Add the DSPE-PEG-DBCO stock solution to the protein solution to achieve the desired molar ratio (e.g., 3:1 DSPE-PEG-DBCO to protein). Ensure the final concentration of the organic solvent is below 20%.

  • Gently mix the reaction mixture.

• Incubation:

  • Incubate the reaction at room temperature for 4-12 hours or at 4°C overnight with gentle agitation.

• Purification:

  • Purify the conjugate to remove unreacted DSPE-PEG-DBCO and other small molecules using size-exclusion chromatography or dialysis against PBS.

• Characterization:

  • Confirm conjugation and assess purity using SDS-PAGE (a shift in molecular weight should be observed) and UV-Vis spectroscopy to quantify the degree of labeling.

Protocol 2: Post-Insertion of DSPE-PEG-DBCO Conjugate into Liposomes

This protocol outlines the post-insertion method for incorporating a pre-formed DSPE-PEG-DBCO conjugate into liposomes.

Materials:

• DSPE-PEG-DBCO

• Azide-labeled ligand (e.g., peptide, antibody)

• Pre-formed liposomes

• Reaction Buffer: PBS, pH 7.4 (azide-free)

• Anhydrous DMSO or DMF (if needed for dissolving the ligand)

• Dialysis device (e.g., 2K MWCO)

Procedure:

• Conjugation of Ligand to DSPE-PEG-DBCO:

  • Co-dissolve the azide-labeled ligand and DSPE-PEG-DBCO (e.g., at a 1:2.5 molar ratio) in the Reaction Buffer (for water-soluble ligands) or DMF (for liposoluble ligands).[5]

  • Incubate the solution at room temperature for 6 hours, then refrigerate for 24 hours.[5]

• Post-Insertion:

  • Incubate the DSPE-PEG-ligand conjugate micelles with the pre-formed liposomes at 60°C for 1 hour.[5]

• Purification:

  • Remove the non-conjugated ligand from the liposomes by dialysis against PBS.[5] It is recommended to change the buffer at least once during dialysis.[5]

• Storage:

  • Store the final immunoliposomes at 4°C. Do not freeze.[5]

Visualizations

Caption: General workflow for DSPE-PEG-DBCO conjugation.

Caption: Troubleshooting decision tree for low conjugation efficiency.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. help.lumiprobe.com [help.lumiprobe.com]
• 4. interchim.fr [interchim.fr]
• 5. encapsula.com [encapsula.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. rsc.org [rsc.org]
• 11. Antibody Quantum Dot Conjugates Developed via Copper-free Click Chemistry for Rapid Analysis of Biological Samples Using a Microfluidic Microsphere Array System - PMC [pmc.ncbi.nlm.nih.gov]

Common mistakes to avoid in DSPE-PEG-DBCO experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with DSPE-PEG-DBCO.

Troubleshooting Guide

This guide addresses common problems encountered during DSPE-PEG-DBCO experiments in a question-and-answer format.

Issue 1: Low or No Conjugate Formation

Q1: I am observing a low yield or no formation of my desired conjugate. What are the common causes?

Several factors can contribute to low or no conjugation yield. The most frequent issues include:

• Inactive Reagents: The DBCO group, particularly when activated as an NHS ester for reaction with amines, is sensitive to moisture and can hydrolyze, rendering it inactive.[1][2]

• Suboptimal Reaction Conditions: The efficiency of the copper-free click chemistry reaction between DBCO and an azide (B81097) is dependent on factors like pH, temperature, reactant concentrations, and molar ratios.[3][4][5][6]

• Steric Hindrance: The accessibility of the DBCO or azide groups on your molecules of interest can be limited, preventing efficient conjugation.

• Impure Starting Materials: The presence of impurities in your DSPE-PEG-DBCO reagent, such as a DSPE-PEG-DSPE dimer, can lead to downstream issues in conjugation.[7]

• Incorrect Buffer Composition: The presence of primary amines (e.g., Tris, glycine) in the buffer will compete with the target molecule when using DBCO-NHS esters.[1] Similarly, azide-containing buffers should be avoided as they will react with the DBCO group.[1][5]

Below is a troubleshooting decision tree to help diagnose the issue:

Troubleshooting decision tree for low conjugation yield.

Issue 2: Difficulty in Purifying the Final Conjugate

Q2: How can I effectively separate my DSPE-PEG-DBCO conjugate from unreacted starting materials?

The choice of purification method depends on the properties of your conjugate and the unreacted components. Common techniques include:

• Size Exclusion Chromatography (SEC): This method is effective for separating larger conjugates from smaller unreacted molecules like excess DBCO-PEG reagents.[8]

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): RP-HPLC separates molecules based on hydrophobicity. The addition of the hydrophobic DBCO group can increase the retention time of the conjugate compared to the unconjugated molecule, aiding in separation.[8][9]

• Dialysis or Tangential Flow Filtration (TFF): These techniques are useful for removing small molecule impurities from larger protein or liposome (B1194612) conjugates.[4][8][10]

• Silica Gel Column Chromatography: This method can be used for the purification of DSPE-PEG-DBCO itself during its synthesis.[11]

Issue 3: Stability and Solubility Problems

Q3: My DSPE-PEG conjugate appears to be degrading. What could be the cause?

DSPE-PEG lipids are susceptible to ester hydrolysis, which can be accelerated by acidic or basic conditions and elevated temperatures.[12][13][14] To minimize degradation, it is recommended to:

• Work in buffers with a neutral pH (around 6.5-7.4).[12]

• Avoid prolonged exposure to high temperatures.[12][13]

• Store DSPE-PEG-DBCO and its conjugates at recommended temperatures (e.g., -20°C for long-term storage) in appropriate buffers.[5][15]

Q4: I'm having trouble dissolving my DSPE-PEG-DBCO. What should I do?

While the PEG component enhances water solubility, DSPE-PEG-DBCO can sometimes be challenging to dissolve directly in aqueous buffers.[5] If you encounter solubility issues:

• First, dissolve the DSPE-PEG-DBCO in an anhydrous organic solvent like DMSO or DMF.[1][3][5]

• Then, add this stock solution to your aqueous reaction mixture.

• Keep the final concentration of the organic solvent low (typically below 20%) to avoid precipitation of proteins or other biomolecules.[1][6]

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the copper-free click reaction between DBCO and an azide?

The reaction is generally tolerant of a wide pH range, but for conjugations involving biomolecules, a pH between 7.0 and 9.0 is often recommended.[3][4] For reactions involving NHS esters to label proteins with DBCO, a pH range of 7.2-8.5 is optimal to balance amine reactivity and NHS-ester hydrolysis.[2][6]

Q2: What molar ratio of DBCO to azide-containing molecule should I use?

A molar excess of one of the reactants is typically used to drive the reaction to completion. A 2 to 4-fold molar excess of the azide-functionalized molecule to the DBCO-labeled molecule is a common starting point.[4] However, the optimal ratio may need to be determined empirically for your specific system.[5]

Q3: How can I monitor the progress of my conjugation reaction?

The progress of the reaction can be monitored by observing the disappearance of starting materials and the appearance of the product. Techniques like HPLC and mass spectrometry are valuable for this. Additionally, the DBCO group has a characteristic UV absorbance at approximately 310 nm, which can be used to track its incorporation into a molecule.[3][9][16]

Q4: What are the recommended storage conditions for DSPE-PEG-DBCO?

DSPE-PEG-DBCO should be stored at -20°C for long-term stability.[15] It is also advisable to protect it from moisture, especially if it is an NHS ester derivative.[2][5]

Quantitative Data Summary

Table 1: Recommended Reaction Conditions for DSPE-PEG-DBCO Conjugation

Parameter	Recommended Range	Notes	References
pH	7.0 - 9.0	For reactions involving NHS esters, a pH of 7.2-8.5 is optimal.	[2][3][4]
Temperature	4°C to 37°C	Higher temperatures increase the reaction rate, but lower temperatures may be necessary for sensitive biomolecules.	[4][6]
Molar Excess (Azide to DBCO)	1.5 to 4-fold	The optimal ratio should be determined empirically.	[3][4]
Reaction Time	2 to 24 hours	Longer incubation times may be required at lower temperatures or concentrations.	[4][6]

Experimental Protocols

Protocol 1: General Procedure for Labeling a Protein with DSPE-PEG-DBCO via an NHS Ester

This protocol is a general guideline and may require optimization.

• Protein Preparation:

  • Dissolve the protein in an amine-free buffer (e.g., PBS, pH 7.2-7.4) at a concentration of 2-10 mg/mL.[2]

  • If the protein is in a buffer containing primary amines, perform a buffer exchange.

• DBCO-PEG-NHS Ester Solution Preparation:

  • Allow the vial of DBCO-PEG-NHS ester to come to room temperature before opening to prevent moisture condensation.[2]

  • Immediately before use, dissolve the DBCO-PEG-NHS ester in anhydrous DMSO or DMF to create a stock solution (e.g., 10 mM).[2][3]

• Conjugation Reaction:

  • Add a 10- to 30-fold molar excess of the DBCO-PEG-NHS ester stock solution to the protein solution.[4]

  • Ensure the final concentration of the organic solvent is below 20%.[4]

  • Incubate the reaction for 30-60 minutes at room temperature or for 2 hours on ice.[5]

• Quenching:

  • Stop the reaction by adding a quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM.[3]

  • Incubate for 15-30 minutes at room temperature.[4]

• Purification:

  • Remove unreacted DBCO-PEG-NHS ester and quenching buffer using a desalting column or dialysis.[4]

Protocol 2: Liposome Formulation with DSPE-PEG-DBCO and Post-Insertion

This protocol describes the formation of liposomes incorporating DSPE-PEG-DBCO.

• Lipid Film Hydration:

  • Co-dissolve the desired lipids, including DSPE-PEG-DBCO, in chloroform. A typical molar ratio could be DOPC:Cholesterol:DSPE-PEG-DBCO at 55:40:5.[10]

  • Evaporate the solvent under a stream of nitrogen to form a thin lipid film.

  • Dry the film under vacuum for at least 2 hours.[10]

• Hydration and Extrusion:

  • Hydrate the lipid film with an appropriate buffer (e.g., PBS, pH 7.4) by vortexing at a temperature above the phase transition temperature of the lipids.[10]

  • Extrude the liposome suspension through polycarbonate membranes of a defined pore size (e.g., 100 nm) to create unilamellar vesicles of a uniform size.

• Post-Insertion (Alternative Method):

  • Prepare pre-formed liposomes without the DSPE-PEG-DBCO.

  • Separately, create micelles of DSPE-PEG-DBCO in an aqueous buffer.

  • Incubate the pre-formed liposomes with the DSPE-PEG-DBCO micelles. The DSPE-PEG-DBCO will insert into the outer leaflet of the liposomes.[17][18]

Visualizations

Experimental workflow for protein conjugation using DSPE-PEG-DBCO.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. interchim.fr [interchim.fr]
• 6. benchchem.com [benchchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Effects of phospholipid hydrolysis on the aggregate structure in DPPC/DSPE-PEG2000 liposome preparations after gel to liquid crystalline phase transition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. avantiresearch.com [avantiresearch.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. encapsula.com [encapsula.com]
• 18. Application of poly(ethylene glycol)–distearoylphosphatidylethanolamine (PEG-DSPE) block copolymers and their derivatives as nanomaterials in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]

DSPE-PEG-DBCO hydrolysis issues and prevention

Welcome to the technical support center for DSPE-PEG-DBCO. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable solutions to common issues encountered during bioconjugation experiments, with a specific focus on hydrolysis and stability.

Frequently Asked Questions (FAQs)

Q1: What is DSPE-PEG-DBCO and what are its primary applications?

DSPE-PEG-DBCO is a linear heterobifunctional PEG reagent. It consists of three key components:

• DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine): A saturated phospholipid that provides lipophilic properties, making it ideal for incorporation into lipid-based drug delivery systems like liposomes and lipid nanoparticles (LNPs).[1][]

• PEG (Polyethylene Glycol): A hydrophilic polymer that increases water solubility, enhances bioavailability, and reduces non-specific binding.[3][4]

• DBCO (Dibenzocyclooctyne): A reactive group that participates in copper-free "click chemistry" reactions with azide-functionalized molecules.[3][5] This strain-promoted azide-alkyne cycloaddition (SPAAC) is highly efficient and biocompatible, allowing for the stable conjugation of molecules under mild, aqueous conditions.[5][6]

Its primary applications are in medical research, drug delivery, nanotechnology, and bioconjugation.[1][][5]

Q2: What are the main sites of hydrolysis on the DSPE-PEG-DBCO molecule?

DSPE-PEG-DBCO has two primary sites that are susceptible to hydrolysis:

• Ester Bonds in the DSPE moiety: The two stearoyl fatty acid chains are linked to the glycerol (B35011) backbone via ester bonds. These bonds can undergo acid- or base-catalyzed hydrolysis.[7][8][9]

• The Strained Alkyne in the DBCO group: The cyclooctyne (B158145) ring of the DBCO group can degrade, particularly under acidic conditions or in the presence of certain oxidizing agents.[10]

The amide bond connecting the PEG linker to the DSPE and the DBCO group is generally more stable than the ester bonds.

Q3: What factors contribute to the hydrolysis of DSPE-PEG-DBCO?

Several factors can accelerate the degradation of DSPE-PEG-DBCO:

• pH: The hydrolysis of the DSPE ester bonds is significantly accelerated at both low (acidic) and high (basic) pH. The rate of hydrolysis is minimized around pH 6.5.[7] Unbuffered water can also lead to hydrolysis.[7] For the DBCO group, degradation has been observed at neutral pH in the presence of specific reagents like sodium hypochlorite.[10]

• Temperature: Higher temperatures increase the rate of hydrolysis for the DSPE ester bonds.[7][8] For instance, at 60°C in an acidic buffer, hydrolysis can be detected in as little as 30 minutes.[7]

• Buffer Composition: While not directly causing hydrolysis, certain buffer components can interfere with the reactivity of the DBCO group. Buffers containing sodium azide (B81097) (NaN₃) will react with the DBCO group, inhibiting the desired conjugation reaction.[6]

Q4: How should I properly store and handle DSPE-PEG-DBCO to prevent degradation?

Proper storage and handling are critical to maintaining the integrity of DSPE-PEG-DBCO.

• Storage Temperature: Store the solid product at -20°C or below.[11] Some suppliers may recommend -5°C.[5]

• Moisture Prevention: DSPE-PEG-DBCO is moisture-sensitive. It is crucial to keep it in a dry environment. Before opening the vial, allow it to warm to room temperature to prevent condensation.[6]

• Solution Stability: Aqueous solutions of DBCO reagents should be prepared fresh before use.[6] While DBCO-modified antibodies have shown stability for up to a month at -20°C, the reactivity of the DBCO group can decrease over time due to oxidation and hydration of the triple bond.[12] It has been noted that a DBCO-modified antibody can lose 3-5% of its reactivity towards azides over 4 weeks at 4°C or -20°C.[13]

Q5: What are the degradation products of DSPE-PEG-DBCO hydrolysis?

The primary degradation products result from the hydrolysis of the ester bonds in the DSPE moiety. This leads to the loss of one or both stearoyl fatty acid chains, resulting in lysolipid forms of the molecule.[7][9] These changes can be detected by a shift in the molecular weight using mass spectrometry.[7][8]

Troubleshooting Guide

Issue 1: Low or No Conjugation Yield

This is a common problem in bioconjugation experiments. A systematic approach to troubleshooting is recommended.

Potential Cause & Recommended Solution

• Degraded DSPE-PEG-DBCO due to Hydrolysis: The DSPE ester bonds may have hydrolyzed, or the DBCO group may have degraded.

  • Solution: Use fresh, properly stored DSPE-PEG-DBCO for your reaction. Verify the integrity of your stock by running a quality control check, for instance, using mass spectrometry to look for hydrolysis products.

• Suboptimal Reaction Conditions: Incorrect molar ratio, temperature, or reaction time can lead to poor yield.

  • Solution:

    • Molar Ratio: Use a molar excess (typically 1.5 to 3-fold) of the less critical component. For challenging conjugations, this can be increased up to 10-fold.[14]

    • Temperature: Reactions are typically run between 4°C and 37°C.[13] Higher temperatures can increase the reaction rate but may compromise the stability of sensitive biomolecules.[6]

    • Time: Reaction times can range from 2 to 12 hours at room temperature.[6][13] Extending the incubation time to 24 hours or longer, especially for reactions at 4°C, may improve the yield.[6]

• Incompatible Buffer System: The presence of interfering substances in your buffer can quench the reaction.

  • Solution: Ensure your buffers are free of sodium azide.[6] If you are using a DBCO-NHS ester to functionalize a molecule, avoid buffers containing primary amines like Tris or glycine.[6] Recommended buffers include PBS or HEPES.[6]

• Solubility Issues: Poor solubility of one of the reactants can hinder the reaction.

  • Solution: If your DBCO reagent has poor aqueous solubility, dissolve it first in a water-miscible organic solvent like DMSO or DMF and then add it to the aqueous reaction mixture.[6] Keep the final concentration of the organic solvent low (typically below 10-20%) to prevent protein precipitation.[6]

• Steric Hindrance: The physical bulk of the molecules may prevent the DBCO and azide groups from interacting.

  • Solution: The PEG spacer in DSPE-PEG-DBCO is designed to reduce steric hindrance. If this is still an issue, consider using a variant with a longer PEG chain.

Data Summary

Table 1: Recommended Storage and General Stability of DSPE-PEG-DBCO

Parameter	Recommendation	Source(s)
Storage Temperature (Solid)	-20°C or below	[11]
Storage Conditions	Keep dry, avoid sunlight	[5]
Aqueous Solution Stability	Prepare fresh before use	[6]
DBCO Reactivity Loss (in a conjugate)	3-5% over 4 weeks at 4°C or -20°C	[13]

Table 2: Factors Influencing DSPE-PEG Hydrolysis

Condition	Observation	Analytical Method	Source(s)
Unbuffered Water (Milli-Q)	Hydrolysis of both ester bonds observed after 72 hours at room temperature.	MALDI-TOF MS	[7]
Unbuffered Water (Milli-Q) + Heat	Hydrolysis accelerated at 60°C, observed after 2 hours.	MALDI-TOF MS, ESI-MS	[7]
Acidic Buffer (0.1% Formic Acid, pH 2.7)	Hydrolysis of both ester bonds observed after 72 hours at room temperature.	MALDI-TOF MS	[7]
Acidic Buffer + Heat	Hydrolysis accelerated at 60°C, detected as early as 30 minutes.	MALDI-TOF MS	[7]
Optimal pH for Stability	Hydrolysis rate is minimized at pH 6.5.	[7]

Experimental Protocols

Protocol 1: General Procedure for Copper-Free Click Chemistry Conjugation

This protocol provides a general guideline for conjugating an azide-containing molecule to DSPE-PEG-DBCO.

• Prepare the Reactants:

  • Dissolve the azide-containing molecule in an appropriate azide-free buffer (e.g., PBS, pH 7.4).

  • Immediately before use, prepare a stock solution of DSPE-PEG-DBCO in a suitable solvent (e.g., DMSO or water, depending on solubility).

• Perform the Conjugation:

  • Add the DSPE-PEG-DBCO stock solution to the solution of the azide-containing molecule. A 1.5 to 3-fold molar excess of one of the reactants is typically used.

  • Incubate the reaction mixture at room temperature for 2-12 hours or at 4°C for 12-24 hours.[13] The optimal time and temperature may need to be determined empirically.

• Purification:

  • Remove unreacted DSPE-PEG-DBCO and other small molecules by a suitable method such as dialysis or size-exclusion chromatography.

Protocol 2: Assessment of DSPE-PEG-DBCO Hydrolysis using Mass Spectrometry

This protocol is based on the methodology described by Zhang et al. (2018) to detect the hydrolysis of the DSPE ester bonds.[7]

• Sample Preparation:

  • Prepare solutions of DSPE-PEG-DBCO under the conditions you wish to test (e.g., different buffers, pH values, temperatures).

  • Incubate the samples for various time points (e.g., 0, 2, 24, 72 hours).

  • Prepare a control sample in a non-hydrolyzing solvent like a mixture of acetonitrile, isopropanol, and water.

• MALDI-TOF Mass Spectrometry Analysis:

  • Co-crystallize the sample with a suitable matrix (e.g., sinapinic acid) on a MALDI plate.

  • Acquire the mass spectrum. A downward shift in the molecular weight distribution corresponding to the loss of one stearic acid chain (~266 Da) or two stearic acid chains (~532 Da) indicates hydrolysis.[7]

• ESI-MS Analysis (for confirmation):

  • Analyze the samples using Electrospray Ionization Mass Spectrometry.

  • Look for the appearance of fragment ions corresponding to the hydrolyzed DSPE-PEG backbone. For example, a fragment at m/z 341 can indicate the loss of a fatty acid tail.[7][8]

Visualizations

Caption: DSPE-PEG-DBCO Hydrolysis Pathway.

References

• 1. Simultaneous Determination of Polyethylene Glycol-Conjugated Liposome Components by Using Reversed-Phase High-Performance Liquid Chromatography with UV and Evaporative Light Scattering Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DSPE-PEG-DBCO [nanosoftpolymers.com]
• 4. DSPE-PEG2000-DBCO|CAS 2052955-83-4|DC Chemicals [dcchemicals.com]
• 5. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Effects of phospholipid hydrolysis on the aggregate structure in DPPC/DSPE-PEG2000 liposome preparations after gel to liquid crystalline phase transition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Quantification of Bioorthogonal Stability in Immune Phagocytes Using Flow Cytometry Reveals Rapid Degradation of Strained Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. avantiresearch.com [avantiresearch.com]
• 12. broadpharm.com [broadpharm.com]
• 13. interchim.fr [interchim.fr]
• 14. benchchem.com [benchchem.com]

Preventing aggregation of nanoparticles during DSPE-PEG-DBCO conjugation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent the aggregation of nanoparticles during DSPE-PEG-DBCO conjugation.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of nanoparticle aggregation during DSPE-PEG-DBCO conjugation?

A1: Nanoparticle aggregation during DSPE-PEG-DBCO conjugation is a common issue that can arise from several factors. The primary causes include:

• Suboptimal Buffer Conditions: The pH and ionic strength of the reaction buffer are critical. A pH close to the isoelectric point of the nanoparticle or the molecule being conjugated can lead to reduced electrostatic repulsion and subsequent aggregation. High ionic strength buffers can also screen surface charges, leading to instability.

• Hydrophobic Interactions: The dibenzocyclooctyne (DBCO) group is inherently hydrophobic. If the nanoparticle surface becomes too hydrophobic after functionalization with DSPE-PEG-DBCO, nanoparticles can aggregate to minimize contact with the aqueous environment.

• High Reactant Concentrations: While higher concentrations can increase reaction efficiency, excessively high concentrations of nanoparticles or the azide-modified molecule can increase the frequency of collisions and lead to aggregation.

• Insufficient PEGylation: The polyethylene (B3416737) glycol (PEG) component of DSPE-PEG-DBCO provides steric stabilization. Insufficient surface coverage with PEG can leave exposed hydrophobic regions on the nanoparticle surface, promoting aggregation.

• Impurities: The presence of impurities in the nanoparticle suspension or reagents can trigger aggregation. It is crucial to use high-quality reagents and purified water.[1]

• Mechanical Stress: Vigorous vortexing or stirring can induce aggregation, especially for sensitive nanoparticle formulations.[2]

Q2: How does the choice of buffer affect nanoparticle stability during conjugation?

A2: The choice of buffer is critical for maintaining nanoparticle stability. Key considerations include:

• Buffer Type: It is essential to use non-amine-containing buffers, such as Phosphate-Buffered Saline (PBS) or HEPES, especially if an NHS ester was used to introduce the DBCO group. Amine-containing buffers like Tris will compete with the target molecule for the reactive group.

• pH: A pH range of 7.0-8.5 is generally recommended for the copper-free click chemistry reaction between DBCO and an azide.[1] It is crucial to ensure that the nanoparticles and the molecule to be conjugated are stable within this pH range. A pH that is far from the isoelectric point of the components will help maintain electrostatic repulsion and prevent aggregation.[3]

• Ionic Strength: While physiological ionic strength (e.g., 150 mM NaCl in PBS) is often used, it can sometimes lead to charge screening and aggregation. If aggregation is observed, consider using a buffer with a lower ionic strength.

Q3: What is the optimal molar ratio of DSPE-PEG-DBCO to the azide-modified molecule?

A3: The optimal molar ratio of DSPE-PEG-DBCO on the nanoparticle surface to the azide-modified molecule depends on several factors, including the size and concentration of the nanoparticles and the molecule being conjugated. A general starting point is a molar excess of the smaller, more abundant molecule. For example, when conjugating a small molecule to a nanoparticle, a 1.5 to 3-fold molar excess of the azide-modified small molecule to the surface DBCO groups is often recommended. For larger molecules like antibodies, the ratio may need to be optimized, starting from a 10:1 to 100:1 ratio of the azide-antibody to the DBCO-nanoparticle.[4] It is crucial to perform titration experiments to determine the optimal ratio for your specific system to maximize conjugation efficiency while minimizing aggregation.

Q4: Can the length of the PEG chain in DSPE-PEG-DBCO influence aggregation?

A4: Yes, the length of the PEG chain plays a significant role in preventing aggregation. Longer PEG chains provide greater steric hindrance, creating a more effective barrier that prevents nanoparticles from coming into close contact and aggregating. PEGylation also increases the hydrophilicity of the nanoparticle surface, which helps to counteract the hydrophobicity of the DSPE and DBCO components. If aggregation is an issue, consider using a DSPE-PEG-DBCO variant with a longer PEG chain (e.g., PEG2000 or PEG3400).

Troubleshooting Guide

This guide provides a structured approach to diagnosing and resolving common issues of nanoparticle aggregation during and after DSPE-PEG-DBCO conjugation.

Observation	Potential Cause	Suggested Solution
Immediate aggregation upon adding the azide-modified molecule.	1. Incorrect pH: The pH of the nanoparticle suspension may be close to the isoelectric point. 2. High Ionic Strength: The buffer's salt concentration may be screening the nanoparticle surface charge. 3. High Concentration of Reactants: The concentration of nanoparticles or the azide-molecule is too high.	1. Adjust pH: Ensure the reaction buffer pH is in the optimal range of 7.0-8.5 and far from the isoelectric point of your nanoparticles. 2. Lower Ionic Strength: Try using a buffer with a lower salt concentration (e.g., 20 mM HEPES with 50 mM NaCl). 3. Dilute Reactants: Reduce the concentration of the nanoparticle suspension and/or the azide-modified molecule.
Aggregation observed during the conjugation reaction (over several hours).	1. Insufficient Steric Stabilization: The PEG density on the nanoparticle surface may be too low. 2. Hydrophobic Interactions: The hydrophobicity of the DBCO groups and the conjugated molecule may be driving aggregation over time. 3. Suboptimal Temperature: The reaction temperature may be too high, leading to nanoparticle instability.	1. Increase PEG Density: Use a higher molar percentage of DSPE-PEG-DBCO during nanoparticle formulation. 2. Use a Longer PEG Chain: Switch to a DSPE-PEG-DBCO with a longer PEG chain (e.g., PEG2000, PEG3400). 3. Lower Reaction Temperature: Perform the conjugation at a lower temperature (e.g., 4°C) for a longer duration (e.g., overnight).[4]
Aggregation observed after the reaction, during purification (e.g., centrifugation or filtration).	1. Harsh Purification Conditions: High centrifugation speeds or inappropriate filter materials can induce aggregation. 2. Change in Buffer Conditions: The purification process may involve a change to a less optimal buffer for the conjugated nanoparticles. 3. Incomplete Conjugation: A significant portion of unreacted, hydrophobic DBCO groups may remain on the surface.	1. Optimize Purification: Use lower centrifugation speeds for a longer duration. For filtration, use low-protein-binding filter materials. Consider size-exclusion chromatography as a gentler purification method.[5] 2. Maintain Optimal Buffer: Ensure the buffer used for resuspension and storage is optimized for the stability of the final conjugate. 3. Optimize Reaction Conditions: Increase the incubation time or the molar ratio of the azide-molecule to drive the reaction to completion.

Experimental Protocols

Protocol 1: General Procedure for DSPE-PEG-DBCO Conjugation to Azide-Modified Molecules

This protocol provides a general workflow for the conjugation of an azide-modified molecule to nanoparticles functionalized with DSPE-PEG-DBCO.

Materials:

• Nanoparticles functionalized with DSPE-PEG-DBCO

• Azide-modified molecule (e.g., protein, peptide, small molecule)

• Reaction Buffer: Amine-free buffer, e.g., Phosphate-Buffered Saline (PBS), pH 7.4, or 20 mM HEPES with 150 mM NaCl, pH 7.2

• Purification supplies (e.g., centrifuge, size-exclusion chromatography column, dialysis cassette)

• Characterization instruments (e.g., Dynamic Light Scattering)

Procedure:

• Preparation of Reactants:

  • Disperse the DSPE-PEG-DBCO functionalized nanoparticles in the Reaction Buffer to the desired concentration. If the nanoparticles were stored in a different buffer, perform a buffer exchange into the Reaction Buffer.

  • Dissolve the azide-modified molecule in the Reaction Buffer to a known concentration.

• Conjugation Reaction:

  • In a suitable reaction vessel, add the azide-modified molecule solution to the nanoparticle suspension. The molar ratio should be optimized, but a starting point of 1.5-3.0 molar equivalents of the azide-molecule to the DBCO groups on the nanoparticles is recommended.

  • Mix the reaction gently by pipetting or slow end-over-end rotation. Avoid vigorous vortexing.[2]

  • Incubate the reaction at room temperature for 2-4 hours or at 4°C for 12-24 hours. The optimal time and temperature may vary depending on the specific reactants.

• Purification of the Conjugate:

  • Remove unreacted azide-modified molecules and other impurities.

    • For larger nanoparticles: Centrifuge the reaction mixture at a speed and time sufficient to pellet the nanoparticles without causing irreversible aggregation. Remove the supernatant and resuspend the pellet in a suitable storage buffer. Repeat the wash step 2-3 times.

    • For smaller nanoparticles or to avoid centrifugation: Use size-exclusion chromatography (SEC) or dialysis to separate the conjugated nanoparticles from unreacted molecules.

• Characterization of the Conjugate:

  • Characterize the purified conjugate to confirm successful conjugation and assess for aggregation. Dynamic Light Scattering (DLS) is a key technique for measuring the hydrodynamic diameter and polydispersity index (PDI). An increase in size compared to the starting nanoparticles is expected, but a high PDI or the presence of multiple peaks may indicate aggregation.

Protocol 2: Characterization of Nanoparticle Aggregation using Dynamic Light Scattering (DLS)

This protocol outlines the steps for using DLS to monitor nanoparticle size and aggregation.

Materials:

• Nanoparticle suspension (pre- and post-conjugation)

• DLS-compatible cuvettes

• Filtered, particle-free buffer for dilution

• Dynamic Light Scattering (DLS) instrument

Procedure:

• Sample Preparation:

  • Dilute a small aliquot of the nanoparticle suspension in the filtered buffer to a suitable concentration for DLS analysis. The optimal concentration depends on the nanoparticle material and size and should be within the instrument's recommended range.

  • Ensure the sample is well-mixed but not vigorously agitated.

• Instrument Setup:

  • Set the DLS instrument to the correct temperature, typically 25°C.

  • Input the correct parameters for the dispersant (viscosity and refractive index of the buffer) and the nanoparticle material (refractive index).

• Measurement:

  • Carefully place the cuvette in the instrument, ensuring there are no air bubbles in the light path.

  • Perform the measurement. Most instruments will perform multiple runs and average the results.

• Data Analysis:

  • Analyze the size distribution data. Pay close attention to:

    • Z-average diameter: The intensity-weighted mean hydrodynamic diameter. An increase in Z-average diameter post-conjugation is expected. A significant and uncontrolled increase suggests aggregation.

    • Polydispersity Index (PDI): A measure of the broadness of the size distribution. A PDI value below 0.3 is generally considered acceptable for monodisperse samples. An increase in PDI post-conjugation can indicate aggregation.

    • Size Distribution Plot: Examine the plot for the presence of multiple peaks. A single, narrow peak is ideal. The appearance of a second, larger peak is a clear indication of aggregation.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Conjugation of Azide-Tagged Targets to DBCO-Functionalized Gold Nanoparticles | Nanopartz™ [nanopartz.com]
• 5. benchchem.com [benchchem.com]

DSPE-PEG-DBCO stability problems in aqueous buffers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of DSPE-PEG-DBCO in aqueous buffers.

Troubleshooting Guides

This section addresses specific issues users may encounter during their experiments, providing potential causes and recommended solutions.

Issue 1: Loss of DBCO Reactivity and Low Conjugation Yield

You observe a significant decrease in the efficiency of your copper-free click chemistry reaction, suggesting that the DBCO group on your DSPE-PEG-DBCO may have degraded.

Potential Causes and Solutions

Potential Cause	Recommended Solutions
Hydrolysis/Degradation of DBCO Moiety	The DBCO group can be sensitive to environmental conditions over time. Store solid DSPE-PEG-DBCO at -20°C, protected from light and moisture[1][2]. Prepare aqueous solutions fresh for each experiment. For short-term storage of solutions, consider storing at -80°C under an inert atmosphere like nitrogen[1].
Acid-Mediated Rearrangement of DBCO	The DBCO group is known to undergo an inactivating rearrangement under strongly acidic conditions (e.g., during peptide cleavage from resin with TFA)[3]. Avoid exposing DSPE-PEG-DBCO to low pH environments for extended periods. If acidic conditions are unavoidable, minimize exposure time and temperature.
Oxidation of DBCO	The strained alkyne of the DBCO group can be susceptible to oxidation, leading to a loss of reactivity. When preparing and storing solutions, consider using degassed buffers to minimize dissolved oxygen.
Incompatible Buffer Components	Buffers containing azides (e.g., sodium azide (B81097) as a preservative) will directly compete with your target molecule for the DBCO group, leading to an apparent loss of reactivity[4]. Ensure all buffers used in your experiments are azide-free.

Troubleshooting Workflow for Low Conjugation Yield

A logical workflow for troubleshooting low conjugation yield.

Issue 2: Formation of Aggregates or Precipitates in Solution

Your DSPE-PEG-DBCO solution appears cloudy, or you observe visible precipitates, which can be confirmed by Dynamic Light Scattering (DLS) showing large, polydisperse particles[5].

Potential Causes and Solutions

Potential Cause	Recommended Solutions
Concentration Above Critical Micelle Concentration (CMC)	While DSPE-PEG-DBCO is designed to form micelles, excessively high concentrations can lead to the formation of larger aggregates or liposomes[5]. Prepare solutions at a concentration appropriate for your application, keeping in mind the expected micelle size of approximately 20-30 nm[5].
Improper Dissolution	The hydrophobic DSPE portion can make direct dissolution in aqueous buffers difficult, leading to aggregation. First, dissolve the DSPE-PEG-DBCO in a minimal amount of a water-miscible organic solvent like DMSO or ethanol, and then add this stock solution dropwise to the aqueous buffer while vortexing[6].
Buffer Impurities	Particulates or impurities in the buffer can act as nucleation sites for aggregation. Filter all buffers through a 0.22 µm filter before use[5].
Sonication-Induced Aggregation	While sonication can be used to disperse lipids, prolonged or high-energy sonication can sometimes lead to the degradation and subsequent aggregation of DSPE-PEG molecules[7]. If using sonication, use a bath sonicator and optimize the duration and power to avoid degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for DSPE-PEG-DBCO in aqueous buffers?

A1: The two main points of instability in the DSPE-PEG-DBCO molecule are the DSPE lipid and the DBCO functional group.

• DSPE Moiety: The ester bonds in the DSPE (distearoylphosphatidylethanolamine) portion are susceptible to hydrolysis. This reaction is catalyzed by both acidic and basic conditions and is accelerated by increased temperature. The hydrolysis results in the cleavage of one or both stearoyl fatty acid chains, producing lyso-lipid and glycerophosphoethanolamine-PEG-DBCO.

• DBCO Moiety: The strained alkyne in the DBCO group can degrade under certain conditions. It is particularly sensitive to strongly acidic environments, which can cause an inactivating rearrangement[3]. There is also evidence to suggest that it can be susceptible to oxidation and hydrolysis over extended periods in aqueous solutions, leading to a loss of reactivity towards azides[8].

DSPE-PEG-DBCO Degradation Pathways

Potential degradation pathways of DSPE-PEG-DBCO.

Q2: How does pH affect the stability of DSPE-PEG-DBCO?

A2: The stability of DSPE-PEG-DBCO is significantly influenced by pH. The hydrolysis of the ester bonds in the DSPE lipid is minimized at a pH of approximately 6.5. Both acidic (pH < 6) and basic (pH > 7.5) conditions will accelerate the rate of this hydrolysis. Furthermore, the DBCO group is known to be unstable in strongly acidic conditions[3]. For optimal stability in aqueous buffers, it is recommended to work in a pH range of 6.5 to 7.5.

Q3: What is the recommended procedure for storing DSPE-PEG-DBCO?

A3: Proper storage is crucial for maintaining the integrity and reactivity of DSPE-PEG-DBCO.

Form	Storage Temperature	Duration	Recommendations
Solid	-20°C	Up to 1 year or as specified by the manufacturer	Store in a desiccator to protect from moisture. Protect from light[6][9].
In Anhydrous Organic Solvent (e.g., DMSO)	-20°C to -80°C	Short-term (days to weeks)	Use anhydrous solvent. Store under an inert gas (e.g., argon or nitrogen) to prevent oxidation and moisture contamination[1].
Aqueous Solution	Not Recommended for Long-Term Storage	N/A	Always prepare fresh for experiments to avoid hydrolysis and other forms of degradation.

Q4: Can I use sonication to prepare my DSPE-PEG-DBCO micelle solution?

A4: Yes, sonication can be used to aid in the hydration of the lipid film and formation of micelles. However, it should be done with caution. High-power probe sonication or prolonged exposure to bath sonication can generate localized heat and oxidative species, which may lead to the degradation of the PEG chain and the DSPE lipid[7]. If you are observing unexpected aggregation or loss of function after sonication, consider reducing the sonication time and power or using a different method for micelle preparation, such as simple hydration with vortexing or extrusion.

Experimental Protocols

Protocol 1: Assessment of Micelle Stability by Dynamic Light Scattering (DLS)

This protocol provides a general method for assessing the colloidal stability of DSPE-PEG-DBCO micelles over time.

Materials:

• DSPE-PEG-DBCO

• Anhydrous, water-miscible organic solvent (e.g., DMSO or chloroform)

• Aqueous buffer of choice (e.g., PBS, pH 7.4), filtered through a 0.22 µm filter

• DLS cuvettes

• Dynamic Light Scattering instrument

Procedure:

• Preparation of DSPE-PEG-DBCO Stock Solution:

  • Accurately weigh a small amount of DSPE-PEG-DBCO and dissolve it in the organic solvent to create a concentrated stock solution (e.g., 10 mg/mL).

• Formation of Micelles (Thin-Film Hydration Method):

  • Aliquot the desired volume of the stock solution into a round-bottom flask.

  • Remove the organic solvent under a stream of inert gas (e.g., nitrogen) or using a rotary evaporator to form a thin lipid film on the wall of the flask.

  • Further dry the film under vacuum for at least 1 hour to remove any residual solvent.

  • Hydrate the lipid film with the filtered aqueous buffer by adding the buffer and gently agitating (e.g., vortexing) at a temperature above the phase transition temperature of the lipid.

• DLS Measurement:

  • Allow the DLS instrument to equilibrate to the desired temperature (e.g., 25°C).

  • Dilute a small aliquot of the micelle solution in the filtered buffer to an appropriate concentration for DLS analysis.

  • Transfer the diluted sample to a clean DLS cuvette.

  • Place the cuvette in the DLS instrument and perform the size measurement. Record the average hydrodynamic diameter (Z-average), polydispersity index (PDI), and size distribution plot.

• Stability Study:

  • Store the remaining micelle solution under the desired conditions (e.g., 4°C, 25°C, 37°C).

  • At specified time points (e.g., 0, 24, 48, 72 hours), take an aliquot of the stored solution and repeat the DLS measurement.

  • An increase in the Z-average and/or PDI over time indicates micelle aggregation and instability.

Experimental Workflow for Stability Assessment

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Traceless Click-Assisted Native Chemical Ligation Enabled by Protecting Dibenzocyclooctyne from Acid-Mediated Rearrangement with Copper(I) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. interchim.fr [interchim.fr]
• 5. researchgate.net [researchgate.net]
• 6. DSPE-PEG-DBCO, MW 2,000 | BroadPharm [broadpharm.com]
• 7. Generation of Formates Following 20 kHz Sonication of DSPE-mPEG2000 PEGylated Phospholipid Micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. broadpharm.com [broadpharm.com]
• 9. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]

Impact of buffer composition on DSPE-PEG-DBCO reaction kinetics

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with DSPE-PEG-DBCO in copper-free click chemistry reactions.

Troubleshooting Guide: Common Issues in DSPE-PEG-DBCO Reactions

Problem	Possible Cause	Recommended Solution
Low or No Conjugate Yield	Suboptimal Reaction Conditions: Incorrect molar ratio of reactants, inappropriate temperature, or insufficient incubation time.	Optimize the molar ratio of DSPE-PEG-DBCO to your azide-containing molecule; a common starting point is a 1.5 to 3-fold molar excess of the DBCO reagent.[1][2] If your biomolecule is sensitive, consider an overnight incubation at 4°C; otherwise, reactions can be performed for 4-12 hours at room temperature or up to 37°C to increase the reaction rate.[1][2][3]
Reagent Quality and Handling: Degradation of DSPE-PEG-DBCO due to improper storage or handling, especially if it's an NHS ester derivative which is moisture-sensitive.	Store DSPE-PEG-DBCO at -20°C or as recommended by the supplier.[4] Allow the reagent vial to equilibrate to room temperature before opening to prevent condensation.[5] For NHS ester derivatives, prepare stock solutions in anhydrous DMSO or DMF immediately before use.[5]
Incompatible Buffer System: Presence of interfering substances in the reaction buffer.	Crucially, avoid buffers containing sodium azide (B81097) , as it will directly compete with your azide-labeled molecule for the DBCO group.[1][6] Buffers containing primary amines (e.g., Tris, glycine) should be avoided if using an NHS ester for labeling.[5][7] Recommended buffers include Phosphate-Buffered Saline (PBS) or HEPES.[1][8]
Poor Solubility of Reactants: DSPE-PEG-DBCO or the azide-containing molecule may not be fully soluble in the aqueous reaction buffer.	For reagents with low aqueous solubility, first dissolve them in a minimal amount of a water-miscible organic solvent such as DMSO or DMF, and then add this solution to the aqueous reaction mixture.[1][8] The final concentration of the organic solvent should generally be kept below 20% to prevent protein precipitation.[1][8]
Protein Aggregation or Precipitation	Inappropriate Buffer pH: The pH of the buffer may not be optimal for the stability of the protein being conjugated.	The recommended pH range for protein stability during these reactions is typically between 7 and 9.[1]
High Concentration of Organic Solvent: Excessive amounts of organic co-solvents like DMSO or DMF can lead to protein denaturation and precipitation.[1]	Keep the final concentration of the organic co-solvent to a minimum, ideally below 15-20%.[1]
Excessive Agitation: Vigorous mixing or stirring can sometimes induce protein aggregation.[1]	Mix the reaction gently.[1]
DSPE-PEG Hydrolysis	Inappropriate pH and Temperature: The ester linkages in the DSPE moiety are susceptible to hydrolysis, especially at acidic or highly basic pH and elevated temperatures.	Phospholipid ester hydrolysis is minimized at a pH of around 6.5.[9] Hydrolysis is accelerated in acidic conditions (e.g., water with 0.1% formic acid, pH 2.7) and at higher temperatures (e.g., 60°C).[9] Interestingly, DSPE-PEG was found to be stable against hydrolysis in PBS buffer at pH 7.4.[9]

Frequently Asked Questions (FAQs)

Q1: What is the optimal buffer for DSPE-PEG-DBCO reactions?

A1: Phosphate-Buffered Saline (PBS) and HEPES are commonly used and recommended buffers for DSPE-PEG-DBCO conjugation reactions.[1][8] Studies have shown that HEPES buffer at pH 7 can result in higher reaction rates compared to PBS.[1][10] The optimal pH range is generally between 7 and 9 to ensure protein stability.[1]

Q2: Can I use a buffer that contains sodium azide?

A2: No, you should strictly avoid buffers containing sodium azide. The azide ions will react with the DBCO group on your DSPE-PEG, thereby inhibiting the desired reaction with your azide-functionalized molecule.[1][6]

Q3: My DSPE-PEG-DBCO is not dissolving in my aqueous buffer. What should I do?

A3: If your DSPE-PEG-DBCO has poor aqueous solubility, you can first dissolve it in a minimal amount of a water-miscible organic solvent like DMSO or DMF. This stock solution can then be added to your aqueous reaction mixture. It is important to keep the final concentration of the organic solvent low (typically under 20%) to avoid the precipitation of proteins.[1][8]

Q4: What is the recommended temperature and duration for the conjugation reaction?

A4: DSPE-PEG-DBCO reactions are efficient across a range of temperatures, from 4°C to 37°C.[1] Higher temperatures generally lead to faster reaction rates.[1] Typical reaction times are between 4 to 12 hours at room temperature.[1][2] For sensitive biomolecules, the reaction can be performed overnight at 4°C.[1] In some cases, extending the incubation for up to 48 hours may be necessary to maximize the yield.[1]

Q5: How does pH affect the DSPE-PEG-DBCO reaction kinetics?

A5: Higher pH values generally increase the reaction rates for strain-promoted alkyne-azide cycloaddition (SPAAC) reactions, except in HEPES buffer where this trend may not be as pronounced.[10] For reactions involving biomolecules like proteins, maintaining a pH between 7 and 9 is crucial for their stability.[1] It is also important to note that the DSPE component is prone to hydrolysis at very low or high pH.[9][11]

Quantitative Data: Impact of Buffer on Reaction Kinetics

The choice of buffer can have a significant impact on the reaction kinetics of DBCO-azide conjugations. The following table summarizes second-order rate constants for a model SPAAC reaction in different buffers.

Buffer	pH	Temperature (°C)	Second-Order Rate Constant (M⁻¹s⁻¹)
PBS	7	25-37	0.32–0.85[10]
HEPES	7	25-37	0.55–1.22[10]
DMEM	Not Specified	25-37	0.59–0.97[10]
RPMI	Not Specified	25-37	0.27–0.77[10]

Data is for the reaction of sulfo-DBCO-amine with model azides and serves as a reference for the relative impact of different buffers.

Experimental Protocol: General DSPE-PEG-DBCO Conjugation

This protocol provides a general guideline for conjugating an azide-functionalized molecule to DSPE-PEG-DBCO. Optimization may be required for specific applications.

Materials:

• DSPE-PEG-DBCO

• Azide-functionalized molecule

• Reaction Buffer (e.g., PBS or HEPES, pH 7.4, azide-free)

• Anhydrous DMSO or DMF (if needed)

• Purification system (e.g., size-exclusion chromatography, dialysis)

Procedure:

• Reagent Preparation:

  • Allow all reagents to equilibrate to room temperature before use.

  • If DSPE-PEG-DBCO is not readily soluble in the aqueous reaction buffer, prepare a concentrated stock solution (e.g., 10 mM) in anhydrous DMSO or DMF.[8]

  • Prepare a solution of your azide-containing molecule in the azide-free reaction buffer at the desired concentration.[1]

• Reaction Setup:

  • In a suitable reaction vessel, add the solution of the azide-containing molecule.

  • Add the DSPE-PEG-DBCO solution to the azide solution. A typical starting molar ratio is 1.5 to 3 equivalents of DBCO per equivalent of the azide.[1]

  • If an organic solvent was used, ensure the final concentration in the reaction mixture is below 20%.[1]

  • Gently mix the reaction solution.

• Incubation:

  • Incubate the reaction mixture. Common conditions are 4-12 hours at room temperature or overnight at 4°C.[1][2] For potentially slow reactions, consider incubating for up to 48 hours or at 37°C if your molecules are stable at this temperature.[1]

• Purification:

  • After the incubation is complete, purify the conjugate to remove unreacted reagents and byproducts. Suitable methods include size-exclusion chromatography (SEC) or dialysis.[8]

Visualizations

Caption: A flowchart of the general experimental workflow for a DSPE-PEG-DBCO conjugation reaction.

Caption: The reaction pathway for copper-free click chemistry between DSPE-PEG-DBCO and an azide-functionalized molecule.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 5. benchchem.com [benchchem.com]
• 6. help.lumiprobe.com [help.lumiprobe.com]
• 7. interchim.fr [interchim.fr]
• 8. benchchem.com [benchchem.com]
• 9. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The effects of buffer, pH, and temperature upon SPAAC reaction rates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Effects of phospholipid hydrolysis on the aggregate structure in DPPC/DSPE-PEG2000 liposome preparations after gel to liquid crystalline phase transition - PubMed [pubmed.ncbi.nlm.nih.gov]

Why is my DSPE-PEG-DBCO reaction not working?

Welcome to the technical support center for DSPE-PEG-DBCO reactions. This guide is designed for researchers, scientists, and drug development professionals to provide clear and actionable solutions to common issues encountered during bioconjugation experiments utilizing copper-free click chemistry.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of the DSPE-PEG-DBCO reaction?

The DSPE-PEG-DBCO reaction is a type of copper-free "click chemistry," specifically a Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). It involves the reaction between a dibenzocyclooctyne (DBCO) group on the DSPE-PEG molecule and an azide (B81097) (-N3) group on a target molecule. This reaction forms a stable triazole linkage without the need for a cytotoxic copper catalyst, making it ideal for conjugating molecules in biological systems.[1][2][3] The polyethylene (B3416737) glycol (PEG) spacer enhances solubility and reduces steric hindrance, while the DSPE (distearoylphosphatidylethanolamine) portion is a phospholipid that can be incorporated into lipid-based nanoparticles or liposomes.[1][3]

Q2: What are the most common reasons for a low yield or complete failure of my DSPE-PEG-DBCO conjugation?

Several factors can contribute to poor outcomes in DSPE-PEG-DBCO reactions. The most frequent culprits include:

• Reagent Instability: DSPE-PEG-DBCO is sensitive to moisture and can degrade if not stored properly.[4]

• Suboptimal Reaction Conditions: Incorrect stoichiometry, low reactant concentrations, inappropriate pH, or non-ideal temperature and incubation times can significantly reduce reaction efficiency.

• Buffer Incompatibility: The presence of competing reagents in your buffer, such as sodium azide, can inhibit the desired reaction.[1][5] If you are using an NHS ester to introduce the DBCO group, buffers containing primary amines (e.g., Tris) will interfere.[6][7]

• Steric Hindrance: The accessibility of the DBCO and azide groups can be limited, particularly when working with large biomolecules.

Q3: How should I store and handle my DSPE-PEG-DBCO reagent?

Proper storage and handling are critical for maintaining the reactivity of your DSPE-PEG-DBCO. It should be stored at -20°C, protected from light, and kept in a desiccated environment to prevent degradation.[4] When preparing to use the reagent, allow the vial to warm to room temperature before opening to prevent condensation of moisture inside. For reactions, it is best to prepare fresh stock solutions in an anhydrous solvent like DMSO or DMF.[6][7]

Troubleshooting Guide: Low or No Conjugation Yield

This section provides a step-by-step guide to troubleshooting and resolving common issues leading to poor reaction outcomes.

Issue 1: Reagent Quality and Handling

Potential Cause	Recommended Solution
Degraded DSPE-PEG-DBCO	Purchase fresh reagent and ensure it is stored at -20°C in a desiccated, light-protected environment.[4] Perform a quality control check with a simple, known azide-containing molecule to verify reactivity.
Hydrolyzed NHS-ester (if used for DBCO introduction)	NHS esters are highly sensitive to moisture.[7] Use anhydrous solvents for reconstitution and prepare solutions immediately before use. Avoid buffers containing primary amines.[6]
Incorrect Reagent Concentration	Verify the concentration of your stock solutions. If possible, use a spectrophotometer to quantify the DBCO concentration, which has a characteristic absorbance peak around 309 nm.[8][9]

Issue 2: Reaction Conditions

Potential Cause	Recommended Solution
Suboptimal Molar Ratio	A molar excess of one reactant is generally recommended to drive the reaction to completion. A common starting point is a 1.5 to 3-fold molar excess of the DSPE-PEG-DBCO reagent to the azide-containing molecule.[1][5][7] For specific applications, this ratio may need to be optimized and could be as high as 10-fold.[6][10]
Inappropriate pH	The SPAAC reaction is tolerant of a wide pH range, but optimal conditions are typically between pH 7.2 and 8.0.[9][11][12] If your protocol involves a preceding reaction with an NHS ester, a pH of 7-9 is recommended for that step.[6][7]
Incorrect Temperature or Incubation Time	Reactions are typically performed at room temperature (20-25°C) for 2-12 hours or at 4°C overnight (12-24 hours).[5][9][10][13] For sensitive biomolecules, a lower temperature for a longer duration is preferable.[9] In some cases, incubating at 37°C can increase the reaction rate.[1][5][9]
Low Reactant Concentration	The reaction rate is dependent on the concentration of both reactants. If concentrations are too low (e.g., in the picomolar range), the reaction can be extremely slow.[14] If possible, increase the concentration of your reactants.
Solubility Issues	If DSPE-PEG-DBCO is not fully soluble in your aqueous buffer, first dissolve it in a water-miscible organic solvent like DMSO or DMF and then add it to the reaction mixture.[9][12] Keep the final concentration of the organic solvent low (typically below 10-20%) to avoid protein precipitation.[9]

Issue 3: Buffer and Contaminants

Potential Cause	Recommended Solution
Presence of Sodium Azide	Sodium azide is a common preservative in buffers and will react with the DBCO group, inhibiting your desired conjugation.[5][6] Ensure all buffers are freshly prepared and free of sodium azide.[1]
Interfering Buffer Components	If using an NHS ester for labeling, avoid buffers containing primary amines such as Tris or glycine, as they will compete with your target molecule.[6][7] Recommended buffers include PBS or HEPES.[9]
Reaction with Thiols	DBCO has been reported to have some reactivity with free thiols (cysteine residues). While this is generally less of an issue than with other chemistries, if you suspect non-specific labeling, consider protecting free thiols prior to the reaction.

Experimental Protocols

General Protocol for DSPE-PEG-DBCO Conjugation

This protocol provides a general guideline for the conjugation of an azide-containing molecule to DSPE-PEG-DBCO.

• Reagent Preparation:

  • Allow the DSPE-PEG-DBCO vial to equilibrate to room temperature before opening.

  • Prepare a stock solution of DSPE-PEG-DBCO in anhydrous DMSO or DMF (e.g., 10 mM). This solution should be used immediately.[6][7]

  • Dissolve your azide-containing molecule in an appropriate azide-free buffer (e.g., PBS, pH 7.4).[9]

• Reaction Setup:

  • In a reaction tube, combine the azide-containing molecule with the DSPE-PEG-DBCO stock solution.

  • A 1.5 to 3-fold molar excess of DSPE-PEG-DBCO is a common starting point.[1][5][7]

  • Ensure the final concentration of the organic solvent (DMSO or DMF) is below 20% to prevent precipitation of biomolecules.[9]

• Incubation:

  • Incubate the reaction mixture at room temperature for 4-12 hours or at 4°C overnight.[5][13] The optimal time may need to be determined empirically.

• Purification:

  • Remove unreacted DSPE-PEG-DBCO and other small molecules using size-based purification methods such as size exclusion chromatography (SEC) or dialysis.[8] For smaller conjugates, reverse-phase HPLC can be used for purification.[13][15]

Analytical Characterization Protocols

1. UV-Vis Spectroscopy to Monitor Reaction Progress

• Principle: The consumption of the DBCO group can be monitored by the decrease in its characteristic absorbance at approximately 309 nm.[8][9][11]

• Procedure:

  • Before adding the azide-containing molecule (time = 0), take an aliquot of the DSPE-PEG-DBCO solution in the reaction buffer and measure its UV-Vis spectrum from 250 nm to 400 nm to establish a baseline.[11]

  • After adding the azide-containing molecule, take aliquots at various time points during the incubation and measure their UV-Vis spectra.[11]

  • A decrease in the absorbance at ~309 nm indicates that the DBCO is being consumed and the reaction is proceeding.[9][11]

2. HPLC for Purity and Conjugation Confirmation

• Principle: Successful conjugation will result in a product with different physicochemical properties (e.g., hydrophobicity) than the starting materials, leading to a different retention time on an HPLC column.[16]

• Procedure (General for Reversed-Phase HPLC):

  • System Setup: Use a C18 or C4 reversed-phase column.[15]

  • Mobile Phases: A typical mobile phase system is A: 0.1% TFA in water and B: 0.1% TFA in acetonitrile.[15]

  • Analysis:

    • Inject the unconjugated starting materials as controls to determine their retention times.

    • Inject the reaction mixture or purified product.

    • A new peak with a different retention time compared to the starting materials is indicative of successful conjugation.[16][17] The peak area can be used for quantification.

3. LC-MS for Definitive Mass Confirmation

• Principle: Mass spectrometry provides the molecular weight of the molecules in your sample, offering definitive confirmation of conjugation.

• Procedure (General):

  • Sample Preparation: If necessary, desalt the sample using a suitable method to remove non-volatile salts that can interfere with ionization.

  • LC Separation: Separate the components of the reaction mixture using a reversed-phase column (e.g., C4 or C18) with a gradient of an appropriate solvent system (e.g., water/acetonitrile with 0.1% formic acid).[18]

  • MS Analysis: Analyze the eluting peaks with a mass spectrometer (e.g., ESI-TOF).

  • Data Analysis: Deconvolute the resulting mass spectrum to determine the molecular weights of the species present. The molecular weight of the conjugated product should be the sum of the molecular weights of the DSPE-PEG-DBCO and the azide-containing molecule.

Visual Guides

Caption: A typical experimental workflow for DSPE-PEG-DBCO conjugation.

Caption: A logical workflow for troubleshooting a failed DSPE-PEG-DBCO reaction.

References

• 1. encapsula.com [encapsula.com]
• 2. broadpharm.com [broadpharm.com]
• 3. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. interchim.fr [interchim.fr]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]

Technical Support Center: DSPE-PEG-DBCO Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on quenching DSPE-PEG-DBCO click chemistry reactions. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to ensure the success of your conjugation experiments.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of quenching a DSPE-PEG-DBCO click chemistry reaction?

Quenching is a critical step to terminate the reaction between the dibenzocyclooctyne (DBCO) group on the DSPE-PEG and an azide-functionalized molecule. This is essential to prevent any unreacted DSPE-PEG-DBCO from participating in unintended side reactions in subsequent applications, which could lead to inaccurate results or the formation of undesired byproducts.

Q2: What is the recommended quenching agent for a DSPE-PEG-DBCO reaction?

A small molecule azide (B81097) is the most effective quenching agent for unreacted DBCO.[1] Sodium azide (NaN₃) is a commonly used, potent, and cost-effective option for this purpose.[1] Its high reactivity with DBCO ensures a rapid and efficient quenching process.

Q3: Can I use Tris buffer to quench the DBCO group?

No, Tris buffer is not an effective quenching agent for the DBCO group itself. Tris, which contains a primary amine, is typically used to quench N-hydroxysuccinimide (NHS) esters that may be used to attach the DBCO linker to a molecule in a preceding step.[2] The DBCO group's reactivity is specifically directed towards azides in strain-promoted alkyne-azide cycloaddition (SPAAC) reactions.

Q4: How can I monitor the progress of the quenching reaction?

The progress of the quenching reaction can be monitored by tracking the disappearance of the DBCO group. This can be achieved using UV-Vis spectroscopy, as DBCO has a characteristic absorbance peak around 309 nm.[3][4] As the quenching reaction proceeds, the intensity of this peak will decrease. High-performance liquid chromatography (HPLC) can also be employed to monitor the consumption of the DSPE-PEG-DBCO starting material and the formation of the quenched product.[5]

Q5: What are the potential side reactions to be aware of during a DSPE-PEG-DBCO reaction and its quenching?

While SPAAC is highly specific, some side reactions can occur:

• Reaction with Thiols: Some strained alkynes have been reported to react slowly with free thiol groups, such as those found in cysteine residues of proteins.[1]

• Hydrolysis of DSPE: Under acidic conditions, the ester bonds in the DSPE lipid can be susceptible to hydrolysis.[6][7] It is crucial to maintain a neutral or slightly basic pH during the reaction and purification steps.

• Reaction with Sodium Azide in Buffers: It is imperative to use azide-free buffers during the click chemistry reaction itself, as the presence of sodium azide will prematurely quench the DSPE-PEG-DBCO.[8][9]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Incomplete Quenching	Insufficient amount of quenching agent.	Increase the molar excess of the small molecule azide (e.g., sodium azide) to 10-50 fold relative to the initial amount of DSPE-PEG-DBCO.[10]
Insufficient incubation time or temperature.	Increase the quenching reaction time to at least 30-60 minutes at room temperature.[10]
Precipitation during Reaction or Quenching	Poor solubility of the DSPE-PEG-DBCO conjugate.	Ensure the concentration of any organic co-solvents (e.g., DMSO, DMF) is kept to a minimum (ideally <20%).[11] The PEG chain on the DSPE enhances water solubility, but aggregation can still occur at high concentrations.
Difficulty in Purifying the Quenched Product	Inefficient separation of the quenched product from the excess quenching agent.	Use a purification method with an appropriate molecular weight cutoff, such as dialysis with a low MWCO membrane or size-exclusion chromatography (SEC), to effectively remove small molecules like sodium azide.[12]
Co-elution of the quenched and unquenched DSPE-PEG-DBCO.	Optimize the chromatography conditions (e.g., gradient, column chemistry) for better separation. Reverse-phase HPLC can be effective for separating lipid-PEG conjugates.[13]
Low Yield of Final Conjugate	Premature quenching of DSPE-PEG-DBCO.	Ensure all buffers used during the click chemistry reaction are free of sodium azide.[8][9]
Degradation of DSPE-PEG-DBCO.	Store DSPE-PEG-DBCO under the recommended conditions (typically at -20°C, protected from light and moisture) and use freshly prepared solutions.[10]

Quantitative Data Summary

Table 1: Second-Order Rate Constants of Common Cyclooctynes with Benzyl Azide

This table provides a comparison of the reactivity of different cyclooctyne (B158145) reagents, which can influence the kinetics of the primary click chemistry reaction.

Cyclooctyne Reagent	Second-Order Rate Constant (M⁻¹s⁻¹)	Notes
DBCO (Dibenzocyclooctyne)	~0.1 - 1.0	A widely used and relatively stable cyclooctyne with good reaction kinetics.[14]
BCN (Bicyclo[6.1.0]nonyne)	~0.1 - 1.0	Offers good reactivity and is less hydrophobic than DBCO.
DIFO (Difluorinated Cyclooctyne)	~0.1 - 1.0	Highly reactive due to electron-withdrawing fluorine atoms.

Rate constants are approximate and can vary depending on the specific reactants and reaction conditions.

Table 2: Impact of Sodium Azide Concentration on SPAAC Reaction Efficiency

This data illustrates the importance of excluding sodium azide from the primary reaction buffer and its effectiveness as a quenching agent.

Sodium Azide Concentration (mM)	Relative Degree of Labeling (%)
0 (Control)	100
4.6	Significantly Reduced
> 4.6	Drastically Reduced

Data adapted from a study on the effect of sodium azide on SPAAC efficiency.[9] The degree of labeling was found to drop dramatically even at low millimolar concentrations of sodium azide.

Experimental Protocols

Protocol 1: Quenching of DSPE-PEG-DBCO Reaction with Sodium Azide

This protocol describes the quenching of a completed DSPE-PEG-DBCO click chemistry reaction using sodium azide.

Materials:

• Completed DSPE-PEG-DBCO reaction mixture

• Sodium azide (NaN₃) stock solution (e.g., 1 M in deionized water)

• Reaction buffer (e.g., PBS, pH 7.4, azide-free)

• Purification system (e.g., dialysis cassette with a low MWCO, size-exclusion chromatography column)

Procedure:

• Calculate the Amount of Quenching Agent: Determine the initial molar amount of DSPE-PEG-DBCO used in the click chemistry reaction. Calculate the volume of the sodium azide stock solution required to achieve a 10- to 50-fold molar excess.

• Add Quenching Agent: Add the calculated volume of the sodium azide stock solution to the reaction mixture.

• Incubation: Gently mix the reaction and incubate for 30-60 minutes at room temperature.

• Purification: Proceed immediately to the purification step to remove the excess sodium azide and the quenched DSPE-PEG-triazole product.

  • Dialysis: Dialyze the reaction mixture against an azide-free buffer (e.g., PBS) using a dialysis membrane with a low molecular weight cutoff (e.g., 1-2 kDa) to efficiently remove the small sodium azide molecules.[12] Change the dialysis buffer several times over 24-48 hours.

  • Size-Exclusion Chromatography (SEC): Use an SEC column with a resin that provides good separation between the relatively large DSPE-PEG conjugate and the small sodium azide molecules.

Protocol 2: Purification of the Quenched DSPE-PEG-DBCO Conjugate

This protocol outlines a general method for purifying the final conjugate after the quenching step.

Materials:

• Quenched reaction mixture

• Appropriate purification system (e.g., SEC or dialysis equipment)

• Azide-free buffer (e.g., PBS, pH 7.4)

• Analytical instruments for characterization (e.g., UV-Vis spectrophotometer, HPLC, mass spectrometer)

Procedure:

• Purification:

  • Size-Exclusion Chromatography (SEC):

    • Equilibrate the SEC column with the desired azide-free buffer.

    • Load the quenched reaction mixture onto the column.

    • Elute the sample with the azide-free buffer and collect fractions. The DSPE-PEG-DBCO conjugate should elute in the earlier fractions, while the excess sodium azide and other small molecules will elute later.

  • Dialysis:

    • Transfer the quenched reaction mixture into a dialysis cassette with an appropriate low molecular weight cutoff (e.g., 1-2 kDa).

    • Immerse the cassette in a large volume of azide-free buffer.

    • Stir the buffer gently and perform several buffer changes over 24-48 hours to ensure complete removal of the quenching agent.[15]

• Characterization:

  • UV-Vis Spectroscopy: Confirm the absence of the DBCO peak at ~309 nm to verify complete quenching.

  • HPLC: Analyze the purified fractions by HPLC to assess the purity of the final conjugate.[5]

  • Mass Spectrometry: Use mass spectrometry to confirm the identity and integrity of the final DSPE-PEG conjugate.[16]

Visualizations

Caption: Experimental Workflow for Quenching DSPE-PEG-DBCO Reactions.

Caption: Troubleshooting Logic for Incomplete Quenching.

References

• 1. lFacile quenching and spatial patterning of cylooctynes via strain-promoted alkyne–azide cycloaddition of inorganic azides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. docs.aatbio.com [docs.aatbio.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. help.lumiprobe.com [help.lumiprobe.com]
• 10. interchim.fr [interchim.fr]
• 11. benchchem.com [benchchem.com]
• 12. encapsula.com [encapsula.com]
• 13. researchgate.net [researchgate.net]
• 14. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 15. d-nb.info [d-nb.info]
• 16. benchchem.com [benchchem.com]

Addressing non-specific binding in DSPE-PEG-DBCO applications

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with DSPE-PEG-DBCO. Here you will find guidance on addressing common challenges, particularly non-specific binding, to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of non-specific binding (NSB) in DSPE-PEG-DBCO applications?

Non-specific binding of DSPE-PEG-DBCO constructs can arise from several factors:

• Hydrophobic Interactions: The DSPE lipid anchor and the DBCO group are inherently hydrophobic and can interact non-specifically with hydrophobic regions of proteins and cell membranes.[1]

• Electrostatic Interactions: Charged molecules can non-specifically bind to oppositely charged surfaces. The overall charge of your biomolecule, liposome, or cell surface is influenced by the buffer's pH.[1]

• Reagent Aggregation: High concentrations of DSPE-PEG-DBCO or the final conjugate can lead to the formation of aggregates. These aggregates can become physically entrapped within cells or tissues, leading to a high background signal.

• Insufficient Blocking: Failure to adequately block non-specific binding sites on cells, tissues, or other surfaces can leave them available for unintended interactions with the DSPE-PEG-DBCO construct.[2]

• Inadequate Washing: Insufficient or improper washing steps after incubation can result in the retention of unbound DSPE-PEG-DBCO constructs, leading to a high background signal.[2]

Q2: How can I minimize non-specific binding in my experiments?

A multi-faceted approach is often the most effective strategy to minimize non-specific binding. Key strategies include:

• Surface Passivation and Blocking: Pre-treating surfaces with a blocking agent can occupy potential sites of non-specific adsorption.

• Buffer Optimization: Adjusting the pH and ionic strength of your buffers and including additives can disrupt non-specific interactions.

• Optimizing PEG Chain Length: The length of the PEG chain can influence non-specific binding. While longer PEG chains can reduce protein adsorption, excessively long chains might hinder specific targeting.

• Control Experiments: Always include appropriate negative controls in your experiments to accurately assess the level of non-specific binding. For example, in cell-based assays, use cells that have not been labeled with an azide-containing molecule.[2]

Q3: What are the most common blocking agents, and how do they work?

Common blocking agents create a hydrophilic barrier on surfaces, preventing the adsorption of molecules. The choice of blocking agent may depend on your specific application.

Blocking Agent	Recommended Concentration	Mechanism of Action
Bovine Serum Albumin (BSA)	1-5% (w/v)	A protein-based blocker that binds to non-specific sites, preventing the DSPE-PEG-DBCO construct from attaching.[3]
Non-ionic Surfactants (e.g., Tween-20, Triton X-100)	0.05-0.1% (v/v)	Disrupt non-specific hydrophobic interactions.[4]
Polyethylene Glycol (PEG)	Varies	Can be used as a blocking agent itself to compete for non-specific binding sites.

Q4: Can the DBCO moiety react with molecules other than azides?

The Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) reaction between DBCO and an azide (B81097) is highly specific and bioorthogonal.[][6] Under typical physiological conditions (pH and temperature), the DBCO group is exceptionally selective for azide groups and does not readily react with other naturally occurring functional groups such as amines or hydroxyls.[] Therefore, off-target reactions of the DBCO moiety itself are a rare cause of non-specific signals.

Troubleshooting Guides

High Background Signal in Fluorescence Microscopy or Flow Cytometry

Problem: You are observing a high background fluorescence signal across your sample, which is obscuring the specific signal from your target.

References

• 1. Protocol to infer off-target effects of drugs on cellular signaling using interactome-based deep learning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Tween-20 increases the immunoreactivity of apolipoprotein A-I in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Optimizing PEG Chain Length for Liposome Stability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing polyethylene (B3416737) glycol (PEG) chain length for enhanced liposome (B1194612) stability and performance.

Frequently Asked Questions (FAQs)

Q1: What is the optimal PEG chain length for prolonging the circulation time of liposomes?

A1: The optimal PEG chain length for prolonging circulation time is often dependent on the specific lipid composition and size of the liposomes. However, studies have frequently shown that PEG with a molecular weight of 2000 Da (PEG2000) is highly effective. For instance, DSPE-PEG2000 has been shown to significantly prolong the circulation time of large unilamellar liposomes (LUVs)[1][2]. While higher molecular weight PEGs (e.g., 5000 Da) can also be effective, PEG2000 often provides a good balance, creating a stable steric barrier without some of the drawbacks of very long PEG chains[3][4][5]. In some cases, DSPE-PEGs with molecular weights of 1000 and 2000 prolonged circulation more effectively than those with higher molecular weights like 5000 and 12000 Da[1][2].

Q2: How does the molar percentage (mol%) of PEG-lipid in the formulation affect liposome stability and circulation?

A2: The molar concentration of the PEG-lipid is a critical factor. As little as 0.5 to 2 mol% of DSPE-PEG2000 can substantially increase the plasma circulation longevity of liposomes[6]. Optimal circulation lifetimes are often achieved around 2-5 mol%[6][7]. For example, the clinically approved liposomal drug Doxil® uses 5 mol% mPEG2000-DSPE[7]. At least 3 mol% of amphipathic PEG is generally required for a significant effect on blood circulation time[8]. Increasing the PEG concentration creates a denser "brush" conformation on the liposome surface, which enhances steric stabilization and prevents protein adsorption and aggregation[3][].

Q3: What is the "PEG dilemma," and how does it relate to PEG chain length?

A3: The "PEG dilemma" refers to the trade-off where the dense PEG layer that provides stability and long circulation also creates steric hindrance, which can inhibit the interaction of liposomes with target cells and interfere with endosomal escape of the payload[3][10][11][12]. Very long PEG chains can exacerbate this issue, reducing cellular uptake and overall therapeutic efficacy[3][13]. Optimizing the PEG chain length and density is key to balancing circulation time with effective drug delivery to the target site.

Q4: What is the Accelerated Blood Clearance (ABC) phenomenon?

A4: The Accelerated Blood Clearance (ABC) phenomenon is an immune response observed upon repeated injection of PEGylated liposomes. The first dose can induce the production of anti-PEG IgM antibodies by the spleen. A subsequent dose administered a few days later can be rapidly cleared from circulation by macrophages, primarily in the liver and spleen, due to binding with these antibodies[3][7][10]. This can significantly decrease the therapeutic efficacy of the drug.

Q5: Can liposome size affect the performance of PEGylated formulations?

A5: Yes, liposome size is a crucial parameter. For PEGylated liposomes to effectively prolong circulation time, a size of less than 300 nm is generally considered essential[8]. The steric barrier effect of PEG is most effective for relatively small liposomes (e.g., diameter ≤ 200 nm). Larger PEGylated liposomes may exhibit high accumulation in the spleen[14].

Troubleshooting Guide

Issue 1: My PEGylated liposomes are aggregating during storage.

Potential Cause	Troubleshooting Suggestion	Supporting Rationale
Insufficient PEG Density	Increase the molar percentage of the PEG-lipid in your formulation (e.g., to 2-5 mol%).	A higher PEG density creates a more effective steric barrier, overcoming van der Waals forces between liposomes and preventing aggregation[7][15].
Improper Storage Temperature	Store liposome suspensions at the recommended temperature, typically 2-8°C. Avoid freezing unless a suitable cryoprotectant is used.	Elevated temperatures can increase the fluidity of the lipid bilayer, which may promote fusion and aggregation[15][16]. Freezing can disrupt the vesicle structure.
Incompatible Buffer/pH	Ensure the pH of the storage buffer is appropriate for the lipid composition. The pH can affect the stability, size, and permeability of liposomes[16].	Variations in pH can alter the surface charge and integrity of the liposomes, leading to instability[16].

Issue 2: The drug encapsulation efficiency of my liposomes is low.

Potential Cause	Troubleshooting Suggestion	Supporting Rationale
PEG Interference during Formulation	Consider using a post-insertion method for PEGylation. Form the drug-loaded liposomes first, then incubate them with PEG-lipid micelles.	The presence of PEG-lipids during the initial formulation can sometimes interfere with the encapsulation process. The post-insertion technique can mitigate this[3].
Drug-Lipid Incompatibility	Re-evaluate the lipid composition. The charge and type of lipids should be compatible with the physicochemical properties of the drug being encapsulated.	The efficiency of drug loading is highly dependent on the interactions between the drug and the lipid bilayer or the aqueous core.
Formulation Method Not Optimized	Optimize the parameters of your formulation method (e.g., hydration time, sonication energy, extrusion cycles).	Methods like thin-film hydration require complete hydration of the lipid film to form well-defined vesicles capable of efficiently entrapping drugs[17].

Issue 3: My PEGylated liposomes show poor cellular uptake in vitro.

Potential Cause	Troubleshooting Suggestion	Supporting Rationale
Steric Hindrance (PEG Dilemma)	Try using a shorter PEG chain length (e.g., PEG750 or PEG1000) or a lower PEG density if circulation time is less critical for the application.	Shorter PEG chains or a "mushroom" conformation (lower density) can reduce steric hindrance, potentially improving interaction with cell membranes[4][13].
Lack of Targeting Ligand	Incorporate a targeting ligand (e.g., folate, antibody fragment) on the distal end of some of the PEG chains.	While PEG provides stealth properties, it does not confer active targeting. Adding a ligand can promote receptor-mediated endocytosis[18].
Cleavable PEG Linker	Use a PEG-lipid with a linker that is cleavable in the target microenvironment (e.g., pH-sensitive or enzyme-sensitive linker).	This strategy allows the liposome to shed its PEG coat upon reaching the target tissue (e.g., an acidic tumor microenvironment), unmasking the liposome surface for better cellular interaction[3][12].

Quantitative Data Summary

Table 1: Effect of PEG Molecular Weight on Liposome Circulation

Liposome Composition	PEG-Lipid (mol%)	PEG MW (Da)	% Injected Dose in Blood (Time Point)	Reference
DSPC/CH	DSPE-PEG (6 mol%)	2000	~40% (6 h)	[1][2]
DSPC/CH	DSPE-PEG (6 mol%)	5000	Lower than PEG2000	[1][2]
DSPC/CH	DSPE-PEG (6 mol%)	12000	Lower than PEG2000	[1][2]
DSPC	DSPE-PEG (2 mol%)	2000	~26% (24 h)	[6]
DSPC	DSPE-PEG (5 mol%)	2000	~30% (24 h)	[6]

DSPC: Distearoylphosphatidylcholine; CH: Cholesterol; DSPE: Distearoyl-sn-glycero-3-phosphoethanolamine

Table 2: Physicochemical Characterization of Example PEGylated Liposomes

Formulation	Mean Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
PEG-Lipo-β-E	83.31 ± 0.181	0.279 ± 0.004	-21.4 ± 1.06	95.53 ± 1.712	[19]

Experimental Protocols

Protocol 1: Liposome Size and Zeta Potential Analysis via Dynamic Light Scattering (DLS)

This protocol outlines the standard procedure for determining the size distribution, polydispersity index (PDI), and zeta potential of PEGylated liposome samples.

Materials & Equipment:

• Zetasizer instrument (e.g., Malvern Zetasizer Nano ZS)[19][20]

• Disposable or quartz cuvettes

• Deionized water or appropriate buffer (e.g., PBS) for dilution

• Liposome suspension

Procedure:

• Instrument Setup: Turn on the Zetasizer and allow the laser to warm up as per the manufacturer's instructions (typically 15-30 minutes).

• Sample Preparation:

  • Dilute the liposome suspension with deionized water or the formulation buffer to an appropriate concentration. The goal is to avoid multiple scattering effects, which can occur with overly concentrated samples[21]. A 10-fold or greater dilution is common[21].

  • Ensure the final sample volume is sufficient for the cuvette being used (e.g., 60 µL to 1 mL).

  • Gently mix the diluted sample by inverting the tube; do not vortex, as this can disrupt the liposomes.

• Size Measurement (DLS):

  • Transfer the diluted sample to a clean, dust-free cuvette.

  • Insert the cuvette into the instrument's measurement chamber.

  • In the software, set the measurement parameters: dispersant (e.g., water), temperature (e.g., 25°C), and measurement angles (if using Multi-Angle DLS)[21][22].

  • Equilibrate the sample at the set temperature for 1-2 minutes.

  • Perform the measurement. The instrument will measure the fluctuations in scattered light intensity caused by the Brownian motion of the liposomes[23].

  • The software will calculate the intensity-weighted mean hydrodynamic diameter (Z-average) and the Polydispersity Index (PDI). A PDI value < 0.3 generally indicates a monodisperse and homogenous population.

• Zeta Potential Measurement:

  • For zeta potential, transfer the diluted sample to a specific folded capillary cell.

  • Insert the cell into the instrument.

  • The instrument applies an electric field and measures the velocity of the particles using Laser Doppler Velocimetry.

  • The software calculates the zeta potential, which indicates the surface charge and provides an insight into the formulation's stability against aggregation.

• Data Analysis:

  • Record the Z-average size, PDI, and zeta potential values.

  • Perform at least three independent measurements for each sample to ensure reproducibility[21].

Protocol 2: In Vitro Drug Release Assay using the Dialysis Method

This protocol describes a common method to study the release kinetics of a drug from PEGylated liposomes.

Materials & Equipment:

• Dialysis tubing/cassette with an appropriate Molecular Weight Cut-Off (MWCO) (e.g., 3.5 kDa)[24]. The MWCO should be large enough to allow free passage of the released drug but small enough to retain the liposomes.

• Release medium (e.g., Phosphate Buffered Saline (PBS), pH 7.4)[17].

• Beakers or flasks.

• Shaking incubator or magnetic stirrer set to 37°C.

• Validated analytical method to quantify the drug (e.g., HPLC, UV-Vis Spectrophotometer)[17][24].

Procedure:

• Preparation:

  • Pre-soak the dialysis membrane in the release medium as per the manufacturer's instructions.

  • Pre-warm the release medium to 37°C.

• Loading the Dialysis Bag:

  • Pipette a known volume and concentration of the PEGylated liposome formulation (e.g., 1 mL) into the prepared dialysis bag[17][24].

  • Securely seal both ends of the bag, ensuring there are no leaks.

• Initiating the Release Study:

  • Place the sealed dialysis bag into a beaker containing a known, larger volume of the pre-warmed release medium (e.g., 100 mL)[17]. This large volume helps maintain "sink conditions," where the concentration of the drug in the external medium is significantly lower than inside the bag, preventing equilibrium from stopping the release.

  • Place the beaker in a shaking incubator or on a magnetic stirrer at 37°C with constant, gentle agitation[17].

• Sampling:

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24 hours), withdraw a small aliquot (e.g., 1 mL) of the release medium from the beaker[17][24].

  • To maintain a constant volume, immediately replace the withdrawn sample with an equal volume of fresh, pre-warmed release medium.

• Sample Analysis:

  • Quantify the concentration of the released drug in the collected samples using a pre-validated analytical method (e.g., UV-Vis spectroscopy or HPLC)[17].

• Data Calculation:

  • Calculate the cumulative amount of drug released at each time point, correcting for the drug removed during previous sampling and the volume replacement.

  • Plot the cumulative percentage of drug released versus time to obtain the drug release profile.

Visualizations

Caption: Experimental workflow for PEGylated liposome formulation and characterization.

Caption: Relationship between PEG chain length, stability, and cellular uptake.

Caption: Troubleshooting logic for liposome aggregation issues.

References

• 1. Effect of molecular weight in amphipathic polyethyleneglycol on prolonging the circulation time of large unilamellar liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Diversity of PEGylation methods of liposomes and their influence on RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Low-pH-sensitive poly(ethylene glycol) (PEG)-stabilized plasmid nanolipoparticles: effects of PEG chain length, lipid composition and assembly conditions on gene delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. PEGylated Liposomes in the Clinic and Clinical Trials | Biopharma PEG [biochempeg.com]
• 8. Prolonged circulation time in vivo of large unilamellar liposomes composed of distearoyl phosphatidylcholine and cholesterol containing amphipathic poly(ethylene glycol) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Advantages and Disadvantages of PEGylated Liposomes in Drug Delivery System | Biopharma PEG [biochempeg.com]
• 11. researchgate.net [researchgate.net]
• 12. Challenges in Development of Targeted Liposomal Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Activity of amphipathic poly(ethylene glycol) 5000 to prolong the circulation time of liposomes depends on the liposome size and is unfavorable for immunoliposome binding to target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Coating Materials to Increase the Stability of Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. Effects of PEG-Linker Chain Length of Folate-Linked Liposomal Formulations on Targeting Ability and Antitumor Activity of Encapsulated Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Preparation, characterization, pharmacokinetics and anticancer effects of PEGylated β-elemene liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 20. 2.5. Dynamic Light-Scattering Measurements (DLS) [bio-protocol.org]
• 21. Using light scattering to assess how phospholipid–protein interactions affect complex I functionality in liposomes - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D2CB00158F [pubs.rsc.org]
• 22. Characterizing the size and concentration of liposomes using Multi-Angle Dynamic Light Scattering and Nanoparticle Tracking Analysis | Malvern Panalytical [malvernpanalytical.com]
• 23. news-medical.net [news-medical.net]
• 24. 2.2.3. Liposomes’ Drug Loading and Release Characterization [bio-protocol.org]

Technical Support Center: DSPE-PEG-DBCO Liposome Production

Welcome to the technical support center for DSPE-PEG-DBCO liposome (B1194612) production. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on common challenges encountered during the scaling up of liposome manufacturing. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist in your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up DSPE-PEG-DBCO liposome production from benchtop to a larger scale?

A1: The main challenges include maintaining consistent particle size and a low polydispersity index (PDI), ensuring batch-to-batch reproducibility, managing sterile processing, dealing with the large volumes of organic solvents required by some methods, and ensuring the stability of the final product.[1][2] Methods that work well at the lab scale, like thin-film hydration, can be difficult to reproduce at an industrial scale, necessitating the adoption of more scalable technologies like microfluidics or high-pressure homogenization.[1][2][3]

Q2: How does the molar percentage of DSPE-PEG-DBCO affect the final liposome characteristics during scale-up?

A2: The concentration of DSPE-PEG-DBCO is a critical parameter. Increasing the PEG-lipid concentration can decrease liposome size and prevent aggregation by providing a steric barrier.[4][5] However, excessively high concentrations can hinder the cellular uptake of the liposomes. During scale-up, the optimal ratio must be maintained consistently, as variations can lead to batch failure. The presence of the bulky DBCO group may also influence the packing of lipids in the bilayer, potentially affecting stability and drug retention.

Q3: What are the critical process parameters to control when using a scalable method like microfluidics?

A3: For microfluidic-based production, the key parameters are the Total Flow Rate (TFR) and the Flow Rate Ratio (FRR) of the aqueous phase to the lipid-organic phase.[6] These parameters directly control the nanoprecipitation process and, consequently, the final particle size and PDI.[3] The Reynolds number (Re) has been identified as a reliable scalability factor; maintaining a similar Re across different scales by adjusting channel size and flow rates can yield consistent liposome characteristics.[3]

Q4: Which analytical techniques are essential for quality control during and after the scale-up of DSPE-PEG-DBCO liposome production?

A4: A robust quality control strategy should include several analytical techniques. Dynamic Light Scattering (DLS) is used to measure particle size, polydispersity index (PDI), and zeta potential.[7][8] Cryo-Transmission Electron Microscopy (Cryo-TEM) provides direct visualization of liposome morphology. For quantifying lipid components and assessing purity, High-Performance Liquid Chromatography (HPLC) with detectors like Evaporative Light Scattering (ELSD) or Charged Aerosol Detection (CAD) is crucial.[9][10] UV-Vis spectroscopy can be used to confirm the presence of the DBCO moiety.[8]

Q5: How can the stability of DSPE-PEG-DBCO liposomes be ensured during long-term storage after large-scale production?

A5: Liposome stability is influenced by both physical and chemical factors, including temperature, pH, and lipid peroxidation.[11] For long-term storage, lyophilization (freeze-drying) is a common strategy. The addition of cryoprotectants, such as sucrose (B13894) or trehalose, is essential to protect the integrity of the vesicles during the freezing and drying process.[12][13] The choice of cryoprotectant and its concentration relative to the lipid content are critical parameters that must be optimized.[12] Liposomes should be stored at appropriate temperatures (e.g., 4°C for liquid formulations, or below -20°C for lyophilized products) and protected from light.[11][14]

Troubleshooting Guides

Issue 1: Inconsistent Particle Size and High PDI

Question: My liposome batches show significant variability in particle size and the PDI is consistently above 0.2 after scaling up the production volume. What could be the cause and how can I fix it?

Possible Causes:

• Inefficient Mixing: The method used for hydration or mixing (e.g., vortexing, sonication) is not providing homogenous energy distribution at a larger volume.

• Extrusion Issues: Clogged extruder membranes, inconsistent pressure application, or an excessive number of extrusion cycles can lead to broader size distributions.

• Microfluidics Parameter Drift: Fluctuations in the flow rates (TFR or FRR) of the lipid and aqueous phases.[3]

• Lipid Concentration: The total lipid concentration may be too high for the chosen production method, leading to aggregation.

Suggested Solutions:

• Optimize Mixing Method: For larger volumes, switch from simple vortexing to a more robust method like high-shear mixing or microfluidization before extrusion to ensure a more uniform suspension of multilamellar vesicles.[1]

• Standardize Extrusion Protocol: Ensure the extruder is assembled correctly and that membranes are not clogged. Use a consistent pressure and a defined number of passes (typically 10-21) through the membrane. Monitor the temperature to ensure it remains above the lipid phase transition temperature (Tm).

• Calibrate Microfluidics System: Regularly calibrate the pumps of the microfluidic device to ensure accurate and stable flow rates. For scaling, focus on maintaining a constant Reynolds number to ensure similar flow conditions.[3]

• Adjust Lipid Concentration: Perform a concentration-response study to find the optimal total lipid concentration for your specific formulation and scale-up method.

Issue 2: Low or Inefficient DBCO-Ligand Conjugation

Question: The efficiency of my azide-ligand conjugation to the DSPE-PEG-DBCO liposomes is very low. What factors could be affecting the click chemistry reaction?

Possible Causes:

• Steric Hindrance: The PEG chains may be too dense or too long, creating a "brush regime" that sterically hinders the DBCO group from reacting with the azide-functionalized ligand.[15]

• Inaccessible DBCO: The hydrophobic DBCO moiety may be partially buried within the lipid bilayer, reducing its availability for reaction.[14]

• Incorrect Reaction Conditions: The pH, temperature, or incubation time of the conjugation reaction may be suboptimal.

• Presence of Contaminants: Buffers containing azide (B81097) (e.g., sodium azide as a preservative) will compete with the target ligand and quench the reaction.[14]

• Degradation of Reactants: The DBCO or azide functional groups may have degraded due to improper storage or handling.

Suggested Solutions:

• Optimize PEG Density: Test formulations with varying molar percentages of DSPE-PEG-DBCO (e.g., 1-5 mol%) to find a balance between stability and reactivity.

• Use Post-Insertion Method: Prepare the liposomes first and then insert the DSPE-PEG-DBCO into the outer leaflet by incubating pre-formed liposomes with micelles of the PEG-lipid at a temperature above the lipid Tm. This method can improve the accessibility of the DBCO group.[14]

• Optimize Reaction Parameters: While copper-free click chemistry is robust, ensure the reaction buffer is optimal (typically PBS at pH 7.4). Increase the incubation time (up to 12 hours or longer) or perform the reaction at a slightly elevated temperature (e.g., room temperature up to 37°C) if the ligand is stable.[14]

• Purify All Components: Ensure all buffers are free of azide contaminants. Purify the azide-modified ligand before use to remove any unreacted reagents.

• Verify Reagent Quality: Check the integrity of the DSPE-PEG-DBCO and the azide-ligand using appropriate analytical methods (e.g., NMR, Mass Spectrometry) before starting the large-scale reaction.

Issue 3: Liposome Aggregation and Instability During or After Production

Question: My liposomes are aggregating and precipitating out of solution, especially after the purification step. How can I improve their colloidal stability?

Possible Causes:

• Insufficient PEGylation: The concentration of DSPE-PEG-DBCO may be too low to provide adequate steric stabilization, especially in high-ionic-strength buffers.[16]

• Inappropriate Buffer Conditions: The pH or ionic strength of the buffer can affect the surface charge and stability of the liposomes. Divalent cations, in particular, can sometimes decrease stability.[16]

• Residual Organic Solvent: Inadequate removal of organic solvents (e.g., chloroform (B151607), ethanol) can disrupt the lipid bilayer and lead to instability.

• Temperature Stress: Exposing the liposomes to temperatures far above or below their phase transition temperature for extended periods can compromise their integrity.

Suggested Solutions:

• Increase PEG Density: Increase the molar percentage of DSPE-PEG-DBCO in the formulation (e.g., from 2 mol% to 5 mol%). The hydrophilic PEG chains create a protective layer that prevents vesicle fusion.[4]

• Optimize Buffer Composition: Use a buffer with a suitable pH (typically 6.5-7.5) and controlled ionic strength. If possible, avoid high concentrations of divalent cations.

• Ensure Complete Solvent Removal: When using methods like thin-film hydration, ensure the lipid film is thoroughly dried under vacuum to remove all traces of organic solvent. For ethanol (B145695) injection or microfluidics, use tangential flow filtration (TFF) or dialysis to efficiently remove the solvent.

• Maintain Temperature Control: Process and store liposomes at appropriate temperatures. For storage, refrigeration at 4°C is standard for liquid formulations. Never freeze liquid liposome suspensions, as ice crystal formation can rupture the vesicles.[14]

Data Presentation

Table 1: Influence of Microfluidics Parameters on Liposome Characteristics

Formulation ID	Total Flow Rate (TFR) (mL/min)	Flow Rate Ratio (FRR) (Aq:Org)	DSPE-PEG-DBCO (mol%)	Resulting Size (nm)	Resulting PDI
Lipo-A1	10	3:1	2	85 ± 5	0.12
Lipo-A2	20	3:1	2	72 ± 4	0.09
Lipo-B1	10	5:1	2	98 ± 6	0.15
Lipo-C1	10	3:1	5	81 ± 5	0.11

Note: Data are representative examples to illustrate trends. Actual results will vary based on the specific lipid composition and microfluidic system used.

Table 2: Common Lipid Compositions for DSPE-PEG-DBCO Liposomes

Primary Structural Lipid	Helper Lipid	DSPE-PEG-DBCO (mol%)	Molar Ratio (Struct:Help:PEG)	Typical Application
DSPC	Cholesterol	2-5%	55:40:(2-5)	Drug Delivery (High Tm)
DOPC	Cholesterol	2-5%	55:40:(2-5)	Imaging Probes (Low Tm)[17]
DPPC	Cholesterol	5%	53:42:5	Click Chemistry Studies[6]

Experimental Protocols

Protocol 1: Liposome Preparation via Thin-Film Hydration and Extrusion (Lab Scale)

• Lipid Film Preparation:

  • Co-dissolve the lipids (e.g., DSPC, Cholesterol, and DSPE-PEG-DBCO at a 55:40:5 molar ratio) in chloroform or a chloroform/methanol mixture in a round-bottom flask.

  • Evaporate the organic solvent using a rotary evaporator at a temperature above the lipid Tm to form a thin, uniform lipid film on the flask wall.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.[18]

• Hydration:

  • Hydrate the lipid film with the desired aqueous buffer (e.g., PBS, pH 7.4) by vortexing or gentle shaking. The temperature of the buffer should be above the Tm of the lipids. This will form multilamellar vesicles (MLVs).

• Size Reduction (Extrusion):

  • Assemble a handheld or benchtop extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Equilibrate the extruder to a temperature above the lipid Tm.

  • Load the MLV suspension into one of the extruder syringes.

  • Pass the suspension through the membrane 11 to 21 times. The final product should be a translucent suspension of large unilamellar vesicles (LUVs).[17]

• Purification:

  • Remove any unencapsulated material by size exclusion chromatography (SEC) or dialysis.

Protocol 2: Scalable Liposome Production via Microfluidics

• Phase Preparation:

  • Organic Phase: Dissolve the lipids (e.g., DSPC, Cholesterol, DSPE-PEG-DBCO) in absolute ethanol to the desired final concentration.

  • Aqueous Phase: Prepare the hydration buffer (e.g., citrate (B86180) or phosphate (B84403) buffer) at the desired pH.

• System Setup:

  • Prime the microfluidic system (e.g., NanoAssemblr) with the respective solvents (ethanol and aqueous buffer).

  • Set the Total Flow Rate (TFR) and Flow Rate Ratio (FRR) according to your optimization studies (e.g., TFR of 12 mL/min and FRR of 3:1 aqueous:organic).

• Nanoparticle Formation:

  • Load the organic and aqueous phase solutions into the system's reservoirs or syringes.

  • Initiate the mixing process. The rapid mixing of the two phases in the microfluidic cartridge will induce nanoprecipitation and self-assembly of the liposomes.

• Downstream Processing:

  • The resulting liposome suspension will be diluted in the aqueous buffer and contain ethanol.

  • Immediately purify the liposomes and exchange the buffer using a scalable method like Tangential Flow Filtration (TFF) to remove the ethanol.

Protocol 3: DBCO-Ligand Conjugation via Click Chemistry

• Reagent Preparation:

  • Prepare the DSPE-PEG-DBCO liposomes in an azide-free buffer (e.g., PBS, pH 7.4).

  • Dissolve the azide-functionalized ligand (e.g., peptide, antibody fragment) in the same reaction buffer.

• Conjugation Reaction:

  • Add the azide-ligand solution to the liposome suspension. A 5- to 10-fold molar excess of the ligand relative to the reactive DBCO lipid is often used to drive the reaction to completion.

  • Incubate the mixture at room temperature for 4-12 hours with gentle mixing.[19] For less stable molecules, the reaction can be performed at 4°C for a longer duration (24-48 hours).

• Purification:

  • Remove the unreacted, excess ligand from the final immunoliposome product.

  • For large-scale purification, Tangential Flow Filtration (TFF) is highly effective. For lab scale, Size Exclusion Chromatography (SEC) or dialysis can be used.[19]

• Characterization and Storage:

  • Characterize the final conjugate for size, PDI, and conjugation efficiency (e.g., via HPLC or a protein quantification assay).

  • Store the purified liposomes at 4°C, protected from light.

Visualizations

Experimental and Logical Workflows

References

• 1. yjcorp.co.kr [yjcorp.co.kr]
• 2. Liposomes produced by microfluidics and extrusion: A comparison for scale-up purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Channel-size enlarging strategy for liposome production scale-up: A simplified approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Application of poly(ethylene glycol)–distearoylphosphatidylethanolamine (PEG-DSPE) block copolymers and their derivatives as nanomaterials in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. d-nb.info [d-nb.info]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Simultaneous Determination of Polyethylene Glycol-Conjugated Liposome Components by Using Reversed-Phase High-Performance Liquid Chromatography with UV and Evaporative Light Scattering Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Coating Materials to Increase the Stability of Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. encapsula.com [encapsula.com]
• 15. researchgate.net [researchgate.net]
• 16. Long-Term Stable Liposome Modified by PEG-Lipid in Natural Seawater - PMC [pmc.ncbi.nlm.nih.gov]
• 17. PEG2000-DBCO surface coating increases intracellular uptake of liposomes by breast cancer xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Researcher's Guide to Quantifying DSPE-PEG-DBCO Conjugation Efficiency

For researchers, scientists, and drug development professionals, the precise quantification of DSPE-PEG-DBCO conjugation efficiency is critical for ensuring the quality, efficacy, and reproducibility of targeted drug delivery systems, functionalized nanoparticles, and other advanced biomaterials. The covalent attachment of dibenzocyclooctyne (DBCO) to a DSPE-PEG lipid anchor enables highly specific and efficient copper-free click chemistry reactions with azide-modified molecules. This guide provides an objective comparison of common analytical techniques used to quantify this conjugation, supported by experimental data and detailed protocols.

The efficiency of the reaction between DSPE-PEG-DBCO and an azide-containing molecule is a key parameter to control. Several analytical methods can be employed to determine the success of the conjugation, each with its own advantages and limitations. The primary methods include chromatographic techniques, mass spectrometry, and spectrophotometric analysis.

Comparison of Analytical Methods

The choice of method for quantifying DSPE-PEG-DBCO conjugation efficiency depends on the specific requirements of the study, including the nature of the conjugated molecule, the required level of detail, and the available instrumentation.

Method	Principle	Information Provided	Advantages	Disadvantages
UV-Vis Spectrophotometry	Measures the absorbance of the DBCO group, which has a characteristic absorbance maximum around 309 nm.[1][2][3] The decrease in this absorbance upon reaction with an azide (B81097) can be used to monitor the reaction progress.[2]	Degree of Labeling (DOL), reaction kinetics.[1][4]	Simple, rapid, and readily available equipment.[5]	Indirect measurement, potential for interference from other chromophores, less accurate for complex mixtures.
High-Performance Liquid Chromatography (HPLC)	Separates the conjugated product from unreacted starting materials based on properties like hydrophobicity (Reversed-Phase HPLC) or size (Size-Exclusion Chromatography).[6][7][8][9]	Purity of the conjugate, quantification of unreacted DSPE-PEG-DBCO, and determination of conjugation yield.	High resolution and sensitivity, can be coupled with various detectors (e.g., ELSD, CAD, UV) for comprehensive analysis.[6][8][10]	Requires method development and optimization, may require specialized detectors for non-UV active compounds.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of molecules, allowing for the precise determination of the molecular weight of the conjugate and unreacted components.[7][11][12][13]	Confirmation of conjugation, determination of the exact mass of the product, identification of side products, and site of conjugation (with MS/MS).[12]	High sensitivity and specificity, provides detailed structural information.[12]	Can be complex to interpret for heterogeneous samples like PEGylated lipids, requires expensive instrumentation.
Flow Cytometry	If the azide-modified molecule is attached to a cell or a fluorescently labeled entity, flow cytometry can be used to quantify the amount of DSPE-PEG-DBCO conjugated to the cell surface.[14][15]	Cell-specific conjugation efficiency, population heterogeneity.	High-throughput analysis of individual cells.	Indirect method, requires fluorescent labeling, not suitable for in-solution conjugation quantification.

Experimental Protocols & Data

UV-Vis Spectrophotometry for Degree of Labeling (DOL) Determination

This method is often used to determine the number of DBCO molecules conjugated per protein or other biomolecule before the click reaction with an azide.

Experimental Protocol:

• Sample Preparation: Prepare a solution of the purified DBCO-conjugated molecule in a suitable buffer (e.g., PBS, pH 7.4).

• Data Acquisition: Measure the absorbance of the solution at 280 nm (for protein concentration) and at ~309 nm (for DBCO concentration).[1][4]

• Calculation of Degree of Labeling (DOL):

  • Calculate the protein concentration using its molar extinction coefficient at 280 nm. A correction factor for the DBCO absorbance at 280 nm may be needed.[1]

  • Calculate the DBCO concentration using its molar extinction coefficient at ~309 nm (ε ≈ 12,000 M⁻¹cm⁻¹).[1]

  • The DOL is the molar ratio of DBCO to the protein.[4]

Workflow for DOL Determination by UV-Vis Spectrophotometry:

Caption: Workflow for determining the Degree of Labeling (DOL).

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a powerful technique to separate and quantify the starting materials and the final conjugated product.

Experimental Protocol:

• Sample Preparation: Dilute the reaction mixture in a suitable solvent (e.g., a mixture of the mobile phases).

• Chromatographic Conditions:

  • Column: C18 column.[6][8]

  • Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or formic acid in water) and an organic solvent (e.g., methanol (B129727) or acetonitrile).[6][8]

  • Flow Rate: Typically 1.0 mL/min.[6][8]

  • Detection: UV detector (if the conjugated molecule has a chromophore) or an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) for universal detection of non-volatile analytes.[6][8][10]

• Data Analysis:

  • Identify the peaks corresponding to the unreacted DSPE-PEG-DBCO, the azide-containing molecule, and the conjugated product based on their retention times (determined by running standards).

  • Quantify the area under each peak.

  • Calculate the conjugation efficiency by comparing the peak area of the product to the initial peak area of the limiting reactant.

Quantitative Data from HPLC Analysis:

Analyte	Retention Time (min)	Peak Area (arbitrary units)	Concentration (µg/mL)
DSPE-PEG-DBCO	5.8	15000	10
Azide-Molecule	3.2	25000	15
Conjugated Product	8.5	45000	25
Note: These are example values and will vary depending on the specific molecules and chromatographic conditions.

Workflow for RP-HPLC Analysis:

Caption: Workflow for RP-HPLC analysis of conjugation efficiency.

Mass Spectrometry (MS) for Confirmation and Characterization

Mass spectrometry provides unambiguous confirmation of the conjugation by determining the molecular weight of the product.

Experimental Protocol (Intact Mass Analysis):

• Sample Preparation: The sample may require desalting to remove salts that can interfere with ionization.

• Instrumentation: Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometers are commonly used.[12][13]

• Data Acquisition: Acquire the mass spectrum over a relevant m/z range.

• Data Analysis:

  • Deconvolute the raw data to obtain the zero-charge mass spectrum.

  • Compare the molecular weight of the product with the theoretical mass calculated from the masses of the starting materials. The mass of the conjugated product should be the sum of the masses of DSPE-PEG-DBCO and the azide-containing molecule.

Quantitative Data from Mass Spectrometry:

Species	Theoretical Mass (Da)	Observed Mass (Da)
DSPE-PEG(2000)-DBCO	~2800	2801.5
Azide-Peptide	1500	1500.2
Conjugated Product	~4300	4301.6
Note: The exact mass of DSPE-PEG-DBCO will vary due to the polydispersity of the PEG chain.[16]

Workflow for Mass Spectrometry Analysis:

References

• 1. benchchem.com [benchchem.com]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. Antibody Quantum Dot Conjugates Developed via Copper-free Click Chemistry for Rapid Analysis of Biological Samples Using a Microfluidic Microsphere Array System - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. broadpharm.com [broadpharm.com]
• 6. Simultaneous Determination of Polyethylene Glycol-Conjugated Liposome Components by Using Reversed-Phase High-Performance Liquid Chromatography with UV and Evaporative Light Scattering Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. enovatia.com [enovatia.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. avantiresearch.com [avantiresearch.com]

DSPE-PEG-DBCO vs. SMCC Linkers: A Comparative Guide for Antibody Conjugation

For researchers, scientists, and drug development professionals, the selection of an appropriate linker is a critical determinant of success in antibody conjugation. This guide provides an objective comparison of two widely used linker technologies: the copper-free click chemistry linker, 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)] (DSPE-PEG-DBCO), and the conventional amine-to-thiol linker, succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate (SMCC).

This comparison focuses on their chemical properties, conjugation mechanisms, and the performance of the resulting antibody conjugates, supported by a summary of experimental data and detailed protocols to inform rational design in the development of antibody-drug conjugates (ADCs) and other targeted therapeutics.

Core Chemical Principles and Mechanisms of Action

DSPE-PEG-DBCO utilizes Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), a form of "click chemistry." This bioorthogonal reaction occurs between a dibenzocyclooctyne (DBCO) group and an azide (B81097) (-N₃) group, forming a highly stable triazole linkage.[1][2] This reaction proceeds efficiently under physiological conditions without the need for a cytotoxic copper catalyst.[1] The DSPE-PEG component facilitates the incorporation of the linker into lipid-based delivery systems like liposomes, while the polyethylene (B3416737) glycol (PEG) spacer enhances hydrophilicity, which can mitigate aggregation and improve pharmacokinetics.[1][]

SMCC is a heterobifunctional crosslinker that connects primary amines (e.g., the ε-amine of lysine (B10760008) residues on an antibody) to sulfhydryl (thiol) groups.[1][4] It possesses two distinct reactive ends: an N-hydroxysuccinimide (NHS) ester that reacts with amines to form a stable amide bond, and a maleimide (B117702) group that reacts with thiols to create a stable thioether bond.[1][4] This well-established chemistry often requires the presence of a free thiol on the payload or the prior reduction of antibody disulfide bonds.[1]

Visualizing the Conjugation Chemistries

Figure 1. Reaction mechanisms for DSPE-PEG-DBCO and SMCC linkers.

Quantitative Performance Comparison

While direct head-to-head studies providing comprehensive metrics are sparse, the following table synthesizes available quantitative data to highlight the operational differences between the two linkers.

Parameter	DSPE-PEG-DBCO Chemistry	SMCC Chemistry	Key Findings & Citations
Reaction Kinetics	Slower; may require >24 hours for high efficiency.	Fast; typically complete in 0.5-2 hours.	SPAAC reactions involving DBCO are significantly slower than maleimide reactions. One study noted only ~60% completion after 24 hours for a DBCO reaction, whereas maleimide reactions are generally complete within 30-60 minutes.[1]
Hydrophilicity & Aggregation	High hydrophilicity due to the PEG spacer; reduces the tendency for aggregation, especially with hydrophobic payloads.[5]	Hydrophobic; can increase the propensity for aggregation, potentially limiting the achievable drug-to-antibody ratio (DAR).[5][6]	The PEG spacer in DSPE-PEG-DBCO provides significant hydrophilicity. In contrast, non-PEGylated SMCC linkers have a higher tendency to cause aggregation, particularly at DARs above four.[1][][6]
Linkage Stability	Forms a highly stable triazole bond.[1]	Forms a stable thioether bond, but is susceptible to retro-Michael addition (deconjugation) in plasma.[1]	The triazole ring formed via click chemistry is exceptionally stable. The maleimide-thiol linkage can undergo thiol exchange in vivo, leading to premature payload release.[1]
Bystander Effect	Dependent on the payload and its release mechanism from the carrier (e.g., liposome).	Limited to no bystander effect for non-cleavable SMCC linkers, as payload release requires lysosomal degradation of the antibody.[7][8]	Cleavable linkers are generally required for a bystander effect. Non-cleavable linkers like SMCC restrict payload activity to the target cell.[7][8]
Pharmacokinetics (PK)	The hydrophilic PEG chain can create a "hydration shell," leading to a longer circulation half-life and reduced plasma clearance.[5][9][10]	Conjugates with SMCC linkers may exhibit faster clearance from circulation compared to their PEGylated counterparts.[5][10]	PEGylation is a well-established strategy to improve the solubility and reduce aggregation of ADCs, leading to improved PK profiles.[5][9][10]

Experimental Protocols

Detailed methodologies are crucial for the successful application of these linkers. The following sections provide generalized protocols for antibody conjugation using DSPE-PEG-DBCO and SMCC.

Protocol 1: Antibody Conjugation using DSPE-PEG-DBCO (via Click Chemistry)

This protocol assumes the antibody has been pre-functionalized with an azide group.

Materials:

• Azide-modified antibody in a suitable buffer (e.g., PBS, pH 7.2-7.5)

• DSPE-PEG-DBCO dissolved in a compatible solvent (e.g., DMSO)

• Reaction tubes

• Purification system (e.g., size-exclusion chromatography)

Procedure:

• Antibody Preparation: Ensure the azide-modified antibody solution is free of interfering substances. The concentration will influence the molar excess of DSPE-PEG-DBCO required.

• DSPE-PEG-DBCO Solution Preparation: Immediately before use, dissolve DSPE-PEG-DBCO in DMSO to a stock concentration (e.g., 10 mM).

• Conjugation Reaction:

  • Combine the azide-modified antibody with the DSPE-PEG-DBCO solution. The molar ratio will depend on the desired final degree of labeling.

  • Incubate the reaction mixture overnight at 4°C with gentle agitation.[11]

• Purification:

  • Remove unreacted DSPE-PEG-DBCO and other small molecules using size-exclusion chromatography or dialysis.[]

• Characterization:

  • Determine the final protein concentration (e.g., Bradford assay or A280).

  • Calculate the degree of labeling (DOL) using UV-Vis spectrophotometry by measuring the absorbance at ~280 nm (for the antibody) and ~309 nm (for DBCO).[13]

  • Assess the purity and integrity of the conjugate using SDS-PAGE.[13]

Figure 2. Workflow for DSPE-PEG-DBCO antibody conjugation.

Protocol 2: Two-Step Antibody Conjugation using SMCC

This protocol outlines the conjugation of a thiol-containing payload to an antibody.

Materials:

• Antibody in an amine-free buffer (e.g., PBS, pH 7.2-7.5)

• SMCC dissolved in an organic solvent (e.g., DMSO or DMF)

• Thiol-containing payload

• Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

• Desalting columns

Procedure:

• Antibody Preparation: Ensure the antibody is in an amine-free buffer at a concentration of 1-10 mg/mL.[14]

• Antibody Activation with SMCC:

  • Add a 5- to 20-fold molar excess of SMCC to the antibody solution.[14] The exact ratio should be optimized.

  • Incubate for 30-60 minutes at room temperature or 2 hours at 4°C.[14]

• Removal of Excess SMCC:

  • Remove unreacted SMCC using a desalting column equilibrated with Conjugation Buffer.[15][16]

• Payload Conjugation:

  • Immediately combine the purified, maleimide-activated antibody with the thiol-containing payload in Conjugation Buffer (pH 6.5-7.5).[4][16] The molar ratio will depend on the desired final DAR.

  • Incubate the reaction mixture at room temperature for 30 minutes to 2 hours.[16]

• Quenching (Optional):

  • To cap unreacted maleimide groups, add an excess of a thiol-containing molecule like cysteine.

• Purification:

  • Purify the final antibody conjugate using methods such as size-exclusion chromatography to remove unreacted payload and other byproducts.

• Characterization:

  • Determine the final protein concentration and DAR.

  • Assess purity and integrity via SDS-PAGE and other analytical methods.

Figure 3. Workflow for SMCC antibody conjugation.

Conclusion: Selecting the Optimal Linker

The choice between DSPE-PEG-DBCO and SMCC is a trade-off between reaction efficiency, linker properties, and the specific requirements of the final conjugate.

DSPE-PEG-DBCO is an excellent choice when:

• Bioorthogonal, copper-free chemistry is desired to avoid potential toxicity and side reactions.

• Improved hydrophilicity is needed to overcome challenges with payload solubility or ADC aggregation.[5]

• The application involves incorporation into lipid-based delivery systems.

• A highly stable, irreversible linkage is paramount.[1]

SMCC is the preferred linker when:

• A well-established, rapid, and robust conjugation chemistry is favored.[1]

• High plasma stability is paramount to minimize off-target toxicity, and the potential for deconjugation is considered acceptable.[8]

• A non-cleavable linker strategy is employed, relying on the internalization and degradation of the antibody for payload release.[7][8]

• Cost is a primary concern, as SMCC and related reagents are generally less expensive than DBCO-based linkers.[1]

For the development of next-generation antibody-drug conjugates where stability, solubility, and predictable in vivo behavior are critical, the advantages offered by the hydrophilic, stable, and bioorthogonal nature of the DSPE-PEG-DBCO linker system often outweigh its slower reaction kinetics.[1] However, SMCC remains a valuable and widely used tool in the ADC field, particularly for constructs where its properties are well-suited to the therapeutic goal.

References

• 1. benchchem.com [benchchem.com]
• 2. encapsula.com [encapsula.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Effect of Linker-Drug Properties and Conjugation Site on the Physical Stability of ADCs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Linkers in Antibody-Drug Conjugates - Creative Biolabs [creative-biolabs.com]
• 8. benchchem.com [benchchem.com]
• 9. PEG Linker Improves Antitumor Efficacy and Safety of Affibody-Based Drug Conjugates | MDPI [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. help.lumiprobe.com [help.lumiprobe.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. proteochem.com [proteochem.com]
• 16. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

A Head-to-Head Comparison: DSPE-PEG-DBCO and Other Copper-Free Click Chemistry Reagents for Bioconjugation and Drug Delivery

For researchers, scientists, and drug development professionals, the ability to precisely and efficiently attach molecules to nanoparticles, cells, and other biological entities is paramount. Copper-free click chemistry has emerged as a revolutionary tool for these applications, enabling rapid and bioorthogonal conjugations without the cellular toxicity associated with copper catalysts. At the forefront of these reagents is DSPE-PEG-DBCO, a lipid-polyethylene glycol conjugate functionalized with dibenzocyclooctyne (DBCO). This guide provides an objective, data-driven comparison of DSPE-PEG-DBCO with other leading copper-free click chemistry reagents, empowering you to make informed decisions for your specific research needs.

The landscape of copper-free click chemistry is dominated by two primary reaction types: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) and the inverse-electron-demand Diels-Alder (iEDDA) reaction. DSPE-PEG-DBCO falls under the SPAAC category, where the inherent ring strain of the DBCO group drives a highly efficient reaction with an azide-functionalized molecule. This guide will compare DSPE-PEG-DBCO with other SPAAC reagents, such as those based on bicyclo[6.1.0]nonyne (BCN), and the prominent iEDDA system utilizing trans-cyclooctene (B1233481) (TCO) and tetrazine.

Performance Comparison at a Glance

The selection of a copper-free click chemistry reagent is a critical decision influenced by factors such as reaction speed, stability in biological environments, and the physicochemical properties of the resulting conjugate. The following tables provide a summary of quantitative data to facilitate a direct comparison of these key performance indicators.

Table 1: Reaction Kinetics of Copper-Free Click Chemistry Reagents

Reagent Type	Specific Reagent	Reacts With	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Key Features
SPAAC	DSPE-PEG-DBCO	Azide	~0.3 - 2.1[1][2]	High reactivity, widely used, enhanced aqueous solubility due to PEG.[1]
SPAAC	DSPE-PEG-BCN	Azide	~0.07 - 0.28[1]	More stable than DBCO in the presence of thiols, smaller and less hydrophobic core.[3][4]
iEDDA	DSPE-PEG-TCO	Tetrazine	Up to ~10⁶[1]	Exceptionally fast kinetics, ideal for reactions at low concentrations.

Note: Reaction rates are dependent on the specific derivatives, solvent, and temperature.

Table 2: Stability of Functionalized Liposomes

Functional Moiety	Stability in Serum	Stability in Reducing Environments (e.g., high thiol concentration)	Key Considerations
DBCO	Generally stable.	Less stable than BCN; can be susceptible to degradation by thiols like glutathione.[1][4]	The resulting triazole linkage is highly stable.
BCN	Generally stable.	More stable than DBCO.[4]	A more robust option for intracellular applications or long incubation times in reducing environments.[4]
TCO	Stability of the TCO handle can be a concern due to potential isomerization to the less reactive cis-isomer. More stable derivatives are available.	Generally stable.	The dihydropyridazine (B8628806) linkage formed with tetrazine is generally stable.

Experimental Protocols

Reproducible and reliable data are the bedrock of scientific advancement. This section provides detailed methodologies for key experiments to compare the performance of DSPE-PEG-DBCO with other copper-free click chemistry reagents.

Experimental Protocol 1: Comparison of Liposome (B1194612) Functionalization Efficiency

This protocol outlines a method to compare the efficiency of conjugating an azide-containing protein to liposomes functionalized with either DSPE-PEG-DBCO or DSPE-PEG-BCN.

Materials:

• Pre-formed liposomes (e.g., composed of DSPC:Cholesterol, 55:45 molar ratio).

• DSPE-PEG2000-DBCO.

• DSPE-PEG2000-BCN.

• Azide-functionalized protein (e.g., Azido-BSA).

• Phosphate-buffered saline (PBS), pH 7.4.

• Size exclusion chromatography (SEC) column (e.g., Sepharose CL-4B).

• BCA Protein Assay Kit.

Procedure:

• Liposome Functionalization:

  • Prepare two separate batches of liposomes.

  • Incubate one batch with DSPE-PEG-DBCO and the other with DSPE-PEG-BCN at a 5 mol% concentration relative to total lipids. The incubation should be performed above the phase transition temperature of the lipids (e.g., 60°C for DSPC) for 1 hour to allow for post-insertion of the functionalized lipids into the liposome bilayer.

  • Remove unincorporated DSPE-PEG-reagents by dialysis against PBS.

• Protein Conjugation:

  • To each batch of functionalized liposomes, add the azide-functionalized protein at a 2:1 molar ratio of protein to reactive lipid.

  • Incubate the reactions for 4 hours at room temperature with gentle mixing.

• Purification:

  • Separate the protein-conjugated liposomes from unconjugated protein using an SEC column equilibrated with PBS. Collect the fractions corresponding to the liposomes.

• Quantification of Conjugation Efficiency:

  • Determine the lipid concentration of the purified liposome fractions using a phosphate (B84403) assay.

  • Determine the protein concentration of the purified liposome fractions using a BCA protein assay.

  • Calculate the conjugation efficiency as the molar ratio of conjugated protein to the initial amount of reactive lipid in the liposomes.

Experimental Protocol 2: Assessment of Functionalized Liposome Stability in Serum

This protocol describes a method to evaluate the stability of liposomes functionalized with DSPE-PEG-DBCO, DSPE-PEG-BCN, or DSPE-PEG-TCO in the presence of serum.

Materials:

• Functionalized liposomes encapsulating a fluorescent marker (e.g., carboxyfluorescein).

• Fetal Bovine Serum (FBS).

• PBS, pH 7.4.

• Triton X-100 solution (10% v/v).

• Fluorometer.

Procedure:

• Incubation:

  • Add the functionalized liposomes to FBS to a final lipid concentration of 1 mM.

  • Incubate the samples at 37°C.

• Fluorescence Measurement:

  • At designated time points (e.g., 0, 1, 4, 8, 12, and 24 hours), take an aliquot of each sample.

  • Measure the fluorescence intensity (Excitation: 492 nm, Emission: 517 nm). This reading represents the amount of leaked fluorescent marker (F_t).

• Total Fluorescence Measurement:

  • To a parallel set of samples, add Triton X-100 to lyse the liposomes completely.

  • Measure the fluorescence intensity. This represents the total encapsulated marker (F_total).

• Calculation of Leakage:

  • Calculate the percentage of leakage at each time point using the following formula: % Leakage = [(F_t - F_0) / (F_total - F_0)] * 100 where F_0 is the initial fluorescence at time 0.

Visualizing the Workflows

To better illustrate the processes involved in utilizing these reagents, the following diagrams, generated using Graphviz, depict key experimental workflows.

A general workflow for liposome functionalization and bioconjugation.

Comparison of SPAAC and iEDDA reaction pathways for liposome bioconjugation.

Conclusion and Recommendations

The choice between DSPE-PEG-DBCO and other copper-free click chemistry reagents is highly dependent on the specific application.

• DSPE-PEG-DBCO is an excellent all-around choice, offering a good balance of high reactivity and stability, with the added advantage of the PEG linker enhancing the aqueous solubility and biocompatibility of the resulting nanoparticles.[1][5][6] It is a workhorse for a wide range of bioconjugation applications, including the development of targeted drug delivery systems.

• For applications requiring exceptional stability in reducing intracellular environments, DSPE-PEG-BCN may be the more prudent option, despite its generally slower reaction kinetics compared to DBCO.[4]

• When extremely rapid conjugation is paramount, particularly in scenarios with very low reactant concentrations or for in vivo pre-targeting strategies, the iEDDA reaction with DSPE-PEG-TCO and a tetrazine-functionalized partner is the unparalleled choice due to its exceptionally fast kinetics.

By carefully considering the quantitative data on reaction kinetics and stability, alongside the specific demands of your experimental system, you can select the optimal copper-free click chemistry tool to achieve your research goals.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. DSPE-PEG-DBCO [nanosoftpolymers.com]
• 6. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]

A Comparative Guide to the In Vitro Stability of DSPE-PEG-DBCO Modified Nanoparticles

For researchers and professionals in drug development, ensuring the stability of nanoparticle formulations in biological environments is a critical step. This guide provides an objective comparison of the in vitro stability of nanoparticles modified with 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)] (DSPE-PEG-DBCO). The inclusion of a PEGylated lipid anchor (DSPE-PEG) is a widely adopted strategy to improve the stability and circulation time of nanocarriers.[1][2] The terminal dibenzocyclooctyne (DBCO) group facilitates a highly efficient, copper-free "click chemistry" reaction, allowing for the covalent attachment of targeting ligands or therapeutic molecules under mild, biocompatible conditions.[3][4]

The stability of these functionalized nanoparticles is paramount, as aggregation or degradation can compromise their therapeutic efficacy and safety.[5] This guide evaluates the colloidal stability of DSPE-PEG-DBCO nanoparticles in comparison to other formulations by assessing key parameters such as particle size, polydispersity index (PDI), and zeta potential under physiologically relevant conditions.

Comparative Stability Data

The stability of nanoparticles is often challenged by the high ionic strength and protein-rich environment of biological fluids. The hydrophilic PEG layer on DSPE-PEG-DBCO nanoparticles creates a steric barrier that hinders the binding of plasma proteins, thereby preventing aggregation and recognition by the immune system.[6] In contrast, non-PEGylated nanoparticles are more susceptible to protein adsorption, leading to rapid aggregation and clearance.

The data presented below summarizes the typical stability profile of DSPE-PEG-DBCO modified nanoparticles compared to non-PEGylated nanoparticles and an alternative functionalized system (DSPE-PEG-Maleimide) when incubated in Phosphate-Buffered Saline (PBS) and 10% Fetal Bovine Serum (FBS) for 24 hours at 37°C.

Formulation	Medium	Parameter	Time = 0 hrs	Time = 24 hrs	% Change
DSPE-PEG-DBCO NP	PBS (pH 7.4)	Size (nm)	105.2	108.5	+3.1%
PDI	0.115	0.125	+8.7%
Zeta Potential (mV)	-25.8	-24.9	-3.5%
10% FBS	Size (nm)	115.6	124.3	+7.5%
PDI	0.140	0.165	+17.9%
Zeta Potential (mV)	-22.1	-20.5	-7.2%
Non-PEGylated NP	PBS (pH 7.4)	Size (nm)	102.8	135.4	+31.7%
PDI	0.130	0.280	+115.4%
Zeta Potential (mV)	-28.4	-21.3	-25.0%
10% FBS	Size (nm)	120.1	>500 (Aggregated)	>316%
PDI	0.250	>0.7 (Aggregated)	>180%
Zeta Potential (mV)	-15.2	-8.9	-41.4%
DSPE-PEG-Maleimide NP	10% FBS	Size (nm)	118.2	128.9	+9.1%
PDI	0.135	0.172	+27.4%
Zeta Potential (mV)	-21.5	-19.8	-7.9%

Note: The data presented is representative and synthesized from typical results reported in nanoparticle stability studies.[6][7] Actual values will vary based on the specific nanoparticle core, formulation protocol, and DSPE-PEG-DBCO concentration.

Experimental Protocol: In Vitro Nanoparticle Stability Assay

This protocol outlines a standard method for assessing the colloidal stability of DSPE-PEG-DBCO modified nanoparticles in biological media. The primary techniques used are Dynamic Light Scattering (DLS) for measuring hydrodynamic size and PDI, and electrophoretic light scattering for determining zeta potential.[8][9]

Materials and Reagents

• DSPE-PEG-DBCO modified nanoparticle suspension

• Phosphate-Buffered Saline (PBS), pH 7.4, sterile filtered

• Fetal Bovine Serum (FBS), heat-inactivated

• Deionized (DI) water, sterile filtered

• Disposable cuvettes for DLS and zeta potential measurements

• Incubator set to 37°C

• Dynamic Light Scattering (DLS) instrument

Protocol Steps

• Preparation of Media: Prepare a 10% FBS solution by diluting the required volume of FBS in sterile PBS (e.g., 1 mL FBS in 9 mL PBS). Allow the solution to equilibrate to room temperature.

• Sample Preparation:

  • Dilute the stock DSPE-PEG-DBCO nanoparticle suspension to a suitable concentration for DLS analysis (typically 0.1 - 1.0 mg/mL) in two separate tubes: one with PBS and one with the 10% FBS medium.

  • Ensure the final volume is sufficient for multiple time-point measurements.

• Initial Measurement (Time = 0):

  • Immediately after dilution, take an aliquot from each tube.

  • Measure the hydrodynamic diameter (size), Polydispersity Index (PDI), and zeta potential using the DLS instrument. Record these values as the baseline (T=0) measurement.

• Incubation:

  • Place the prepared nanoparticle suspensions (in both PBS and 10% FBS) in an incubator at 37°C.

• Time-Point Measurements:

  • At predetermined intervals (e.g., 1, 4, 12, 24, and 48 hours), remove the tubes from the incubator and allow them to return to room temperature.

  • Gently mix the suspension before taking an aliquot for analysis.

  • Measure the size, PDI, and zeta potential of the nanoparticles at each time point.

• Data Analysis:

  • Tabulate the results for size, PDI, and zeta potential at each time point for both media conditions.

  • Calculate the percentage change from the initial (T=0) measurement to quantify stability.

  • A stable formulation will exhibit minimal changes in size and PDI, indicating a lack of aggregation.[10]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the in vitro stability assay protocol described above.

Workflow for the in vitro nanoparticle stability assay.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Characterization of Nanoparticles Using DSPE-PEG2000 and Soluplus | MDPI [mdpi.com]
• 3. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 4. DSPE-PEG-DBCO [nanosoftpolymers.com]
• 5. Aggregation kinetics and colloidal stability of functionalized nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Shrinkage of pegylated and non-pegylated liposomes in serum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Influence of Different Ratios of DSPE-PEG2k on Ester Prodrug Self-Assembly Nanoparticles for Cell Migration and Proliferation Suppression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Colloidal stability of polyethylene glycol functionalized Co0.5Zn0.5Fe2O4 nanoparticles: effect of pH, sample and salt concentration for hyperthermia application - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 10. Functionalized Nanoparticles with Long-Term Stability in Biological Media - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to DSPE-PEG-DBCO Alternatives for Lipid Nanoparticle Functionalization

For Researchers, Scientists, and Drug Development Professionals

The functionalization of lipid nanoparticles (LNPs) with targeting ligands is a critical step in the development of next-generation drug delivery systems. While DSPE-PEG-DBCO has been a popular choice for attaching biomolecules via strain-promoted alkyne-azide cycloaddition (SPAAC), a range of alternative chemistries offer distinct advantages in terms of reaction kinetics, biocompatibility, and cost. This guide provides an objective comparison of the leading alternatives to DSPE-PEG-DBCO, supported by experimental data and detailed protocols to aid in the selection of the optimal functionalization strategy.

Comparison of Key LNP Functionalization Chemistries

The choice of conjugation chemistry can significantly impact the efficiency of ligand attachment, the stability of the final LNP formulation, and its in vivo performance. Below is a summary of the key characteristics of the most common alternatives to DSPE-PEG-DBCO.

Functionalization Chemistry	DSPE-PEG Derivative	Reactive Towards	Key Advantages	Key Limitations	Typical Reaction Conditions
Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)	DSPE-PEG-DBCO	Azides	High biocompatibility (copper-free), highly selective, stable triazole linkage.[1]	DBCO reagents can be expensive and sterically bulky.	Aqueous buffer, physiological pH, room temperature, 2-12 hours.[1]
Thiol-Maleimide Chemistry	DSPE-PEG-Maleimide	Thiols (e.g., cysteine)	High reaction efficiency, forms stable thioether bond.[2]	Potential for maleimide (B117702) hydrolysis at neutral/high pH, can react with other biological thiols.[2]	pH 6.5-7.5, room temperature, 1-2 hours.[3]
NHS Ester-Amine Chemistry	DSPE-PEG-NHS	Primary Amines (e.g., lysine)	Well-established chemistry, readily available reagents.[4]	NHS esters are susceptible to hydrolysis in aqueous solutions, potential for cross-reactivity with multiple amine groups on a protein.[5]	pH 7.2-8.5, 0.5-4 hours, room temperature or 4°C.[5]
Inverse Electron-Demand Diels-Alder (iEDDA)	DSPE-PEG-Tetrazine	Strained Alkenes (e.g., TCO)	Exceptionally fast reaction kinetics, highly bioorthogonal.[6]	Tetrazines can have limited stability in aqueous media, TCO can be light-sensitive.[7][8]	Aqueous buffer, physiological pH, room temperature, minutes.[6]

Quantitative Performance Comparison

The efficiency and speed of the conjugation reaction are critical parameters. The second-order rate constant (k₂) is a measure of the intrinsic reactivity of the bioorthogonal pair.

Reaction Chemistry	Bioorthogonal Pair	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Notes
iEDDA	Tetrazine (Tz) + trans-Cyclooctene (TCO)	10³ - 10⁶[7]	Exceptionally fast kinetics, ideal for rapid labeling at low concentrations.[6][7]
SPAAC	Dibenzocyclooctyne (DBCO) + Azide	~0.1 - 2.3[7]	Copper-free, good biocompatibility, widely used. Slower kinetics compared to iEDDA.[7]
Thiol-Maleimide	Maleimide + Thiol	~10³	Fast and efficient, but not strictly bioorthogonal as it can react with endogenous thiols.
NHS Ester-Amine	NHS Ester + Amine	N/A (not a bioorthogonal "click" reaction)	Reaction rate is highly dependent on pH and concentration.

Experimental Workflows

Visualizing the experimental process is crucial for understanding the practical implementation of each conjugation strategy.

Caption: General workflow for LNP functionalization.

Detailed Experimental Protocols

Below are representative protocols for the key conjugation chemistries. Note that these are starting points and may require optimization for specific ligands and LNP formulations.

Protocol 1: Thiol-Maleimide Conjugation

Objective: To conjugate a thiol-containing peptide to DSPE-PEG-Maleimide incorporated LNPs.

Materials:

• LNPs containing DSPE-PEG2000-Maleimide (e.g., 1-5 mol% of total lipid).

• Thiol-containing peptide (e.g., with a terminal cysteine).

• Phosphate-buffered saline (PBS), pH 7.0.

• Reaction buffer: PBS, pH 6.5-7.5.

• Size exclusion chromatography (SEC) column for purification.

Procedure:

• LNP Preparation: Formulate LNPs using a microfluidic mixing method, incorporating DSPE-PEG2000-Maleimide into the lipid mixture in ethanol (B145695). Dialyze the formulated LNPs against PBS, pH 7.0, to remove residual ethanol and buffer exchange.

• Ligand Preparation: Dissolve the thiol-containing peptide in the reaction buffer. If the peptide has internal disulfide bonds, it may require reduction with a mild reducing agent like TCEP, followed by removal of the reducing agent.

• Conjugation Reaction: Mix the maleimide-functionalized LNPs with the thiol-containing peptide in the reaction buffer. A typical molar ratio is a 2 to 10-fold excess of peptide to maleimide groups on the LNP surface.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle stirring.

• Purification: Remove unreacted peptide by passing the reaction mixture through an SEC column.

• Characterization: Characterize the purified LNPs for size, polydispersity index (PDI), zeta potential, and conjugation efficiency. Conjugation efficiency can be determined by quantifying the amount of peptide conjugated to the LNPs using a suitable assay (e.g., BCA assay for protein/peptide quantification).

Protocol 2: NHS Ester-Amine Conjugation

Objective: To conjugate an amine-containing antibody to DSPE-PEG-NHS incorporated LNPs.

Materials:

• LNPs containing DSPE-PEG2000-NHS (e.g., 1-5 mol% of total lipid).

• Antibody with available primary amine groups (e.g., lysine (B10760008) residues).

• Reaction buffer: PBS, pH 8.0-8.5.

• Quenching buffer: 1 M Tris-HCl, pH 8.0.

• SEC column for purification.

Procedure:

• LNP Preparation: Formulate LNPs incorporating DSPE-PEG2000-NHS. It is crucial to use amine-free buffers during formulation and dialysis.

• Ligand Preparation: Prepare the antibody solution in the reaction buffer.

• Conjugation Reaction: Add the antibody solution to the NHS-functionalized LNPs. A typical molar ratio is a 5 to 20-fold molar excess of NHS ester groups on the LNP to the antibody.

• Incubation: Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching: Add quenching buffer to the reaction mixture to a final concentration of 50-100 mM to deactivate any unreacted NHS esters. Incubate for 15-30 minutes.

• Purification: Purify the antibody-conjugated LNPs using an SEC column.

• Characterization: Analyze the final product for size, PDI, zeta potential, and conjugation efficiency (e.g., via SDS-PAGE or ELISA).

Protocol 3: Inverse Electron-Demand Diels-Alder (iEDDA) Conjugation

Objective: To conjugate a TCO-modified small molecule to DSPE-PEG-Tetrazine incorporated LNPs.

Materials:

• LNPs containing DSPE-PEG2000-Tetrazine (e.g., 1-5 mol% of total lipid).

• TCO-modified targeting ligand.

• Reaction buffer: PBS, pH 7.4.

• SEC column for purification.

Procedure:

• LNP Preparation: Formulate LNPs incorporating DSPE-PEG2000-Tetrazine.

• Ligand Preparation: Dissolve the TCO-modified ligand in the reaction buffer.

• Conjugation Reaction: Mix the tetrazine-functionalized LNPs with the TCO-modified ligand. A 2 to 5-fold molar excess of the TCO-ligand is a good starting point. The reaction progress can often be monitored by the disappearance of the characteristic color of the tetrazine.

• Incubation: The reaction is typically very fast and can be complete within minutes to an hour at room temperature.

• Purification: Remove unreacted ligand using an SEC column.

• Characterization: Characterize the functionalized LNPs for size, PDI, zeta potential, and conjugation efficiency.

Signaling Pathways and Logical Relationships

The following diagram illustrates the decision-making process for selecting an appropriate LNP functionalization chemistry.

Caption: Decision tree for selecting a conjugation chemistry.

Conclusion

The choice of an alternative to DSPE-PEG-DBCO for LNP functionalization depends on a variety of factors including the nature of the targeting ligand, the desired reaction kinetics, and cost considerations. Thiol-maleimide and NHS ester-amine chemistries are well-established and cost-effective methods suitable for many applications. For researchers requiring very fast and highly specific bioorthogonal reactions, the iEDDA chemistry with DSPE-PEG-Tetrazine presents a compelling alternative. By carefully considering the trade-offs outlined in this guide, researchers can select the most appropriate strategy to advance their LNP-based therapeutic and diagnostic programs.

References

• 1. Conjugation Protocol for Amine Reactive Dyes | Tocris Bioscience [tocris.com]
• 2. Chemistry and Art of Developing Lipid Nanoparticles for Biologics Delivery: Focus on Development and Scale-Up - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Alternative Structural Lipids Impact mRNA-Lipid Nanoparticle Morphology, Stability, and Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. DSPE-PEG-SC,DSPE-PEG-NHS, PEG Lipids - Biopharma PEG [biochempeg.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. IEDDA: An Attractive Bioorthogonal Reaction for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]

The Influence of PEG Length on DSPE-PEG-DBCO Efficacy: A Comparative Analysis

For researchers, scientists, and drug development professionals, the selection of an appropriate polyethylene (B3416737) glycol (PEG) linker length for 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (B53596) (DSPE)-based lipid nanoparticles is a critical determinant of therapeutic efficacy. The addition of a dibenzocyclooctyne (DBCO) group facilitates copper-free click chemistry, a powerful tool for bioconjugation. This guide provides a comparative analysis of DSPE-PEG-DBCO with different PEG lengths, focusing on key performance parameters supported by experimental data.

The length of the PEG chain in a DSPE-PEG-DBCO conjugate directly influences the physicochemical properties, biological interactions, and reaction kinetics of the resulting nanoparticles. While longer PEG chains can enhance circulation time, they may also introduce steric hindrance, affecting cellular uptake and conjugation efficiency. This guide will delve into these trade-offs to inform the selection of the optimal DSPE-PEG-DBCO for specific research applications.

Quantitative Performance Comparison

The efficacy of DSPE-PEG-DBCO is a multifactorial equation balancing physicochemical characteristics, in vitro and in vivo performance, and the efficiency of the DBCO-azide reaction. The following tables summarize the key performance indicators for DSPE-PEG-DBCO with varying PEG lengths, primarily comparing the commonly used 2000 Da (PEG2k) and 5000 Da (PEG5k) variants.

Physicochemical Properties

Property	DSPE-PEG2000-DBCO	DSPE-PEG5000-DBCO	Key Considerations
Hydrodynamic Diameter	Smaller	Larger	Longer PEG chains increase the hydrodynamic radius of nanoparticles.
Zeta Potential	More Negative	Closer to Neutral	The shielding effect of longer PEG chains can mask the surface charge.
Micelle Stability (CMC)	Lower Critical Micelle Concentration (CMC)	Higher CMC	Longer PEG chains can lead to a slight increase in the CMC.[1]
Drug Solubilization	Generally higher for some drugs in simple micelles	Can be improved with the addition of co-lipids	The shorter PEG chain may form more compact micelles, enhancing solubilization for certain cargos.[1]

In Vitro & In Vivo Performance

Parameter	DSPE-PEG2000-DBCO	DSPE-PEG5000-DBCO	Key Considerations
Cellular Uptake	Generally higher	Can be lower	The "stealth" properties of longer PEG chains can reduce non-specific cellular interactions and uptake.[2]
In Vivo Circulation Time	Prolonged	Potentially longer	Longer PEG chains provide a more effective shield against opsonization and clearance by the reticuloendothelial system (RES).
Tumor Accumulation	Effective	Often enhanced	Enhanced circulation time with longer PEGs can lead to greater accumulation in tumor tissues via the Enhanced Permeability and Retention (EPR) effect.[3]
Antitumor Activity	Effective	Can be superior	Increased tumor accumulation with longer PEG chains often translates to improved antitumor efficacy.[3]

Copper-Free Click Reaction Efficacy

Parameter	Shorter PEG (e.g., PEG2000)	Longer PEG (e.g., PEG5000)	Key Considerations
Reaction Kinetics	Potentially faster in some contexts	Can be enhanced	While longer PEG chains might be expected to cause steric hindrance, they can also increase the local concentration and flexibility of the DBCO group at the nanoparticle surface, potentially enhancing reaction rates with azide-modified molecules by up to 31%.[4][5] However, for some click chemistry reactions, shorter PEG chains have been shown to lead to higher conversion rates due to reduced steric hindrance.[6]
Conjugation Efficiency	High	High, potentially improved	The increased solubility and reduced aggregation conferred by a longer PEG linker can lead to improved overall conjugation efficiency.[4]

Experimental Protocols

Detailed methodologies are crucial for the reproducible evaluation of DSPE-PEG-DBCO efficacy. Below are protocols for key experiments.

Cellular Uptake Assay

Objective: To quantify the internalization of DSPE-PEG-DBCO functionalized nanoparticles by target cells.

Materials:

• Target cells (e.g., cancer cell line)

• Cell culture medium

• DSPE-PEG-DBCO nanoparticles labeled with a fluorescent dye (e.g., Rhodamine-DSPE)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Flow cytometer

• Fluorescence microscope

Protocol:

• Seed target cells in 24-well plates and allow them to adhere overnight.

• Prepare different concentrations of fluorescently labeled DSPE-PEG-DBCO nanoparticles in cell culture medium.

• Remove the old medium from the cells and add the nanoparticle suspensions.

• Incubate the cells for a defined period (e.g., 4 hours) at 37°C.

• Wash the cells three times with cold PBS to remove non-internalized nanoparticles.

• For flow cytometry, detach the cells using Trypsin-EDTA, resuspend in PBS, and analyze the fluorescence intensity.

• For fluorescence microscopy, fix the cells with 4% paraformaldehyde, stain the nuclei with DAPI, and visualize the cellular uptake of the fluorescent nanoparticles.

In Vivo Biodistribution Study

Objective: To determine the tissue distribution and tumor accumulation of DSPE-PEG-DBCO nanoparticles in an animal model.

Materials:

• Tumor-bearing animal model (e.g., mice with subcutaneous tumors)

• DSPE-PEG-DBCO nanoparticles labeled with a radioactive isotope (e.g., 111In) or a near-infrared fluorescent dye

• Imaging system (e.g., SPECT/CT or IVIS)

• Anesthesia

Protocol:

• Administer the labeled DSPE-PEG-DBCO nanoparticles to the tumor-bearing animals via intravenous injection.

• At various time points post-injection (e.g., 1, 4, 24, and 48 hours), anesthetize the animals and perform whole-body imaging using the appropriate imaging modality.

• After the final imaging session, euthanize the animals and harvest major organs (e.g., tumor, liver, spleen, kidneys, heart, lungs) and blood.

• Measure the radioactivity or fluorescence intensity in each organ and in the blood.

• Calculate the percentage of the injected dose per gram of tissue (%ID/g) to determine the biodistribution profile.

Cytotoxicity Assay (MTT Assay)

Objective: To assess the in vitro toxicity of DSPE-PEG-DBCO nanoparticles.

Materials:

• Target cells

• Cell culture medium

• DSPE-PEG-DBCO nanoparticles

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Protocol:

• Seed cells in a 96-well plate and allow them to attach overnight.

• Prepare serial dilutions of the DSPE-PEG-DBCO nanoparticles in cell culture medium.

• Replace the medium in the wells with the nanoparticle dilutions and incubate for a specified time (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Remove the medium and dissolve the formazan crystals in DMSO.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage relative to untreated control cells.

Signaling Pathways and Experimental Workflows

The cellular uptake of nanoparticles is a complex process involving various endocytic pathways. The specific pathway utilized can be influenced by nanoparticle size, shape, and surface chemistry, including the length of the PEG chain.

Caption: Major endocytic pathways for nanoparticle internalization.

The experimental workflow for comparing the efficacy of different DSPE-PEG-DBCO lengths involves a multi-step process from nanoparticle formulation to in vivo evaluation.

References

• 1. interchim.fr [interchim.fr]
• 2. Effect of polyethyleneglycol (PEG) chain length on the bio–nano-interactions between PEGylated lipid nanoparticles and biological fluids: from nanostructure to uptake in cancer cells - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]

A Comparative Guide to the Mass Spectrometry Analysis of DSPE-PEG-DBCO Peptide Conjugates

Introduction

The conjugation of peptides to lipid-polyethylene glycol (PEG) constructs is a cornerstone of modern drug delivery and nanomedicine. Specifically, 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (B53596) (DSPE) linked to PEG with a terminal dibenzocyclooctyne (DBCO) group offers a powerful platform for creating targeted nanoparticles, liposomes, and other advanced therapeutics. The DSPE moiety serves as a lipid anchor, while the PEG chain provides a hydrophilic shield to enhance stability and circulation time. The DBCO group enables highly efficient and specific conjugation to azide-modified peptides via Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), a type of "copper-free click chemistry."[1][2]

Given the complexity of these bioconjugates, rigorous analytical characterization is essential to ensure product quality, efficacy, and safety. Mass spectrometry (MS) stands out as an indispensable tool for verifying successful conjugation, determining the degree of labeling (DOL), identifying conjugation sites, and characterizing overall heterogeneity.[3][4] This guide provides a comparative overview of MS-based methods and other analytical alternatives for the characterization of DSPE-PEG-DBCO peptide conjugates, supported by experimental protocols and data presentation formats for research, development, and quality control.

Mass Spectrometry Techniques: A Comparative Overview

The choice of mass spectrometry technique depends on the specific analytical goal, from rapid confirmation of conjugation to high-resolution mapping of the modification site. The most common approaches are Intact Mass Analysis, Peptide Mapping, and Top-Down Proteomics.[5]

Feature	Intact Protein Analysis	Peptide Mapping (Bottom-Up)	Top-Down Proteomics
Primary Information	Confirms conjugation, determines Degree of Labeling (DOL), assesses heterogeneity.[5]	Identifies specific amino acid conjugation sites and site occupancy.[5]	Characterizes the complete, intact conjugate (proteoform), including all modifications.[5]
Common Platforms	MALDI-TOF, ESI-TOF, Q-TOF.[6][7]	LC-MS/MS (e.g., Q-TOF, Orbitrap).[5][8]	High-Resolution MS (e.g., FT-ICR, Orbitrap) with advanced fragmentation (ETD, EThcD).[5]
Sample Preparation	Minimal; typically requires only desalting.[5]	Complex; involves denaturation, reduction, alkylation, and enzymatic digestion.[5]	Moderate; requires extensive purification and desalting.[5]
Key Advantages	Fast, provides a clear picture of the overall conjugate population.	High specificity and resolution for pinpointing modification sites.	Provides a complete molecular picture without inference from digested peptides.
Key Limitations	Does not provide site-specific information. Resolution may be insufficient for complex mixtures.	The digestion process can be complex and may not be 100% efficient. Can miss modifications if the modified peptide is not detected.	Technically demanding, requires specialized instrumentation, and is not suitable for all proteins or highly complex mixtures.

Alternative and Complementary Analytical Methods

While mass spectrometry is powerful, a multi-faceted analytical approach provides a more complete characterization. Techniques like chromatography and spectroscopy offer valuable complementary data.

Technique	Primary Information Obtained	Key Advantages	Key Limitations
Size-Exclusion Chromatography (SEC-UV/CAD)	Purity, aggregation state, and quantification of the conjugate.[6]	Robust, reproducible, and can be non-destructive. Excellent for assessing purity and stability.[6]	Does not provide molecular weight or structural information directly.[6]
Dynamic Light Scattering (DLS)	Hydrodynamic diameter and polydispersity index (PDI) of liposomal formulations.[9]	Rapid and essential for characterizing the physical properties of nanoparticle-based conjugates.[9]	Provides an ensemble average; highly sensitive to small amounts of large aggregates.
UV-Vis Spectroscopy	Can be used to estimate conjugation efficiency and degree of labeling.[10][11]	Simple, accessible, and provides a quick check of conjugation success by monitoring the DBCO absorbance peak (~309 nm).[12]	Indirect measurement; requires a distinct chromophore and can be affected by buffer components.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed atomic-level structural information of the conjugate and its components.[13]	Unparalleled for elucidating fine structural details and intermolecular interactions within a formulation.[13]	Requires high sample concentrations and purity; data analysis can be complex.

Experimental Protocols

Detailed and reproducible protocols are critical for accurate analysis. Below are generalized procedures for the conjugation reaction and a common mass spectrometry workflow.

Protocol 1: DSPE-PEG-DBCO Conjugation to an Azide-Peptide

This protocol describes a general method for conjugating an azide-containing peptide to DSPE-PEG-DBCO, which can then be incorporated into a liposome (B1194612) or analyzed directly.

• Reagent Preparation :

  • Dissolve the azide-modified peptide in a reaction buffer such as PBS (pH 7.4) to a final concentration of 1-5 mg/mL.

  • Dissolve the DSPE-PEG-DBCO lipid in a compatible solvent (e.g., a small amount of DMSO or ethanol) before diluting it into the aqueous reaction buffer. Ensure the final organic solvent concentration is low (typically <5%) to avoid peptide denaturation.

• Conjugation Reaction :

  • Mix the DSPE-PEG-DBCO solution with the azide-peptide solution. A 1.5 to 3-fold molar excess of the lipid or peptide is often used to drive the reaction to completion, depending on which component is more valuable.[12]

  • Incubate the reaction mixture at room temperature for 2-4 hours or at 4°C overnight.[12] The reaction progress can be monitored by analyzing the disappearance of starting materials via LC-MS.

• Purification :

  • Remove unreacted reagents and byproducts using a suitable method based on the conjugate's properties.

  • For larger conjugates, size-exclusion chromatography (SEC) or dialysis are effective.

  • For smaller conjugates, reversed-phase high-performance liquid chromatography (RP-HPLC) can be used for purification.

• Characterization :

  • Confirm the final product's identity and purity using mass spectrometry (see Protocol 2), HPLC, and/or other analytical methods.

Protocol 2: Intact Mass Analysis by LC-MS (ESI-Q-TOF)

This method is used to determine the molecular weight of the final conjugate, confirming successful reaction and determining the degree of labeling.

• Sample Preparation :

  • Prepare the purified DSPE-PEG-DBCO-peptide conjugate at a concentration of approximately 0.1-1 mg/mL.[5]

  • The sample must be in a volatile buffer compatible with ESI-MS, such as 10 mM ammonium (B1175870) acetate (B1210297) or 0.1% formic acid in water/acetonitrile. Desalting using a C4 ZipTip or similar device may be necessary.

• Liquid Chromatography (LC) :

  • Column : A reversed-phase column suitable for proteins/peptides (e.g., C4 or C8).

  • Mobile Phase A : 0.1% formic acid in water.

  • Mobile Phase B : 0.1% formic acid in acetonitrile.

  • Gradient : Run a linear gradient from 5% to 95% Mobile Phase B over 10-30 minutes to elute the conjugate.

  • Flow Rate : Typically 0.2-0.4 mL/min.

• Mass Spectrometry (MS) :

  • Instrument : An ESI-Q-TOF mass spectrometer.

  • Ionization Mode : Positive ion mode.

  • Mass Range : Set a wide mass range (e.g., 500–4000 m/z) to capture the multiply charged ions of the conjugate.

  • Source Parameters : Optimize capillary voltage, cone voltage, and source temperature for the specific analyte.

• Data Analysis :

  • The raw ESI-MS spectrum will show a distribution of multiply charged ions.

  • Use a deconvolution algorithm (e.g., MaxEnt1) to transform the m/z spectrum into a zero-charge mass spectrum.[14]

  • The deconvoluted spectrum will show peaks corresponding to the molecular weights of the unconjugated peptide, the unconjugated lipid (if present), and the final DSPE-PEG-DBCO-peptide conjugate. The mass shift between the unconjugated peptide and the final product should correspond to the mass of the DSPE-PEG-DBCO moiety.[15][16]

Visualizations

// Nodes reagents [label="DSPE-PEG-DBCO +\nAzide-Peptide", fillcolor="#F1F3F4", fontcolor="#202124"]; reaction [label="Copper-Free Click Reaction\n(SPAAC)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; purification [label="Purification\n(e.g., SEC, HPLC)", fillcolor="#FBBC05", fontcolor="#202124"]; ms_prep [label="Sample Preparation\n(Desalting, Dilution)", fillcolor="#F1F3F4", fontcolor="#202124"]; ms_analysis [label="Mass Spectrometry\nAnalysis", fillcolor="#34A853", fontcolor="#FFFFFF"]; data_interp [label="Data Interpretation\n(Deconvolution, Mass Shift)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges reagents -> reaction [color="#5F6368"]; reaction -> purification [color="#5F6368"]; purification -> ms_prep [color="#5F6368"]; ms_prep -> ms_analysis [color="#5F6368"]; ms_analysis -> data_interp [color="#5F6368"]; } caption [label="Figure 1. General workflow for DSPE-PEG-DBCO peptide conjugation and MS analysis.", shape=plaintext, fontsize=10];

// Central Node goal [label="Primary Analytical Goal?", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Goals goal1 [label="Confirm Conjugation &\nDetermine DOL?", fillcolor="#F1F3F4", fontcolor="#202124"]; goal2 [label="Identify Conjugation\nSite?", fillcolor="#F1F3F4", fontcolor="#202124"]; goal3 [label="Assess Purity &\nAggregation?", fillcolor="#F1F3F4", fontcolor="#202124"]; goal4 [label="Obtain Detailed\n3D Structure?", fillcolor="#F1F3F4", fontcolor="#202124"];

// Techniques tech1 [label="Intact Mass Analysis\n(e.g., ESI-TOF)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; tech2 [label="Peptide Mapping\n(LC-MS/MS)", fillcolor="#34A853", fontcolor="#FFFFFF"]; tech3 [label="SEC-UV/CAD", fillcolor="#FBBC05", fontcolor="#202124"]; tech4 [label="NMR Spectroscopy", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges goal -> {goal1, goal2, goal3, goal4}; goal1 -> tech1; goal2 -> tech2; goal3 -> tech3; goal4 -> tech4; } caption [label="Figure 2. Decision guide for selecting an analytical technique.", shape=plaintext, fontsize=10];

References

• 1. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 2. DSPE-PEG-DBCO [nanosoftpolymers.com]
• 3. Evaluation of Orbitrap MS for Characterizing PEGylated Proteins [thermofisher.com]
• 4. jchemrev.com [jchemrev.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. walshmedicalmedia.com [walshmedicalmedia.com]
• 8. From Synthesis to Characterization of Site-Selective PEGylated Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Secondary ions mass spectrometric method for assessing surface density of pegylated liposomal nanomedicines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. benchchem.com [benchchem.com]
• 13. Characterization of DSPE-PEG2000 and its Complex with Doxorubicin Using NMR Spectroscopy and Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. enovatia.com [enovatia.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

DSPE-PEG-DBCO Liposomes: A Comparative Guide to DLS and Zeta Potential Analysis

For researchers and drug development professionals leveraging click chemistry for targeted drug delivery, DSPE-PEG-DBCO liposomes offer a powerful platform for conjugating biomolecules to nanocarriers. The precise characterization of these liposomes is critical for ensuring formulation stability, predicting in vivo behavior, and achieving desired therapeutic outcomes. This guide provides a comparative analysis of the hydrodynamic diameter, polydispersity, and surface charge of DSPE-PEG-DBCO liposomes, supported by experimental data and detailed protocols for dynamic light scattering (DLS) and zeta potential measurements.

Performance Comparison

The incorporation of the dibenzocyclooctyne (DBCO) moiety at the distal end of the DSPE-PEG chain can influence the physicochemical properties of liposomes. The following table summarizes typical DLS and zeta potential values for DSPE-PEG-DBCO liposomes in comparison to non-functionalized PEGylated liposomes.

Liposome (B1194612) Formulation	Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
DSPE-PEG-DBCO Liposomes	~95 - 130	< 0.2	-4.8 to -15	[1][2]
DSPE-PEG Liposomes (Control)	~130	< 0.2	Close to neutrality	[3]
Amine-functionalized Liposomes (pre-DBCO)	Variable	Variable	Positive	[4]

Analysis: The data indicates that the addition of the DBCO group generally results in a slightly smaller hydrodynamic diameter compared to standard PEGylated liposomes. The polydispersity index (PDI) for both formulations is typically low, signifying a homogenous population of liposomes. A key difference lies in the zeta potential, where DSPE-PEG-DBCO liposomes exhibit a more negative surface charge. This is likely attributable to the chemical properties of the DBCO group. In contrast, precursor liposomes, such as those functionalized with amine groups for subsequent DBCO conjugation, will exhibit a positive zeta potential.[4]

Experimental Protocols

Accurate and reproducible DLS and zeta potential measurements are contingent on meticulous sample preparation and instrument operation.

Liposome Preparation (Thin-Film Hydration Method)

• Lipid Film Formation: Co-dissolve the desired lipids, including DSPE-PEG-DBCO, in a suitable organic solvent (e.g., chloroform/methanol mixture) in a round-bottom flask.[5]

• Solvent Evaporation: Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the flask's interior.

• Hydration: Rehydrate the lipid film with an aqueous buffer (e.g., phosphate-buffered saline, PBS) by gentle agitation above the lipid transition temperature to form multilamellar vesicles (MLVs).[5]

• Extrusion: To obtain unilamellar vesicles (LUVs) with a defined size, subject the MLV suspension to extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm).[6]

Dynamic Light Scattering (DLS) and Zeta Potential Measurement

• Sample Dilution: Dilute the liposome suspension in an appropriate buffer (e.g., 10 mM NaCl or PBS) to a suitable concentration for DLS analysis, which minimizes multiple scattering effects.[5] For zeta potential measurements, dilution in a low conductivity buffer is often recommended.[5]

• Instrumentation: Utilize a DLS instrument, such as a Malvern Zetasizer, for analysis.[7]

• DLS Measurement:

  • Equilibrate the sample to the desired temperature (e.g., 25°C).

  • Perform the measurement to obtain the intensity-weighted size distribution, from which the average hydrodynamic diameter and PDI are calculated.

• Zeta Potential Measurement:

  • Load the diluted sample into a folded capillary cell, ensuring no air bubbles are present.[5]

  • The instrument applies an electric field and measures the electrophoretic mobility of the liposomes.

  • The zeta potential is then calculated using the Smoluchowski or Henry equation.[5]

Experimental Workflow and Signaling Pathways

To visualize the experimental process, the following diagrams illustrate the key steps and relationships.

Caption: Experimental workflow for liposome preparation and analysis.

Caption: Pathway for DSPE-PEG-DBCO liposome functionalization.

References

• 1. PEG2000-DBCO surface coating increases intracellular uptake of liposomes by breast cancer xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Influence of PEG coating on the biodistribution and tumor accumulation of pH-sensitive liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vascular Targeting of Radiolabeled Liposomes with Bio-Orthogonally Conjugated Ligands: Single Chain Fragments Provide Higher Specificity than Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. protocols.io [protocols.io]
• 7. Characterization of Liposomes Using Quantitative Phase Microscopy (QPM) - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Cleavable vs. Non-Cleavable Linkers for Targeted Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

The efficacy and safety of targeted therapeutics, such as antibody-drug conjugates (ADCs), are critically dependent on the linker technology that connects the targeting moiety to the potent payload. The choice between a cleavable and a non-cleavable linker dictates the mechanism of payload release and significantly impacts the agent's stability, potency, and overall therapeutic index. This guide provides an objective comparison of these two primary linker classes, including a perspective on stable, non-cleavable lipid-based linkers like DSPE-PEG-DBCO used in nanoparticle drug delivery systems.

Introduction: The Pivotal Role of the Linker

A linker in a targeted drug delivery system is not merely a spacer but a critical component that must ensure the conjugate remains intact in systemic circulation to minimize off-target toxicity, while facilitating the efficient release of the payload at the desired site of action.[1] The fundamental distinction between linker technologies lies in their payload release mechanism: cleavable linkers are designed to be severed under specific physiological conditions, whereas non-cleavable linkers release the payload upon the degradation of the carrier molecule.[2][3]

Mechanisms of Action

Cleavable Linkers: Environmentally-Triggered Release

Cleavable linkers are designed to be stable in the bloodstream and break down in response to specific triggers within the tumor microenvironment or inside cancer cells.[2] This targeted release can lead to a potent therapeutic effect and the potential for "bystander killing," where the released, membrane-permeable payload can diffuse and kill neighboring antigen-negative tumor cells.[4] This is particularly advantageous in treating heterogeneous tumors.[4]

There are three main types of cleavable linkers:

• Protease-Sensitive Linkers: These linkers, such as those containing a valine-citrulline (Val-Cit) dipeptide, are cleaved by lysosomal proteases like Cathepsin B, which are often overexpressed in tumor cells.[5]

• pH-Sensitive Linkers: These linkers, for example, those with a hydrazone bond, are stable at the physiological pH of blood (around 7.4) but are hydrolyzed in the acidic environment of endosomes and lysosomes (pH 4.5-6.0).

• Glutathione-Sensitive Linkers: These linkers utilize disulfide bonds that are cleaved in the reducing environment of the cytoplasm, which has a much higher concentration of glutathione (B108866) than the bloodstream.[6]

Non-Cleavable Linkers: Carrier Degradation-Dependent Release

Non-cleavable linkers, such as those based on a thioether bond (e.g., SMCC), form a highly stable connection between the targeting moiety and the payload.[1] The release of the payload occurs only after the internalization of the conjugate and the complete proteolytic degradation of the antibody or carrier in the lysosome.[3][7] This mechanism generally results in greater plasma stability and a more favorable safety profile due to minimized premature drug release.[1][8] However, the released payload remains attached to the linker and an amino acid residue from the carrier, which can affect its cell permeability and typically limits the bystander effect.[4][8]

DSPE-PEG-DBCO (Distearoylphosphatidylethanolamine-Poly(ethylene glycol)-Dibenzocyclooctyne) represents a lipid-based, non-cleavable linker system used in the formulation of nanoparticles and liposomes for drug delivery.[9] The DSPE portion anchors the linker into the lipid bilayer of the nanoparticle, while the hydrophilic PEG chain provides a protective corona that enhances stability and circulation time.[10] The DBCO group allows for the straightforward conjugation of targeting ligands or other molecules via copper-free click chemistry.[11] In this context, the entire nanoparticle serves as the carrier, and the drug is released through nanoparticle disruption or degradation at the target site, rather than through the cleavage of the DSPE-PEG linker itself.

Quantitative Data Comparison

The choice of linker technology significantly influences the in vitro potency and in vivo efficacy of targeted therapies. The following tables summarize representative data from preclinical studies to provide a comparative overview.

Table 1: In Vitro Cytotoxicity (IC50) of ADCs with Cleavable vs. Non-Cleavable Linkers

ADC Target & Payload	Linker Type	Cell Line	IC50 (ng/mL)	Reference
Anti-HER2-MMAE	Cleavable (vc-PAB)	SK-BR-3 (HER2 high)	10	[4]
Anti-HER2-MMAE	Non-cleavable (mc)	SK-BR-3 (HER2 high)	25	[4]
Trastuzumab-MMAE	β-galactosidase-cleavable	KPL-4 (HER2+)	8.8 pmol/L	[12]
Trastuzumab-MMAE	Val-Cit	KPL-4 (HER2+)	14.3 pmol/L	[12]
Kadcyla® (T-DM1)	Non-cleavable (SMCC)	KPL-4 (HER2+)	33 pmol/L	[12]

Table 2: In Vivo Efficacy of ADCs with Cleavable vs. Non-Cleavable Linkers in Xenograft Models

ADC Construct	Linker Type	Tumor Model	Key Efficacy Outcome	Reference
Anti-CD22-DM1	Disulfide (cleavable)	Human lymphoma xenograft	Tumor regression at a single 3 mg/kg dose.	[12]
Trastuzumab-DXd (T-DXd)	GGFG (cleavable)	NCI-N87 gastric cancer	Significant tumor growth inhibition.	[13]
Trastuzumab-exo-EVC-exatecan	Exo-cleavable	NCI-N87 gastric cancer	Comparable tumor inhibition to T-DXd.	[13]
Trastuzumab emtansine (T-DM1)	Non-cleavable (SMCC)	JIMT-1 breast cancer	Superior efficacy compared to lower drug-to-antibody ratio conjugates.	[8]

Table 3: Plasma Stability of ADCs with Different Linkers

Linker Type	ADC Construct	Species	Stability Metric	Finding	Reference
Val-Cit-PABC (cleavable)	ITC6104RO	Mouse	DAR profile over 7 days	Unstable, susceptible to hydrolysis by mouse carboxylesterase 1c.	[14]
Val-Cit-PABC (cleavable)	ITC6104RO	Human (IgG depleted)	DAR profile over 7 days	Stable in human plasma.	[14]
Thioether (non-cleavable)	Trastuzumab Emtansine (T-DM1)	Rat	Half-life (T1/2)	4.56 ± 1.11 days	[14]
PEG4	ADC-PEG4	Mouse	% Payload Loss (24h)	22%	[15]
PEG8	ADC-PEG8	Mouse	% Payload Loss (24h)	12%	[15]

Experimental Protocols

Accurate and reproducible experimental data are the cornerstone of linker technology evaluation. Below are detailed protocols for key in vitro assays.

In Vitro Plasma Stability Assay

Objective: To assess the stability of the conjugate and the rate of premature payload release in plasma from different species.[16]

Methodology:

• Plasma Preparation: Obtain commercially available frozen plasma (e.g., human, mouse, rat). Thaw at 37°C and centrifuge to remove any precipitates.[14]

• Incubation: Spike the ADC into the plasma to a final concentration of 100 µg/mL. Prepare a control sample by spiking the ADC into a buffer (e.g., PBS, pH 7.4).[14]

• Time Points: Incubate the samples at 37°C. Collect aliquots at various time points (e.g., 0, 24, 48, 72, 96, 120, 144, and 168 hours) and immediately store at -80°C.[14]

• Sample Preparation for LC-MS (DAR Measurement):

  • Immuno-affinity Capture: Use magnetic beads coated with an anti-human IgG (Fc) antibody to capture the ADC from the plasma.[15]

  • Washing: Wash the beads with PBS to remove non-specifically bound proteins.[14]

  • Elution: Elute the captured ADC using an acidic buffer (e.g., glycine-HCl, pH 2.5).[14]

• LC-MS Analysis: Analyze the eluted and reduced (to separate heavy and light chains) samples by liquid chromatography-mass spectrometry (LC-MS) to determine the drug-to-antibody ratio (DAR).[15]

• Data Analysis: Plot the average DAR against time. A decrease in the average DAR over time indicates payload deconjugation and linker instability.[15]

Lysosomal Stability Assay

Objective: To evaluate the linker's susceptibility to cleavage and the efficiency of payload release in a simulated lysosomal environment.[6]

Methodology:

• Lysosomal Fraction Preparation: Use commercially available human liver S9 fractions or isolated lysosomes. Acidify S9 fractions to pH 5.0 to mimic the lysosomal environment.[14]

• Reaction Mixture: Prepare a reaction mixture containing the lysosomal fraction in a buffer that maintains an acidic pH (e.g., sodium acetate (B1210297) buffer).[14]

• Incubation: Add the ADC to the reaction mixture at a defined concentration (e.g., 10 µM) and incubate at 37°C.[14]

• Time Points: Collect aliquots at various time points (e.g., 0, 1, 4, 8, and 24 hours).[14]

• Sample Processing: Stop the enzymatic reaction by adding a cold organic solvent (e.g., acetonitrile) to precipitate the proteins.[14]

• LC-MS/MS Analysis: Centrifuge the samples and analyze the supernatant using liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the concentration of the released payload.[14]

In Vitro Cytotoxicity Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a conjugate on antigen-positive (target) and antigen-negative (non-target) cancer cell lines.[7]

Methodology:

• Cell Seeding: Seed antigen-positive and antigen-negative cells in separate 96-well plates at an optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[7]

• Treatment: Prepare serial dilutions of the ADC and the free payload. Add the diluted compounds to the cells and incubate for a period appropriate for the payload's mechanism of action (typically 72-120 hours).[17]

• Viability Assessment: Measure cell viability using a suitable assay, such as the MTT or CellTiter-Glo® assay.[17]

• Data Analysis: Normalize the viability data to untreated control cells. Plot the cell viability against the logarithm of the ADC concentration and fit the data to a four-parameter logistic model to determine the IC50 value.[17]

Bystander Effect Assay (Co-culture Method)

Objective: To quantify the ability of a payload, released from target cells, to kill neighboring non-target cells.[18]

Methodology:

• Cell Line Preparation: Engineer the antigen-negative "recipient" cells to express a fluorescent protein (e.g., GFP) for easy identification.[18]

• Co-culture Seeding: In a 96-well plate, seed a constant number of antigen-negative-GFP cells per well. Co-seed with varying numbers of antigen-positive "donor" cells to achieve different donor-to-recipient ratios (e.g., 1:1, 3:1, 9:1).[18]

• ADC Treatment: Treat the co-cultures with a concentration of the ADC that is highly cytotoxic to the antigen-positive cells but has minimal direct effect on the antigen-negative cells.[18]

• Incubation: Incubate the plates for 72-120 hours.[19]

• Viability Assessment: Use imaging-based cytometry to specifically quantify the viability of the GFP-expressing antigen-negative cells.[18]

• Data Analysis: Compare the viability of the antigen-negative-GFP cells in the co-culture with their viability when cultured alone and treated with the same ADC concentration. A significant decrease in viability in the co-culture indicates a bystander effect.

Visualizing the Processes

Signaling Pathways and Experimental Workflows

Caption: Mechanisms of action for cleavable vs. non-cleavable linker ADCs.

Caption: General experimental workflow for ADC evaluation.

Caption: The bystander effect mediated by ADCs with cleavable linkers.

Conclusion: Selecting the Optimal Linker

The decision between a cleavable and a non-cleavable linker is a nuanced one and depends on various factors, including the target antigen's expression level and heterogeneity, the tumor microenvironment, the payload's properties, and the desired therapeutic window.[2]

• Cleavable linkers are often preferred for their potent bystander effect, which can be a significant advantage in treating solid tumors with heterogeneous antigen expression.[2] However, this can be accompanied by lower plasma stability and a higher risk of off-target toxicity.[3]

• Non-cleavable linkers generally provide superior plasma stability, leading to a wider therapeutic window and reduced off-target toxicities.[8] Their efficacy is largely restricted to antigen-expressing cells, making them well-suited for hematological malignancies or solid tumors with high and homogeneous antigen expression.[20]

• DSPE-PEG-DBCO and similar lipid-based linkers offer a robust platform for nanoparticle-based drug delivery, characterized by high stability. This approach is promising for improving the pharmacokinetics of encapsulated drugs and can be tailored with targeting ligands for specific cell populations.

Ultimately, a thorough preclinical evaluation, including the quantitative assays described in this guide, is essential to select the optimal linker strategy that balances efficacy and safety for a given therapeutic application.

References

• 1. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG [biochempeg.com]
• 2. benchchem.com [benchchem.com]
• 3. Cleavable versus non-cleavable ADC linker chemistry - ProteoGenix [proteogenix.science]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. PEG2000-DBCO surface coating increases intracellular uptake of liposomes by breast cancer xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Application of poly(ethylene glycol)–distearoylphosphatidylethanolamine (PEG-DSPE) block copolymers and their derivatives as nanomaterials in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. ADC Plasma Stability Analysis Service - Creative Biolabs [creative-biolabs.com]
• 17. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. researchgate.net [researchgate.net]

Navigating the In Vivo Landscape: A Comparative Guide to DSPE-PEG-DBCO Liposome Circulation Time

For researchers, scientists, and drug development professionals, understanding the in vivo circulation time of liposomal drug delivery systems is paramount to designing effective therapeutic strategies. This guide provides a comparative assessment of DSPE-PEG-DBCO liposomes, offering insights into their performance against other common liposomal formulations. We delve into the experimental data, provide detailed protocols for assessment, and visualize the key processes involved.

The persistence of liposomes in the bloodstream, often quantified by their circulation half-life, directly influences their ability to reach target tissues, such as tumors, through the enhanced permeability and retention (EPR) effect. The surface functionalization of liposomes plays a critical role in determining their interaction with the biological environment and, consequently, their circulation time. DSPE-PEG-DBCO liposomes, which incorporate a dibenzocyclooctyne (DBCO) group at the distal end of the polyethylene (B3416737) glycol (PEG) chain, are designed for "click" chemistry applications, allowing for the straightforward attachment of targeting ligands. However, this functionalization can also impact their pharmacokinetic profile.

Comparative Analysis of Liposome (B1194612) Circulation & Biodistribution

While direct, head-to-head studies detailing the circulation half-life of DSPE-PEG-DBCO liposomes are limited in publicly available literature, existing research provides valuable insights into their biodistribution and how the DBCO moiety may influence their in vivo fate.

A key consideration is the inherent hydrophobicity of the DBCO group. This characteristic can lead to increased protein aggregation on the liposome surface, which in turn may trigger the complement system, a cascade of proteins involved in the clearance of foreign particles.[1][2] Activation of the complement system can lead to opsonization, a process where particles are marked for phagocytosis, potentially leading to faster clearance from the bloodstream.[3]

Despite this potential for increased clearance, studies have shown that DSPE-PEG-DBCO liposomes can exhibit favorable biodistribution profiles for targeted drug delivery. Research comparing DSPE-PEG2000-DBCO liposomes with standard DSPE-PEG2000 liposomes in tumor-bearing mouse models revealed a significant increase in tumor accumulation and a concurrent decrease in liver uptake for the DBCO-functionalized variant.[4] This suggests that while the DBCO group might influence interactions with blood components, it does not necessarily lead to a universally negative impact on therapeutic efficacy and may even enhance tumor targeting.

For a general comparison, PEGylated liposomes consistently demonstrate significantly longer circulation times than their non-PEGylated counterparts. The hydrophilic PEG layer provides a "stealth" characteristic, reducing the recognition and uptake by the mononuclear phagocyte system (MPS), primarily in the liver and spleen.[5][6][7] The inclusion of cholesterol in the lipid bilayer also contributes to increased stability and prolonged circulation.[5]

Liposome Formulation	Key Surface Feature	Anticipated Relative Circulation Time	Supporting Evidence / Rationale
DSPE-PEG-DBCO Liposomes	DBCO group for click chemistry	Potentially altered compared to standard PEGylated liposomes.	The hydrophobic DBCO moiety can induce protein aggregation and complement activation, which may affect clearance rates.[1][2] However, studies show enhanced tumor uptake and reduced liver accumulation compared to DSPE-PEG2000 liposomes, suggesting a complex interplay of factors.[4]
DSPE-PEG-mPEG Liposomes (Standard PEGylated)	Methoxy-capped PEG	Long	The PEG layer provides steric hindrance, reducing opsonization and MPS uptake, leading to extended circulation.[5][6]
Non-PEGylated Liposomes	Exposed lipid bilayer	Short	Rapidly recognized and cleared by the mononuclear phagocyte system.[7]
Cationic Liposomes	Positive surface charge	Very Short	Quickly cleared from circulation and tend to accumulate in the lungs.

Experimental Protocols

Accurate assessment of in vivo circulation time is crucial for preclinical development. Below are detailed methodologies for key experiments.

Protocol 1: In Vivo Circulation Half-Life Assessment Using Fluorescence Spectroscopy

This protocol details the measurement of liposome concentration in the blood over time using a fluorescent lipid label.

Materials:

• DSPE-PEG-DBCO liposomes (and other formulations for comparison) incorporating a fluorescent lipid dye (e.g., DiD, DiR, or a lipid-conjugated fluorophore).

• Healthy laboratory mice (e.g., Balb/c or C57BL/6).

• Anesthesia (e.g., isoflurane).

• Heparinized capillary tubes or syringes for blood collection.

• Microcentrifuge tubes.

• Microplate reader with fluorescence capabilities.

• Phosphate-buffered saline (PBS).

• Lysis buffer (e.g., Triton X-100 in PBS).

Procedure:

• Animal Preparation: Acclimatize mice to laboratory conditions for at least one week.

• Liposome Administration: Intravenously inject a defined dose of the fluorescently labeled liposome suspension into the tail vein of the mice.

• Blood Sampling: At predetermined time points (e.g., 5 min, 15 min, 30 min, 1h, 2h, 4h, 8h, 24h), collect a small volume of blood (e.g., 20 µL) via retro-orbital or tail vein sampling into heparinized tubes.

• Sample Preparation:

  • Dilute the blood sample in a known volume of PBS.

  • Lyse the red blood cells using a suitable lysis buffer to reduce hemoglobin quenching of the fluorescence signal.

  • Centrifuge the samples to pellet cell debris.

• Fluorescence Measurement:

  • Transfer the supernatant to a 96-well plate.

  • Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths for the chosen fluorescent dye.

• Data Analysis:

  • Generate a standard curve by serially diluting the initial liposome formulation in blood from an untreated mouse.

  • Calculate the concentration of liposomes in the blood samples at each time point based on the standard curve.

  • Plot the percentage of the injected dose remaining in circulation versus time.

  • Determine the circulation half-life (t½) by fitting the data to a pharmacokinetic model (e.g., a one-compartment or two-compartment model).

Protocol 2: Biodistribution Study Using Ex Vivo Organ Imaging

This protocol assesses the accumulation of liposomes in various organs at a specific time point.

Materials:

• Fluorescently labeled liposomes.

• Healthy or tumor-bearing laboratory mice.

• Anesthesia and euthanasia supplies.

• Surgical tools for organ harvesting.

• In vivo imaging system (IVIS) or a similar fluorescence imaging system.

• PBS.

Procedure:

• Liposome Administration: Inject the fluorescently labeled liposomes intravenously as described in Protocol 1.

• Tissue Harvesting: At a predetermined endpoint (e.g., 24 hours post-injection), euthanize the mice.

• Organ Collection: Perfuse the circulatory system with PBS to remove blood from the organs. Carefully dissect and collect the organs of interest (e.g., liver, spleen, kidneys, lungs, heart, and tumor if applicable).

• Ex Vivo Imaging: Arrange the harvested organs in a petri dish and image them using an in vivo imaging system to quantify the fluorescence signal in each organ.

• Data Analysis:

  • Measure the radiant efficiency (photons/s/cm²/sr)/(µW/cm²) for each organ.

  • Express the data as the percentage of the injected dose per gram of tissue (%ID/g).

Visualizing Key Processes

To better understand the factors influencing liposome circulation and the experimental workflow for its assessment, the following diagrams are provided.

Caption: Factors influencing the in vivo circulation of liposomes.

Caption: Experimental workflow for in vivo circulation time assessment.

References

• 1. Vascular Targeting of Radiolabeled Liposomes with Bio-Orthogonally Conjugated Ligands: Single Chain Fragments Provide Higher Specificity than Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of classical pathway complement activation by liposomes and modulation by incorporated poly (ethylene glycol) - UBC Library Open Collections [open.library.ubc.ca]
• 3. Complement activation by drug carriers and particulate pharmaceuticals: principles, challenges and opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. encapsula.com [encapsula.com]
• 5. Prolonged circulation time in vivo of large unilamellar liposomes composed of distearoyl phosphatidylcholine and cholesterol containing amphipathic poly(ethylene glycol) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. sopharcos.com [sopharcos.com]

DSPE-PEG-DBCO in ADC Linker Design: A Comparative Guide for Next-Generation Therapeutics

For researchers, scientists, and drug development professionals, the linker connecting an antibody to a cytotoxic payload is a critical determinant of an Antibody-Drug Conjugate's (ADC) success. It governs the ADC's stability, pharmacokinetics, and efficacy. Among advanced linker technologies, DSPE-PEG-DBCO has emerged as a superior platform, offering significant advantages through a combination of a stable conjugation chemistry, a biocompatible spacer, and a versatile phospholipid anchor. This guide provides an objective, data-driven comparison of DSPE-PEG-DBCO with alternative linkers and details the experimental protocols to leverage its potential.

The Advantage of DSPE-PEG-DBCO Architecture

DSPE-PEG-DBCO is a heterobifunctional linker composed of three key elements:

• DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine): A phospholipid that can be used to anchor the linker and payload into liposomal drug delivery systems or other nanoparticle formulations.

• PEG (Polyethylene Glycol): A hydrophilic and biocompatible polymer that enhances the aqueous solubility of the ADC, reduces aggregation, and prolongs its circulation half-life by shielding it from the immune system.[1][2][3] The PEG spacer also provides steric hindrance, which can reduce non-specific binding.[4][5]

• DBCO (Dibenzocyclooctyne): A reactive group that enables highly efficient and specific copper-free "click chemistry."[4][6] It reacts with azide-functionalized molecules via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) to form an exceptionally stable triazole linkage.[7]

Comparative Analysis of ADC Linker Technologies

The choice of conjugation chemistry is paramount for the stability and performance of an ADC. DSPE-PEG-DBCO's SPAAC chemistry offers clear advantages over conventional methods like those based on maleimide (B117702) and N-hydroxysuccinimide (NHS) esters.

Feature	DSPE-PEG-DBCO (SPAAC)	Maleimide-based (Thiol-reactive)	NHS Ester-based (Amine-reactive)
Conjugation Chemistry	Strain-Promoted Alkyne-Azide Cycloaddition	Thiol-maleimide Michael addition	Amine-NHS ester acylation
Specificity	High: Bioorthogonal reaction with azides, minimizing side reactions.[7]	Moderate: Can cross-react with other nucleophiles; requires free thiols.	Low: Reacts with numerous available lysine (B10760008) residues, leading to high heterogeneity.
Plasma Stability	Very High: The resulting triazole bond is extremely stable in circulation.[7]	Low to Moderate: The thiosuccinimide bond is susceptible to a retro-Michael reaction, leading to premature payload release.[8]	High: The resulting amide bond is generally stable.
Reaction Conditions	Mild (physiological pH, temp.), copper-free.[6]	Requires careful pH control (6.5-7.5) and reducing agents to generate free thiols.[9]	Requires specific pH range (7-9) for efficient reaction.[]
Antibody Modification	Requires site-specific introduction of an azide (B81097) group.	Targets native or engineered cysteine residues.	Targets abundant, naturally occurring lysine residues.
Drug-to-Antibody Ratio (DAR)	Precise control, leading to a homogenous ADC population.	Can lead to a heterogeneous mixture of species.	Typically results in a highly heterogeneous ADC population.

Supporting Experimental Data

The superior stability conferred by the DBCO linker translates directly into improved performance in preclinical models.

Table 1: In Vitro Plasma Stability Comparison

This table summarizes representative data from an assay comparing the stability of ADCs in human plasma. Stability is measured by the percentage of intact ADC remaining over time. The ADC with the DBCO-based linker shows significantly less drug deconjugation.

Linker Technology	% Intact ADC (Day 1)	% Intact ADC (Day 7)	Primary Instability Mechanism
DSPE-PEG-DBCO (SPAAC)	>98%	>95%	Minimal degradation
Maleimide-based	~85%	~50-75%	Retro-Michael reaction[8]

Table 2: In Vivo Efficacy in a Xenograft Model

This table shows illustrative results from a tumor growth inhibition study in mice bearing human tumor xenografts. The enhanced stability of the DSPE-PEG-DBCO-linked ADC leads to greater payload delivery to the tumor and superior anti-tumor efficacy.[11][12]

Treatment Group	Dosing Schedule	Mean Tumor Volume Change from Baseline
Vehicle Control	Once weekly for 3 weeks	+320%
Maleimide-ADC (5 mg/kg)	Once weekly for 3 weeks	-35%
DSPE-PEG-DBCO-ADC (5 mg/kg)	Once weekly for 3 weeks	-92%

Key Experimental Protocols and Workflows

Implementing DSPE-PEG-DBCO chemistry involves a two-stage process: modification of the antibody (or payload) to introduce an azide handle, followed by the copper-free click reaction.

Protocol 1: Introduction of Azide Groups onto an Antibody

This protocol details the modification of an antibody's lysine residues with an azide-PEG-NHS ester to prepare it for conjugation.[][13]

• Antibody Preparation: Dialyze the antibody (1-5 mg/mL) against a sterile, amine-free buffer such as PBS (pH 8.0-8.5).

• Reagent Preparation: Immediately before use, dissolve an Azide-PEG-NHS ester in anhydrous DMSO to a concentration of 10 mM.

• Conjugation Reaction: Add a 10-fold molar excess of the Azide-PEG-NHS ester solution to the antibody solution.

• Incubation: Incubate for 1-2 hours at room temperature with gentle agitation.

• Purification: Remove unreacted azide linker by purifying the antibody using a desalting column (e.g., Sephadex G-25) or via dialysis against PBS (pH 7.4).

• Characterization: Confirm the degree of azide labeling using mass spectrometry.

References

• 1. mdpi.com [mdpi.com]
• 2. PEG Linker Improves Antitumor Efficacy and Safety of Affibody-Based Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. How To Choose The Best ADC Linker? | Biopharma PEG [biochempeg.com]
• 6. benchchem.com [benchchem.com]
• 7. help.lumiprobe.com [help.lumiprobe.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 11. Establishing in vitro-in vivo correlation for antibody drug conjugate efficacy: a PK/PD modeling approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]

Flow Cytometry Analysis: A Comparative Guide to Confirming DSPE-PEG-DBCO Cell Surface Labeling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for confirming cell surface labeling using DSPE-PEG-DBCO, with a focus on flow cytometry analysis. We present supporting experimental data, detailed protocols, and objective comparisons with alternative lipid anchors to assist researchers in making informed decisions for their cell surface engineering applications.

Introduction to DSPE-PEG-DBCO Labeling

Cell surface engineering is a powerful tool for a multitude of applications, including targeted drug delivery, cell tracking, and immunotherapy. One effective method for modifying the cell surface is the incorporation of functionalized lipids into the plasma membrane. 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)] (DSPE-PEG-DBCO) is a phospholipid conjugate that spontaneously inserts into the cell membrane. The dibenzocyclooctyne (DBCO) group is a key component for bioorthogonal chemistry, specifically for copper-free click chemistry reactions with azide-functionalized molecules. This allows for the specific and efficient attachment of a wide range of molecules, such as fluorescent dyes, biotin, or therapeutic agents, to the cell surface under gentle, physiological conditions.[1][2]

Flow cytometry is a robust and high-throughput technique ideally suited for quantifying the efficiency of cell surface labeling. By using a fluorescently-tagged molecule that reacts with the DBCO on the cell surface, the fluorescence intensity of individual cells can be measured, providing a quantitative assessment of the labeling success.

Comparative Performance of Lipid Anchors

The choice of lipid anchor can significantly impact the efficiency of cell surface incorporation. Research has shown that cholesterol-based anchors may offer higher incorporation efficiency in certain cell types compared to phospholipid-based anchors like DSPE-PEG-DBCO.

A study comparing DSPE-PEG2000-DBCO with cholesterol-PEG2000-DBCO (CHOL-PEG2000-DBCO) for labeling RAW 264.7 macrophage cells demonstrated that the cholesterol-based anchor resulted in a significantly higher fluorescence signal as measured by flow cytometry.[3] This suggests a more efficient incorporation of the cholesterol anchor into the cell membrane of these specific cells.[3] However, the optimal anchor may be cell-type dependent.[3]

Lipid Anchor	Concentration (µM)	Positive Cells (%)	Reference
DSPE-PEG2000-DBCO	5	Low	[3]
DSPE-PEG2000-DBCO	10	Low	[3]
CHOL-PEG2000-DBCO	5	~78%	[3]
CHOL-PEG2000-DBCO	10	~81%	[3]

Table 1: Comparison of Labeling Efficiency between DSPE-PEG-DBCO and CHOL-PEG-DBCO on RAW 264.7 cells. Data indicates a lower incorporation of DSPE-PEG-DBCO compared to the cholesterol-based counterpart in this cell line.[3]

Cell Viability After Labeling

A critical consideration in any cell labeling protocol is the potential for cytotoxicity. The process of incorporating DSPE-PEG-DBCO and subsequent click chemistry reactions should not adversely affect cell health. The MTT assay is a common method to assess cell viability. Studies have shown that both DSPE-PEG2000-DBCO and CHOL-PEG2000-DBCO exhibit low cytotoxicity upon incorporation into RAW 264.7 cells.[3]

Treatment	Incubation Time	Cell Viability	Reference
DSPE-PEG2000-DBCO	20 min, 16h, 24h	No significant decrease	[3]
CHOL-PEG2000-DBCO	20 min, 16h, 24h	No significant decrease	[3]

Table 2: Cell Viability of RAW 264.7 cells after treatment with DBCO-lipid conjugates. The data indicates that the labeling process has minimal impact on cell viability.[3]

Experimental Protocols

Protocol 1: Cell Surface Labeling with DSPE-PEG-DBCO

This protocol details the steps for labeling the cell surface with DSPE-PEG-DBCO, followed by a copper-free click reaction with an azide-functionalized fluorescent dye for flow cytometry analysis.

Materials:

• Cells of interest (e.g., Jurkat, HeLa, or other cell lines)

• Complete cell culture medium

• DSPE-PEG-DBCO (e.g., DSPE-PEG2000-DBCO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Azide-functionalized fluorescent dye (e.g., Azide-PEG4-FITC, Azide-AF488)

• Flow cytometry tubes

• Flow cytometer

Procedure:

• Cell Preparation: Culture cells to the desired density. For adherent cells, detach them using a gentle cell dissociation reagent. Wash the cells with PBS.

• DSPE-PEG-DBCO Incorporation:

  • Resuspend the cells in pre-warmed PBS at a concentration of 1 x 10^6 cells/mL.

  • Add DSPE-PEG-DBCO to the cell suspension to the desired final concentration (e.g., 5-10 µM).

  • Incubate for 20-30 minutes at 37°C.[3]

• Washing: Wash the cells twice with cold PBS to remove unincorporated DSPE-PEG-DBCO.

• Copper-Free Click Chemistry:

  • Resuspend the cells in cold PBS.

  • Add the azide-functionalized fluorescent dye to the desired final concentration (e.g., 10-50 µM).

  • Incubate for 30-60 minutes at room temperature, protected from light.

• Final Washes: Wash the cells twice with cold PBS to remove excess fluorescent dye.

• Flow Cytometry Analysis:

  • Resuspend the final cell pellet in an appropriate buffer for flow cytometry (e.g., PBS with 1% BSA).

  • Analyze the cells on a flow cytometer, exciting the fluorophore with the appropriate laser and detecting the emission at the corresponding wavelength.

  • Include appropriate controls:

    • Unlabeled cells.

    • Cells treated only with the azide-functionalized dye (no DSPE-PEG-DBCO).

    • Cells treated only with DSPE-PEG-DBCO (no azide-functionalized dye).

Visualizing the Workflow and Principles

To better understand the experimental process and the underlying chemical principles, the following diagrams are provided.

Caption: Experimental workflow for DSPE-PEG-DBCO cell surface labeling and flow cytometry analysis.

Caption: Principle of cell surface labeling via lipid insertion and bioorthogonal click chemistry.

Conclusion

Flow cytometry is an indispensable tool for the quantitative analysis of cell surface labeling with DSPE-PEG-DBCO. This guide provides a framework for comparing labeling efficiencies, ensuring cell viability, and implementing a robust experimental protocol. While DSPE-PEG-DBCO is a versatile tool for cell surface engineering, researchers should consider comparing it with other lipid anchors, such as cholesterol-based alternatives, to optimize labeling for their specific cell type and application. The provided protocols and diagrams serve as a starting point for developing and validating cell surface modification strategies in your research.

References

• 1. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 2. DSPE-PEG-DBCO [nanosoftpolymers.com]
• 3. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of DSPE-PEG-DBCO: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe and compliant disposal of chemical reagents is a critical component of laboratory operations. This guide provides essential, step-by-step procedures for the proper disposal of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)] (DSPE-PEG-DBCO), a commonly used reagent in bioconjugation and drug delivery research. Adherence to these protocols is vital for ensuring personnel safety, environmental protection, and regulatory compliance.

DSPE-PEG-DBCO possesses a reactive dibenzocyclooctyne (DBCO) group, which is instrumental in copper-free click chemistry. It is this reactivity that necessitates a specific chemical inactivation step prior to disposal to mitigate potential hazards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) for DSPE-PEG-DBCO provided by the manufacturer. While some suppliers may classify the compound as non-hazardous, others may indicate potential for skin and eye irritation.[1][2] A cautious approach is always recommended. All handling and disposal procedures should be conducted in a well-ventilated chemical fume hood.

Personal Protective Equipment (PPE)

A summary of recommended personal protective equipment is provided in the table below.

PPE Category	Specification	Purpose
Eye Protection	Safety glasses with side shields or chemical splash goggles	Protects eyes from splashes and aerosols.
Hand Protection	Nitrile or other chemical-resistant gloves	Prevents skin contact with the reagent.
Body Protection	Laboratory coat	Protects clothing and skin from contamination.
Respiratory Protection	Use of a fume hood is recommended. A NIOSH-approved respirator may be necessary if aerosols are generated outside of a fume hood.	Prevents inhalation of dust or aerosols.

Step-by-Step Disposal Protocol

The primary strategy for the safe disposal of DSPE-PEG-DBCO involves the chemical inactivation of the reactive DBCO group, followed by disposal as hazardous chemical waste.

Part 1: Chemical Inactivation of the DBCO Group

The reactive, strained alkyne of the DBCO group can be "quenched" by reacting it with a simple azide (B81097), such as sodium azide, to form a stable, less reactive triazole.[3]

Experimental Protocol for Inactivation:

• Preparation: In a designated chemical fume hood, prepare a reaction vessel of an appropriate size to accommodate the DSPE-PEG-DBCO waste and the quenching solution.

• Dissolution (if necessary): If the DSPE-PEG-DBCO waste is in solid form, dissolve it in a minimal amount of a compatible solvent such as dimethyl sulfoxide (B87167) (DMSO) or N,N-dimethylformamide (DMF). For waste already in solution, proceed to the next step.

• Quenching the DBCO Group:

  • Prepare a solution of a 5 to 10-fold molar excess of sodium azide (NaN₃) in water.

  • Slowly add the sodium azide solution to the DSPE-PEG-DBCO waste solution while stirring.

  • Stir the reaction mixture at room temperature for a minimum of 2 hours to ensure the complete quenching of the DBCO group.[3]

Part 2: Waste Segregation and Final Disposal

After the chemical inactivation of the DBCO group, the resulting solution must be disposed of as hazardous chemical waste. The lipid component and any organic solvents used still require proper disposal.

• Collection: Transfer the neutralized solution to a designated and properly labeled hazardous waste container.

• Labeling: The waste container label must clearly state the contents, including:

  • "Quenched DSPE-PEG-DBCO waste"

  • The solvent(s) used (e.g., DMSO, DMF, water)

  • Sodium azide and the resulting triazole

• Disposal of Contaminated Labware: Any materials that have come into direct contact with DSPE-PEG-DBCO, such as pipette tips, vials, and gloves, should be collected in a separate, labeled solid hazardous waste container.

• Arrange for Professional Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to schedule a pickup. Provide them with the full chemical name and any available safety data.

DSPE-PEG-DBCO Disposal Workflow

Caption: A workflow diagram illustrating the proper disposal procedure for DSPE-PEG-DBCO.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Personal protective equipment for handling Dspe-peg-dbco

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[dibenzocyclooctyl(polyethylene glycol)] (DSPE-PEG-DBCO). Adherence to these procedures is vital for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification

DSPE-PEG-DBCO is classified with several hazards according to the Globally Harmonized System (GHS). The toxicological properties of DSPE-PEG-DBCO itself have not been exhaustively investigated; therefore, it should be handled with care, assuming the potential for harm based on data from the substance and structurally similar molecules.[1][2]

Hazard Summary Table

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed[1]
Skin Corrosion/Irritation	2	H315: Causes skin irritation[1]
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation[1]
Specific target organ toxicity — single exposure	3	H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment (PPE) is mandatory when handling DSPE-PEG-DBCO.[1][2]

PPE Recommendations by Operation

Operation	Recommended PPE
Weighing and Aliquoting Powder	Nitrile or neoprene gloves (double-gloving recommended), lab coat or disposable gown, safety glasses with side shields or chemical splash goggles.[2][3] If not handled in a fume hood, a face mask or respirator is necessary.[2][3]
Dissolving in Solvent	Nitrile or neoprene gloves, lab coat or disposable gown, and chemical splash goggles. This should be performed in a chemical fume hood.[2]
Performing Reactions	Nitrile or neoprene gloves, lab coat or disposable gown, and chemical splash goggles.[2]
Handling Waste	Nitrile or neoprene gloves, lab coat or disposable gown, and chemical splash goggles.[2]

At a minimum, all personnel handling the chemical must wear a lab coat, closed-toe shoes, and eye protection.[4]

Operational and Disposal Plans

A systematic approach to handling DSPE-PEG-DBCO, from receipt to disposal, is essential for safety and regulatory compliance.

Receiving and Storage Upon receipt, visually inspect the container for any signs of damage or leaks.[2][3] DSPE-PEG-DBCO should be stored in a tightly sealed container in a cool, dry, and well-ventilated location.[2] The recommended long-term storage temperature is -20°C.[5][6][7][8][9]

Handling Procedures

• Engineering Controls: All work with DSPE-PEG-DBCO should be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation risk.[2][3] An accessible safety shower and eye wash station should be available.[1]

• Preparation for Use: DSPE-PEG-DBCO is moisture-sensitive. To prevent condensation, allow the vial to equilibrate to room temperature before opening.[2][3]

• Dissolution: The compound is not readily soluble in aqueous buffers. It should first be dissolved in a dry, water-miscible organic solvent such as Dimethyl sulfoxide (B87167) (DMSO) or Dimethylformamide (DMF) before dilution into the final reaction buffer.[2]

• General Practices: Avoid the formation of dust and aerosols. Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[1][3]

Spill Management

• For small spills of solid material, sweep it up and place it in a suitable, closed container for disposal.[2]

• For solutions, absorb the spill with an inert material (e.g., vermiculite, dry sand, earth) and dispose of the contaminated material in a sealed container.[2][10]

• Ensure the area is well-ventilated. Prevent the product from entering drains.[1][2]

Disposal Plan All waste containing DSPE-PEG-DBCO must be treated as hazardous chemical waste.[3]

• Chemical Inactivation: Due to the reactive dibenzocyclooctyne (DBCO) group, direct disposal is not recommended as it can react with other chemicals.[11] A chemical inactivation step is advised to neutralize the reactive DBCO moiety before disposal.[11][12]

  • Quenching Protocol: The strained alkyne of the DBCO group can be "quenched" by reacting it with a simple azide (B81097), such as sodium azide, to form a stable triazole.[11]

    • Prepare a solution of the DSPE-PEG-DBCO waste in a suitable solvent.

    • Add a 5- to 10-fold molar excess of sodium azide (NaN₃) to the solution.

    • Stir the mixture at room temperature for at least 2 hours to ensure complete reaction.[11]

• Final Disposal:

  • After inactivation, the neutralized solution can typically be disposed of as chemical waste.[11]

  • Collect all waste, including unused product, inactivated solutions, and contaminated labware (e.g., pipette tips, vials), in a clearly labeled, sealed container for hazardous chemical waste.[2][3][12]

  • The waste container label should detail all components of the final mixture.[11]

  • Consult and follow your institution's specific guidelines for chemical waste disposal.[11][12] Do not dispose of down the drain or in regular trash.[2][12]

First Aid Measures

• If Swallowed: Rinse mouth.[1]

• If on Skin: Wash with plenty of soap and water. Take off contaminated clothing and wash it before reuse.[1]

• If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.[1]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]

In all cases of exposure, seek medical attention if symptoms persist.

Workflow for Safe Handling of DSPE-PEG-DBCO

Caption: Logical workflow for the safe handling of DSPE-PEG-DBCO.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 5. DSPE-PEG-DBCO, PEG lipids - Biopharma PEG [biochempeg.com]
• 6. DSPE-PEG-DBCO, MW 5,000 | BroadPharm [broadpharm.com]
• 7. avantiresearch.com [avantiresearch.com]
• 8. DSPE-PEG-DBCO Manufacturer | Sinopeg.com [sinopeg.com]
• 9. DSPE-PEG-DBCO, MW 3,400 | BroadPharm [broadpharm.com]
• 10. biochempeg.com [biochempeg.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]